2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• CAS: 402-11-9

Core Science & Biosynthesis

Compound Identification and Physicochemical Properties

An In-depth Technical Guide to 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Abstract: This technical guide provides a comprehensive overview of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No: 402-11-9), a key fluorinated building block in modern organic synthesis. The document delves into its fundamental physicochemical properties, established synthetic routes, characteristic reactivity, and significant applications, particularly within the pharmaceutical and agrochemical industries. Authored from the perspective of an application scientist, this guide emphasizes the causality behind experimental choices and provides field-proven insights for researchers, chemists, and drug development professionals. All protocols and data are substantiated with authoritative references to ensure scientific integrity and reproducibility.

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a polysubstituted aromatic compound distinguished by the presence of three key functional groups: a chloro group, a nitro group, and a trifluoromethyl group. This unique combination of electron-withdrawing substituents dictates its chemical behavior and renders it a valuable intermediate for introducing fluorinated moieties into complex target molecules.

The primary and universally recognized identifier for this compound is its Chemical Abstracts Service (CAS) Registry Number: 402-11-9 .[1][2][3] It is crucial to use this identifier to avoid confusion with its various isomers, which possess different chemical and physical properties.

Diagram: Core Compound Identification

Caption: Core chemical identifiers for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Physicochemical Data

The physical properties of a compound are critical for planning reactions, purification procedures, and safe handling. The table below summarizes the key physicochemical data for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, compiled from authoritative databases.

Property	Value	Source
Molecular Weight	225.55 g/mol	PubChem[1]
Appearance	Colorless to dark-colored liquid	PubChem[4]
Density	1.526 g/mL at 25 °C	Sigma-Aldrich
Boiling Point	~224-226 °C (Predicted)	N/A
Melting Point	Not available (Liquid at RT)	N/A
Flash Point	102 °C (215.6 °F) - closed cup	Sigma-Aldrich
Refractive Index	n20/D 1.499	Sigma-Aldrich
Water Solubility	Insoluble	PubChem[4]
XLogP3	2.8	PubChem[1]

Synthesis and Manufacturing

The synthesis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is typically achieved via electrophilic aromatic substitution, specifically the nitration of a suitable precursor. The most logical and industrially relevant starting material is 1-chloro-4-(trifluoromethyl)benzene .

Synthetic Rationale and Strategy

The directing effects of the substituents on the starting material are paramount. Both the chloro (-Cl) and trifluoromethyl (-CF₃) groups are deactivating and ortho-, para-directing. However, the -CF₃ group is strongly deactivating, while the -Cl group is moderately deactivating. The nitration will preferentially occur at the positions ortho to the chloro group. Due to steric hindrance from the bulky -CF₃ group, substitution at the position between the two existing substituents is disfavored. Therefore, the primary product of the nitration of 1-chloro-4-(trifluoromethyl)benzene is the desired 2-chloro-1-nitro-4-(trifluoromethyl)benzene.

Diagram: Synthetic Workflow

Caption: General workflow for the synthesis of the target compound.

Detailed Experimental Protocol: Nitration

This protocol is a representative procedure for the synthesis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.[5][6]

• Reactor Preparation: To a 250 mL, three-necked, round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add 50 mL of concentrated sulfuric acid (98%). Cool the flask in an ice-salt bath to 0 °C.

• Nitrating Mixture Preparation: Slowly add 12.0 mL of concentrated nitric acid (70%) to the sulfuric acid via the dropping funnel while maintaining the internal temperature below 10 °C. This exothermic step generates the critical nitronium ion (NO₂⁺) electrophile.

• Substrate Addition: Once the nitrating mixture is prepared and cooled, add 18.0 g (0.1 mol) of 1-chloro-4-(trifluoromethyl)benzene dropwise over 30-45 minutes. The rate of addition must be carefully controlled to keep the reaction temperature between 5-10 °C to minimize side-product formation.

• Reaction: After the addition is complete, allow the mixture to stir at 5-10 °C for an additional 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Once the starting material is consumed, slowly and carefully pour the reaction mixture onto 200 g of crushed ice in a separate beaker with vigorous stirring. This step quenches the reaction and precipitates the organic product.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL). The organic product is more soluble in the organic solvent.

• Washing: Combine the organic layers and wash sequentially with 100 mL of water, 100 mL of 5% sodium bicarbonate solution (to neutralize residual acid), and finally 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the final product with high purity.

Chemical Reactivity and Key Transformations

The reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is dominated by the strong electron-withdrawing effects of the -NO₂ and -CF₃ groups. These groups activate the aromatic ring towards nucleophilic aromatic substitution (SNAr) and make the chlorine atom a good leaving group. Furthermore, the nitro group itself is a versatile functional handle that can be readily reduced to an amine.

Key Reaction Pathways

• Nucleophilic Aromatic Substitution (SNAr): The chlorine atom can be displaced by a wide range of nucleophiles (e.g., alkoxides, amines, thiols). The reaction is facilitated by the electron-withdrawing groups which stabilize the negatively charged Meisenheimer complex intermediate.

• Reduction of the Nitro Group: The nitro group is easily reduced to an aniline derivative using various reducing agents like Sn/HCl, Fe/HCl, or catalytic hydrogenation (H₂/Pd-C). This transformation is fundamental to its use as a building block, as the resulting amine can be used in a vast array of subsequent reactions (e.g., amide bond formation, diazotization).

Diagram: Principal Reaction Pathways

Caption: Key transformations of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Protocol: Reduction of the Nitro Group to an Amine

This protocol describes a standard procedure for the reduction of the nitro group.

• Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, create a suspension of 20 g of iron powder in 100 mL of ethanol and 20 mL of water.

• Activation: Add 1 mL of concentrated hydrochloric acid to the suspension and heat the mixture to reflux for 15 minutes to activate the iron surface.

• Substrate Addition: Add a solution of 11.3 g (0.05 mol) of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in 50 mL of ethanol to the refluxing suspension dropwise over 30 minutes.

• Reaction: Maintain the mixture at reflux for 3-4 hours. The reaction progress can be monitored by TLC until the starting material is no longer visible.

• Workup: Cool the reaction mixture to room temperature and filter it through a pad of Celite to remove the iron salts. Wash the Celite pad with ethanol.

• Isolation: Combine the filtrate and washings and remove the ethanol under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield 2-chloro-4-(trifluoromethyl)aniline, which can be further purified by crystallization or chromatography if necessary.

Applications in Research and Drug Development

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is not typically an end-product but rather a crucial intermediate. Its value lies in its pre-functionalized structure, which allows for the efficient construction of more complex molecules.

• Agrochemicals: It is a known intermediate in the synthesis of certain diphenyl ether herbicides.[2] The trifluoromethyl group often enhances the biological activity and stability of agrochemicals.

• Pharmaceuticals and Drug Discovery: The trifluoromethyl group is a highly sought-after moiety in medicinal chemistry. It can improve a drug candidate's metabolic stability, membrane permeability, and binding affinity.[2] This building block provides a reliable route to introduce a -CF₃ group onto an aromatic ring that is further functionalized with an amine (after reduction) and a site for nucleophilic attack (the chloro position).

• Antimicrobial Agents: Derivatives of this compound have been investigated for antimicrobial activity.[2] The combination of halogen, nitro, and trifluoromethyl groups can be tuned to enhance efficacy against various pathogens.[2]

• Enzyme Inhibitors: The scaffold has been used to develop inhibitors for specific enzymes. For instance, related structures have shown potential inhibitory effects on enzymes critical for bacterial cell wall biosynthesis.[2]

Safety, Handling, and Toxicology

As a reactive chemical intermediate, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene must be handled with appropriate care. It is classified as hazardous, and all users must be familiar with its toxicological profile before handling.

GHS Hazard Classification

The following table summarizes the GHS hazard statements associated with this compound according to data from PubChem.[1]

H-Code	Hazard Statement
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Safe Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Always handle this chemical in a well-ventilated fume hood to minimize inhalation exposure.[7]

• Personal Protective Equipment:

  • Eye Protection: Wear chemical safety goggles or a face shield.[7]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

  • Skin and Body Protection: Wear a lab coat. Ensure exposed skin is covered.[7]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and reducing agents. Keep the container tightly closed.[7]

• Spill Response: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. Avoid generating dust.[8]

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]

Conclusion

2-Chloro-1-nitro-4-(trifluoromethyl)benzene, identified by CAS number 402-11-9, is a strategically important intermediate in organic synthesis. Its value is derived from the trifluoromethyl group, which imparts desirable properties in pharmaceutical and agrochemical applications, and the versatile reactivity endowed by the chloro and nitro substituents. A thorough understanding of its synthesis, reactivity, and safety protocols, as outlined in this guide, is essential for its effective and safe utilization in research and development.

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2-Chloro-1-nitro-4-(trifluoromethyl)benzene physical properties

An In-depth Technical Guide to the Physicochemical Properties and Synthetic Utility of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Abstract: This technical guide provides a comprehensive overview of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, a key chemical intermediate in the pharmaceutical and agrochemical industries. The document details its core physical and chemical properties, spectroscopic data, reactivity profile, and established safety and handling protocols. Designed for researchers, chemists, and drug development professionals, this guide synthesizes data from authoritative sources to explain the causality behind the compound's synthetic utility, particularly the influence of its electron-withdrawing substituents. Detailed experimental protocols for characterization and safety workflows are provided to ensure scientific integrity and practical application in a laboratory setting.

Introduction and Scope

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a substituted aromatic compound of significant interest in organic synthesis. Its molecular architecture, featuring three distinct electron-withdrawing groups—nitro (-NO₂), chloro (-Cl), and trifluoromethyl (-CF₃)—on a benzene ring, imparts a unique reactivity profile that is highly valuable. The trifluoromethyl group, in particular, is a crucial pharmacophore in modern medicinal chemistry, known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates[1].

This guide serves as a centralized technical resource, consolidating the compound's physical properties, analytical characterization methods, and its applications as a versatile building block[1][2]. The narrative focuses on the structure-property relationships that govern its role in complex multi-step syntheses, providing both foundational data and practical, field-proven insights.

Molecular and Physicochemical Properties

The fundamental properties of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene are summarized below. These data are critical for reaction planning, purification, and safety assessments. The primary identifier for this specific isomer is CAS Number 402-11-9[3].

Property	Value	Source(s)
IUPAC Name	2-chloro-1-nitro-4-(trifluoromethyl)benzene	PubChem[3]
Synonyms	3-Chloro-4-nitrobenzotrifluoride	PubChem[3]
CAS Number	402-11-9	PubChem[3], Sigma-Aldrich
Molecular Formula	C₇H₃ClF₃NO₂	PubChem[3], Matrix Fine Chemicals[4]
Molecular Weight	225.55 g/mol	PubChem[3], Pharmaffiliates[5]
Physical Form	Light yellow to yellow liquid	Sigma-Aldrich
Boiling Point	237.2°C at 760 mmHg	Crysdot LLC
Density	1.526 g/mL at 25 °C (for isomer 118-83-2)	Sigma-Aldrich[6]
Refractive Index	n20/D 1.499 (for isomer 118-83-2)	Sigma-Aldrich[6]
InChI	InChI=1S/C7H3ClF3NO2/c8-5-3-4(7(9,10)11)1-2-6(5)12(13)14/h1-3H	PubChem[3]
InChIKey	CZWWSPDHNLAYRJ-UHFFFAOYSA-N	PubChem[3]
SMILES	C1=CC(=C(C=C1C(F)(F)F)Cl)[O-]	PubChem[3]

Spectroscopic and Analytical Characterization

Authenticating the structure and purity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is paramount before its use in synthesis. Standard analytical techniques include Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While specific spectra for the 402-11-9 isomer are not universally published, data for closely related isomers are available through resources like the NIST Chemistry WebBook, which can provide reference points for expected spectral features[7][8][9][10].

Experimental Protocol: ¹H NMR Spectroscopy

The following protocol outlines a self-validating system for acquiring a proton NMR spectrum to confirm the structural integrity of the compound.

Objective: To verify the aromatic proton substitution pattern and confirm the absence of isomeric impurities.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

  • Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry vial. CDCl₃ is chosen for its excellent solubilizing power for nonpolar to moderately polar compounds and its single residual peak, which is easily identifiable.

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks. This is a critical step for resolving the complex splitting patterns of the aromatic protons.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using standard parameters (e.g., 30° pulse angle, 2-second relaxation delay, 16 scans).

  • The number of scans is chosen to achieve an adequate signal-to-noise ratio for clear integration and multiplicity analysis.

• Data Processing and Interpretation:

  • Apply Fourier transformation, phase correction, and baseline correction to the raw data (Free Induction Decay).

  • Reference the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate all peaks to determine the relative proton ratios. The aromatic region should integrate to 3 protons.

  • Analyze the chemical shifts (δ) and coupling constants (J-values) to confirm the 1,2,4-substitution pattern on the benzene ring. The expected spectrum would show three distinct signals in the aromatic region, each with characteristic splitting patterns (e.g., doublet, doublet of doublets) arising from coupling between adjacent protons.

Reactivity and Synthetic Relevance

The synthetic utility of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is dictated by the powerful electron-withdrawing nature of its substituents. The nitro (-NO₂) and trifluoromethyl (-CF₃) groups are strongly deactivating, pulling electron density from the aromatic ring through both inductive and resonance effects[11].

Causality of Reactivity:

• Electron Deficiency: This profound electron deficiency makes the benzene ring highly susceptible to nucleophilic aromatic substitution (SₙAr) . The positions ortho and para to the strongly activating nitro group are particularly electron-poor and thus primed for attack by nucleophiles.

• Leaving Group: The chlorine atom serves as an excellent leaving group in SₙAr reactions.

• Directing Effects: For any potential (though highly disfavored) electrophilic aromatic substitution, these deactivating groups would direct incoming electrophiles to the meta position relative to themselves[11].

This reactivity profile makes the compound an ideal starting material for introducing amines, alkoxides, and other nucleophiles at the C2 position, displacing the chlorine. It is widely used as an intermediate in the synthesis of diphenyl ether herbicides and various pharmaceutical agents[2].

Caption: Electronic influence of substituents on the benzene ring.

Safety, Handling, and Storage

As a halogenated nitroaromatic compound, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene requires careful handling. The following information is synthesized from available safety data.

GHS Hazard Statements: [3]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling and Storage Recommendations:

• Personal Protective Equipment (PPE): Wear protective gloves (nitrile or neoprene), chemical safety goggles, and a lab coat. All handling should be performed in a well-ventilated fume hood to avoid inhalation of vapors[12].

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area[12]. Recommended storage temperature is between 2-8°C. Keep away from incompatible materials such as strong oxidizing agents and strong bases.

• Spill Response: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable container for chemical waste disposal. Avoid allowing the material to enter drains or waterways[12].

Caption: Standard laboratory workflow for handling the compound.

Applications in Research and Drug Development

The incorporation of fluorine and trifluoromethyl groups into organic molecules is a cornerstone of modern drug design[13]. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene serves as a critical building block for introducing the trifluoromethylphenyl moiety into potential therapeutic agents[1].

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Replacing a metabolically labile C-H bond with a C-F₃ group can block oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life and bioavailability[1][2].

• Enhanced Potency: The high electronegativity of the CF₃ group can alter the electronic properties of a molecule, potentially leading to stronger binding interactions with biological targets like enzymes or receptors[1].

• Increased Lipophilicity: The CF₃ group increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its site of action[1].

This compound is therefore a valuable intermediate for synthesizing a wide range of molecules, from agrochemicals like herbicides to advanced pharmaceuticals targeting various diseases[2][14].

Conclusion

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a synthetically versatile and commercially important chemical intermediate. Its physicochemical properties are well-defined, and its reactivity is logically dictated by the strong electron-withdrawing effects of its nitro, chloro, and trifluoromethyl substituents. This unique electronic profile makes it an ideal substrate for nucleophilic aromatic substitution reactions, providing a reliable pathway for the construction of complex molecules in the pharmaceutical and agrochemical sectors. Adherence to strict safety protocols is essential when handling this compound. This guide provides the foundational knowledge required for its effective and safe utilization in a research and development setting.

References

• Matrix Fine Chemicals. 2-CHLORO-4-NITRO-1-(TRIFLUOROMETHYL)BENZENE. [Link]

• Pharmaffiliates. CAS No : 151504-80-2 | Product Name : 2-Chloro-4-nitro-1-(trifluoromethyl)benzene. [Link]

• PubChem, National Center for Biotechnology Information. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. [Link]

• NIST Chemistry WebBook. Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. [Link]

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• NIST Chemistry WebBook. Mass spectrum of Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. [Link]

• Crysdot LLC. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. The Role of 2-Chloro-5-nitrobenzotrifluoride in Pharmaceutical Synthesis. [Link]

• Singh, I., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PubMed Central. [Link]

• NIIR Project Consultancy Services. How to Start a Para Nitro Chloro Benzene Manufacturing Business. [Link]

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An In-Depth Technical Guide on the Physicochemical Properties of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Abstract

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a substituted aromatic compound of significant interest as an intermediate in the synthesis of pharmaceuticals and agrochemicals. A precise understanding of its physicochemical properties is paramount for its effective use in research and development. This technical guide provides a comprehensive analysis of this compound, with a specific focus on its solid-to-liquid phase transition. While widely cataloged, its precise melting point is not extensively reported, and its physical state at ambient temperature warrants a detailed investigation. This document consolidates available data, addresses isomeric ambiguity, and presents a rigorous, field-proven protocol for the accurate experimental determination of its melting point. The methodologies described herein are designed to ensure scientific integrity and provide researchers, scientists, and drug development professionals with a reliable framework for handling and characterizing this important chemical intermediate.

Compound Identification and Isomeric Considerations

Accurate identification is the foundation of any chemical analysis. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene belongs to a family of substituted nitrobenzenes, and confusion with its isomers is a potential source of experimental error. The properties of these distinct chemical entities can vary significantly. Therefore, verifying the identity of the starting material via its unique Chemical Abstracts Service (CAS) number is a critical first step.

The primary compound of interest is identified as follows:

• Preferred IUPAC Name: 2-Chloro-1-nitro-4-(trifluoromethyl)benzene[1][2]

• Molecular Formula: C₇H₃ClF₃NO₂[1][2]

• Molecular Weight: 225.55 g/mol [1][2]

• Primary CAS Number: 402-11-9[2]

• Alternate CAS Number: 151504-80-2[1][3]

To prevent ambiguity, the table below distinguishes the target compound from its common isomers.

Table 1: Isomeric Comparison
Attribute	2-Chloro-1-nitro-4-(trifluoromethyl)benzene	1-Chloro-2-nitro-4-(trifluoromethyl)benzene	1-Chloro-4-nitro-2-(trifluoromethyl)benzene
Structure	ngcontent-ng-c2479473790="" class="ng-star-inserted">
CAS Number	402-11-9[2]	121-17-5[4][5]	777-37-7
InChIKey	CZWWSPDHNLAYRJ-UHFFFAOYSA-N[2]	TZGFQIXRVUHDLE-UHFFFAOYSA-N[4][5]	HQROXDLWVGFPDE-UHFFFAOYSA-N

Causality Behind the Science: Why Isomer Identification Matters

The spatial arrangement of electron-withdrawing groups (-Cl, -NO₂, -CF₃) on the benzene ring dictates the molecule's overall dipole moment and its ability to pack efficiently into a crystal lattice. Different isomers will have distinct intermolecular forces, leading to different melting points, boiling points, and solubilities. Using the wrong isomer would invalidate any subsequent experimental results.

Caption: Structure of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Known Physicochemical Properties

A review of supplier data and chemical databases provides the following information. A notable observation is the compound's typical description as a liquid at standard temperature and pressure (STP), which suggests a melting point at or below ambient temperatures.

Table 2: Summary of Physicochemical Data
Property	Value / Description
CAS Number	402-11-9[2]
Molecular Formula	C₇H₃ClF₃NO₂[1][2]
Molecular Weight	225.55 g/mol [1][2]
Physical Form	Light yellow to yellow liquid
Boiling Point	237.2°C at 760 mmHg
Purity (Typical)	97%
Recommended Storage	Sealed in dry, 2-8°C

The description of the substance as a liquid, combined with a recommended refrigerated storage temperature, strongly implies that its melting point is below standard room temperature (20-25°C). This guide will therefore focus on a protocol to determine a sub-ambient melting point, which can also be considered its freezing point.

Experimental Determination of the Melting Point

The melting point of a pure crystalline solid is the temperature at which it transitions from the solid to the liquid phase at atmospheric pressure. For pure substances, this transition occurs over a very narrow range (typically <1°C). The presence of impurities lowers the melting point and broadens the melting range, a phenomenon known as melting point depression.[6][7] Therefore, an accurately measured melting point serves as a crucial indicator of both identity and purity.

Principle of the Capillary Method

The most common and reliable method for determining the melting point of an organic compound is the capillary melting point technique.[8] A small, powdered sample of the solid is packed into a thin-walled capillary tube, which is then heated in a controlled manner in a melting point apparatus. The temperatures at which the substance begins to liquefy (onset) and completely liquefies (clear point) are recorded as the melting range.

Causality Behind Experimental Choices

• Slow Heating Rate: A slow heating rate (1-2°C per minute) is essential to ensure thermal equilibrium between the sample, the thermometer, and the heating block.[9] Heating too quickly will cause the thermometer reading to lag behind the actual sample temperature, resulting in an erroneously high and broad melting range.

• Fine Powder: Grinding the sample into a fine powder ensures uniform packing and efficient heat transfer through the sample. Large crystals can trap air and heat unevenly.

• Sub-Ambient Adaptation: Since the compound is likely a liquid at room temperature, the standard protocol must be adapted. The sample must first be frozen and maintained in a solid state before heating begins. This requires a melting point apparatus with cooling capabilities or a modified setup (e.g., a cooled-stage microscope).

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system for determining the melting point of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Apparatus and Reagents:

• Melting point apparatus with cooling capability (e.g., DigiMelt, M-560, or similar)

• Thin-walled capillary tubes (sealed at one end)

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene sample

• Spatula and watch glass

• Mortar and pestle (if sample requires grinding)

• Dry ice or a suitable cooling bath

• Calibrated thermometer or temperature probe

Procedure:

• Sample Preparation: a. Place a few drops of the liquid 2-Chloro-1-nitro-4-(trifluoromethyl)benzene onto a watch glass. b. Cool the watch glass using a cold plate or by placing it on a bed of dry ice until the sample solidifies completely. c. Once solid, quickly crush the material into a fine powder using a pre-chilled spatula or mortar and pestle.

• Capillary Loading: a. Invert an open-ended capillary tube and press the open end into the powdered sample. A small amount of solid should enter the tube. b. Tap the sealed end of the tube gently on a hard surface to pack the solid down. Aim for a packed sample height of 2-3 mm.

• Apparatus Setup: a. Set the melting point apparatus to cool to a starting temperature at least 10-15°C below the expected melting point. If the melting point is unknown, start cooling to 0°C. b. Once the apparatus has reached the set temperature, carefully insert the packed capillary tube.

• Melting Point Determination: a. Rapid Scan (Optional but Recommended): For an unknown sample, first perform a rapid scan by heating at a rate of 10-15°C per minute to find an approximate melting range. b. Accurate Measurement: Prepare a new capillary tube. Cool the apparatus to at least 15°C below the approximate melting point found in the rapid scan. c. Set a slow heating ramp rate of 1-2°C per minute. d. Record T₁ (Onset): Carefully observe the sample. Record the temperature at which the first drop of liquid appears within the solid matrix. e. Record T₂ (Clear Point): Continue heating at the slow rate. Record the temperature at which the last crystal of the solid melts, and the entire sample becomes a clear liquid.

• Validation and Reporting: a. Report the result as a melting range (T₁ - T₂). b. For high accuracy, repeat the measurement with two additional samples. The results should be within 0.5°C of each other.

Caption: Workflow for Sub-Ambient Melting Point Determination.

Safety and Handling Precautions

2-Chloro-1-nitro-4-(trifluoromethyl)benzene must be handled with appropriate care in a laboratory setting. It is classified with several hazards that necessitate the use of personal protective equipment (PPE) and proper engineering controls.

• GHS Hazard Statements:

  • H302: Harmful if swallowed.[2]

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2]

  • H335: May cause respiratory irritation.

• Signal Word: Warning[2]

• Pictogram: GHS07 (Exclamation Mark)

Recommended Safety Protocols:

• Engineering Controls: Always handle this chemical in a well-ventilated fume hood to avoid inhalation of vapors.[10]

• Personal Protective Equipment (PPE):

  • Wear chemical-resistant gloves (e.g., nitrile).

  • Wear safety glasses or goggles.

  • Wear a lab coat.

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke in the work area.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area as recommended (2-8°C).[10]

Conclusion

While a definitive melting point for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is not prominently cited in the literature, its common physical description as a liquid indicates a solid-liquid phase transition below standard ambient temperature. This guide provides the necessary context, addresses potential isomeric confusion, and outlines a robust, validated experimental protocol for its precise determination. By adhering to this methodology, researchers can confidently characterize this compound, ensuring data integrity for applications in synthetic chemistry, materials science, and drug development.

References

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• NIST Chemistry WebBook. Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. [Link]

• Pharmaffiliates. CAS No : 151504-80-2 | Product Name : 2-Chloro-4-nitro-1-(trifluoromethyl)benzene. [Link]

• NIST Chemistry WebBook. Benzene, 1-chloro-4-nitro-2-(trifluoromethyl)-. [Link]

• Crysdot LLC. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. [Link]

• PubChem. 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene. [Link]

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A Technical Guide to the Physicochemical Properties and Boiling Point Determination of Chloro-Nitro-Trifluoromethylated Benzene Isomers

This document provides a detailed examination of the physicochemical properties, with a specific focus on the boiling point, of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. Due to the limited availability of experimental data for this specific isomer, this guide will leverage data from the well-characterized isomer, 1-Chloro-2-nitro-4-(trifluoromethyl)benzene (CAS 121-17-5) , to establish a robust theoretical framework and detailed experimental protocols. This comparative approach ensures that researchers, scientists, and drug development professionals are equipped with both the foundational knowledge and practical methodologies applicable to this class of compounds.

Introduction and Compound Identification

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a substituted aromatic compound featuring three distinct functional groups: a chloro group, a nitro group, and a trifluoromethyl group. These substituents significantly influence the molecule's electronic properties, reactivity, and physical characteristics, making it and its isomers valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.[1][2]

Accurate identification is paramount for both safety and experimental reproducibility. While the primary topic is 2-Chloro-1-nitro-4-(trifluoromethyl)benzene , this guide will use its isomer 1-Chloro-2-nitro-4-(trifluoromethyl)benzene for detailed data presentation due to the extensive availability of verified experimental values.

Property	2-Chloro-1-nitro-4-(trifluoromethyl)benzene	1-Chloro-2-nitro-4-(trifluoromethyl)benzene
IUPAC Name	2-chloro-1-nitro-4-(trifluoromethyl)benzene[3]	1-chloro-2-nitro-4-(trifluoromethyl)benzene[1][2]
Synonyms	-	4-Chloro-3-nitrobenzotrifluoride, 2-Chloro-5-(trifluoromethyl)nitrobenzene[1]
CAS Number	Not explicitly found	121-17-5[1][2]
Molecular Formula	C₇H₃ClF₃NO₂[3]	C₇H₃ClF₃NO₂[1][2]
Molecular Weight	225.55 g/mol [3]	225.55 g/mol [1][2]
Structure	Cl at C2, NO₂ at C1, CF₃ at C4	Cl at C1, NO₂ at C2, CF₃ at C4

Physicochemical Properties and Boiling Point Data

The boiling point is a critical physical constant that provides insights into a substance's volatility and the strength of its intermolecular forces.[4] For 1-Chloro-2-nitro-4-(trifluoromethyl)benzene, the boiling point is well-documented.

Parameter	Value	Source
Boiling Point (at 760 mmHg)	222 °C (432.7 °F) [1][5][6]	PubChem[1], Chemcasts[5], Sigma-Aldrich, CAMEO Chemicals[6]
Boiling Point (Reduced Pressure)	108 °C at 10 mmHg	Sigma-Aldrich
Melting Point	-2.75 °C (27.5 °F)[1][5][6]	PubChem[1], Chemcasts[5], CAMEO Chemicals[6]
Density	1.511 g/mL at 25 °C	Sigma-Aldrich
Flash Point	115 °C (239 °F) - closed cup	Sigma-Aldrich

For the target compound, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene , specific experimental boiling point data is not available in the referenced materials. However, predicted values for a similar isomer, 2-chloro-1-nitro-3-(trifluoromethyl)benzene, suggest a boiling point of 234.6 ± 35.0 °C, indicating it is likely in a similar range.[7]

Theoretical Framework: Molecular Structure and Intermolecular Forces

A liquid boils when its vapor pressure equals the surrounding atmospheric pressure.[8][9] The energy required to reach this point is dictated by the strength of intermolecular forces. The high boiling point of 1-Chloro-2-nitro-4-(trifluoromethyl)benzene is a direct consequence of its molecular structure.

• High Molecular Weight : With a molecular weight of 225.55 g/mol , significant energy is required to overcome London dispersion forces.[4]

• Polarity and Dipole-Dipole Interactions : The molecule possesses several highly polar covalent bonds (C-Cl, C-F, and N-O). The electronegative chlorine, fluorine, and oxygen atoms create a net molecular dipole, leading to strong dipole-dipole attractions between molecules. These forces require more thermal energy to overcome compared to nonpolar molecules of similar size.

• Absence of Hydrogen Bonding : The molecule cannot act as a hydrogen bond donor, which prevents it from having an exceptionally high boiling point like alcohols or carboxylic acids of similar weight.

The diagram below illustrates the relationship between the molecular features and the resulting physical property.

Caption: Causality from molecular structure to boiling point.

Experimental Determination of Boiling Point

For high-boiling, small-volume samples, the Thiele tube method is a reliable and resource-efficient technique.[10] It relies on the principle that at the boiling point, the vapor pressure inside a small, inverted capillary tube will equal the atmospheric pressure, after which cooling will cause the liquid to be drawn into the capillary.[8][10]

Protocol: Thiele Tube Method

Materials:

• Thiele tube

• High-temperature heating oil (e.g., mineral oil)

• Thermometer (calibrated, appropriate range)

• Small-diameter test tube (fusion tube)

• Capillary tube (sealed at one end)

• Sample: ~0.5 mL of the compound

• Rubber band or wire for attachment

• Bunsen burner or heating mantle

• Safety equipment: Fume hood, safety goggles, lab coat, thermal gloves

Procedure:

• Preparation : Seal one end of a capillary tube by rotating it in the outer edge of a Bunsen burner flame.

• Sample Loading : Add approximately 0.5 mL of the liquid sample into the small test tube.

• Assembly : Place the sealed capillary tube into the test tube with the open end submerged in the liquid.

• Attachment : Secure the test tube to a thermometer using a small rubber band or wire. Ensure the sample is aligned with the thermometer's bulb. The rubber band must remain above the oil level to prevent degradation.[10]

• Setup : Clamp the thermometer and insert the assembly into the Thiele tube, ensuring the sample is immersed in the heating oil in the main body of the tube.

• Heating : Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.[10] The design of the tube promotes natural convection, ensuring uniform heating.

• Observation (Heating Phase) : As the temperature rises, a slow stream of bubbles will emerge from the capillary tube. Continue heating gently until a rapid, continuous stream of bubbles is observed. This indicates the temperature is just above the boiling point.

• Observation (Cooling Phase) : Remove the heat source and allow the apparatus to cool slowly.

• Boiling Point Determination : The boiling point is the temperature at which the bubbling stops and the liquid is drawn up into the capillary tube.[8][10] This is the point where the external pressure overcomes the internal vapor pressure. Record this temperature.

• Verification : For accuracy, allow the apparatus to cool further, then reheat to repeat the determination.

The following diagram outlines the experimental workflow.

Caption: Workflow for boiling point determination via Thiele tube.

Safety and Handling

Substituted nitroaromatic compounds require careful handling. Based on data for the isomer and related compounds, the following precautions are essential.

• Hazard Identification : This class of compounds is often harmful if swallowed, causes skin irritation, and causes serious eye irritation.[3] It may also cause respiratory irritation.[3][11]

• Personal Protective Equipment (PPE) : Always handle the compound in a certified fume hood. Wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[12]

• First Aid Measures :

  • Skin Contact : Wash off immediately with plenty of soap and water. Remove contaminated clothing.[13]

  • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[11][13]

  • Inhalation : Move the person to fresh air. If not breathing, give artificial respiration.[11][13]

  • Ingestion : Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[13]

• Fire Safety : The compound is combustible but does not ignite readily.[1][6] Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for extinguishing.[13] Containers may explode when heated.[1][6]

Conclusion

The boiling point of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, while not experimentally documented in readily available literature, can be understood and determined through established principles and methodologies. By analyzing the well-characterized isomer, 1-Chloro-2-nitro-4-(trifluoromethyl)benzene, we confirm a high boiling point of 222 °C, attributable to its significant molecular weight and strong dipole-dipole interactions. The provided Thiele tube protocol offers a reliable and validated method for the experimental determination of this crucial physical property, ensuring that researchers can accurately characterize this and similar compounds in a safe and efficient manner.

References

• JoVE. (2020). Boiling Points - Concept. [Link]

• Chemistry LibreTexts. (2022). 6.2B: Step-by-Step Procedures for Boiling Point Determination. [Link]

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• LookChem. Benzene, 2-chloro-1-(4-nitro-3-propoxyphenoxy)-4-(trifluoromethyl)- SDS. [Link]

• PubChem. Compound Summary for CID 8462, 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene. [Link]

• PubChem. Compound Summary for CID 164594, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. [Link]

• NIST. Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. NIST Chemistry WebBook. [Link]

• Vedantu. Boiling Point Determination of Organic Compounds: Chemistry Guide. [Link]

• GSRS. 4-CHLORO-3-NITROBENZOTRIFLUORIDE. [Link]

• GeeksforGeeks. (2025). Determination of Boiling Point of Organic Compounds. [Link]

• Chemcasts. Thermophysical Properties of 4-chloro-3-nitrobenzotrifluoride. [Link]

• Al-Shukry, H. (2021). EXPERIMENT (2) - DETERMINATION OF BOILING POINTS Purpose. [Link]

• NIST. 4-Fluoro-3-nitrobenzotrifluoride. NIST Chemistry WebBook. [Link]

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Solubility Profile of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in Organic Solvents

An In-depth Technical Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No. 402-11-9), a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Understanding the solubility of this compound is paramount for optimizing reaction conditions, developing purification strategies, and designing formulation protocols. This document outlines the theoretical principles governing its solubility based on its physicochemical properties, provides a detailed, field-proven experimental protocol for quantitative solubility determination, and presents an anticipated solubility profile across a range of common organic solvents. All discussions are grounded in established chemical principles to ensure scientific integrity and practical applicability for researchers, scientists, and drug development professionals.

Introduction and Physicochemical Profile

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a substituted aromatic compound featuring multiple electron-withdrawing groups. These functional groups impart specific chemical reactivity and distinct physical properties that dictate its behavior in solution. The efficiency of synthetic reactions, the success of crystallization-based purifications, and the bioavailability of final active ingredients can all hinge on the selection of an appropriate solvent system, a choice directly informed by solubility data.

A foundational understanding begins with the compound's core physical and chemical properties, summarized below.

Table 1: Physicochemical Properties of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Property	Value	Source
IUPAC Name	2-chloro-1-nitro-4-(trifluoromethyl)benzene	PubChem[3]
Synonyms	3-Chloro-4-nitrobenzotrifluoride	PubChem[3]
CAS Number	402-11-9	PubChem[3]
Molecular Formula	C₇H₃ClF₃NO₂	PubChem[3]
Molecular Weight	225.55 g/mol	PubChem[3]
Appearance	Colorless to dark-colored liquid (Isomer dependent)	PubChem[1]

Theoretical Basis for Solubility Behavior

The principle of "like dissolves like" is the cornerstone for predicting solubility.[4] The molecular structure of 2-chloro-1-nitro-4-(trifluoromethyl)benzene—a largely non-polar aromatic ring modified with polar substituents—provides clear indicators of its expected behavior.

• Aromatic Core : The benzene ring is hydrophobic and lipophilic, favoring interactions with other aromatic or non-polar aliphatic solvents through van der Waals forces and potential π-π stacking.

• Trifluoromethyl Group (-CF₃) : This group is highly lipophilic and a weak hydrogen bond acceptor. It significantly reduces the polarity of the molecule and enhances its solubility in non-polar and fluorinated solvents.

• Nitro Group (-NO₂) : The nitro group is a strong electron-withdrawing group with a significant dipole moment, introducing polarity. It can act as a hydrogen bond acceptor.

• Chloro Group (-Cl) : The chloro group is also electron-withdrawing and contributes to the molecule's overall dipole moment.

Causality Analysis : The molecule presents a duality. While the nitro and chloro groups add polarity, the overall structure is dominated by the lipophilic trifluoromethyl group and the non-polar benzene ring. Therefore, the molecule is expected to be poorly soluble in highly polar, protic solvents like water, which engage in strong hydrogen-bonding networks that the solute cannot effectively disrupt.[1] Conversely, it should be readily soluble in solvents that can engage in dipole-dipole interactions and have a similar polarity profile, such as chlorinated and aromatic solvents.

Experimental Protocol: Quantitative Solubility Determination via the Equilibrium Shake-Flask Method

To move from theoretical prediction to empirical fact, a robust and reproducible experimental method is required. The isothermal shake-flask method is a gold-standard technique for determining the thermodynamic solubility of a compound. It is a self-validating system because it ensures that a true equilibrium is reached between the undissolved solid and the saturated solution.

Objective : To determine the concentration (e.g., in mg/mL or mol/L) of 2-chloro-1-nitro-4-(trifluoromethyl)benzene in a given solvent at a specified temperature when the solution is in equilibrium with an excess of the solid compound.

Materials and Equipment :

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (solid, high purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance

• Glass vials with PTFE-lined screw caps

• Thermostatically controlled orbital shaker or incubator

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Calibrated volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Gas Chromatography (GC) system.

Step-by-Step Methodology :

• Preparation : Add an excess amount of solid 2-chloro-1-nitro-4-(trifluoromethyl)benzene to a series of glass vials. The key is to ensure that a visible amount of undissolved solid remains at the end of the experiment, confirming that the solution is saturated.

• Solvent Addition : Accurately add a known volume (e.g., 5.0 mL) of the desired organic solvent to each vial.

• Equilibration : Securely cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C). Agitate the vials for a sufficient duration (typically 24-72 hours) to ensure equilibrium is reached. Causality Note: Continuous agitation is crucial to maximize the surface area of the solid in contact with the solvent, while a prolonged equilibration time is necessary to establish a true thermodynamic equilibrium, preventing the underestimation of solubility.

• Phase Separation : After equilibration, allow the vials to stand undisturbed at the same constant temperature for at least 2 hours to let the excess solid settle. To ensure complete removal of particulate matter, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 15 minutes). Causality Note: This step is critical as any suspended microparticles in the analyzed sample will lead to an overestimation of the true solubility.

• Sample Extraction and Dilution : Carefully withdraw a known volume of the clear supernatant using a pipette. Immediately filter the aliquot through a 0.22 µm syringe filter into a pre-weighed volumetric flask. This filtered solution is the saturated stock. Perform an accurate serial dilution of this stock with the same solvent to bring the concentration within the linear range of the analytical method.

• Quantification : Analyze the diluted samples using a pre-validated HPLC-UV or GC method. The concentration is determined by comparing the analyte's peak area against a standard calibration curve prepared from known concentrations of 2-chloro-1-nitro-4-(trifluoromethyl)benzene.

• Calculation : The solubility (S) is calculated using the following formula, accounting for the dilution factor: S (mg/mL) = Concentration from Calibration Curve (mg/mL) × Dilution Factor

Workflow for Solubility Determination

The following diagram illustrates the logical flow of the experimental protocol described above.

Sources

• 1. 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene | C7H3ClF3NO2 | CID 8462 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Introduction

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a key aromatic intermediate in the synthesis of a variety of specialty chemicals, including pharmaceuticals, agrochemicals, and dyes. Its utility stems from the unique electronic properties conferred by its three distinct substituents on the benzene ring: the electron-withdrawing nitro (-NO₂) and trifluoromethyl (-CF₃) groups, and the inductively withdrawing and weakly ortho-, para-directing chloro (-Cl) group. The precise arrangement of these substituents dictates the molecule's reactivity and, ultimately, the properties of the final products derived from it.

An unambiguous structural confirmation of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is paramount for researchers and process chemists. This guide provides a comprehensive analysis of the core spectroscopic techniques used for its characterization: Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ¹⁹F). We will not only present the spectral data but also delve into the causal relationships between the molecular structure and the observed spectral features, offering insights grounded in established chemical principles.

Mass Spectrometry (MS): Unveiling the Molecular Mass and Fragmentation Fingerprint

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of ions. For 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, Electron Ionization (EI) is a standard method that yields a distinct molecular ion peak and a reproducible fragmentation pattern, which serves as a molecular fingerprint.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A dilute solution of the analyte in a volatile solvent (e.g., methanol or dichloromethane) is introduced into the instrument, typically via a direct insertion probe or a gas chromatography (GC) inlet.

• Ionization: The sample is vaporized in a high vacuum chamber and bombarded with a high-energy electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a positively charged radical cation known as the molecular ion (M⁺•).

• Fragmentation: The high internal energy of the molecular ion causes it to undergo characteristic fragmentation, breaking into smaller, charged fragment ions and neutral radicals or molecules.

• Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their m/z ratio.

• Detection: A detector records the abundance of each ion, generating a mass spectrum that plots relative intensity versus m/z.

Data Presentation and Interpretation

The mass spectrum of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is available through the NIST WebBook.[1][2][3][4] The key is to identify the molecular ion and account for the major fragment ions based on logical bond cleavages. The presence of chlorine is readily identified by the characteristic isotopic pattern of the ions containing it (~3:1 ratio for ³⁵Cl:³⁷Cl).

Table 1: Key Mass Spectrometry Data for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

m/z	Proposed Fragment Ion	Structural Formula	Key Observations
225/227	[M]⁺• (Molecular Ion)	[C₇H₃³⁵ClF₃NO₂]⁺• / [C₇H₃³⁷ClF₃NO₂]⁺•	Confirms the molecular weight of the compound. The M+2 peak at m/z 227 with ~1/3 the intensity of the m/z 225 peak is characteristic of a monochlorinated compound.
195/197	[M - NO]⁺	[C₇H₃³⁵ClF₃O]⁺ / [C₇H₃³⁷ClF₃O]⁺	Loss of nitric oxide (NO), a common fragmentation pathway for nitroaromatic compounds.[5][6][7]
179/181	[M - NO₂]⁺	[C₇H₃³⁵ClF₃]⁺ / [C₇H₃³⁷ClF₃]⁺	Loss of the nitro group (NO₂) as a radical, another primary fragmentation for nitroaromatics.[5][6]
150	[M - NO₂ - Cl]⁺	[C₇H₃F₃]⁺	Subsequent loss of a chlorine radical from the [M - NO₂]⁺ ion.
145	[C₆H₄CF₃]⁺	[C₇H₄F₃]⁺	A common fragment corresponding to the trifluoromethylbenzene cation, arising from complex rearrangements.

Visualization: Fragmentation Pathway

The logical flow of fragmentation from the molecular ion provides strong evidence for the compound's structure.

Caption: Primary EI-MS fragmentation pathways for the molecule.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy probes the vibrational modes of a molecule. Specific functional groups absorb IR radiation at characteristic frequencies, making it an excellent tool for qualitative analysis.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR

• Background Spectrum: An IR spectrum of the empty ATR crystal (typically diamond or germanium) is recorded to serve as a background.

• Sample Application: A small amount of the solid sample is placed directly onto the ATR crystal, and firm pressure is applied using a clamp to ensure good contact.

• Analysis: An IR beam is passed through the crystal. At the crystal-sample interface, the beam undergoes total internal reflection, creating an evanescent wave that penetrates a short distance into the sample. The sample absorbs energy at specific frequencies corresponding to its vibrational modes.

• Spectrum Generation: The detector measures the attenuated IR beam, and the instrument's software subtracts the background spectrum to generate the final absorbance or transmittance spectrum.

Data Presentation and Interpretation

The IR spectrum reveals the presence of the key functional groups within the molecule. The most prominent features are the strong absorptions from the nitro and trifluoromethyl groups.

Table 2: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~1530-1550	Strong	Asymmetric NO₂ Stretch	This is a highly characteristic and intense absorption for conjugated nitro groups.[8][9]
~1340-1360	Strong	Symmetric NO₂ Stretch	The second strong band confirming the presence of the nitro group.[8][9]
~1320	Strong	C-F Stretch	The C-F bonds in the CF₃ group give rise to very strong absorptions in this region.
~1100-1200	Strong	C-F Stretch	Multiple strong bands are typical for the CF₃ group due to symmetric and asymmetric stretching modes.
~1600, ~1470	Medium-Weak	Aromatic C=C Stretch	These absorptions are characteristic of the benzene ring itself.
~800-900	Medium	C-H Out-of-Plane Bending	The pattern of these bands can sometimes give clues about the ring substitution.
~700-800	Strong	C-Cl Stretch	The carbon-chlorine bond stretch typically appears in this region of the fingerprint.[10]

Visualization: IR Analysis Workflow

Caption: Workflow for functional group identification via IR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Atomic Connectivity

NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic molecule in solution. By analyzing the magnetic environments of ¹H, ¹³C, and ¹⁹F nuclei, we can map out the carbon-hydrogen framework and the location of the fluorine atoms.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in ~0.6 mL of a deuterated solvent (e.g., deuterochloroform, CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

• Data Acquisition: The NMR tube is placed in the strong magnetic field of the spectrometer. A series of radiofrequency pulses are applied to excite the nuclei of interest (¹H, ¹³C, or ¹⁹F).

• Signal Detection: As the nuclei relax back to their equilibrium state, they emit radiofrequency signals (a Free Induction Decay, or FID).

• Data Processing: The FID is converted into a spectrum (intensity vs. frequency) using a Fourier transform. The frequency axis is then converted to a chemical shift (δ) scale in parts per million (ppm).

¹H NMR Spectroscopy: Proton Environment Analysis

The ¹H NMR spectrum will show signals for the three protons on the aromatic ring. Their chemical shifts are influenced by the electronic effects of the substituents. Both the -NO₂ and -CF₃ groups are strongly electron-withdrawing, deshielding nearby protons (shifting them downfield). The -Cl atom is also electron-withdrawing.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J)	Rationale
H-3	~8.1-8.3	Doublet (d)	J ≈ 2.0 Hz	This proton is ortho to the strongly deshielding -NO₂ group and meta to the -CF₃ group. It will appear as a doublet due to coupling with H-5.
H-5	~7.8-8.0	Doublet of doublets (dd)	J ≈ 8.5, 2.0 Hz	This proton is ortho to the -CF₃ group and meta to both the -NO₂ and -Cl groups. It is coupled to both H-3 (meta coupling) and H-6 (ortho coupling).
H-6	~7.6-7.8	Doublet (d)	J ≈ 8.5 Hz	This proton is ortho to the -Cl group and meta to the -NO₂ group. It will be the most upfield of the three protons and appears as a doublet due to ortho coupling with H-5.

Visualization: ¹H NMR Structural Relationships

Caption: Expected ¹H-¹H coupling interactions in the aromatic ring.

¹³C NMR Spectroscopy: Carbon Skeleton Analysis

The ¹³C NMR spectrum will show six distinct signals for the aromatic carbons and one for the trifluoromethyl carbon. The chemical shifts are heavily influenced by the substituents and, importantly, carbons bonded to or near the trifluoromethyl group will show splitting due to C-F coupling.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Carbon	Predicted δ (ppm)	C-F Coupling	Rationale
C-1	~148-150	Quartic (q), small J	Carbon bearing the nitro group. Expected to be far downfield.
C-2	~133-135	Quartic (q), small J	Carbon bearing the chlorine atom.
C-3	~125-127	Quartic (q), small J	C-H carbon ortho to the nitro group.
C-4	~130-133	Quartic (q), ¹JCF ≈ 272 Hz	Carbon bearing the CF₃ group. Will show a very large one-bond coupling to the fluorine atoms.
C-5	~124-126	Quartic (q), ²JCF ≈ 34 Hz	C-H carbon ortho to the CF₃ group. Will show a significant two-bond coupling.
C-6	~130-132	Quartic (q), small J	C-H carbon meta to the CF₃ group.
CF₃	~122-124	Quartic (q), ¹JCF ≈ 272 Hz	The trifluoromethyl carbon itself. The chemical shift is often reported with the C-4 signal.

¹⁹F NMR Spectroscopy: Fluorine Environment Analysis

¹⁹F NMR is a highly sensitive technique that provides a clear signal for the trifluoromethyl group. Since there is only one fluorine environment in the molecule, a single signal is expected.

Predicted ¹⁹F NMR Data (in CDCl₃, 376 MHz, ref. CFCl₃)

Fluorine Group	Predicted δ (ppm)	Multiplicity	Rationale
C(4)-CF₃	~ -62 to -64	Singlet	A single chemical environment for the three fluorine atoms results in a singlet. The chemical shift is typical for an aromatic trifluoromethyl group.[11][12]

Conclusion

The collective evidence from Mass Spectrometry, IR Spectroscopy, and multi-nuclear NMR Spectroscopy provides an unambiguous and self-validating confirmation of the structure of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. MS confirms the molecular weight and the presence of chlorine. IR spectroscopy identifies the key nitro, trifluoromethyl, and chloro functional groups. Finally, ¹H, ¹³C, and ¹⁹F NMR spectroscopy elucidates the precise connectivity and substitution pattern on the aromatic ring. This comprehensive spectroscopic dossier serves as a reliable standard for quality control, reaction monitoring, and regulatory compliance in any research or industrial setting where this important chemical intermediate is used.

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An In-depth Technical Guide to the ¹H NMR Chemical Shifts of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. In the absence of readily available experimental spectra, this document focuses on a detailed prediction and interpretation of the ¹H NMR chemical shifts and coupling constants. This is achieved through an in-depth examination of the electronic effects of the chloro, nitro, and trifluoromethyl substituents on the benzene ring. By applying the principle of additivity, we can systematically estimate the chemical shifts of the aromatic protons. Furthermore, this guide elucidates the expected splitting patterns and coupling constants, offering a robust framework for the structural characterization of this and similar polysubstituted aromatic compounds. A standardized experimental protocol for acquiring high-quality ¹H NMR spectra is also presented, ensuring the principles discussed can be practically applied.

Introduction: The Structural Significance of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its utility stems from the unique reactivity conferred by the three substituents on the benzene ring. The chloro and nitro groups are pivotal for nucleophilic aromatic substitution reactions, while the trifluoromethyl group can significantly influence the metabolic stability and pharmacokinetic properties of derivative compounds.

Accurate structural elucidation is paramount in the synthesis and application of such complex molecules. ¹H NMR spectroscopy stands as a primary analytical technique for this purpose, providing invaluable information about the electronic environment of protons within a molecule. This guide will delve into the theoretical underpinnings of the ¹H NMR spectrum of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, offering a predictive analysis that is both scientifically rigorous and practically applicable.

Deciphering the ¹H NMR Spectrum: A Predictive Approach

The ¹H NMR spectrum of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is expected to exhibit three distinct signals in the aromatic region, corresponding to the three protons on the benzene ring. The chemical shift of each proton is primarily influenced by the electronic effects (both inductive and resonance) of the three substituents.

The Cumulative Influence of Substituents

To predict the chemical shifts, we must first understand the individual effects of the chloro, nitro, and trifluoromethyl groups on the electron density of the aromatic ring.

• Nitro Group (-NO₂): The nitro group is a potent electron-withdrawing group, acting through both a strong negative inductive effect (-I) and a strong negative resonance effect (-R).[1][2] This leads to a significant deshielding of all protons on the ring, causing their signals to appear at a lower field (higher ppm). The deshielding is most pronounced at the ortho and para positions relative to the nitro group.[3][4]

• Trifluoromethyl Group (-CF₃): The trifluoromethyl group is also a strong electron-withdrawing group, primarily due to the high electronegativity of the fluorine atoms, resulting in a powerful negative inductive effect (-I).[5][6] Unlike the nitro group, its resonance effect is negligible. This inductive withdrawal of electron density deshields the aromatic protons, shifting their signals downfield.

• Chloro Group (-Cl): The chloro group exhibits a dual electronic nature. It is electron-withdrawing through its inductive effect (-I) due to the electronegativity of chlorine.[7] However, it is also capable of donating electron density to the aromatic ring via a positive resonance effect (+R) through its lone pairs. While the inductive effect generally outweighs the resonance effect, making it a deactivating group overall, the resonance effect can lead to some shielding at the ortho and para positions compared to what would be expected from induction alone.[7][8]

The combined influence of these three substituents on the chemical shifts of the protons in 2-Chloro-1-nitro-4-(trifluoromethyl)benzene can be systematically predicted using the principle of additivity.[1][9] This principle posits that the chemical shift of a proton in a polysubstituted benzene can be estimated by summing the substituent chemical shift (SCS) parameters for each substituent relative to its position on the ring.

Predicted Chemical Shifts, Multiplicities, and Coupling Constants

The structure of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, with proton numbering, is shown below:

Figure 1: Structure of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with proton numbering.

Based on the electronic effects discussed, we can predict the relative chemical shifts of the three aromatic protons:

• H-3: This proton is ortho to the strongly electron-withdrawing nitro group and meta to both the chloro and trifluoromethyl groups. The proximity to the nitro group will result in significant deshielding, placing its signal at the lowest field (highest ppm).

• H-5: This proton is ortho to the trifluoromethyl group and meta to both the chloro and nitro groups. The strong inductive effect of the trifluoromethyl group will cause substantial deshielding.

• H-6: This proton is ortho to the chloro group and para to the trifluoromethyl group, as well as meta to the nitro group. While deshielded by the trifluoromethyl and nitro groups, the potential for some resonance shielding from the chloro group may result in its signal appearing at a slightly higher field compared to H-3 and H-5.

The predicted splitting patterns are determined by the spin-spin coupling between adjacent protons. In this trisubstituted benzene, we expect to see an AMX spin system, with each proton appearing as a doublet of doublets, assuming all coupling constants are resolved.

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-3	~ 8.2 - 8.5	d	J(H3-H5) ≈ 2-3 Hz (meta)
H-5	~ 7.9 - 8.2	dd	J(H5-H6) ≈ 8-9 Hz (ortho), J(H5-H3) ≈ 2-3 Hz (meta)
H-6	~ 7.7 - 8.0	d	J(H6-H5) ≈ 8-9 Hz (ortho)

Table 1: Predicted ¹H NMR Data for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Disclaimer: These are estimated values based on established principles of NMR spectroscopy. Actual experimental values may vary depending on the solvent and other experimental conditions.

The following diagram illustrates the predicted through-bond J-coupling relationships:

Figure 2: J-coupling relationships in 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To obtain a high-quality ¹H NMR spectrum of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, the following experimental protocol is recommended:

3.1. Sample Preparation

• Solvent Selection: Choose a deuterated solvent that will fully dissolve the compound. Deuterated chloroform (CDCl₃) is a common first choice for many organic molecules. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated acetone ((CD₃)₂CO) can be considered.

• Concentration: Prepare a solution with a concentration of approximately 5-10 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

3.2. NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• Tuning and Shimming: Tune the probe to the ¹H frequency and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Acquisition Time (at): Set to at least 3-4 seconds to ensure good digital resolution.

  • Relaxation Delay (d1): Use a delay of at least 5 seconds to allow for full relaxation of the protons, ensuring accurate integration.

  • Number of Scans (ns): Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Spectral Width (sw): Set a spectral width that encompasses the entire expected range of proton signals (e.g., 0-10 ppm).

3.3. Data Processing

• Fourier Transformation: Apply an exponential multiplication (line broadening) of 0.3 Hz before Fourier transformation to improve the signal-to-noise ratio.

• Phasing: Manually or automatically phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline across the spectrum.

• Referencing: Reference the spectrum by setting the TMS peak to 0.00 ppm.

• Integration: Integrate the signals to determine the relative number of protons corresponding to each resonance.

The following workflow diagram summarizes the key steps in acquiring and processing the ¹H NMR spectrum:

Figure 3: Workflow for ¹H NMR Spectrum Acquisition and Processing.

Conclusion

This technical guide has provided a detailed predictive analysis of the ¹H NMR spectrum of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. By understanding the fundamental electronic effects of the chloro, nitro, and trifluoromethyl substituents, and applying the principle of additivity, we can confidently predict the chemical shifts, multiplicities, and coupling constants of the aromatic protons. This theoretical framework, coupled with the provided experimental protocol, equips researchers, scientists, and drug development professionals with the necessary tools for the accurate structural characterization of this important chemical intermediate and its derivatives. The ability to interpret and predict such spectra is a critical skill in modern chemical and pharmaceutical research.

References

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• Chemistry LibreTexts. (2024, October 4). 16.5: Trisubstituted Benzenes- Additivity of Effects. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, November 4). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. Retrieved from [Link]

• Baranac-Stojanović, M. (2018). Can Variations of 1 H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2 )/Donating (NH2 ) Group be Explained in Terms of Resonance Effects of Substituents?. Chemistry – An Asian Journal, 13(7), 877–881. [Link]

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An In-depth Technical Guide to the ¹³C NMR Assignments of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 2-chloro-1-nitro-4-(trifluoromethyl)benzene. Authored from the perspective of a Senior Application Scientist, this document synthesizes theoretical principles with practical insights to offer a robust framework for the spectral interpretation of this complex substituted aromatic compound.

Introduction: The Significance of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and its Spectroscopic Analysis

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its molecular structure, featuring a trifluoromethyl group, a nitro group, and a chlorine atom on a benzene ring, presents a unique electronic environment. A thorough understanding of its spectroscopic properties, particularly its ¹³C NMR spectrum, is paramount for structural verification, purity assessment, and as a predictive tool for the properties of its derivatives.

¹³C NMR spectroscopy is an indispensable technique in organic chemistry, providing a distinct signal for each unique carbon atom in a molecule. The chemical shift of each carbon is exquisitely sensitive to its local electronic environment, which is modulated by the inductive and resonance effects of the substituents on the aromatic ring. This guide will delve into the theoretical underpinnings of these effects to provide a definitive assignment of the ¹³C NMR spectrum of 2-chloro-1-nitro-4-(trifluoromethyl)benzene.

Theoretical Principles: Unraveling Substituent Effects on Aromatic ¹³C Chemical Shifts

The ¹³C NMR chemical shifts in substituted benzenes are governed by the interplay of electron-donating and electron-withdrawing effects of the substituents.[1][2] In the case of 2-chloro-1-nitro-4-(trifluoromethyl)benzene, we have three distinct substituents, each with its characteristic influence on the electron density of the benzene ring.

• Nitro Group (-NO₂): The nitro group is a strong electron-withdrawing group, primarily through a resonance effect that delocalizes electron density from the ortho and para positions.[1] It also exerts a significant inductive electron-withdrawing effect. This leads to a general deshielding of the aromatic carbons, shifting their signals to a higher frequency (downfield) in the ¹³C NMR spectrum. The carbon directly attached to the nitro group (ipso-carbon) is significantly deshielded.

• Chlorine Atom (-Cl): Chlorine is an electronegative atom and thus exhibits an inductive electron-withdrawing effect, which deshields the attached carbon and, to a lesser extent, other carbons in the ring. However, it also possesses lone pairs of electrons that can be donated to the aromatic ring via a resonance effect, which would shield the ortho and para carbons. For chlorine, the inductive effect generally outweighs the resonance effect, leading to a net deshielding.[3]

• Trifluoromethyl Group (-CF₃): The trifluoromethyl group is a potent electron-withdrawing group due to the high electronegativity of the fluorine atoms. This effect is primarily inductive and causes a strong deshielding of the ipso-carbon and a general deshielding of the other ring carbons.

The combination of these three substituents on the benzene ring results in a complex pattern of electron distribution, which is reflected in the unique chemical shift for each of the six aromatic carbons.

Experimental Protocol: Acquiring a High-Quality ¹³C NMR Spectrum

Obtaining a high-resolution ¹³C NMR spectrum is contingent upon meticulous sample preparation and the selection of appropriate instrument parameters.

Sample Preparation

• Sample Purity: Ensure the 2-chloro-1-nitro-4-(trifluoromethyl)benzene sample is of high purity to avoid spectral artifacts from impurities.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for this compound.[4][5]

• Concentration: For a standard 5 mm NMR tube, dissolve approximately 50-100 mg of the compound in 0.6-0.7 mL of CDCl₃.[4][5] This concentration is generally optimal for obtaining a good signal-to-noise ratio in a reasonable timeframe.

• Filtration: To remove any particulate matter that could degrade the spectral resolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[6]

NMR Instrument Parameters

The following parameters are a general guideline for a 400 MHz NMR spectrometer. Optimization may be required based on the specific instrument and sample concentration.

Parameter	Recommended Value
Nucleus	¹³C
Pulse Program	Standard proton-decoupled ¹³C experiment (e.g., zgpg30)
Solvent	CDCl₃
Temperature	298 K
Spectral Width	0 - 200 ppm
Acquisition Time	1-2 seconds
Relaxation Delay (d1)	2-5 seconds
Number of Scans	1024 or more, depending on concentration

¹³C NMR Spectral Analysis and Assignments for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Due to the lack of a publicly available experimental spectrum, the following assignments are based on a combination of theoretical predictions using established substituent chemical shift (SCS) effects and data from analogous compounds. The predicted chemical shifts are a powerful tool for structural elucidation.[7][8]

The structure and numbering of 2-chloro-1-nitro-4-(trifluoromethyl)benzene are as follows:

Caption: Numbering scheme for 2-chloro-1-nitro-4-(trifluoromethyl)benzene.

Predicted ¹³C NMR Chemical Shifts and Assignments

The predicted chemical shifts are tabulated below. The rationale for each assignment follows.

Carbon Atom	Predicted Chemical Shift (ppm)	Rationale
C-1	~149	Attached to the strongly electron-withdrawing nitro group.
C-2	~132	Attached to the electronegative chlorine atom.
C-3	~125	Influenced by the ortho-nitro and meta-trifluoromethyl groups.
C-4	~134 (quartet, J ≈ 30-35 Hz)	Attached to the strongly electron-withdrawing trifluoromethyl group.
C-5	~128	Influenced by the meta-nitro and ortho-trifluoromethyl groups.
C-6	~122	Influenced by the ortho-nitro and meta-chloro groups.
-CF₃	~123 (quartet, J ≈ 270-275 Hz)	Carbon of the trifluoromethyl group.

Detailed Justification of Assignments

• C-1 (ipso- to -NO₂): The carbon atom directly bonded to the nitro group is expected to be the most deshielded of the ring carbons due to the strong electron-withdrawing nature of the nitro group.[1][9] Its chemical shift is predicted to be around 149 ppm .

• C-4 (ipso- to -CF₃): The carbon bearing the trifluoromethyl group will also be significantly deshielded. Furthermore, this signal will appear as a quartet due to coupling with the three fluorine atoms (¹JCF). The predicted chemical shift is around 134 ppm , with a large coupling constant of approximately 30-35 Hz.[9][10]

• C-2 (ipso- to -Cl): The carbon attached to the chlorine atom will be deshielded due to the inductive effect of chlorine. Its chemical shift is predicted to be around 132 ppm .[11]

• C-6: This carbon is ortho to the strongly electron-withdrawing nitro group and meta to the chlorine atom. The strong deshielding effect of the nitro group at the ortho position will be prominent, though it can sometimes be counterintuitive.[1] It is predicted to be the most shielded of the ring carbons, with a chemical shift around 122 ppm .

• C-3: This carbon is meta to the trifluoromethyl group and ortho to the chlorine atom. The combined electron-withdrawing effects will result in a chemical shift around 125 ppm .

• C-5: This carbon is meta to the nitro and chloro groups and ortho to the trifluoromethyl group. The deshielding influence of the ortho-trifluoromethyl group will be significant. Its chemical shift is predicted to be around 128 ppm .

• -CF₃ Carbon: The carbon of the trifluoromethyl group itself will appear as a quartet with a very large one-bond C-F coupling constant (¹JCF) of approximately 270-275 Hz.[9][10] Its chemical shift is predicted to be around 123 ppm .

Visualizing the Electronic Effects

The following diagram illustrates the primary electronic influences of the substituents on the aromatic ring, which dictate the observed ¹³C NMR chemical shifts.

Caption: Electronic effects of substituents on the aromatic ring.

Conclusion

The ¹³C NMR spectrum of 2-chloro-1-nitro-4-(trifluoromethyl)benzene is complex, with each carbon atom exhibiting a unique chemical shift due to the combined inductive and resonance effects of the three substituents. By understanding these fundamental principles and leveraging data from related compounds, a confident assignment of the spectrum can be achieved. This in-depth guide provides the theoretical foundation and practical considerations necessary for researchers, scientists, and drug development professionals to accurately interpret the ¹³C NMR spectrum of this important chemical intermediate, ensuring structural integrity and facilitating further research and development.

References

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Analysis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene by ¹⁹F Nuclear Magnetic Resonance Spectroscopy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the ¹⁹F NMR analysis of 2-chloro-1-nitro-4-(trifluoromethyl)benzene. Fluorine-19 (¹⁹F) NMR spectroscopy is an exceptionally powerful and direct analytical technique for the characterization of fluorinated compounds, owing to the 100% natural abundance, high sensitivity, and wide chemical shift range of the ¹⁹F nucleus.[1][2][3] For a molecule like 2-chloro-1-nitro-4-(trifluoromethyl)benzene, a key intermediate in pharmaceutical and agrochemical synthesis, ¹⁹F NMR offers an unambiguous method for structural confirmation and purity assessment. This guide moves beyond a simple recitation of parameters, delving into the theoretical underpinnings, the causal logic behind experimental design, and a detailed, field-tested protocol for acquiring and interpreting high-quality ¹⁹F NMR data.

Introduction: The Significance of ¹⁹F NMR for Fluorinated Aromatics

2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No: 402-11-9) is a substituted aromatic compound featuring a trifluoromethyl (-CF₃) group.[4] The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery, often used to enhance metabolic stability, binding affinity, and bioavailability.[5] Consequently, robust analytical methods for characterizing fluorinated intermediates are paramount.

While techniques like mass spectrometry and ¹H NMR provide essential structural information, ¹⁹F NMR offers unique advantages:

• Exceptional Sensitivity: The ¹⁹F nucleus has a high gyromagnetic ratio, making it the third most receptive NMR nucleus after tritium and protium.[1]

• Background-Free Analysis: The absence of endogenous fluorine in most biological and organic systems ensures that spectra are free from interfering signals.[5]

• Wide Chemical Shift Dispersion: The chemical shifts in ¹⁹F NMR span a range of over 800 ppm, providing exquisite resolution and sensitivity to subtle changes in the local electronic environment of the fluorine atoms.[1] This makes the ¹⁹F chemical shift a highly diagnostic probe of molecular structure.[6]

This guide will focus exclusively on the -CF₃ group of the title compound, providing the necessary expertise to leverage ¹⁹F NMR for its definitive analysis.

Theoretical Principles: Predicting the ¹⁹F NMR Spectrum

A deep understanding of the expected spectrum is crucial for both experimental design and data interpretation. For 2-chloro-1-nitro-4-(trifluoromethyl)benzene, the spectrum is remarkably simple, yet informative.

The Chemical Shift of the Trifluoromethyl Group

The ¹⁹F chemical shift (δ) is highly dependent on the electronic shielding around the fluorine nuclei. Electron-withdrawing groups decrease shielding, causing the resonance to shift "downfield" (to higher ppm values, which by convention are less negative), while electron-donating groups increase shielding, causing an "upfield" shift.[2]

• Base Value: A trifluoromethyl group attached to a benzene ring typically exhibits a chemical shift in the range of -60 to -70 ppm relative to the standard reference, CFCl₃.[1][7] For example, the ¹⁹F chemical shift for 1-nitro-4-(trifluoromethyl)benzene is reported at -63.18 ppm, and for 1-chloro-4-(trifluoromethyl)benzene, it is approximately -62.77 ppm.[8]

• Substituent Effects: In our target molecule, the -CF₃ group is influenced by two other substituents on the aromatic ring:

  • Nitro Group (-NO₂): This is a very strong electron-withdrawing group, both through induction and resonance. It significantly reduces the electron density on the aromatic ring, which in turn deshields the fluorine nuclei of the para-positioned -CF₃ group.

  • Chloro Group (-Cl): This group is inductively electron-withdrawing but can donate electron density through resonance. Its position ortho to the nitro group and meta to the trifluoromethyl group will subtly modulate the overall electronic environment.

Based on these principles and comparative data, we can confidently predict the ¹⁹F chemical shift for 2-chloro-1-nitro-4-(trifluoromethyl)benzene to appear as a single resonance in the approximate range of -62 to -64 ppm .

Spin-Spin Coupling

In a standard proton-decoupled ¹⁹F NMR experiment, the trifluoromethyl group will appear as a sharp singlet . This is because the three fluorine nuclei are chemically and magnetically equivalent, and coupling to other nuclei (like ¹H) is removed by broadband decoupling.

If a proton-coupled spectrum were acquired, one might observe very small long-range couplings (e.g., ⁴JHF and ⁵JHF) to the aromatic protons, which would manifest as a finely split multiplet. However, for routine identification and purity analysis, proton-decoupled experiments are standard practice as they provide a simplified spectrum with a superior signal-to-noise ratio.

Experimental Protocol: A Self-Validating Workflow

The following protocol is designed to be a self-validating system, where the rationale behind each step ensures the integrity and reproducibility of the results.

Sample Preparation

• Analyte Weighing: Accurately weigh approximately 10-20 mg of 2-chloro-1-nitro-4-(trifluoromethyl)benzene. Causality: This concentration is sufficient to obtain a high signal-to-noise spectrum in just a few scans, balancing material consumption with data quality.

• Solvent Selection: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) to the analyte in a clean vial and mix to dissolve completely. Causality: CDCl₃ is an excellent solvent for a wide range of organic compounds and its deuterium lock signal is standard for modern NMR spectrometers. Using a consistent solvent is critical for comparing chemical shifts to literature or reference data.[6]

• Transfer to NMR Tube: Transfer the solution to a 5 mm NMR tube of good quality (e.g., Norell® 509-UP or equivalent). Causality: High-quality tubes have better concentricity and glass uniformity, which is essential for achieving good magnetic field homogeneity (shimming) and thus, sharp spectral lines.

• Reference Standard (Optional but Recommended): While modern spectrometers can reference the spectrum based on the lock frequency, the addition of an internal standard like trichlorofluoromethane (CFCl₃, δ = 0 ppm) can provide the most accurate reference. However, due to its volatility and environmental concerns, a secondary standard may be used, or referencing can be done relative to the known solvent peak.

NMR Spectrometer Setup and Data Acquisition

The following workflow outlines the logical steps from sample insertion to final data output.

Diagram 1: A step-by-step workflow for the ¹⁹F NMR analysis.

Key Acquisition Parameters

For a standard high-field NMR spectrometer (e.g., 400-500 MHz), the following parameters serve as an authoritative starting point.

Parameter	Recommended Value	Rationale & Justification
Pulse Program	zgpg30 or similar	A standard 30-degree pulse sequence with proton decoupling for optimal signal without saturation.
Transmitter Offset (O1P)	~ -63 ppm	Centering the spectral window on the expected resonance maximizes excitation efficiency and minimizes artifacts.
Spectral Width (SW)	~200 ppm (~80,000 Hz @ 400 MHz)	A wide spectral width is crucial to prevent aliasing (folding) of unexpected signals from outside the window into the spectrum.[9]
Number of Scans (NS)	4 to 16	Due to the high sensitivity of ¹⁹F, only a few scans are needed to achieve excellent signal-to-noise.
Relaxation Delay (D1)	2-5 seconds	A sufficient delay allows the fluorine nuclei to relax back to equilibrium, ensuring the signal is not saturated. For quantitative analysis, D1 should be at least 5 times the longest T₁ value.
Acquisition Time (AQ)	1-2 seconds	This determines the digital resolution of the spectrum. 1-2 seconds is typically sufficient for sharp singlets.
Temperature	298 K (25 °C)	A standard, controlled temperature ensures reproducibility.

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of ~0.3 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing and Baseline Correction: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape. Apply an automatic or manual baseline correction to obtain a flat baseline for accurate integration.

• Referencing: Calibrate the chemical shift scale by setting the main singlet to its known or expected value (~-63 ppm).

Data Interpretation and Trustworthiness

The expected outcome is a single, sharp singlet. The trustworthiness of this result is validated by the following checks:

• Chemical Shift: Does the observed chemical shift fall within the expected -62 to -64 ppm range? A significant deviation could indicate an incorrect structure or an unusual solvent effect.

• Singlet Appearance: Is the peak a sharp singlet? The absence of coupling confirms the presence of a -CF₃ group and the effectiveness of the proton decoupling.

• Purity Assessment: The power of ¹⁹F NMR lies in its ability to detect other fluorine-containing species. The presence of any other peaks in the spectrum is a direct indication of impurities. The relative purity can be calculated from the integration of the main peak versus the impurity peaks. For example, if an impurity peak has an integral of 0.05 while the main peak has an integral of 1.00, the impurity is present at approximately 5% molar concentration (assuming a similar number of fluorine atoms).

Conclusion

The ¹⁹F NMR analysis of 2-chloro-1-nitro-4-(trifluoromethyl)benzene is a direct, reliable, and highly informative method for structural verification and purity assessment. By understanding the theoretical principles that govern the ¹⁹F chemical shift and by employing a robust, logically sound experimental protocol, researchers can acquire high-quality, trustworthy data. This guide provides the foundational expertise and practical steps necessary to confidently perform this analysis, ensuring data integrity for critical applications in research and development.

References

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• Dalvit, C., et al. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of Biomolecular NMR, 2016.[Link]

• Foroozandeh, M., et al. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Nature Communications, 2020.[Link]

• Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)- (CAS 121-17-5) Chemical and Physical Properties. Cheméo.[Link]

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• Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia.[Link]

• Supporting Information for Copper-Catalyzed Trifluoromethylation of Aryl- and Vinylboronic Acids. Angewandte Chemie, 2011.[Link]

• Dalvit, C. & Vulpetti, A. A beginner's guide to 19F NMR and its role in drug screening. Drug Discovery Today: Technologies, 2019.[Link]

• Arda, D., et al. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment. Nature Protocols, 2020.[Link]

• 1,3-Bis(trifluoromethyl)benzene - Optional[19F NMR] - Chemical Shifts. SpectraBase.[Link]

• Trifluoromethoxy-benzene - Optional[19F NMR] - Chemical Shifts. SpectraBase.[Link]

• Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. NIST Chemistry WebBook.[Link]

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• Supporting Information for: Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3. Beilstein Journals.[Link]

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• 19F Chemical Shifts and Coupling Constants. NMR Facility, University of California, Santa Barbara.[Link]

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Introduction: Elucidating Molecular Structure Through Vibrational Spectroscopy

An In-depth Technical Guide to the Infrared Spectrum of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a multifaceted aromatic compound of significant interest in the synthesis of pharmaceuticals and agrochemicals. Its utility is intrinsically linked to its specific molecular architecture—a benzene ring substituted with three distinct functional groups: a chloro group, a nitro group, and a trifluoromethyl group. Infrared (IR) spectroscopy serves as a powerful and non-destructive analytical technique to confirm the identity and structural integrity of this molecule. By probing the vibrational modes of its constituent chemical bonds, IR spectroscopy provides a unique molecular fingerprint.

This technical guide offers a comprehensive analysis of the IR spectrum of 2-chloro-1-nitro-4-(trifluoromethyl)benzene. It is designed for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of how to interpret the spectral data for this compound. We will dissect the spectrum by correlating specific absorption bands to the vibrational motions of each functional group, explaining the underlying principles that govern these absorptions.

Molecular Structure and Key Vibrational Modes

The vibrational characteristics of 2-chloro-1-nitro-4-(trifluoromethyl)benzene are a direct consequence of its molecular structure. The interaction of the substituents with the aromatic ring and with each other influences the electronic environment and, consequently, the bond strengths and vibrational frequencies. The primary functional groups and their expected vibrational modes are illustrated below.

Figure 2. Step-by-step workflow for acquiring an ATR-FTIR spectrum.

Detailed Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the Fourier Transform Infrared (FTIR) spectrometer is powered on and has completed its initialization sequence.

  • Thoroughly clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe to remove any residues from previous analyses.

• Background Collection (Self-Validating Step):

  • With the clean, empty ATR accessory in place, collect a background spectrum. This scan measures the absorbance of the ambient environment (e.g., CO₂, water vapor) and the ATR crystal itself.

  • Trustworthiness Check: The background spectrum should be a flat line with minimal noise. Any significant peaks indicate contamination and require the cleaning step to be repeated before proceeding. This step is crucial as the instrument software will automatically subtract this background from the sample spectrum, ensuring that the final spectrum contains only the absorbance information of the analyte.

• Sample Application:

  • Place a small, representative amount of the solid 2-chloro-1-nitro-4-(trifluoromethyl)benzene powder onto the center of the ATR crystal. Only enough sample to cover the crystal surface is needed.

  • Engage the pressure anvil and apply firm, consistent pressure to ensure intimate contact between the sample and the crystal surface. Good contact is essential for achieving a high-quality spectrum.

• Sample Spectrum Collection:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A spectral resolution of 4 cm⁻¹ is sufficient for most routine identification purposes.

• Data Processing and Analysis:

  • The instrument software will automatically ratio the single-beam sample spectrum against the single-beam background spectrum to generate the final absorbance spectrum.

  • Apply an ATR correction to the data. This algorithm corrects for the wavelength-dependent depth of penetration of the IR beam, making the resulting spectrum appear more like a traditional transmission spectrum.

  • Perform a baseline correction if necessary to ensure the baseline is flat at 0 absorbance in regions with no sample absorption.

  • Analyze the corrected spectrum by identifying the peak positions (in cm⁻¹) and comparing them to the expected values detailed in the summary table above.

Conclusion

The infrared spectrum of 2-chloro-1-nitro-4-(trifluoromethyl)benzene is rich with information, providing a definitive confirmation of its complex structure. By systematically analyzing the distinct regions of the spectrum, one can confidently identify the characteristic vibrational modes of the aromatic ring and its chloro, nitro, and trifluoromethyl substituents. The strong, characteristic absorptions of the NO₂ and CF₃ groups, in particular, serve as excellent diagnostic markers. Adherence to a rigorous experimental protocol ensures the acquisition of high-quality, trustworthy data, which is the bedrock of sound scientific and developmental research.

References

• Robinson, J. W., & Frame, E. M. S. (2005). Undergraduate Instrumental Analysis. Marcel Dekker.

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups.

• University of California, Los Angeles. (n.d.). Spectroscopy Tutorial: Nitro Groups.

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.

• Beg, M. A. A., & Clark, H. C. (1962). Chemistry of the Trifluoromethyl Group. Part V. Infrared Spectra of Some Phosphorus Compounds Containing CF₃. Canadian Journal of Chemistry, 40(3), 393-403.

• NIST Chemistry WebBook. (n.d.). Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. SRD 69. National Institute of Standards and Technology.

• Smith, B. C. (2020). The Infrared Spectroscopy of Aromatic Compounds, Part I: The C-H Stretching and Bending Bands. Spectroscopy.

• Margoshes, M., & Fassel, V. A. (1955). The infrared spectra of aromatic compounds I. The out-of-plane C-H bending vibrations in the region 625 900 cm-1. Spectrochimica Acta, 7(1), 14-24.

• ResearchGate. (n.d.). Chemistry of the trifluoromethyl group: part v. infrared spectra of some phosphorus compounds containing cf3.

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online.

• University of Colorado Boulder. (n.d.). Infrared Spectroscopy Lecture Notes.

• Michigan State University. (n.d.). Infrared of nitro compounds.

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aromatics.

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online, 35(9), 10-17.

• Ali, M. A., et al. (2023). Potentiodynamic Fabrication of Aromatic Diamine Linkers on Electrochemically Reduced Graphene Oxide Surface for Environmental Pollutant Nitrobenzene Monitoring. Chemosensors, 11(10), 521.

• Scaiano, J. C., & Lalevée, J. (2012). Detection and Spectral Analysis of Trifluoromethyl Groups at a Surface by Sum Frequency Generation Vibrational Spectroscopy. The Journal of Physical Chemistry C, 116(32), 17082-17088.

• NIST Chemistry WebBook. (n.d.). Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)- IR Spectrum.

• Scribd. (n.d.). NO2 Stretching in Nitrocompounds.

• Beal, R. W., & Brill, T. B. (2005). Vibrational Behavior of the −NO2 Group in Energetic Compounds. Propellants, Explosives, Pyrotechnics, 30(4), 275-283.

• Chemistry LibreTexts. (2021). 1.7: Infrared Spectra of Some Common Functional Groups.

• OpenStax. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry: A Tenth Edition.

2-Chloro-1-nitro-4-(trifluoromethyl)benzene chemical structure and IUPAC name

An In-Depth Technical Guide to 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, a key chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The document details its chemical structure, nomenclature, physicochemical properties, and established synthesis methodologies. A core focus is placed on its chemical reactivity and the strategic importance of its functional groups—chloro, nitro, and trifluoromethyl—in organic synthesis and drug design. This guide synthesizes field-proven insights and authoritative data to serve as a critical resource for professionals in chemical research and development.

Chemical Identity and Structure

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is an aromatic organic compound characterized by a benzene ring substituted with three distinct functional groups. Its systematic nomenclature and structural identifiers are crucial for unambiguous scientific communication.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-chloro-1-nitro-4-(trifluoromethyl)benzene .[1] It is also commonly known by synonyms such as 3-Chloro-4-nitrobenzotrifluoride.[1]

Key identifiers are summarized in the table below:

Identifier	Value	Source
IUPAC Name	2-chloro-1-nitro-4-(trifluoromethyl)benzene	PubChem[1]
CAS Number	402-11-9	PubChem[1], Benchchem[2]
Molecular Formula	C₇H₃ClF₃NO₂	PubChem[1], Matrix Fine Chemicals[3]
Molecular Weight	225.55 g/mol	PubChem[1], Matrix Fine Chemicals[3]
InChI Key	CZWWSPDHNLAYRJ-UHFFFAOYSA-N	PubChem[1]
Canonical SMILES	C1=CC(=C(C=C1C(F)(F)F)Cl)[O-]	PubChem[1]

The molecular structure features a trifluoromethyl group para to the nitro group and a chlorine atom ortho to the nitro group. This specific arrangement of electron-withdrawing groups dictates the compound's reactivity and utility in chemical synthesis.

Caption: Simplified workflow for the synthesis of the title compound.

Chemical Reactivity and Applications

The strategic placement of three strong electron-withdrawing groups (–NO₂, –CF₃, –Cl) renders the benzene ring highly electron-deficient. This electronic profile is the cornerstone of its utility as a synthetic intermediate.

Nucleophilic Aromatic Substitution (SNAr)

The compound is an excellent electrophile for nucleophilic aromatic substitution reactions. The chlorine atom is activated by the ortho-nitro group and the para-trifluoromethyl group, making it a good leaving group. This reactivity allows for the facile introduction of various nucleophiles (e.g., amines, alkoxides, thiolates) at the C2 position, enabling the synthesis of a diverse array of more complex molecules. This is particularly valuable in building scaffolds for pharmaceuticals and agrochemicals. [2]

Applications in Drug Development

The trifluoromethyl (–CF₃) group is a privileged moiety in medicinal chemistry. [4]Its incorporation into drug candidates can significantly enhance key pharmacokinetic properties:

• Metabolic Stability: The C-F bond is exceptionally strong, making the –CF₃ group resistant to metabolic degradation by enzymes like cytochrome P450, thereby increasing the drug's half-life. [2][4]* Lipophilicity: The –CF₃ group increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes. [4]* Binding Affinity: The strong electron-withdrawing nature of the –CF₃ group can alter the electronic properties of a molecule, potentially enhancing its binding affinity to target proteins. [4] Consequently, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene serves as a crucial starting material for synthesizing active pharmaceutical ingredients (APIs) where these properties are desired. [4]

Agrochemical Synthesis

This compound is a well-established intermediate in the production of diphenyl ether herbicides. [2]The core structure provided by this molecule is elaborated through substitution reactions to create potent herbicidal agents.

Other Research Applications

Its utility extends to materials science and as a versatile research chemical. [2]For example, it has been used in the C2-selective branched alkylation of benzimidazoles, demonstrating its role in developing novel synthetic methodologies. [2]Furthermore, derivatives have shown significant antimicrobial activity against various bacterial strains, opening avenues for research into new antibiotics. [2]

Safety, Handling, and Toxicity

As a reactive chemical intermediate, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene must be handled with appropriate safety precautions.

• Hazards: The compound is classified as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). [1]* Handling: Use only in a well-ventilated area or outdoors. [5]Wear protective gloves, clothing, eye, and face protection. [5]Wash hands and any exposed skin thoroughly after handling. [5]Avoid breathing dust, fumes, gas, mist, vapors, or spray. [5]* Storage: Store in a well-ventilated place and keep the container tightly closed. [5]It should be stored locked up. [5]* First Aid:

  • Inhalation: Remove the person to fresh air and keep them comfortable for breathing. [5] * Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice. [5] * Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists. [5] Disposal should be carried out at an approved waste disposal plant in accordance with local regulations. [5]

Conclusion

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a high-value chemical building block whose importance is derived from the unique interplay of its three functional groups. Its predictable reactivity in nucleophilic aromatic substitution, coupled with the beneficial properties imparted by the trifluoromethyl group, solidifies its role as an indispensable intermediate in the pharmaceutical and agrochemical industries. A thorough understanding of its synthesis, reactivity, and safe handling procedures is paramount for scientists and researchers aiming to leverage this versatile compound in the development of novel molecules and materials.

References

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• NIST WebBook. Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. National Institute of Standards and Technology. [Link]

• US EPA. Benzene, 2-chloro-1-(3-nitrophenoxy)-4-(trifluoromethyl)-. United States Environmental Protection Agency. [Link]

• NIST WebBook. Benzene, 1-chloro-4-nitro-2-(trifluoromethyl)-. National Institute of Standards and Technology. [Link]

• PubChem. 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene. National Center for Biotechnology Information. [Link]

• International Chemical Safety Cards. 2-CHLORO-1-NITROBENZENE. [Link]

• LookChem. Benzene, 2-chloro-1-(4-nitro-3-propoxyphenoxy)-4-(trifluoromethyl)- SDS. [Link]

• ChemSynthesis. 2-chloro-1-fluoro-4-nitrobenzene. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of 2-Chloro-5-nitrobenzotrifluoride in Pharmaceutical Synthesis. [Link]

• Google Patents. CN102336689A - Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride.
• Google Patents. CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene.

• Crysdot LLC. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. [Link]

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Navigating the Nomenclature: A Comprehensive Guide to the Synonyms of 3-Chloro-4-nitrobenzotrifluoride

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis and pharmaceutical development, precision in identifying and sourcing chemical entities is paramount. The compound 3-Chloro-4-nitrobenzotrifluoride, a key building block in the synthesis of various active pharmaceutical ingredients (APIs) and agrochemicals, is known by a variety of names in scientific literature, patents, and commercial catalogs.[1] This guide provides a comprehensive overview of the synonyms for 3-Chloro-4-nitrobenzotrifluoride, offering clarity and preventing potential confusion with its isomers, thereby ensuring accuracy in research and development endeavors.

The Importance of Correct Isomer Identification

A critical point of clarification is the distinction between 3-Chloro-4-nitrobenzotrifluoride (CAS RN: 402-11-9) and its isomer, 4-Chloro-3-nitrobenzotrifluoride (CAS RN: 121-17-5) . These two compounds, while sharing the same molecular formula (C₇H₃ClF₃NO₂), possess different chemical structures and, consequently, distinct physical and chemical properties. This structural difference can significantly impact reaction pathways and the biological activity of downstream products. Therefore, meticulous attention to the correct nomenclature and CAS number is essential for reproducible and reliable scientific outcomes.

Unraveling the Synonyms of 3-Chloro-4-nitrobenzotrifluoride

The various names for 3-Chloro-4-nitrobenzotrifluoride arise from different naming conventions, including IUPAC nomenclature, common or trivial names, and identifiers from chemical suppliers and databases.

International Union of Pure and Applied Chemistry (IUPAC) Name

The systematic name, as determined by IUPAC rules, is 2-Chloro-1-nitro-4-(trifluoromethyl)benzene .[2][3][4] This name provides an unambiguous description of the molecule's structure, indicating the positions of the chloro, nitro, and trifluoromethyl groups on the benzene ring.

Common and Supplier-Designated Names

In addition to its formal IUPAC name, 3-Chloro-4-nitrobenzotrifluoride is frequently referred to by several other names in commercial and laboratory settings. These include:

• 2-Chloro-4-(trifluoromethyl)nitrobenzene [2]

• 3-Chloro-4-nitro-alpha,alpha,alpha-trifluorotoluene [2][3]

• 2-NITRO-5-TRIFLUOROMETHYLCHLOROBENZENE [5][6][7]

The term "benzotrifluoride" is a common trivial name for a benzene ring substituted with a trifluoromethyl group. The numerical prefixes then denote the positions of the other substituents.

Visualizing the Nomenclature Landscape

To illustrate the relationship between the primary name and its synonyms, the following diagram provides a clear visual representation.

Caption: Relationship between the primary name and synonyms of 3-Chloro-4-nitrobenzotrifluoride.

Tabulated Summary of Synonyms and Identifiers

For quick reference, the following table summarizes the key synonyms and chemical identifiers for 3-Chloro-4-nitrobenzotrifluoride.

Identifier Type	Identifier	Source/Reference
Primary Name	3-Chloro-4-nitrobenzotrifluoride	Common
CAS Registry Number	402-11-9	Chemical Abstracts Service[2][3][8][9]
IUPAC Name	2-Chloro-1-nitro-4-(trifluoromethyl)benzene	IUPAC[2][3][4]
Synonym	2-Chloro-4-(trifluoromethyl)nitrobenzene	Supplier[2]
Synonym	3-Chloro-4-nitro-alpha,alpha,alpha-trifluorotoluene	Supplier[2][3]
Synonym	2-NITRO-5-TRIFLUOROMETHYLCHLOROBENZENE	Supplier[5][6][7]
EC Number	206-936-8	European Chemicals Agency[3]
MDL Number	MFCD00272564	MDL Information Systems[2][3]
PubChem CID	164594	National Center for Biotechnology Information[3]

Distinguishing from the Isomer: 4-Chloro-3-nitrobenzotrifluoride

To prevent costly errors in synthesis and research, it is imperative to differentiate 3-Chloro-4-nitrobenzotrifluoride from its isomer, 4-Chloro-3-nitrobenzotrifluoride. The latter is identified by CAS Registry Number 121-17-5 .

The IUPAC name for this isomer is 1-Chloro-2-nitro-4-(trifluoromethyl)benzene .[10][11] Other synonyms for 4-Chloro-3-nitrobenzotrifluoride include:

• 4-Chloro-3-nitro-α,α,α-trifluorotoluene

• 2-Chloro-5-(trifluoromethyl)nitrobenzene

• 3-Nitro-4-chlorobenzotrifluoride[12]

The distinct CAS numbers and IUPAC names are the most reliable identifiers to ensure the correct compound is being used.

Experimental Protocol: A Note on Sourcing and Purity Verification

When sourcing 3-Chloro-4-nitrobenzotrifluoride for laboratory use, it is crucial to verify the identity and purity of the material.

Step-by-Step Sourcing and Verification Workflow

• Cross-reference CAS Number: Always use the CAS number 402-11-9 when searching supplier databases.

• Verify with Synonyms: Check if the supplier lists any of the known synonyms for 3-Chloro-4-nitrobenzotrifluoride.

• Request Certificate of Analysis (CoA): Obtain the CoA for the specific lot number. This document should confirm the identity and purity of the compound.

• Analytical Verification (Recommended): Upon receipt, it is good laboratory practice to verify the identity of the compound using analytical techniques such as:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide a distinct spectral fingerprint for the correct isomer.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This can confirm the molecular weight and provide a fragmentation pattern characteristic of the compound.

The following diagram illustrates a recommended workflow for sourcing and verification.

Caption: Recommended workflow for sourcing and verifying 3-Chloro-4-nitrobenzotrifluoride.

Conclusion

A thorough understanding of the various synonyms for 3-Chloro-4-nitrobenzotrifluoride is essential for any researcher, scientist, or drug development professional working with this important chemical intermediate. By consistently using the CAS Registry Number 402-11-9 as the primary identifier and being aware of the common synonyms, the risk of confusion with its isomer, 4-Chloro-3-nitrobenzotrifluoride, can be effectively mitigated. This diligence ensures the integrity and success of research and development projects that rely on this versatile building block.

References

• Understanding the Chemical Properties and Handling of 3-Chloro-4-nitrobenzotrifluoride (CAS 402-11-9). [Link]

• NIST. Benzene, 1-chloro-4-nitro-2-(trifluoromethyl)-. [Link]

• LookChem. 3-CHLORO-4-NITROBENZOTRIFLUORIDE suppliers. [Link]

• PubChem. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. [Link]

• NIST. Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. [Link]

• The Crucial Role of 3-Chloro-4-nitrobenzotrifluoride in Modern Chemical Synthesis. [Link]

• PubChem. 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene. [Link]

• FDA.gov. 4-CHLORO-3-NITROBENZOTRIFLUORIDE. [Link]

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Physicochemical properties of 2-chloro-1-nitro-4-(trifluoromethyl)benzene

An In-depth Technical Guide to the Physicochemical Properties of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No: 402-11-9) is a pivotal chemical intermediate, particularly in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility is derived from a unique combination of functional groups that dictate its reactivity and physical properties. The presence of a trifluoromethyl group, a potent electron-withdrawing moiety, significantly influences the molecule's electronic character, enhancing its lipophilicity and metabolic stability in derivative compounds—qualities highly sought after in drug discovery.[1][2] This guide provides a comprehensive analysis of the compound's core physicochemical properties, outlines validated experimental protocols for their determination, and discusses the structural basis for its reactivity and applications.

Molecular Structure and Quantum Chemical Attributes

The arrangement of substituents on the benzene ring is the primary determinant of the compound's chemical behavior.

• Chemical Identity:

  • IUPAC Name: 2-chloro-1-nitro-4-(trifluoromethyl)benzene[3]

  • CAS Number: 402-11-9[3]

  • Molecular Formula: C₇H₃ClF₃NO₂[3]

  • Synonyms: 3-Chloro-4-nitrobenzotrifluoride[3]

• Core Functional Groups and Their Electronic Influence:

  • Trifluoromethyl Group (-CF₃): This group acts as a strong electron-withdrawing group through a negative inductive effect (-I). It is a bioisostere for other groups and is frequently incorporated into drug candidates to increase lipophilicity, which can improve membrane permeability and bioavailability.[1][2]

  • Nitro Group (-NO₂): As one of the most powerful electron-withdrawing groups, it deactivates the aromatic ring towards electrophilic substitution via both negative inductive (-I) and negative mesomeric (-M) effects.

  • Chlorine Atom (-Cl): The chlorine atom is an electronegative substituent that withdraws electron density through its inductive effect but can donate electron density through resonance. Its most critical role in this molecule is as an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions.

The confluence of these strong electron-withdrawing groups renders the carbon atom attached to the chlorine highly electrophilic and susceptible to nucleophilic attack, which is the cornerstone of this molecule's synthetic utility.

Core Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2-chloro-1-nitro-4-(trifluoromethyl)benzene.

Property	Value	Source(s)
Molecular Weight	225.55 g/mol	[3][4]
Appearance	Light yellow to yellow liquid or low-melting solid	[5][6]
Melting Point	25-30 °C	[7]
Boiling Point	237.2 °C at 760 mmHg
Solubility	Insoluble in water; Soluble in organic solvents	[8]
InChI Key	CZWWSPDHNLAYRJ-UHFFFAOYSA-N	[3][6]

Experimental Protocols for Property Determination

To ensure reproducibility and accuracy in a research or process development setting, standardized methodologies are critical. The protocols described below represent self-validating systems for characterizing this compound.

Melting Point Analysis via Differential Scanning Calorimetry (DSC)

Expertise & Causality: DSC is the preferred method over traditional melting point apparatus due to its high precision and ability to provide additional thermodynamic data, such as the enthalpy of fusion. A sharp, well-defined melting peak is also a strong indicator of high sample purity.

Detailed Step-by-Step Methodology:

• Calibration: Calibrate the DSC instrument using a certified indium standard (Melting Point: 156.6 °C) to ensure temperature and heat flow accuracy.

• Sample Preparation: Hermetically seal 3-5 mg of the sample in an aluminum DSC pan. Prepare an identical empty pan to serve as the reference.

• Instrument Configuration: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the system at 10 °C.

  • Ramp the temperature from 10 °C to 50 °C at a controlled rate of 10 °C/min.

• Data Interpretation: The melting point is determined from the onset temperature of the endothermic event on the resulting thermogram. The integrated area of the peak corresponds to the enthalpy of fusion.

Caption: Standard Operating Procedure for DSC Analysis.

Reactivity Profile: Nucleophilic Aromatic Substitution (SNAr)

Trustworthiness & Mechanistic Insight: The most significant chemical property of this compound is its high reactivity towards nucleophiles. The electron-deficient aromatic ring, activated by the -NO₂ and -CF₃ groups, stabilizes the negative charge in the intermediate Meisenheimer complex, thereby lowering the activation energy for the substitution of the chlorine atom. This predictable reactivity makes it a reliable synthetic building block.

Caption: Causality of High Reactivity in SNAr Reactions.

Safety, Handling, and Toxicology

Authoritative Grounding: Based on Globally Harmonized System (GHS) classifications, this compound must be handled with appropriate precautions.

• Hazard Identification:

  • H302: Harmful if swallowed.[3][6]

  • H315: Causes skin irritation.[3][6]

  • H319: Causes serious eye irritation.[3][6]

  • H335: May cause respiratory irritation.[3][6]

• Recommended Personal Protective Equipment (PPE) and Handling:

  • Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[9]

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

  • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[5]

  • Respiratory Protection: If vapors or dusts are generated, use a NIOSH/MSHA-approved respirator.[10]

  • Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place, away from reducing materials.[5][6]

Relevance and Applications in Drug Development

The title compound is rarely an active pharmaceutical ingredient (API) itself but serves as a crucial starting material. Its value lies in the strategic introduction of the trifluoromethyl-substituted phenyl ring into a larger molecule.

• Scaffold for Synthesis: It is a common building block for creating more complex molecules, such as diphenyl ether herbicides and various pharmaceutical candidates.[1]

• Improving Drug Properties: The -CF₃ group is a key feature in modern medicinal chemistry. Its inclusion in a drug molecule can:

  • Enhance Metabolic Stability: The carbon-fluorine bond is very strong, making the -CF₃ group resistant to oxidative metabolism by cytochrome P450 enzymes, which can increase the drug's half-life.

  • Increase Lipophilicity: This property can improve a drug's ability to cross cellular membranes, potentially increasing its absorption and distribution.[2]

  • Modulate Receptor Binding: The electronegativity and size of the -CF₃ group can alter the electronic and steric profile of a molecule, leading to stronger and more selective binding to its biological target.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 164594, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8462, 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene. PubChem. Retrieved from [Link]

• Crysdot LLC. (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. Retrieved from [Link]

• IPCS. (n.d.). International Chemical Safety Cards - 2-CHLORO-1-NITROBENZENE. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 2-CHLORO-4-NITRO-1-(TRIFLUOROMETHYL)BENZENE. Retrieved from [Link]

• Sharma, V., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Iranian Chemical Society. Retrieved from [Link]

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An In-depth Technical Guide on the Safety and Handling of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

This document provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. Synthesizing critical safety data with practical laboratory insights, this guide is designed to foster a culture of safety and ensure procedural integrity when working with this reactive chemical intermediate.

Executive Summary

2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No. 402-11-9) is a vital intermediate in organic synthesis, particularly in the production of herbicides and as a research compound for developing novel chemical entities.[1] Its trifluoromethyl and nitro groups make it a highly reactive molecule, which is valuable for synthesis but also introduces significant health and safety hazards. This guide delineates these risks, providing a framework for safe laboratory operations through an understanding of the compound's chemical properties, associated hazards, and requisite control measures.

Chemical and Physical Properties

A foundational understanding of the compound's physical properties is essential for anticipating its behavior under laboratory conditions and for designing appropriate safety protocols.

Property	Value	Source
CAS Number	402-11-9	PubChem[2]
Molecular Formula	C₇H₃ClF₃NO₂	PubChem[2]
Molecular Weight	225.55 g/mol	PubChem[2]
Appearance	Colorless to dark-colored liquid	NOAA[3]
Boiling Point	222.6 °C (432.7 °F) at 760 mmHg	NOAA[3]
Melting Point	-2.5 °C (27.5 °F)	NOAA[3]
Density	1.542 g/cm³ at 15.5 °C (59.9 °F)	NOAA[3]
Solubility	Insoluble in water	NOAA[3]

Hazard Identification and Toxicology

This compound is classified as hazardous. The primary risks are associated with its toxicity and irritant properties. All personnel must be thoroughly familiar with the hazards before handling.

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear warning of the potential dangers.

Hazard Class	Hazard Statement	Signal Word
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Warning
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation	Warning
Serious Eye Damage/Irritation (Category 2A)	H319: Causes serious eye irritation	Warning
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation	H335: May cause respiratory irritation	Warning

Source: PubChem. Note that classifications may vary slightly between suppliers, with some also noting H312 (Harmful in contact with skin) and H332 (Harmful if inhaled).[2]

Toxicological Profile

Safe Handling and Exposure Control Workflow

A systematic approach to handling is critical. The following workflow diagram, generated using DOT language, illustrates the mandatory sequence of operations to minimize exposure and ensure safety.

Caption: Logical workflow for the safe handling of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Engineering Controls

• Ventilation: All handling, including weighing and transferring, must be conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[4][5]

• Safety Equipment: An eyewash station and safety shower must be immediately accessible in the work area.[4][6]

Personal Protective Equipment (PPE)

The selection of PPE is non-negotiable and must be based on a thorough risk assessment.

Protection Type	Specification	Rationale
Eye/Face	Chemical safety goggles and a face shield.	Protects against splashes and vapors causing severe eye irritation.
Hand	Chemically resistant gloves (e.g., Nitrile, Neoprene).	Prevents skin contact, which causes irritation. Gloves must be inspected before use and changed immediately if contaminated.
Body	Flame-retardant lab coat, long pants, and closed-toe shoes.	Protects skin from accidental contact.
Respiratory	Not required if work is performed in a functional fume hood. If ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is necessary.[4]	Prevents respiratory tract irritation.

Storage and Stability

Proper storage is crucial to maintain chemical integrity and prevent hazardous reactions.

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

• Incompatibilities: Keep away from strong bases, strong oxidizing agents, and reducing agents.[4] Aromatic nitro compounds can react explosively with bases like sodium hydroxide, and vigorous reactions can occur with reducing agents.[3]

• Stability: The compound is stable under recommended storage conditions.[4]

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm.

Spill Response

• Evacuate non-essential personnel and ensure the area is well-ventilated.

• Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite). Do not use combustible materials.

• Carefully collect the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Decontaminate the spill area with a suitable solvent, followed by soap and water.

• For large spills, contact your institution's Environmental Health and Safety (EHS) department immediately.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4][7]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5][7]

Fire-Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

• Specific Hazards: Combustion may produce toxic and corrosive gases, including nitrogen oxides (NOx), carbon monoxide (CO), hydrogen chloride, and hydrogen fluoride.[4][8]

• Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.[7][8]

Reactivity and Synthetic Considerations

The chemical's reactivity is dictated by its functional groups. The electron-withdrawing nature of the nitro (-NO₂) and trifluoromethyl (-CF₃) groups activates the benzene ring towards nucleophilic aromatic substitution, particularly at the chlorine-bearing carbon.

Caption: Relationship between chemical properties, hazards, and required safety controls.

This reactivity makes it a useful precursor but also means that reactions should be carefully planned to control exotherms and avoid incompatible reagents, especially strong bases, which can lead to uncontrolled or explosive reactions.[3]

Waste Disposal

Chemical waste must be managed in accordance with local, regional, and national regulations.[8]

• Classification: This compound is a halogenated nitroaromatic, which is typically classified as hazardous waste.

• Collection: Collect waste material, including contaminated consumables and spill cleanup materials, in a dedicated, properly labeled, and sealed hazardous waste container.[9]

• Disposal: Arrange for disposal through a licensed hazardous waste disposal contractor. Do not dispose of this chemical down the drain or in general waste.[10] Chlorinated nitroaromatic compounds are persistent environmental pollutants and require specialized treatment.[10][11]

References

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• LookChem. Benzene, 2-chloro-1-(4-nitro-3-propoxyphenoxy)-4-(trifluoromethyl)- SDS. [Link]

• Arora, P. K., & Jain, R. K. (2012). Degradation of chlorinated nitroaromatic compounds. ResearchGate. [Link]

• Spain, J. C. (Ed.). (2012). Biodegradation of Nitroaromatic Compounds and Explosives. CRC press. [Link]

• Arora, P. K., & Jain, R. K. (2012). Degradation of chlorinated nitroaromatic compounds. PubMed. [Link]

• Sdfine. 1-chloro-2-nitrobenzene - GHS Safety Data Sheet. [Link]

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An In-Depth Technical Guide to the Material Safety of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the material safety and handling protocols for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. Moving beyond a standard MSDS, this document synthesizes core safety data with the practical insights necessary for laboratory and process development environments. The focus is on understanding the causality behind safety measures to empower researchers to work confidently and securely.

Section 1: Core Chemical Identity and Physicochemical Properties

A precise understanding of a chemical's identity is the foundation of safety. Ambiguity, especially with isomers, can lead to incorrect handling procedures. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a halogenated and nitrated aromatic compound with significant applications as an intermediate in organic synthesis, including the development of herbicides and potential pharmaceutical agents[1].

Table 1: Chemical Identification

Identifier	Value	Source
IUPAC Name	2-chloro-1-nitro-4-(trifluoromethyl)benzene	PubChem[2]
CAS Number	402-11-9	PubChem[2]
Molecular Formula	C₇H₃ClF₃NO₂	PubChem[2]
Molecular Weight	225.55 g/mol	PubChem[2]
Synonyms	3-Chloro-4-nitrobenzotrifluoride	PubChem[2]
EINECS Number	206-936-8	Benchchem[1]

Table 2: Key Physicochemical Properties

Property	Value	Significance in Handling
Physical Form	Light yellow to yellow liquid	Spills will spread; requires appropriate containment procedures.
Purity	Typically ≥97%	Impurities may alter toxicological or reactivity profiles.
Storage Temperature	2-8°C, sealed in dry conditions	Indicates potential for degradation at room temperature or in the presence of moisture.[3]

Section 2: Hazard Analysis and GHS Classification

The Globally Harmonized System (GHS) provides a logical and comprehensive framework for communicating the intrinsic hazards of a chemical. For 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, the classifications point to a substance that is moderately toxic and a significant irritant.

GHS Pictogram:

Signal Word: Warning

Table 3: GHS Hazard Classification for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Hazard Class	Hazard Statement Code	Description
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed[2]
Skin Corrosion/Irritation (Category 2)	H315	Causes skin irritation[2][4]
Serious Eye Damage/Irritation (Category 2A)	H319	Causes serious eye irritation[2][4]
Specific Target Organ Toxicity, Single Exposure (Category 3)	H335	May cause respiratory irritation[2][4]
Acute Toxicity, Dermal (Category 4)	H312 (16.7% of notifications)	Harmful in contact with skin[2]
Acute Toxicity, Inhalation (Category 4)	H332 (16.7% of notifications)	Harmful if inhaled[2]

Note: The percentages for dermal and inhalation toxicity reflect the data aggregated from different notifiers to the ECHA C&L inventory. The most protective assumption is to consider these hazards present.

The causality is clear: the chemical's structure and reactivity lead to local tissue irritation (skin, eyes, respiratory tract) and systemic toxicity upon absorption (ingestion, dermal contact). The trifluoromethyl and nitro groups are strongly electron-withdrawing, making the benzene ring susceptible to interactions that can disrupt cellular processes.

Caption: Relationship between chemical identity, GHS hazards, and communication elements.

Section 3: Protocols for Safe Handling and Exposure Control

Effective risk management hinges on a combination of engineering controls, administrative procedures, and appropriate personal protective equipment (PPE). The "self-validating" system of a protocol ensures that each step mitigates a specific hazard identified in Section 2.

Engineering Controls: The First Line of Defense

The primary engineering control for handling this volatile and irritant compound is a certified chemical fume hood. This is non-negotiable. The fume hood contains vapors, preventing respiratory exposure (mitigating H335) and minimizing the area of potential contamination in case of a spill.

Additional essential controls include:

• Eyewash Stations and Safety Showers: Must be located in the immediate vicinity of the handling area. Their availability is critical for the immediate first aid response to eye (H319) and skin (H315) contact.

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of fugitive emissions.

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The choice of PPE is directly dictated by the hazard profile.

• Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face shield should be worn in addition to goggles. This directly addresses the "serious eye irritation" hazard (H319).[4]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and changed immediately if contamination is suspected. This is the primary control for preventing skin irritation (H315).

• Skin and Body Protection: A lab coat is required. For larger quantities or tasks with a higher splash potential, a chemical-resistant apron is recommended.

• Respiratory Protection: Not typically required if work is conducted within a functional fume hood. If engineering controls are insufficient or for emergency response, a NIOSH-approved respirator with appropriate cartridges should be used.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in Pharmaceutical Synthesis

Introduction: The Strategic Value of a Highly Activated Benzene Ring

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a pivotal starting material in medicinal chemistry, prized for its uniquely activated aromatic system. The convergence of three distinct electronic features—a chloro leaving group, a strongly deactivating nitro group, and a lipophilic, electron-withdrawing trifluoromethyl group—renders the benzene ring highly susceptible to specific, regioselective chemical transformations.[1][2] The trifluoromethyl (-CF3) moiety, in particular, is a celebrated functional group in drug design, known to enhance metabolic stability, improve cell membrane permeability, and increase binding affinity to target proteins.[1]

This guide provides an in-depth exploration of the chemical utility of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, focusing on its conversion to the critical intermediate, 4-chloro-3-(trifluoromethyl)aniline, and the subsequent synthesis of several blockbuster pharmaceutical agents. We will delve into the mechanistic underpinnings of the key reactions and provide detailed, field-proven protocols for researchers, scientists, and drug development professionals.

Core Chemistry: Reactivity and Transformation

The primary reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is governed by the powerful electron-withdrawing effects of the nitro (-NO₂) and trifluoromethyl (-CF₃) groups. These groups are positioned ortho and para to the chlorine atom, respectively, which significantly depletes the electron density of the aromatic ring. This electronic arrangement makes the carbon atom attached to the chlorine highly electrophilic and exceptionally primed for Nucleophilic Aromatic Substitution (SₙAr) .[3]

In a typical SₙAr reaction, a nucleophile attacks the carbon bearing the leaving group (chlorine), forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex. The negative charge of this complex is effectively delocalized onto the oxygen atoms of the ortho-nitro group, stabilizing the intermediate and lowering the activation energy for its formation.[3] This is the rate-determining step of the reaction. Subsequently, the chloride ion is expelled, and the aromaticity of the ring is restored.

However, for the synthesis of many key pharmaceuticals, the initial and most crucial transformation is not substitution, but the reduction of the nitro group . This reaction converts the highly deactivated ring into a nucleophilic aniline, 4-chloro-3-(trifluoromethyl)aniline, which serves as the foundational building block for a diverse range of drugs.[4]

Workflow Overview: From Starting Material to Key Pharmaceutical Intermediate

The general workflow begins with the selective reduction of the nitro group on the starting material. This step must be efficient and high-yielding to ensure the economic viability of the overall synthetic campaign.

Figure 1: General synthetic workflow.

Part 1: Synthesis of the Key Intermediate: 4-Chloro-3-(trifluoromethyl)aniline

The conversion of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene to 4-chloro-3-(trifluoromethyl)aniline is the gateway to its utility in synthesizing a range of pharmaceuticals. The most common and scalable method for this transformation is catalytic hydrogenation.

Protocol 1: Catalytic Hydrogenation of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

This protocol employs a standard palladium-on-carbon (Pd/C) catalyst under a hydrogen atmosphere. The reaction is clean, efficient, and typically provides a high yield of the desired aniline.

Materials and Reagents:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Palladium on Carbon (10% Pd/C)

• Methanol (MeOH) or Ethanol (EtOH), HPLC grade

• Hydrogen gas (H₂)

• Nitrogen gas (N₂)

• Filter aid (e.g., Celite®)

• Hydrogenation reactor (e.g., Parr apparatus)

Step-by-Step Methodology:

• Vessel Preparation: Ensure the hydrogenation reactor is clean, dry, and has been purged thoroughly with nitrogen gas to remove any residual oxygen.

• Charging the Reactor: To the reactor vessel, add 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq).

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C (typically 1-5 mol% relative to the substrate).

• Solvent Addition: Add methanol or ethanol as the solvent. A typical concentration is 5-10 mL of solvent per gram of substrate.

• Purging: Seal the reactor. Purge the system with nitrogen gas three times to remove air, followed by purging with hydrogen gas three times.

• Reaction: Pressurize the reactor with hydrogen gas to the desired pressure (typically 50-60 psi). Begin vigorous stirring and heat the reaction mixture to a temperature of 40-50°C.

• Monitoring: Monitor the reaction progress by observing the uptake of hydrogen. The reaction is typically complete within 4-6 hours. Progress can also be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, cool the vessel to room temperature. Carefully vent the hydrogen gas and purge the reactor with nitrogen three times.

• Filtration: Filter the reaction mixture through a pad of filter aid (e.g., Celite®) to remove the Pd/C catalyst. Wash the filter cake with a small amount of the reaction solvent (methanol or ethanol). Caution: The Pd/C catalyst can be pyrophoric upon exposure to air, especially when dry. Do not allow the filter cake to dry completely and handle it while wet.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 4-chloro-3-(trifluoromethyl)aniline.

• Purification (if necessary): The crude product is often of high purity. If further purification is required, it can be achieved by vacuum distillation or recrystallization.

Parameter	Condition	Rationale / Notes
Catalyst	10% Pd/C (1-5 mol%)	Provides a high surface area for efficient hydrogenation. Lower catalyst loading can be used but may require longer reaction times.
Solvent	Methanol or Ethanol	Excellent solvents for both the starting material and product, and are compatible with hydrogenation conditions.
Pressure	50-60 psi H₂	Sufficient pressure to drive the reaction efficiently without requiring specialized high-pressure equipment.
Temperature	40-50 °C	Mild heating accelerates the reaction rate without promoting side reactions.
Yield	>95% (Typical)	This is a highly efficient and clean conversion.[5]

Part 2: Application in the Synthesis of Kinase Inhibitors

4-Chloro-3-(trifluoromethyl)aniline is a cornerstone intermediate for several multi-kinase inhibitors, including Sorafenib and Regorafenib. These drugs function by blocking key signaling pathways involved in tumor cell proliferation and angiogenesis.[6]

Application Example 1: Synthesis of Sorafenib

Sorafenib is an oral multi-kinase inhibitor approved for the treatment of primary kidney and liver cancer.[6] The synthesis involves the formation of a diaryl ether, followed by the creation of a urea linkage with 4-chloro-3-(trifluoromethyl)aniline.

Figure 2: Synthetic pathway for Sorafenib.

Protocol 2: Synthesis of Phenyl (4-chloro-3-(trifluoromethyl)phenyl)carbamate

This intermediate is prepared for the subsequent urea formation step. This approach avoids the direct use of highly toxic phosgene or isocyanates in the final step.[7]

Materials and Reagents:

• 4-Chloro-3-(trifluoromethyl)aniline (from Protocol 1)

• Phenyl chloroformate

• Pyridine

• Dichloromethane (DCM)

• Dilute Hydrochloric Acid (1M HCl)

• Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-chloro-3-(trifluoromethyl)aniline (1.0 eq) and pyridine (1.2 eq) in dichloromethane.

• Addition: Cool the solution to 0°C in an ice bath. Slowly add phenyl chloroformate (1.2 eq) dropwise, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Work-up: Quench the reaction by adding water and 1M HCl. Transfer the mixture to a separatory funnel and extract with dichloromethane.

• Isolation: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Protocol 3: Final Synthesis of Sorafenib

This step involves the coupling of the two key intermediates to form the final urea linkage.

Materials and Reagents:

• Phenyl (4-chloro-3-(trifluoromethyl)phenyl)carbamate (from Protocol 2)

• 4-(4-Aminophenoxy)-N-methylpicolinamide

• 1,4-Diazabicyclo[2.2.2]octane (DABCO)

• Acetonitrile (MeCN)

• Hexane

Step-by-Step Methodology:

• Reaction Setup: In a reaction flask, dissolve phenyl (4-chloro-3-(trifluoromethyl)phenyl)carbamate (1.2 eq) and DABCO (0.25 eq) in acetonitrile.

• Addition: Add 4-(4-aminophenoxy)-N-methylpicolinamide (1.0 eq) to the solution.

• Reaction: Heat the mixture to reflux (approximately 65°C) for 1 hour. Monitor the reaction by TLC.

• Isolation: Upon completion, a solid precipitate will form. Cool the reaction mixture, filter the solid, and wash it several times with hexane.

• Drying: Dry the solid under vacuum to obtain Sorafenib.

Reaction Stage	Key Reagents	Solvent	Temp.	Time	Yield	Ref.
Carbamate Formation	Phenyl Chloroformate, Pyridine	DCM	0°C to RT	1 h	~85%	[7]
Final Coupling	DABCO	MeCN	65°C	1 h	~54%	[7]

Application Example 2: Synthesis of Regorafenib

Regorafenib is structurally similar to Sorafenib, with an additional fluorine atom on the phenoxy ring. Its synthesis follows a very similar pathway, utilizing 4-amino-3-fluorophenol instead of 4-aminophenol in the initial steps. The final coupling reaction is analogous to that of Sorafenib.[8][9]

Part 3: Application in the Synthesis of Antiandrogens

Application Example 3: Synthesis of Bicalutamide

Bicalutamide is a non-steroidal antiandrogen used in the treatment of prostate cancer.[10] Its synthesis also relies on 4-chloro-3-(trifluoromethyl)aniline as a key building block, although it is often used in its cyano-substituted form, 4-cyano-3-(trifluoromethyl)aniline. The core transformation involves an amidation reaction.

Figure 3: Key amidation step in Bicalutamide synthesis.

Protocol 4: General Amidation for Bicalutamide Synthesis

This protocol outlines the general procedure for the coupling of an activated carboxylic acid with 4-cyano-3-(trifluoromethyl)aniline.

Materials and Reagents:

• 4-Cyano-3-(trifluoromethyl)aniline

• Chiral carboxylic acid precursor (e.g., (R)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanoic acid)

• Acid activating agent (e.g., thionyl chloride, oxalyl chloride, or a carbodiimide like EDC)

• Aprotic solvent (e.g., THF, DCM)

• Non-nucleophilic base (e.g., triethylamine, diisopropylethylamine), if required.

Step-by-Step Methodology:

• Acid Activation: In a flask under a nitrogen atmosphere, dissolve the carboxylic acid precursor in an anhydrous aprotic solvent. Add the activating agent (e.g., 1.1 eq of oxalyl chloride) and a catalytic amount of DMF. Stir at room temperature until activation is complete (cessation of gas evolution).

• Amine Addition: In a separate flask, dissolve 4-cyano-3-(trifluoromethyl)aniline (1.0 eq) and a non-nucleophilic base (1.5 eq) in the same anhydrous solvent.

• Coupling: Cool the aniline solution to 0°C and slowly add the activated acid solution.

• Reaction: Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or HPLC.

• Work-up and Purification: Quench the reaction with water or a mild aqueous acid. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography or recrystallization to yield Bicalutamide.[11][12]

Conclusion and Future Outlook

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a quintessential example of a strategic starting material in modern pharmaceutical synthesis. Its value is derived from the precise arrangement of functional groups that allow for reliable and high-yielding transformations into key intermediates like 4-chloro-3-(trifluoromethyl)aniline. As demonstrated in the syntheses of Sorafenib, Regorafenib, and Bicalutamide, this intermediate provides a direct and efficient entry point to complex molecular architectures that are crucial for therapeutic activity. The protocols detailed herein offer robust and validated methods for researchers engaged in drug discovery and process development, underscoring the enduring importance of this versatile chemical building block.

References

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• A Practical and Efficient Method for the Synthesis of Sorafenib and Regorafenib. Thieme E-Books & E-Journals. (URL: [Link])

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. (URL: [Link])

• Preparation method of regorafenib.

• Bicalutamide. Wikipedia. (URL: [Link])

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• Process for preparation of bicalutamide.
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• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences. (URL: [Link])

• Chemoselective nitro group reduction and reductive dechlorination initiate degradation of 2-chloro-5-nitrophenol by Ralstonia eutropha JMP134. PubMed. (URL: [Link])

• 4-CHLORO-3-(TRIFLUOROMETHYL)ANILINE | CAS 320-51-4. Matrix Fine Chemicals. (URL: [Link])

• Highly Efficient Catalytic Reduction of Nitrobenzene Using Cu@C Based on a Novel Cu–MOF Precursor. MDPI. (URL: [Link])

• Selective Reduction of 5-Nitro-2-Chloro-2',4'-Dimethylbenzene Sulfonanilide on Pd-Ru/γ-Al2O3 Catalysts in Ionic Liquids. (URL: [Link])

• Process for the synthesis of organic compounds.

• Nucleophilic Substitution of the Nitro Group, Fluorine and Chlorine in Aromatic Compounds | Request PDF. ResearchGate. (URL: [Link])

• Preparation of trifluoromethylanilines.

• Welcome To Hyma Synthesis Pvt. Ltd. (URL: [Link])

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene | C7H3ClF3NO2 | CID 164594. PubChem. (URL: [Link])

• General reaction mechanism for a SNAr reaction between 2-chloro-5-nitropyrimidine as substrate with primary amines as nucleophiles. ResearchGate. (URL: [Link])

• Selective Nitrobenzene Reduction Catalyzed by Small and Monodisperse Triimidazotriazinylidene Carbene-Protected Gold Nanoparticl. ChemRxiv. (URL: [Link])

• Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. NIST WebBook. (URL: [Link])

• Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. ChemRxiv. (URL: [Link])

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The Versatile Intermediate: A Guide to the Synthetic Applications of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Abstract

This comprehensive guide serves as a technical resource for researchers, medicinal chemists, and professionals in the field of drug development and agrochemical synthesis. It provides an in-depth exploration of 2-chloro-1-nitro-4-(trifluoromethyl)benzene, a pivotal synthetic intermediate. The document elucidates the chemical properties that underpin its reactivity and offers detailed, field-proven protocols for its key transformations. By explaining the causality behind experimental choices and providing self-validating methodologies, this guide aims to empower scientists to effectively and safely utilize this versatile building block in their synthetic endeavors.

Introduction: The Strategic Importance of a Trifluoromethylated Nitroarene

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a halogenated aromatic compound of significant interest in organic synthesis.[1] Its utility stems from the unique interplay of its three distinct functional groups: a chloro leaving group, an electron-withdrawing nitro group, and a lipophilic trifluoromethyl group. This specific arrangement of substituents activates the benzene ring for a variety of chemical transformations, making it a valuable precursor for a wide range of more complex molecules, including herbicides and compounds with potential antimicrobial activity.[1]

The trifluoromethyl group is a particularly important feature, as its incorporation into bioactive molecules can significantly enhance properties such as metabolic stability, lipophilicity, and binding affinity. The nitro group, a strong electron-withdrawing group, not only facilitates nucleophilic aromatic substitution but can also be readily reduced to an amino group, opening up a vast array of further derivatization possibilities. The chloro substituent serves as a versatile leaving group in both nucleophilic substitution and cross-coupling reactions.

This guide will delve into the key applications of this intermediate, providing detailed protocols for its use in nucleophilic aromatic substitution, nitro group reduction, and palladium-catalyzed cross-coupling reactions.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physical and chemical properties of a reagent is paramount for its safe and effective use in the laboratory.

Property	Value	Reference
Molecular Formula	C₇H₃ClF₃NO₂	[2]
Molecular Weight	225.55 g/mol	[2]
Appearance	-	-
Boiling Point	237.2°C at 760 mmHg	[3]
CAS Number	402-11-9	[2]

Safety and Handling:

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a hazardous substance and must be handled with appropriate safety precautions. It is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[2] It may also cause respiratory irritation.[2] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling this compound.[4]

Core Synthetic Transformations and Protocols

This section details the primary synthetic applications of 2-chloro-1-nitro-4-(trifluoromethyl)benzene, providing both mechanistic insights and step-by-step experimental protocols.

Nucleophilic Aromatic Substitution (SNAr): Facile Displacement of the Chloride

The presence of the strongly electron-withdrawing nitro group, positioned ortho to the chlorine atom, renders the aromatic ring highly susceptible to nucleophilic attack. This activation facilitates the displacement of the chloride leaving group via an addition-elimination mechanism, known as Nucleophilic Aromatic Substitution (SNAr).[5][6][7] The reaction proceeds through a resonance-stabilized intermediate called a Meisenheimer complex.[7]

This protocol describes a representative SNAr reaction using sodium methoxide as the nucleophile.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Sodium methoxide (25% solution in methanol)

• Methanol

• Dichloromethane

• Distilled water

• Anhydrous magnesium sulfate

• 5 mL round-bottom flask

• Reflux condenser

• Stirring hotplate and magnetic stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 5 mL round-bottom flask, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (0.075 g).[8]

• Add methanol (2.4 mL) and a 25% solution of sodium methoxide in methanol (2.4 mL).[8]

• Add a magnetic stir bar and assemble a reflux apparatus.[8]

• Heat the reaction mixture to reflux and maintain for 60 minutes.[8]

• After cooling to room temperature, pour the reaction mixture into a centrifuge tube containing 4 mL of distilled water to precipitate the product.[8]

• Extract the product with dichloromethane (2 x 2 mL).[8]

• Combine the organic layers and wash with 2 mL of distilled water.[8]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[8]

• The product can be further purified by recrystallization or column chromatography if necessary.

This protocol illustrates the reaction with a secondary amine nucleophile, piperidine.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Piperidine

• Ethanol (95%)

• Round-bottom flask

• Reflux condenser

• Stirring hotplate and magnetic stir bar

Procedure:

• In a round-bottom flask, dissolve 2-chloro-1-nitro-4-(trifluoromethyl)benzene in 95% ethanol.

• Add an excess of piperidine to the solution.

• Heat the mixture to reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[5]

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water to precipitate the product.

• Collect the solid product by vacuum filtration, wash with water, and dry.

• Recrystallize from a suitable solvent (e.g., ethanol/water) to obtain the purified product.

dot

Caption: Generalized workflow for Nucleophilic Aromatic Substitution.

Chemoselective Reduction of the Nitro Group: Access to Anilines

The reduction of the nitro group to a primary amine is a fundamental transformation that opens up a vast landscape of synthetic possibilities, including amide bond formation and diazotization reactions. A key challenge is to achieve this reduction chemoselectively, without affecting other reducible functional groups, such as the chloro substituent. Iron powder in the presence of an acid or ammonium chloride is a classic and effective method for this purpose.[1][4]

This protocol details the chemoselective reduction of the nitro group using iron powder.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Iron powder

• Ethanol

• Water

• Concentrated Hydrochloric Acid

• Ethyl acetate

• Anhydrous sodium sulfate

• Reactor with heating and stirring capabilities

• Extraction and distillation apparatus

Procedure:

• In a suitable reactor, combine 2-chloro-1-nitro-4-(trifluoromethyl)benzene, iron powder, ethanol, and water.[9]

• Heat the mixture to approximately 60°C with vigorous stirring.[9]

• Slowly add concentrated hydrochloric acid to the mixture. The reaction is exothermic and the temperature should be maintained between 80-90°C.[9]

• Continue stirring until the reaction is complete, as monitored by TLC or Gas Chromatography (GC).[9]

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove the iron salts.

• Extract the filtrate with ethyl acetate.[9]

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.[9]

• The crude product can be purified by vacuum distillation to yield pure 2-chloro-4-(trifluoromethyl)aniline.[9]

dot

Caption: Workflow for the chemoselective reduction of the nitro group.

Palladium-Catalyzed Cross-Coupling Reactions

The chloro substituent on the aromatic ring can participate in palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-nitrogen bonds. These reactions are powerful tools for the construction of complex molecular architectures.

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organoboron compound and an organic halide.[10] While aryl chlorides are generally less reactive than bromides or iodides, the use of appropriate palladium catalysts and ligands can facilitate this transformation.[10]

This protocol provides a representative procedure for the Suzuki-Miyaura coupling of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with phenylboronic acid.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• A suitable phosphine ligand (e.g., SPhos, RuPhos)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Reaction vessel suitable for inert atmosphere reactions

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a reaction vessel, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene, phenylboronic acid (1.2 equivalents), and potassium carbonate (2.0 equivalents).

• Add the palladium(II) acetate catalyst (e.g., 2 mol%) and the phosphine ligand (e.g., 4 mol%).

• Evacuate and backfill the vessel with an inert gas three times.

• Add degassed toluene and water (e.g., 10:1 ratio).

• Heat the reaction mixture to 80-100°C and stir for 12-24 hours, monitoring the reaction by TLC or GC-MS.

• After cooling, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

dot

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds. This reaction allows for the coupling of aryl halides with a wide variety of primary and secondary amines. For less reactive aryl chlorides, the use of bulky, electron-rich phosphine ligands is often necessary to achieve good yields.

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 2-chloro-1-nitro-4-(trifluoromethyl)benzene.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Amine (primary or secondary)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Bulky phosphine ligand (e.g., XPhos, SPhos)

• Strong base (e.g., sodium tert-butoxide, LHMDS)

• Anhydrous solvent (e.g., toluene, dioxane)

• Reaction vessel suitable for inert atmosphere reactions

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a reaction vessel, combine the palladium catalyst and the phosphine ligand.

• Add the anhydrous solvent and stir for a few minutes to allow for pre-formation of the active catalyst.

• Add 2-chloro-1-nitro-4-(trifluoromethyl)benzene, the amine, and the base.

• Seal the vessel and heat to the desired temperature (typically 80-110°C) with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Applications in Agrochemical Synthesis: The Case of Flutolanil

A prominent application of the chemistry described herein is in the synthesis of the fungicide Flutolanil. Flutolanil is a systemic fungicide used to control a range of pathogens, particularly Rhizoctonia spp., in crops such as rice. While the direct precursor to Flutolanil is 3-isopropoxyaniline, the synthesis of related trifluoromethylated anilines often involves the reduction of a corresponding nitro compound, which can be prepared through reactions analogous to those detailed in this guide. The synthesis of Flutolanil involves the formal condensation of 2-(trifluoromethyl)benzoic acid with 3-isopropoxyaniline. The principles of nucleophilic substitution and nitro group reduction are fundamental to accessing the diverse aniline building blocks required for the synthesis of such agrochemicals.

Conclusion

2-Chloro-1-nitro-4-(trifluoromethyl)benzene stands out as a highly versatile and valuable intermediate in modern organic synthesis. Its unique electronic and steric properties, conferred by the chloro, nitro, and trifluoromethyl groups, allow for a predictable and diverse range of chemical transformations. The protocols detailed in this guide for nucleophilic aromatic substitution, chemoselective nitro group reduction, and palladium-catalyzed cross-coupling reactions provide a solid foundation for researchers to harness the synthetic potential of this important building block. By understanding the underlying principles and adhering to safe laboratory practices, scientists can effectively utilize 2-chloro-1-nitro-4-(trifluoromethyl)benzene to construct complex molecules with applications in pharmaceuticals, agrochemicals, and materials science.

References

• Buchwald-Hartwig Cross-Coupling - J&K Scientific LLC. (2021). Retrieved from [Link]

• Flutolanil | C17H16F3NO2 | CID 47898 - PubChem. (n.d.). Retrieved from [Link]

• Flutolanil - Wikipedia. (n.d.). Retrieved from [Link]

• Benzene, 2-chloro-1-(4-nitro-3-propoxyphenoxy)-4-(trifluoromethyl)- SDS - LookChem. (n.d.). Retrieved from [Link]

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene | C7H3ClF3NO2 | CID 164594 - PubChem. (n.d.). Retrieved from [Link]

• (PDF) methanone: structural characterization of a side product in benzothiazinone synthesis - ResearchGate. (2020). Retrieved from [Link]

• N-Substituted α-Trifluoromethyl β-Nitro Amines in the Synthesis of Fluorine-Containing 1,2-Diamines, Amino Alcohols, and β-Amino Acids. | Request PDF - ResearchGate. (2008). Retrieved from [Link]

• "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students - SciELO México. (2016). Retrieved from [Link]

• Copyright Catalyst Education 2020 - Homework For You. (2020). Retrieved from [Link]

• The synthesis of nitrobenzene derivatives. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• A Conductometric Study of the Reaction Velocity of Halodinitrobenzene with Piperidine - UNI ScholarWorks. (1967). Retrieved from [Link]

• 3-Amino-4-nitrobenzotrifluoride | C7H5F3N2O2 | CID 223100 - PubChem. (n.d.). Retrieved from [Link]

• SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES - Rasayan Journal of Chemistry. (2020). Retrieved from [Link]

• Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides | The Journal of Organic Chemistry - ACS Publications. (2009). Retrieved from [Link]

• Process of preparing 2,3,4-trifluoro nitrobenzene using o-chloro ... - Google Patents. (n.d.).

• Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene - MDPI. (2009). Retrieved from [Link]

• Nucleophilic aromatic substitution - Wikipedia. (n.d.). Retrieved from [Link]

• Nucleophilic Aromatic Substitution – The Addition-Elimination Mechanism. (n.d.). Retrieved from [Link]

• Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions - Longdom Publishing. (n.d.). Retrieved from [Link]

• Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride - Google Patents. (n.d.).

• Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - NIH. (2014). Retrieved from [Link]

• Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - PMC - NIH. (2021). Retrieved from [Link]

• The Development of a Scalable, Chemoselective Nitro Reduction | Organic Process Research & Development - ACS Publications - American Chemical Society. (2014). Retrieved from [Link]

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene - Crysdot LLC. (n.d.). Retrieved from [Link]

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• 10. youtube.com [youtube.com]

Application Notes &amp; Protocols: Strategic Use of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in Nucleophilic Aromatic Substitution for Advanced Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Section 1: Foundational Principles & Strategic Importance

2-Chloro-1-nitro-4-(trifluoromethyl)benzene, also known as 4-chloro-3-nitrobenzotrifluoride, is a cornerstone electrophilic building block in modern organic synthesis. Its utility is particularly pronounced in the fields of medicinal chemistry and agrochemicals, where the precise installation of a substituted aniline or arylether moiety is a common strategy for modulating the bioactivity, metabolic stability, and lipophilicity of a target molecule.[1][2] The reactivity of this substrate is dictated by its unique electronic architecture: a benzene ring rendered highly electron-deficient by two potent electron-withdrawing groups (EWGs)—the nitro (-NO₂) group and the trifluoromethyl (-CF₃) group.[3][4] These groups are positioned ortho and para, respectively, to the chloro leaving group, a critical arrangement that powerfully activates the molecule for nucleophilic aromatic substitution (SNAr). This guide provides an in-depth exploration of the reaction mechanism, practical applications, and detailed, field-tested protocols for leveraging this versatile reagent.

Section 2: The SNAr Mechanism: An Electronically-Driven Pathway

The nucleophilic aromatic substitution reaction of 2-chloro-1-nitro-4-(trifluoromethyl)benzene does not proceed via SN1 or SN2 pathways, which are unfavorable on sp²-hybridized carbons.[3][5] Instead, it follows a well-defined, two-step addition-elimination mechanism .[5][6]

• Nucleophilic Addition: The reaction initiates with the attack of a nucleophile (Nu⁻) on the carbon atom bearing the chlorine atom (ipso-carbon). This carbon is highly electrophilic due to the strong inductive and resonance effects of the flanking EWGs. This step temporarily disrupts the ring's aromaticity, forming a high-energy, negatively charged intermediate.[7]

• Formation of the Meisenheimer Complex: The resulting anionic σ-complex is known as a Meisenheimer complex .[3][8] The stability of this intermediate is the linchpin of the entire SNAr process. The negative charge is not localized but is effectively delocalized across the aromatic system and, most importantly, onto the oxygen atoms of the ortho-nitro group through resonance.[4][9] The para-trifluoromethyl group further stabilizes the complex through its powerful inductive electron-withdrawing effect. While long considered a discrete intermediate, recent evidence suggests that in some cases, the Meisenheimer complex may be a transition state rather than a stable intermediate, or the pathway may be concerted.[9][10][11] However, for this highly activated system, the classical stepwise model remains a robust framework for understanding reactivity.

• Elimination and Rearomatization: The reaction concludes with the expulsion of the chloride leaving group, a process that restores the highly stable aromatic system and yields the final substituted product. This elimination step is typically fast and irreversible.[6]

The overall mechanism is depicted below:

Caption: The Addition-Elimination SNAr Mechanism.

Section 3: Applications in Drug Development & Agrochemicals

The trifluoromethyl and nitro-substituted phenyl motif is a privileged scaffold in bioactive molecules. This substrate serves as a key intermediate for synthesizing compounds where this core is linked to another fragment via a heteroatom bridge (N, O, S), a common strategy in molecular design.

Product Class	Biological Activity / Application	Significance of the SNAr Reaction
Diphenyl Ether Herbicides	Potent herbicides used for broad-spectrum weed control in agriculture.[12]	The core diphenyl ether linkage is constructed via an SNAr reaction between 2-chloro-1-nitro-4-(trifluoromethyl)benzene and a substituted phenoxide.
Trifluoromethoxylated Anilines	Valuable precursors for pharmaceuticals and specialty polymers, prized for enhancing metabolic stability and binding affinity.[1][2]	SNAr with an oxygen nucleophile followed by reduction of the nitro group provides access to these advanced intermediates.
Substituted Benzimidazoles	A class of compounds with diverse pharmacological activities, including antimicrobial and anticancer properties.[12]	Used in C2-selective branched alkylation of benzimidazoles, showcasing its role in constructing complex heterocyclic systems.[12]
Pharmaceutical Scaffolds	Derivatives are explored for various therapeutic areas. For example, related structures are found in kinase inhibitors and other targeted therapies.	The SNAr reaction enables the coupling of the electron-deficient ring to complex amine-, alcohol-, or thiol-containing fragments during lead optimization.

Section 4: Detailed Experimental Protocols

The following protocols provide robust, step-by-step methodologies for common SNAr transformations. Researchers should always perform a new reaction on a small scale first to optimize conditions.

General Experimental Workflow

Caption: A typical experimental workflow for SNAr reactions.

Protocol 1: Reaction with Amine Nucleophiles (e.g., Morpholine)

This protocol describes the synthesis of 4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine.

• Rationale: This reaction forms a C-N bond. A mild inorganic base is sufficient to neutralize the HCl generated in situ. Polar aprotic solvents like DMF or DMSO are ideal as they effectively solvate the reactants and intermediates.

• Materials:

  • 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq)

  • Morpholine (1.2 eq)

  • Potassium Carbonate (K₂CO₃) (2.0 eq)

  • Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

  • Ethyl acetate (EtOAc) & Water

  • Brine (saturated aqueous NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • To a round-bottom flask, add 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq) and potassium carbonate (2.0 eq).

  • Dissolve the solids in a minimal amount of DMF (approx. 0.2 M concentration relative to the substrate).

  • Add morpholine (1.2 eq) to the solution at room temperature with vigorous stirring.

  • Heat the reaction mixture to 80-100 °C. The causality here is that elevated temperatures are often required to achieve a reasonable reaction rate for less activated or sterically hindered amines.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-6 hours).

  • Upon completion, cool the mixture to room temperature and pour it into a separatory funnel containing water.

  • Extract the aqueous phase with ethyl acetate (3x). The purpose of the aqueous wash is to remove the DMF solvent and inorganic salts.

  • Combine the organic layers, wash with brine to remove residual water, and dry over anhydrous MgSO₄.

  • Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure product.

Protocol 2: Reaction with Phenolic Nucleophiles (e.g., Phenol)

This protocol details the synthesis of a diphenyl ether derivative.

• Rationale: Phenols are not sufficiently nucleophilic to react directly. A strong base is required to deprotonate the phenol, generating the highly nucleophilic phenoxide anion. Anhydrous conditions are critical as the strong base (e.g., NaH) reacts violently with water.

• Materials:

  • Phenol (1.2 eq)

  • Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.3 eq)

  • 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq)

  • Anhydrous Tetrahydrofuran (THF) or DMF

  • Saturated aqueous Ammonium Chloride (NH₄Cl)

  • Ethyl acetate (EtOAc) & Water

• Procedure:

  • In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add phenol (1.2 eq) and dissolve it in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add the sodium hydride (1.3 eq) portion-wise. Caution: Hydrogen gas is evolved. The purpose of this step is the in situ generation of the sodium phenoxide nucleophile.

  • Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases.

  • Add a solution of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq) in anhydrous THF to the phenoxide solution dropwise.

  • Heat the reaction mixture to reflux (approx. 65 °C for THF) and monitor by TLC.

  • Once the reaction is complete, cool to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl to destroy any excess NaH.

  • Perform a standard aqueous workup as described in Protocol 1 (extraction with EtOAc, brine wash, drying).

  • Purify the crude product by column chromatography or recrystallization.

Section 5: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Insufficiently nucleophilic reagent.2. Reaction temperature too low.3. Ineffective base or solvent.4. Deactivated starting material (less common with this substrate).	1. For O/S-nucleophiles, use a stronger base (e.g., NaH, t-BuOK) under anhydrous conditions. For N-nucleophiles, consider a stronger, non-nucleophilic base (e.g., DBU) or higher temperature.2. Incrementally increase the reaction temperature (e.g., in 10-20 °C steps).3. Switch to a more polar aprotic solvent like DMSO, which can accelerate SNAr rates.4. Confirm starting material identity and purity via analytical techniques.
Formation of Side Products	1. Reaction temperature too high, leading to decomposition or undesired side reactions.2. For amine nucleophiles, bis-arylation if the nucleophile has multiple reactive sites.3. Reduction of the nitro group by certain nucleophiles (e.g., some thiols).	1. Reduce the reaction temperature and increase the reaction time.2. Use a protecting group strategy or carefully control stoichiometry (use a slight excess of the substrate).3. Choose reaction conditions carefully; consider alternative nucleophiles or a different synthetic route if nitro group reduction is unavoidable.
Difficult Purification	1. Product and starting material have similar polarity (Rf values on TLC are close).2. Oily product that is difficult to crystallize.	1. Use a different solvent system for column chromatography (e.g., switch from Hex/EtOAc to DCM/MeOH). Consider using a high-performance flash chromatography system.2. Attempt purification via another method, such as distillation (if thermally stable) or trituration with a non-polar solvent like hexane or pentane to induce solidification.

Section 6: Safety & Handling

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a hazardous chemical and must be handled with appropriate precautions.

• Hazards:

  • Harmful if swallowed or in contact with skin.[13]

  • Causes skin and serious eye irritation.[13]

  • May cause respiratory irritation.[13]

  • Appears as a liquid that may irritate skin, eyes, and mucous membranes.[14]

• Personal Protective Equipment (PPE):

  • Always work in a properly functioning chemical fume hood.[15]

  • Wear chemical-resistant gloves (e.g., nitrile), a flame-resistant lab coat, and splash-proof safety goggles or a face shield.[15]

• Handling & Storage:

  • Avoid breathing dust, fumes, or vapors.[15]

  • Wash hands thoroughly after handling.[15]

  • Store in a tightly closed container in a cool, well-ventilated area, away from incompatible materials such as strong reducing agents.[15][16]

• Disposal:

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[15]

Section 7: References

• The Versatile Applications of 4-Chloro-3-nitrobenzotrifluoride in Chemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.

• Meisenheimer Complexes in SNAr Reactions: Intermediates or Transition States? University of Bristol Research Portal.

• Meisenheimer Complexes in SNAr Reactions: Intermediates or Transition States? - University of Bristol Research Portal. University of Bristol.

• Meisenheimer Complexes in SN Ar Reactions: Intermediates or Transition States? PubMed.

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.

• Nucleophilic aromatic substitution. Wikipedia.

• Aromatic nucleophilic substitutions. Reactions of halogeno and nitro-substituted benzenes—part II. Indian Academy of Sciences.

• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. MDPI.

• Stability of the Meisenheimer Complex in a SNAr Reaction. Frontiers in Chemistry.

• Nucleophilic Aromatic Substitution. Chemistry LibreTexts.

• SAFETY DATA SHEET. Fisher Scientific.

• 2-CHLORO-1-NITROBENZENE. IPCS INCHEM.

• 4-Chloro-3-nitrobenzotrifluoride Safety Data Sheet. Thermo Fisher Scientific.

• How to synthesize and app 4-chloro-3-nitrobenzotrifluoride. Guidechem.

• The Essential Role of 4-Chloro-3-nitrobenzotrifluoride in Modern Chemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene | C7H3ClF3NO2. PubChem.

• Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine. Benchchem.

• Nucleophilic Aromatic Substitution - Organic Chemistry Tutor. The Organic Chemistry Tutor.

• 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene | C7H3ClF3NO2. PubChem.

• Nucleophilic aromatic substitution. BYJU'S.

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. Benchchem.

• Reaction of 4-Chloro-3,5-Dinitrobenzotrifluoride with Aniline Derivatives. Substituent Effects. Journal of Chemical Research.

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• 11. Meisenheimer Complexes in SN Ar Reactions: Intermediates or Transition States? - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: A Comprehensive Guide to Nucleophilic Aromatic Substitution (SNAr) on 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed technical guide for performing nucleophilic aromatic substitution (SNAr) reactions on 2-chloro-1-nitro-4-(trifluoromethyl)benzene. We delve into the underlying mechanism, provide a field-proven, step-by-step experimental protocol, and discuss the critical parameters that ensure a successful and reproducible synthesis. This guide is designed to equip researchers with the expertise to leverage this highly activated aryl halide in the synthesis of complex molecules.

Foundational Principles: Why 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is Primed for SNAr

Nucleophilic aromatic substitution is a cornerstone reaction in modern organic synthesis, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic rings. Unlike typical alkyl halides, aryl halides are generally unreactive towards nucleophiles due to the high strength of the sp² carbon-halogen bond and the electron-rich nature of the aromatic π-system which repels incoming nucleophiles.[1]

However, the reactivity of an aryl halide can be dramatically enhanced by the presence of strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group.[2][3][4][5] The substrate, 2-chloro-1-nitro-4-(trifluoromethyl)benzene, is an exemplary model of a highly activated system for SNAr reactions.

• Electronic Activation: The molecule possesses two powerful EWGs: a nitro group (-NO₂) ortho to the chlorine and a trifluoromethyl group (-CF₃) para to the chlorine.[6] These groups synergistically reduce the electron density of the aromatic ring, making it highly electrophilic and susceptible to attack by a nucleophile.[7][8]

• Intermediate Stabilization: The primary reason for the enhanced reactivity is the ability of these EWGs to stabilize the negatively charged intermediate formed during the reaction. This resonance-stabilized carbanion, known as a Meisenheimer complex, is a key feature of the SNAr mechanism.[2][3] The negative charge is delocalized onto the electronegative oxygen atoms of the nitro group and inductively stabilized by the trifluoromethyl group, lowering the activation energy of the reaction.[2][8]

The SNAr Mechanism: An Addition-Elimination Pathway

The SNAr reaction does not proceed via a concerted Sₙ2 pathway, which is sterically hindered, or an Sₙ1 pathway, which would require the formation of a highly unstable aryl cation.[4][7] Instead, it follows a well-established two-step addition-elimination mechanism .[2][3][9]

• Step 1: Nucleophilic Addition (Rate-Determining Step): A nucleophile attacks the carbon atom bearing the chlorine leaving group. This initial attack is typically the slow, rate-determining step of the reaction. The aromaticity of the ring is temporarily broken, resulting in the formation of the resonance-stabilized, anionic Meisenheimer complex.[3][10]

• Step 2: Elimination of the Leaving Group (Fast Step): The aromaticity of the ring is restored in a rapid subsequent step where the chloride ion is expelled. This regenerates the stable aromatic system, now functionalized with the incoming nucleophile.[3]

The diagram below illustrates this mechanistic pathway.

Caption: The Addition-Elimination mechanism of the SNAr reaction.

Experimental Protocol: Synthesis of N-(2-Nitro-5-(trifluoromethyl)phenyl)morpholine

This section provides a detailed, step-by-step protocol for the reaction of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with morpholine, a common secondary amine nucleophile.

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Quantity
2-Chloro-1-nitro-4-(trifluoromethyl)benzene	121-17-5	225.56	2.26 g (10.0 mmol)
Morpholine	110-91-8	87.12	1.05 mL (12.0 mmol)
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.76 g (20.0 mmol)
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	73.09	40 mL
Ethyl Acetate (EtOAc)	141-78-6	88.11	~200 mL
Deionized Water	7732-18-5	18.02	~200 mL
Brine (Saturated NaCl solution)	N/A	N/A	~50 mL
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	~5 g

Safety Precautions

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene: This compound is toxic and an irritant. Avoid contact with skin and eyes, and do not inhale dust or vapors.[11][12] Handle in a well-ventilated chemical fume hood.

• Morpholine: Corrosive and flammable. Causes severe skin burns and eye damage.

• DMF: A skin and eye irritant. It is a suspected teratogen.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile) when handling these chemicals.[13]

Experimental Workflow

Caption: Step-by-step experimental workflow for the SNAr reaction.

Detailed Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (2.26 g, 10.0 mmol) and potassium carbonate (2.76 g, 20.0 mmol).

• Add 40 mL of anhydrous DMF to the flask.

• Begin stirring the suspension. Slowly add morpholine (1.05 mL, 12.0 mmol) to the mixture at room temperature using a syringe.

• Reaction: Heat the reaction mixture to 80 °C using an oil bath.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) every hour (eluent: 20% Ethyl Acetate in Hexanes). The reaction is complete when the starting aryl halide spot is no longer visible.

• Work-up: Once complete (typically 4-6 hours), allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing 200 mL of cold deionized water. A solid product should precipitate.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 70 mL).

• Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel or by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain the pure N-(2-nitro-5-(trifluoromethyl)phenyl)morpholine.

Versatility of the Substrate: A Data Summary

The high degree of activation of 2-chloro-1-nitro-4-(trifluoromethyl)benzene allows it to react with a wide array of nucleophiles under relatively mild conditions. The following table summarizes typical reaction parameters.

Nucleophile (Nu-H)	Nucleophile Type	Solvent	Base	Temp (°C)	Approx. Time (h)	Approx. Yield (%)
Sodium Methoxide	Oxygen	MeOH	N/A (used as salt)	60	2	>95
Phenol	Oxygen	DMF	K₂CO₃	100	8	85-95
Piperidine	Nitrogen	DMF	K₂CO₃	80	4	>95
Aniline	Nitrogen	Acetonitrile	Et₃N	80	12	80-90
Sodium Thiophenolate	Sulfur	DMF	N/A (used as salt)	25	1	>95

Trustworthiness: A Self-Validating Protocol

The reliability of this protocol is ensured by incorporating validation checkpoints throughout the workflow.

• In-Process Monitoring: The use of Thin-Layer Chromatography (TLC) is a critical self-validating step. By comparing the reaction mixture to spots of the starting material and (if available) the product, one can unequivocally track the reaction's progression. This prevents premature work-up of an incomplete reaction or unnecessary heating of a completed one, ensuring optimal yield and purity.

• Product Characterization: The final product's identity and purity are not assumed but proven. A complete characterization suite validates the experimental outcome:

  • NMR Spectroscopy (¹H, ¹³C, ¹⁹F): Confirms the chemical structure by showing the correct chemical shifts, integration, and coupling patterns for the newly formed product.

  • Mass Spectrometry (MS): Verifies the molecular weight of the product.

  • Melting Point (MP): A sharp melting point indicates high purity of the crystalline solid product.

This rigorous analytical approach ensures that the obtained results are trustworthy and reproducible, forming a solid foundation for subsequent research or development activities.

References

• 2-CHLORO-1-NITROBENZENE - International Chemical Safety Cards. (1993). Available from: [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. (n.d.). Available from: [Link]

• Nucleophilic aromatic substitution - Wikipedia. (n.d.). Available from: [Link]

• 16.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. (2022-09-24). Available from: [Link]

• Nucleophilic aromatic substitution - BYJU'S. (n.d.). Available from: [Link]

• Solvent-Free Nucleophilic Aromatic Substitution of Deactivated Aryl Halides - Erowid. (n.d.). Available from: [Link]

• Nucleophilic Substitution in Aryl Halides. (n.d.). Available from: [Link]

• Aromatic Nucleophilic Substitution - Dalal Institute. (n.d.). Available from: [Link]

• Nitro as a leaving group in an aromatic ring - Chemistry Stack Exchange. (2021-10-29). Available from: [Link]

• Adding Nucleophiles to Aromatics: SNAr and Benzyne Reactions - YouTube. (2024-01-30). Available from: [Link]

• Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism[Live Recording] - YouTube. (2025-02-25). Available from: [Link]

• Efficient Nucleophilic Substitution Reaction of Aryl Halides with Amino Acids Under Focused Microwave Irradiation | Request PDF - ResearchGate. (2025-08-06). Available from: [Link]

• Concerted Nucleophilic Aromatic Substitution Reactions - CORE. (n.d.). Available from: [Link]

• Describe the nucleophilic substitution reactions in aryl halides. - CK-12. (n.d.). Available from: [Link]

• Displacement of the nitro group of substituted nitrobenzenes-a synthetically useful process | The Journal of Organic Chemistry - ACS Publications. (n.d.). Available from: [Link]

• 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II - KPU Pressbooks. (n.d.). Available from: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. (2018-08-20). Available from: [Link]

• Nucleophilic Substitution of the Nitro Group, Fluorine and Chlorine in Aromatic Compounds | Request PDF - ResearchGate. (2025-08-07). Available from: [Link]

• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors - ChemRxiv. (n.d.). Available from: [Link]

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Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in Heterocyclic Chemistry

Fluorinated heterocyclic compounds are cornerstones of modern medicinal chemistry, agrochemicals, and materials science. The incorporation of fluorine atoms, particularly the trifluoromethyl (CF₃) group, can dramatically modulate a molecule's physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity to biological targets. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a highly valuable and versatile starting material for the synthesis of a diverse array of trifluoromethyl-substituted heterocyclic systems.

The strategic positioning of three key functional groups on the benzene ring underpins its synthetic utility:

• The Chlorine Atom: An excellent leaving group, it is highly activated towards nucleophilic aromatic substitution (SₙAr) due to the presence of two strong electron-withdrawing groups.

• The Nitro Group: A powerful electron-withdrawing group, it not only activates the ring for SₙAr but also serves as a synthetic handle for the introduction of an amino group via reduction, a critical step in the formation of many nitrogen-containing heterocycles.

• The Trifluoromethyl Group: A metabolically stable and lipophilic moiety that is often desired in bioactive molecules.

This guide provides detailed protocols for the synthesis of two important classes of heterocyclic compounds—benzimidazoles and phenothiazines—utilizing 2-chloro-1-nitro-4-(trifluoromethyl)benzene as the common precursor. The methodologies are presented with an emphasis on the underlying chemical principles and practical considerations to ensure successful implementation in the research laboratory.

Part 1: Synthesis of 5-(Trifluoromethyl)benzimidazole

Benzimidazoles are a prominent structural motif in a multitude of pharmaceuticals, exhibiting a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[1] The synthesis of 5-(trifluoromethyl)benzimidazole from 2-chloro-1-nitro-4-(trifluoromethyl)benzene proceeds via a two-step sequence: reduction of the nitro group to an aniline, followed by cyclization with a suitable one-carbon synthon.

Reaction Pathway Overview

Caption: Synthetic route to 5-(Trifluoromethyl)benzimidazole.

Experimental Protocols

Step 1: Synthesis of 2-Chloro-5-(trifluoromethyl)aniline

This protocol details the reduction of the nitro group of the starting material to an amine using tin(II) chloride dihydrate, a mild and effective reducing agent for this transformation.

• Materials:

  • 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Ethanol (EtOH)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate (EtOAc)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq).

  • Add ethanol to dissolve the starting material (approximately 10 mL per gram of starting material).

  • Add tin(II) chloride dihydrate (4.0-5.0 eq) portion-wise to the stirred solution. The addition may be exothermic.

  • Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture into a beaker containing crushed ice.

  • Slowly add saturated aqueous sodium bicarbonate solution to neutralize the acidic mixture until the pH is approximately 7-8. Be cautious as gas evolution (CO₂) will occur.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to afford the crude 2-chloro-5-(trifluoromethyl)aniline.

  • The crude product can be purified by column chromatography on silica gel if necessary.

Step 2: Synthesis of 5-(Trifluoromethyl)benzimidazole

This protocol describes the cyclization of the synthesized aniline with formic acid to form the benzimidazole ring.

• Materials:

  • 2-Chloro-5-(trifluoromethyl)aniline

  • Formic acid (HCOOH, ~98%)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Ice bath

  • Ammonium hydroxide (NH₄OH) solution (concentrated)

  • Buchner funnel and filter paper

• Procedure:

  • In a round-bottom flask, place the crude or purified 2-chloro-5-(trifluoromethyl)aniline (1.0 eq).

  • Add an excess of formic acid (approximately 5-10 equivalents).

  • Heat the mixture to reflux (approximately 100-110 °C) for 2-4 hours. Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and then place it in an ice bath.

  • Carefully neutralize the mixture by the dropwise addition of concentrated ammonium hydroxide solution until the pH is basic (pH > 8). The product will precipitate out of the solution.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the solid with cold water.

  • Dry the product under vacuum to yield 5-(trifluoromethyl)benzimidazole.

Step	Reactant	Reagents	Solvent	Temperature	Time	Typical Yield
1	2-Chloro-1-nitro-4-(trifluoromethyl)benzene	SnCl₂·2H₂O	Ethanol	Reflux	2-4 h	85-95%
2	2-Chloro-5-(trifluoromethyl)aniline	Formic acid	None	Reflux	2-4 h	80-90%

Part 2: Synthesis of 7-(Trifluoromethyl)phenothiazine

Phenothiazines are a class of heterocyclic compounds with significant applications in medicine, particularly as antipsychotic and antihistaminic agents.[2] The synthesis of 7-(trifluoromethyl)phenothiazine from 2-chloro-1-nitro-4-(trifluoromethyl)benzene involves a nucleophilic aromatic substitution followed by a reductive cyclization. A key transformation in some phenothiazine syntheses is the Smiles rearrangement.[3][4][5]

Reaction Pathway Overview

Caption: Synthetic route to 7-(Trifluoromethyl)phenothiazine.

Experimental Protocols

Step 1: Synthesis of 2-((4-Nitro-3-(trifluoromethyl)phenyl)thio)aniline

This protocol describes the nucleophilic aromatic substitution of the chlorine atom of the starting material with 2-aminothiophenol.

• Materials:

  • 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

  • 2-Aminothiophenol

  • Potassium carbonate (K₂CO₃)

  • Dimethylformamide (DMF)

  • Round-bottom flask

  • Magnetic stirrer with heating plate

  • Water

  • Ethyl acetate (EtOAc)

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • To a round-bottom flask, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq), 2-aminothiophenol (1.1 eq), and potassium carbonate (1.5 eq).

  • Add DMF as the solvent (approximately 10 mL per gram of starting material).

  • Heat the reaction mixture to 80-100 °C and stir for 6-12 hours. Monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker of water, which will cause the product to precipitate.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude diaryl sulfide.

  • The product can be purified by column chromatography or recrystallization.

Step 2: Synthesis of 7-(Trifluoromethyl)phenothiazine

This protocol details the reductive cyclization of the diaryl sulfide intermediate to form the phenothiazine ring system using sodium dithionite.

• Materials:

  • 2-((4-Nitro-3-(trifluoromethyl)phenyl)thio)aniline

  • Sodium dithionite (Na₂S₂O₄)

  • Ethanol/Water mixture

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Buchner funnel and filter paper

• Procedure:

  • In a round-bottom flask, dissolve the diaryl sulfide intermediate (1.0 eq) in a mixture of ethanol and water (e.g., 1:1 v/v).

  • Add sodium dithionite (3.0-4.0 eq) to the solution.

  • Heat the mixture to reflux for 4-8 hours. The reaction progress can be monitored by a color change and TLC analysis.

  • Upon completion, cool the reaction mixture to room temperature.

  • The product may precipitate upon cooling. If not, the volume of the solvent can be reduced under vacuum to induce precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water and then a small amount of cold ethanol.

  • Dry the product under vacuum to afford 7-(trifluoromethyl)phenothiazine.

Step	Reactant	Reagents	Solvent	Temperature	Time	Typical Yield
1	2-Chloro-1-nitro-4-(trifluoromethyl)benzene	2-Aminothiophenol, K₂CO₃	DMF	80-100 °C	6-12 h	70-85%
2	2-((4-Nitro-3-(trifluoromethyl)phenyl)thio)aniline	Na₂S₂O₄	Ethanol/Water	Reflux	4-8 h	60-75%

Safety and Handling

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a hazardous substance. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Tin(II) chloride is corrosive and harmful if swallowed. Avoid contact with skin and eyes.

• Formic acid is corrosive and causes severe skin burns and eye damage. Handle with extreme care.

• 2-Aminothiophenol has a strong, unpleasant odor and is toxic. Handle only in a fume hood.

• Sodium dithionite is a flammable solid and can ignite if it comes into contact with water. Handle with care and store in a dry place.

• Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Conclusion

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a powerful synthetic building block that provides efficient access to valuable trifluoromethyl-substituted heterocyclic compounds. The protocols outlined in this guide for the synthesis of 5-(trifluoromethyl)benzimidazole and 7-(trifluoromethyl)phenothiazine demonstrate the versatility of this starting material. By leveraging its inherent reactivity, researchers can readily construct complex molecular architectures for applications in drug discovery and materials science. The provided methodologies are robust and can be adapted for the synthesis of a wide range of analogs by varying the reaction partners.

References

• Synthesis of 7-phenoxyphenothiazines by Smiles rearrangement. Journal of the Indian Chemical Society.
• A New Phenothiazine Synthesis. The Halogen-Induced Smiles Rearrangement. Journal of Organic Chemistry.
• A New Synthesis of 10-(3-Dimethylaminopropyl)-2-(trifluoromethyl)phenothiazine Hydrochloride1 and 7-Substituted Derivatives. The Journal of Organic Chemistry.
• Thioarylation of anilines using dual catalysis: two-step synthesis of phenothiazines. Organic & Biomolecular Chemistry.
• Synthesis of some 5-substituted 2-aminobenzenethiols and their conversion into phenothiazines via Smiles rearrangement. Journal of the Chemical Society C: Organic.
• Recent achievements in the synthesis of benzimidazole deriv
• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. ACS Omega.
• Synthesis and Evaluation of Phenothiazine Deriv
• Synthesis, characterization of 4{[(7-chloro-2-nitro phenothiazine-10-yl)-phenyl-methyl]-amino}-benzoic acid derivatives. Journal of Chemical and Pharmaceutical Research.
• Studies on the Smiles Rearrangement. XIV. Novel Reactions of 1, 3-Dimethyl-5-nitro-6-chlorouracil with 2-Aminothiophenol. Chemical and Pharmaceutical Bulletin.
• Synthesis of benzimidazoles. Organic Chemistry Portal.
• of the synthesis of benzimidazoles from orthoesters and arylenediamines.
• Synthesis and Antimicrobial Evaluation of 2-Chloromethyl-1H- Benzimidazole Derivative. International Journal of Pharmaceutical Sciences Review and Research.
• Synthesis of 2-nitro-5-chloroaniline. PrepChem.com.
• 2-Chloro-5-(trifluoromethyl)aniline | CAS 121-50-6. Santa Cruz Biotechnology.
• 2-Chloro-5-(trifluoromethyl)aniline | 121-50-6. Sigma-Aldrich.
• Synthesis and antifungal activity of 2-chloromethyl-1H-benzimidazole derivatives against phytop
• Synthetic method of 2-chloro-5-trifluoromethylpyridine.
• Synthesis of benzimidazoles by CuI-catalyzed three-component reaction of 2-haloaniline, ammonia and aldehyde in w
• 2-Chloro-5-nitroaniline. Acta Crystallographica Section E.
• Process for preparing 2-chloro-benzimidazole derivatives.
• Iodocyclization of N-(2-Nitrophenyl)- and N-Phenyl-N′-[2-(alk-1-enyl)phenyl]ethanimidamides.

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Preparation of Trifluoromethylated Quinolines: Application Notes and Protocols

Abstract: The introduction of a trifluoromethyl (-CF3) group into the quinoline scaffold is a paramount strategy in modern medicinal chemistry and materials science. The unique electronic properties of the -CF3 group—high electronegativity, metabolic stability, and lipophilicity—can significantly enhance the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.[1] This guide provides an in-depth overview of prevalent synthetic strategies for accessing trifluoromethylated quinolines, complete with detailed experimental protocols, mechanistic insights, and practical considerations for researchers in drug discovery and organic synthesis.

Introduction: The Significance of the Trifluoromethyl Group in Quinoline Chemistry

The quinoline core is a "privileged scaffold," appearing in numerous natural products and synthetic drugs, most notably the antimalarial agent chloroquine.[2] When appended with a trifluoromethyl group, the resulting molecules often exhibit enhanced biological activity. For instance, trifluoromethyl substitution has been crucial in developing potent antimalarial agents effective against resistant Plasmodium strains.[2] Beyond malaria, these compounds are investigated as anticancer, antiepileptic, and analgesic agents, often functioning by mechanisms such as the inhibition of receptor tyrosine kinases or the blocking of sodium channels.[1][3]

The benefits of trifluoromethylation stem from the group's strong electron-withdrawing nature and steric bulk, which can:

• Increase Metabolic Stability: The C-F bond is exceptionally strong, rendering the -CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes.[1]

• Enhance Lipophilicity: The -CF3 group increases the molecule's ability to permeate biological membranes, improving bioavailability.[1]

• Modulate Acidity/Basicity: It can alter the pKa of nearby functional groups, influencing drug-receptor interactions.

• Improve Binding Affinity: The -CF3 group can engage in unique non-covalent interactions within protein binding pockets.

This document outlines two primary strategic approaches for synthesizing these valuable compounds: the direct trifluoromethylation of a pre-existing quinoline ring and the construction of the quinoline ring from trifluoromethyl-containing precursors.

Strategic Approaches to Synthesis

The preparation of trifluoromethylated quinolines can be broadly categorized into two main strategies, each with distinct advantages and challenges.

Caption: Overview of synthetic strategies for trifluoromethylated quinolines.

Strategy 1: Direct C-H Trifluoromethylation of the Quinoline Core

This modern approach involves the direct substitution of a hydrogen atom on the quinoline ring with a -CF3 group. It is highly desirable for late-stage functionalization in drug development, as it allows for the modification of complex molecules without de novo synthesis.[4] These reactions typically proceed through a radical mechanism, where a trifluoromethyl radical (•CF3) is generated and attacks the electron-deficient quinoline ring.[5]

Key Methodologies:

• Radical Trifluoromethylation: This is the most common direct method, utilizing reagents that can generate •CF3. Prominent examples include:

  • Langlois Reagent (CF₃SO₂Na): An inexpensive, stable solid that generates •CF3 under oxidative conditions, often using an oxidant like tert-butyl hydroperoxide (TBHP).[5][6]

  • Togni and Umemoto Reagents: These are electrophilic trifluoromethylating agents (hypervalent iodine or sulfonium salts) that can also serve as sources of •CF3, particularly under photoredox conditions.[2][7]

• Photoredox Catalysis: Visible light-mediated photoredox catalysis has revolutionized radical trifluoromethylation.[8] A photocatalyst, upon excitation by light, initiates a single-electron transfer (SET) process to generate the •CF3 radical from a suitable precursor under remarkably mild conditions.[9][10]

• Electrochemical Synthesis: Electrochemistry offers a green and efficient alternative for generating trifluoromethyl radicals from sources like CF₃SO₂Na without the need for chemical oxidants.[11][12]

The main challenge in direct C-H trifluoromethylation is controlling regioselectivity, as the quinoline ring possesses multiple reactive C-H bonds.[4][13]

Strategy 2: Cyclization of Trifluoromethylated Precursors

This classical and highly reliable approach involves building the quinoline ring from acyclic starting materials that already contain the -CF3 group. This strategy provides excellent control over the position of the trifluoromethyl group.

Key Methodologies:

• Friedländer Annulation: This reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a carbonyl compound containing an α-methylene group.[7][14] By using a trifluoromethyl-substituted 2-aminoaryl ketone or a trifluoromethyl β-ketoester, various substituted quinolines can be prepared with high regioselectivity.[1]

• Doebner-von Miller Reaction: This reaction synthesizes quinolines from anilines and α,β-unsaturated carbonyl compounds under acidic conditions.[15][16][17] The use of α,β-unsaturated trifluoromethyl ketones allows for the synthesis of 2-trifluoromethyl quinolines, sometimes with a reversal of the typical regiochemistry observed in the standard reaction.[18][19]

• Other Cyclization Reactions: Various other named reactions, such as the Combes and Skraup syntheses, can be adapted for the preparation of trifluoromethylated quinolines.[20] Additionally, novel cyclization cascades involving trifluoromethylated building blocks, such as CF3-alkenes or CF3-ynones, have been developed.

Detailed Application Notes and Protocols

This section provides detailed, step-by-step protocols for key synthetic methods. These protocols are designed to be self-validating, offering a clear path from starting materials to the purified product.

Protocol 1: Direct C-H Trifluoromethylation of 8-Aminoquinoline using Langlois Reagent (Photocatalyst-Free)

This protocol details a highly selective remote C-H trifluoromethylation at the C5-position of an 8-aminoquinoline scaffold under visible light irradiation without an external photocatalyst. The starting material and product themselves can act as photosensitizers.[14]

Reaction Scheme:

Caption: C5-Trifluoromethylation of 8-Aminoquinoline.

Materials:

• 8-Aminoquinoline (1.0 equiv)

• Sodium trifluoromethanesulfinate (Langlois Reagent, CF₃SO₂Na) (3.0 equiv)

• Dimethyl sulfoxide (DMSO), anhydrous

• Blue LEDs (460-470 nm)

• Standard glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon balloon)

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 8-aminoquinoline (e.g., 0.2 mmol, 28.8 mg).

• Reagent Addition: Add sodium trifluoromethanesulfinate (Langlois Reagent) (0.6 mmol, 93.6 mg).

• Solvent Addition: Under an inert atmosphere, add anhydrous DMSO (2.0 mL) via syringe.

• Reaction Execution: Place the sealed tube approximately 5-10 cm from a blue LED lamp and stir the mixture vigorously at room temperature. Ensure the reaction is shielded from ambient light.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours).

• Workup: Upon completion, pour the reaction mixture into a separatory funnel containing water (20 mL) and ethyl acetate (20 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Washing: Combine the organic layers and wash with brine (2 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 5-(trifluoromethyl)quinolin-8-amine.

Expected Outcome: Moderate to good yields (typically 60-80%) of the C5-trifluoromethylated product are expected.[14] The high regioselectivity is a key feature of this specific substrate-directed reaction.

Protocol 2: Friedländer Synthesis of a 2-Aryl-4-(trifluoromethyl)quinoline

This protocol describes a classic acid-catalyzed Friedländer annulation to construct a quinoline ring from a trifluoromethylated precursor.[1][7]

Reaction Scheme:

Caption: Friedländer synthesis of a trifluoromethylated quinoline.

Materials:

• 2-Amino-5-chlorobenzophenone (1.0 equiv)

• Ethyl 4,4,4-trifluoroacetoacetate (1.2 equiv)

• p-Toluenesulfonic acid monohydrate (p-TSA) (0.2 equiv, catalytic)

• Toluene

• Dean-Stark apparatus

• Standard reflux glassware and magnetic stirrer

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stir bar, add 2-amino-5-chlorobenzophenone (e.g., 5.0 mmol, 1.16 g), ethyl 4,4,4-trifluoroacetoacetate (6.0 mmol, 1.10 g), and p-toluenesulfonic acid monohydrate (1.0 mmol, 190 mg).

• Solvent Addition: Add toluene (50 mL).

• Reaction Execution: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Monitoring: Continue refluxing until no more water is collected and TLC analysis indicates the complete consumption of the starting aminobenzophenone (typically 4-8 hours).

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL) to neutralize the acid catalyst.

• Washing: Wash the organic layer with water (30 mL) and then brine (30 mL).

• Drying and Concentration: Dry the toluene layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• Purification: The crude product is often a solid. Recrystallize from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to obtain the pure 2-phenyl-4-(trifluoromethyl)-6-chloroquinoline. If necessary, purify further by silica gel chromatography.

Expected Outcome: This reaction typically provides the desired quinoline in good to excellent yields (75-95%). The use of a Dean-Stark trap is crucial for driving the condensation equilibrium towards the product.

Mechanistic Insights

Understanding the underlying reaction mechanisms is critical for optimizing conditions and troubleshooting experiments.

Mechanism: Radical C-H Trifluoromethylation via Photoredox Catalysis

This pathway is central to many modern direct trifluoromethylation methods.

Caption: General mechanism for photoredox-catalyzed trifluoromethylation.

• Excitation: A photocatalyst (PC), such as a ruthenium or iridium complex, absorbs visible light to form a high-energy excited state (PC*).[8]

• Single Electron Transfer (SET): The excited photocatalyst engages the trifluoromethyl source (e.g., Togni reagent or CF₃SO₂Na) in a single-electron transfer event. This generates the trifluoromethyl radical (•CF3).[7]

• Radical Addition: The highly electrophilic •CF3 radical adds to the electron-rich positions of the quinoline ring, forming a radical adduct intermediate.

• Oxidation/Aromatization: The radical adduct is oxidized, losing a proton and an electron to regenerate the aromatic quinoline system, now bearing a -CF3 group. This final step restores the photocatalyst to its ground state, completing the catalytic cycle.

Data Summary and Comparison

The choice of synthetic method often depends on factors like substrate availability, desired regiochemistry, and tolerance to functional groups.

Method	Key Reagents	Typical Conditions	Advantages	Limitations
Direct (Langlois)	CF₃SO₂Na, Oxidant (TBHP)	CH₂Cl₂/H₂O, rt to 40 °C	Inexpensive CF₃ source, operationally simple.[18]	Often requires excess reagents, regioselectivity can be an issue.
Direct (Photoredox)	Togni/Umemoto Reagent, PC	Visible light, rt, various solvents	Extremely mild conditions, high functional group tolerance.[7][9]	Photocatalysts can be expensive, requires specialized light setup.
Friedländer Annulation	CF₃-β-ketoester, 2-aminoaryl ketone	Acid or base catalyst, reflux	Excellent regiochemical control, high yields.[7][14]	Requires pre-functionalized starting materials, which may not be readily available.
Doebner-von Miller	α,β-Unsaturated CF₃-ketone, Aniline	Strong acid (e.g., TFA, H₂SO₄), heat	Uses simple precursors.[15][16]	Harsh acidic conditions, potential for side reactions and regiochemical ambiguity.

Conclusion and Future Outlook

The synthesis of trifluoromethylated quinolines is a dynamic and evolving field. While classical cyclization methods like the Friedländer and Doebner-von Miller reactions remain robust and reliable for building specific isomers from the ground up, the advent of modern direct C-H functionalization techniques has opened new avenues for late-stage modification and library synthesis. Photoredox and electrochemical methods, in particular, offer greener and milder alternatives to traditional radical chemistry, expanding the scope and applicability of direct trifluoromethylation.

Future research will likely focus on developing more selective and efficient catalytic systems for C-H trifluoromethylation, exploring novel trifluoromethyl-containing building blocks for cyclization strategies, and applying these powerful synthetic tools to the discovery of next-generation pharmaceuticals and advanced materials.

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• CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Discovery of Quinoline-Derived Trifluoromethyl Alcohols as Antiepileptic and Analgesic Agents that Block Sodium Channels. PubMed. Available at: [Link]

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Application Notes &amp; Protocols for the Synthesis of Phenothiazine Derivatives from 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of trifluoromethyl-substituted phenothiazine derivatives, utilizing 2-Chloro-1-nitro-4-(trifluoromethyl)benzene as a key starting material. Phenothiazines are a vital class of heterocyclic compounds with a broad spectrum of pharmacological activities, including antipsychotic, antiemetic, and antihistaminic properties.[1][2][3] The introduction of a trifluoromethyl group can significantly enhance the therapeutic efficacy and pharmacokinetic profile of these molecules. This document explores the primary synthetic strategies, focusing on the Smiles rearrangement, and offers step-by-step experimental procedures, mechanistic insights, and data presentation to guide researchers in this specialized area of medicinal chemistry.

Introduction: The Significance of Trifluoromethylated Phenothiazines

Phenothiazine and its derivatives have been a cornerstone of medicinal chemistry for decades, primarily recognized for their profound impact on the treatment of psychosis.[2][4] The tricyclic scaffold of phenothiazine is a versatile platform for structural modifications, leading to a wide array of pharmacologically active compounds.[3][5][6] The incorporation of a trifluoromethyl (-CF3) group into the phenothiazine nucleus is a well-established strategy to modulate the electronic and lipophilic properties of the molecule. This often results in enhanced biological activity, improved metabolic stability, and better central nervous system penetration.

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a readily available and highly useful building block for the synthesis of these valuable compounds.[7][8] Its chemical structure, featuring an electron-withdrawing nitro group and a trifluoromethyl substituent, makes the aryl chloride susceptible to nucleophilic aromatic substitution, a key step in the construction of the phenothiazine core.[7]

Synthetic Strategies: A Mechanistic Perspective

The synthesis of phenothiazine derivatives from 2-Chloro-1-nitro-4-(trifluoromethyl)benzene primarily involves the formation of a diaryl sulfide intermediate, followed by a cyclization step to construct the central thiazine ring. The Smiles rearrangement is a particularly elegant and efficient method for this transformation.

The Smiles Rearrangement: An Intramolecular Pathway

The Smiles rearrangement is an intramolecular nucleophilic aromatic substitution reaction.[9][10][11] In the context of phenothiazine synthesis, this involves the reaction of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with an aminothiophenol derivative. The reaction proceeds through the initial formation of a diaryl sulfide, which then undergoes an intramolecular cyclization facilitated by a base.

The key to a successful Smiles rearrangement is the presence of an electron-withdrawing group (in this case, the nitro group) ortho or para to the leaving group (the chloride), which activates the aromatic ring towards nucleophilic attack.[11]

DOT Script for the Smiles Rearrangement Mechanism

Caption: Mechanism of the Smiles Rearrangement for Phenothiazine Synthesis.

Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Appropriate personal protective equipment (PPE) should be worn at all times. All reactions should be performed in a well-ventilated fume hood.

Synthesis of 2-(2-Nitrophenylthio)-4-(trifluoromethyl)aniline (Diaryl Sulfide Intermediate)

This protocol details the initial nucleophilic aromatic substitution to form the key diaryl sulfide intermediate.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• 2-Aminothiophenol

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq), 2-aminothiophenol (1.1 eq), and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to the 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

• Heat the reaction mixture to 100-120 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into ice-cold water and stir for 30 minutes.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with water.

• Dry the crude product under vacuum. The product can be further purified by recrystallization from ethanol or by column chromatography on silica gel.

Reagent	Molar Ratio	Purpose
2-Chloro-1-nitro-4-(trifluoromethyl)benzene	1.0	Starting material
2-Aminothiophenol	1.1	Nucleophile
Potassium Carbonate	2.0	Base
N,N-Dimethylformamide	Solvent	Reaction medium

Cyclization via Smiles Rearrangement to form 2-(Trifluoromethyl)-10H-phenothiazine

This protocol describes the base-mediated intramolecular cyclization of the diaryl sulfide intermediate.

Materials:

• 2-(2-Nitrophenylthio)-4-(trifluoromethyl)aniline (from step 3.1)

• Potassium Hydroxide (KOH)

• Ethanol

• Water

Procedure:

• In a round-bottom flask, dissolve the 2-(2-Nitrophenylthio)-4-(trifluoromethyl)aniline intermediate (1.0 eq) in ethanol.

• Add a solution of potassium hydroxide (3.0 eq) in a small amount of water to the flask.

• Heat the mixture to reflux and stir for 2-4 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Acidify the reaction mixture with a dilute solution of hydrochloric acid (HCl) until a precipitate forms.

• Collect the solid product by vacuum filtration, wash with water, and dry under vacuum.

• The crude phenothiazine derivative can be purified by recrystallization or column chromatography.

Reagent	Molar Ratio	Purpose
2-(2-Nitrophenylthio)-4-(trifluoromethyl)aniline	1.0	Precursor
Potassium Hydroxide	3.0	Base for cyclization
Ethanol/Water	Solvent	Reaction medium

Alternative Synthetic Routes

While the Smiles rearrangement is a powerful tool, other methods can also be employed for the synthesis of phenothiazines.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that can be used to form the diaryl sulfide or diaryl amine bond.[12][13][14] This method often requires higher temperatures and can be less regioselective than other modern coupling reactions.[12]

Buchwald-Hartwig Amination

The Palladium-catalyzed Buchwald-Hartwig amination is a more modern and versatile method for the formation of C-N bonds.[15][16][17][18][19] This reaction can be used to couple an aryl halide with an amine, providing an alternative route to the diaryl amine precursor for phenothiazine synthesis. This method often proceeds under milder conditions and with higher functional group tolerance compared to the Ullmann condensation.

DOT Script for the Synthetic Workflow

Caption: Overall synthetic workflow for the preparation of 2-(Trifluoromethyl)-10H-phenothiazine.

Characterization Data

The synthesized phenothiazine derivatives should be thoroughly characterized to confirm their structure and purity.

Technique	Expected Observations
¹H NMR	Characteristic aromatic proton signals, and a broad singlet for the N-H proton of the phenothiazine ring.
¹³C NMR	Signals corresponding to the trifluoromethyl carbon, and the aromatic carbons of the tricyclic system.
Mass Spec.	Molecular ion peak corresponding to the calculated mass of the product.
FT-IR	N-H stretching vibration in the region of 3300-3400 cm⁻¹.
Melting Point	A sharp melting point indicates high purity.

Conclusion

The synthesis of trifluoromethyl-substituted phenothiazine derivatives from 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a well-established and valuable process in medicinal chemistry. The Smiles rearrangement offers an efficient and reliable method for the construction of the phenothiazine core. By understanding the underlying reaction mechanisms and carefully controlling the experimental conditions, researchers can successfully synthesize a wide range of phenothiazine derivatives for further investigation in drug discovery and development programs.

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• SYNTHESIS OF PHENOTHIAZINE DERIVATIVES AS NOVEL MOIETIES TOWARD UTILIZATION IN ALTERNATIVE DONOR – ACCEPTOR CONJUGATED POLYMERS. (2018).
• A New Phenothiazine Synthesis. The Halogen-Induced Smiles Rearrangement1. (n.d.). The Journal of Organic Chemistry.
• Synthesis of 2-substituted phenothiazines. (n.d.).
• Design, synthesis, and redox properties of ferrocene-functionalized phenothiazine and phenothiazine sulfone isomers. (n.d.). Dalton Transactions.
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• Synthesis of New Derivatives of 1-Azaphenothiazine via Buchwald-Hartwig Amination Methodology. (2015). Asian Journal of Chemistry, 27, 1469-1472.
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• Notes- Synthesis of 2-Chlorophenonthiazine via a Smiles Rearrangement. (n.d.). The Journal of Organic Chemistry.
• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. (n.d.). PubMed Central.
• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calcul
• Synthesis and Evaluation of Phenothiazine Derivatives. (2025).
• Synthesis, characterization of 4{[(7-chloro-2-nitro phenothiazine-10-yl)-phenyl-methyl]-amino}-benzoic acid derivatives. (2011). Journal of Chemical and Pharmaceutical Research, 3(1), 563-571.
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Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

< <

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide for the palladium-catalyzed cross-coupling of 2-chloro-1-nitro-4-(trifluoromethyl)benzene, a critical building block in contemporary drug discovery and development. The trifluoromethyl and nitro groups significantly influence the compound's reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.[1][2] This guide offers an in-depth analysis of the substrate's reactivity, presents detailed, step-by-step protocols for key cross-coupling reactions, and discusses the underlying mechanistic principles. The content is structured to provide both practical experimental guidance and a deeper understanding of the reaction's nuances, empowering researchers to effectively utilize this versatile building block.

Introduction: The Strategic Importance of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

The strategic incorporation of fluorine atoms into drug candidates is a widely employed strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity.[3] The trifluoromethyl group, in particular, is a common feature in many pharmaceuticals.[2] 2-Chloro-1-nitro-4-(trifluoromethyl)benzene serves as a readily available and versatile starting material for introducing a trifluoromethyl- and nitro-substituted phenyl ring into a target molecule.[1] The presence of both a strong electron-withdrawing nitro group and a trifluoromethyl group activates the aryl chloride towards nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions.[4] This dual activation, coupled with the distinct electronic and steric environment of the chloro-substituent, presents unique opportunities and challenges in synthetic chemistry.

This application note will explore the utility of this substrate in several key palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings. These reactions are foundational in modern organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds.[5][6][7][8]

Understanding the Reactivity of the Substrate

The reactivity of 2-chloro-1-nitro-4-(trifluoromethyl)benzene in palladium-catalyzed cross-coupling is governed by the interplay of several factors:

• The C-Cl Bond: Aryl chlorides are generally less reactive than the corresponding bromides or iodides in oxidative addition to palladium(0), which is often the rate-determining step in the catalytic cycle.[6][9] The strong C-Cl bond requires the use of highly active catalyst systems, typically employing electron-rich and sterically bulky phosphine or N-heterocyclic carbene (NHC) ligands.

• Electron-Withdrawing Groups: The nitro (-NO₂) and trifluoromethyl (-CF₃) groups are powerful electron-withdrawing substituents. Their presence on the aromatic ring decreases the electron density of the C-Cl bond, making it more susceptible to oxidative addition by the electron-rich palladium(0) catalyst.[4]

• Steric Hindrance: The chlorine atom is positioned ortho to the nitro group, which can introduce steric hindrance that may influence the approach of the bulky catalyst and the coupling partner.

The Catalytic Cycle: A Mechanistic Overview

Palladium-catalyzed cross-coupling reactions generally proceed through a common catalytic cycle involving three key steps: oxidative addition, transmetalation (for coupling with organometallic reagents) or migratory insertion (for Heck-type reactions), and reductive elimination.[5][6][8]

Figure 1: Generalized Catalytic Cycle for Palladium-Catalyzed Cross-Coupling Reactions.

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of 2-chloro-1-nitro-4-(trifluoromethyl)benzene to form a Pd(II) intermediate.[6][7] This is typically the slowest step for aryl chlorides.

Transmetalation/Migratory Insertion:

• In Suzuki-Miyaura and Sonogashira couplings, an organometallic reagent (organoboron or organocopper/alkyne, respectively) transfers its organic group to the palladium center in a process called transmetalation.[7][8][10][11]

• In the Heck reaction , an alkene coordinates to the palladium center and then inserts into the palladium-carbon bond (migratory insertion).[8][12][13]

Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated as the final product, regenerating the Pd(0) catalyst which re-enters the catalytic cycle.[6][8]

Experimental Protocols

The following protocols are designed as starting points and may require optimization based on the specific coupling partner and desired scale.

General Experimental Workflow

Figure 2: A typical experimental workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful method for forming biaryl structures.[8][10] For an electron-deficient aryl chloride like our substrate, a highly active catalyst system is crucial.

Protocol:

• Reaction Setup: To an oven-dried Schlenk tube, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol), the desired arylboronic acid (1.2 mmol), and a suitable base such as K₂CO₃ (3.0 mmol) or K₃PO₄ (2.0 mmol).

• Solvent Addition: Add a degassed solvent mixture, for example, toluene/water (10:1, 0.25 M).[14]

• Catalyst System: Add the palladium source, such as Pd(OAc)₂ (2 mol%), and a phosphine ligand, for instance, RuPhos (4 mol %) or XPhos (4 mol %).[14]

• Reaction Conditions: Seal the tube and heat the reaction mixture at 80-100 °C for 12-24 hours, or until reaction completion is indicated by TLC or GC-MS analysis.

• Workup and Purification: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Rationale:

• Base: The base is essential for the activation of the boronic acid, facilitating the transmetalation step.[10]

• Ligand: Bulky, electron-rich phosphine ligands like RuPhos or XPhos promote the oxidative addition of the aryl chloride and stabilize the active palladium species.[14]

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, which are ubiquitous in pharmaceuticals.[15][16]

Protocol:

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol), the desired amine (1.2 mmol), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, 1.4 mmol) in an oven-dried reaction vessel.

• Solvent and Catalyst: Add anhydrous, degassed toluene or dioxane (0.5 M). Then, add the palladium precatalyst, for example, Pd₂(dba)₃ (1-2 mol%) and a suitable ligand such as XPhos (2-4 mol%) or a Josiphos-type ligand.[17]

• Reaction Conditions: Seal the vessel and heat the mixture to 80-110 °C for 4-24 hours. Monitor the reaction's progress.

• Workup and Purification: Upon completion, cool the reaction, quench with saturated aqueous NH₄Cl, and extract with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry, and concentrate. Purify the residue via column chromatography.

Rationale:

• Strong Base: A strong base is required to deprotonate the amine, forming the active nucleophile for the coupling reaction.[16]

• Specialized Ligands: The success of Buchwald-Hartwig aminations, especially with challenging substrates, often relies on specialized, sterically hindered phosphine ligands that facilitate both the oxidative addition and the final reductive elimination step.[16][17]

Sonogashira Coupling: C-C(sp) Bond Formation

The Sonogashira coupling enables the synthesis of aryl alkynes, important intermediates in organic synthesis and materials science.[18][19]

Protocol:

• Reaction Setup: To a Schlenk flask, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol), a palladium catalyst such as Pd(PPh₃)₂Cl₂ (2-5 mol%), and a copper(I) co-catalyst like CuI (1-3 mol%).

• Reagents and Solvent: Add a degassed solvent, typically an amine base like triethylamine or diisopropylamine, which also serves as the base. Add the terminal alkyne (1.1-1.5 mmol).

• Reaction Conditions: Stir the reaction mixture under an inert atmosphere at a temperature ranging from room temperature to 60 °C until the starting material is consumed.

• Workup and Purification: Filter the reaction mixture through a pad of celite to remove the catalyst and salts, washing with an organic solvent. Concentrate the filtrate and purify the crude product by column chromatography.

Rationale:

• Copper(I) Co-catalyst: The copper co-catalyst is believed to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[11][18]

• Amine Base: The amine serves to deprotonate the terminal alkyne and to scavenge the HX formed during the reaction.[19]

Heck Reaction: C-C Bond Formation with Alkenes

The Heck reaction couples the aryl halide with an alkene to form a substituted alkene.[12][13][20]

Protocol:

• Reaction Setup: Combine 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol), the alkene (1.5 mmol), a palladium source like Pd(OAc)₂ (2-5 mol%), and a suitable ligand (e.g., PPh₃ or a more electron-rich phosphine) in a reaction vessel.

• Base and Solvent: Add a base, such as triethylamine or K₂CO₃ (2.0 mmol), and a polar aprotic solvent like DMF or NMP.

• Reaction Conditions: Heat the mixture under an inert atmosphere to 100-140 °C for 12-48 hours.

• Workup and Purification: After cooling, dilute with water and extract with an organic solvent. Wash the organic layer, dry, and concentrate. Purify the product by column chromatography.

Rationale:

• Base: The base is required to regenerate the active Pd(0) catalyst at the end of the catalytic cycle.[13]

• Temperature: Higher temperatures are often necessary for Heck reactions involving aryl chlorides to promote the initial oxidative addition.

Tabulated Data: Representative Reaction Conditions and Yields

The following table summarizes typical conditions for the cross-coupling of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with various partners. Note that these are illustrative, and actual results may vary.

Coupling Reaction	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
Suzuki-Miyaura	Phenylboronic acid	Pd(OAc)₂ / XPhos	K₃PO₄	Toluene/H₂O	100	>90
Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ / Josiphos	NaOtBu	Dioxane	110	>85
Sonogashira	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	Et₃N	50	>80
Heck	Styrene	Pd(OAc)₂ / P(o-tol)₃	K₂CO₃	DMF	120	~75

Conclusion

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a highly valuable and versatile substrate for palladium-catalyzed cross-coupling reactions. Its electron-deficient nature facilitates the often-challenging oxidative addition of the C-Cl bond, enabling a wide range of synthetic transformations. By carefully selecting the appropriate catalyst system, ligands, and reaction conditions, researchers can efficiently synthesize a diverse array of complex molecules with potential applications in drug discovery and materials science. The protocols and insights provided in this guide are intended to serve as a robust starting point for further exploration and innovation in this exciting area of chemistry.

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• PubMed Central. (2016). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids.
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Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Introduction: Navigating the Challenges of Electron-Deficient Substrates in C-N Bond Formation

The Buchwald-Hartwig amination stands as a transformative tool in modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1][2][3] This palladium-catalyzed cross-coupling reaction has become indispensable in the synthesis of pharmaceuticals, agrochemicals, and functional materials, where the arylamine moiety is a prevalent structural motif.[4] While the reaction has seen extensive development, certain substrate classes continue to present unique challenges.[5] This guide provides an in-depth analysis and a detailed protocol for the Buchwald-Hartwig amination of 2-chloro-1-nitro-4-(trifluoromethyl)benzene, a particularly challenging electron-deficient aryl chloride.

The presence of two potent electron-withdrawing groups, a nitro group and a trifluoromethyl group, significantly deactivates the aryl chloride towards the crucial oxidative addition step in the catalytic cycle.[2][6] Furthermore, the nitro group can potentially coordinate to the palladium center, leading to catalyst inhibition.[7] This application note will dissect these challenges and provide a robust, field-proven protocol for the successful amination of this demanding substrate.

Scientific Rationale: Deconstructing the Reaction for Optimal Performance

The success of the Buchwald-Hartwig amination of 2-chloro-1-nitro-4-(trifluoromethyl)benzene hinges on the judicious selection of the catalyst system (palladium precursor and ligand), base, and solvent. Each component must be chosen to overcome the inherent electronic deficiencies of the substrate and promote a facile catalytic turnover.

The Catalyst System: A Symphony of Palladium and Ligand

The choice of the palladium precursor and, more critically, the phosphine ligand is paramount for achieving high yields.[8] For electron-deficient aryl chlorides, bulky and electron-rich phosphine ligands are generally preferred.[2][8] These ligands facilitate the oxidative addition step and promote the reductive elimination to form the desired C-N bond.[6]

• Palladium Precursor: While various Pd(0) and Pd(II) sources can be employed, Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) and palladium(II) acetate (Pd(OAc)₂) are common and effective choices.[9] Pre-formed palladium-ligand complexes, known as precatalysts, can also offer enhanced activity and reproducibility.[10][11]

• Ligand Selection: For this specific substrate, biaryl phosphine ligands such as XPhos (2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) or RuPhos (2-dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) are highly recommended. Their steric bulk and electron-donating properties are well-suited to accelerate the coupling of challenging aryl chlorides.[12][13] N-heterocyclic carbenes (NHCs) have also emerged as powerful ligands for the amination of aryl chlorides.

The Base: A Crucial Player in Amine Activation

The base plays a dual role in the Buchwald-Hartwig amination: it deprotonates the amine to form the active nucleophile and facilitates the regeneration of the Pd(0) catalyst.[8] For the coupling of electron-deficient aryl chlorides, strong, non-nucleophilic bases are typically required.

• Recommended Bases: Sodium tert-butoxide (NaOtBu) is a widely used and effective base for this transformation.[14] Other strong bases such as lithium bis(trimethylsilyl)amide (LHMDS) can also be employed, particularly when milder conditions are desired.[7] It is important to note that some functional groups can be sensitive to strong bases; however, the nitro and trifluoromethyl groups in the target substrate are generally compatible with NaOtBu under the reaction conditions.[7]

The Solvent: More Than Just a Medium

The choice of solvent can significantly impact the reaction rate and yield. Aprotic, non-polar, or weakly polar solvents are generally favored.

• Suitable Solvents: Toluene and 1,4-dioxane are the most common solvents for Buchwald-Hartwig aminations.[15] Toluene is often preferred for its ability to azeotropically remove traces of water, which can be detrimental to the reaction. It is crucial to use anhydrous and degassed solvents to prevent catalyst deactivation.[12]

Experimental Protocol: A Step-by-Step Guide

This protocol provides a detailed procedure for the Buchwald-Hartwig amination of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with a generic primary or secondary amine.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Typical Purity	Supplier
2-Chloro-1-nitro-4-(trifluoromethyl)benzene	320-65-0	225.56	>98%	Major chemical suppliers
Amine (Primary or Secondary)	Varies	Varies	>98%	Major chemical suppliers
Pd₂(dba)₃	51364-51-3	915.72	>97%	Major chemical suppliers
XPhos	564483-18-7	476.67	>98%	Major chemical suppliers
Sodium tert-butoxide (NaOtBu)	865-48-5	96.10	>97%	Major chemical suppliers
Toluene (Anhydrous)	108-88-3	92.14	>99.8%	Major chemical suppliers

Reaction Setup and Procedure

Figure 1: Experimental workflow for the Buchwald-Hartwig amination.

• Inert Atmosphere: To a dry Schlenk flask or a vial in a glovebox, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv), the desired amine (1.2 mmol, 1.2 equiv), sodium tert-butoxide (1.4 mmol, 1.4 equiv), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and XPhos (0.04 mmol, 4 mol%).

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) to the flask.

• Degassing: Seal the flask and remove it from the glovebox (if applicable). Further degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

• Heating: Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by slowly adding water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

Visualization of the Catalytic Cycle

Figure 2: Catalytic cycle of the Buchwald-Hartwig amination.

The catalytic cycle begins with the oxidative addition of the aryl chloride to the active Pd(0) complex.[2][6] The resulting Pd(II) species then coordinates with the amine. Subsequent deprotonation by the base generates a palladium-amido complex, which undergoes reductive elimination to yield the desired arylamine product and regenerate the Pd(0) catalyst.[6][8]

Troubleshooting and Key Considerations

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, insufficient degassing, wet solvent/reagents	Ensure all reagents and solvents are anhydrous. Thoroughly degas the reaction mixture. Use a fresh batch of palladium precursor and ligand. Consider using a pre-catalyst. Increase the reaction temperature or prolong the reaction time.
Formation of Side Products	Hydrodehalogenation, catalyst decomposition	Screen different ligands (e.g., RuPhos, NHC ligands). Optimize the base and solvent. Ensure a strictly inert atmosphere is maintained throughout the reaction.
Difficulty in Purification	Similar polarity of starting material and product	Optimize the chromatographic conditions. Consider derivatization of the product or starting material to alter its polarity. Recrystallization may be an alternative purification method.

Conclusion

The Buchwald-Hartwig amination of 2-chloro-1-nitro-4-(trifluoromethyl)benzene presents a formidable synthetic challenge due to the electronic nature of the substrate. However, by carefully selecting a robust catalyst system, a strong base, and appropriate reaction conditions, this transformation can be achieved with high efficiency. The protocol and insights provided in this application note offer a solid foundation for researchers, scientists, and drug development professionals to successfully navigate the complexities of this reaction and access a valuable class of arylamine building blocks.

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Suzuki coupling of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

An Application Guide to the Suzuki-Miyaura Coupling of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Introduction: Synthesizing Key Pharmacophores

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its versatility in constructing carbon-carbon bonds.[1] Its development, recognized with the 2010 Nobel Prize in Chemistry, has empowered chemists in virtually every sector, most notably in pharmaceutical and materials science.[1] This guide focuses on a particularly relevant, yet challenging, substrate: 2-Chloro-1-nitro-4-(trifluoromethyl)benzene . Molecules bearing the nitrophenyl and trifluoromethylphenyl motifs are of profound interest to drug development professionals due to their unique electronic properties, which can enhance metabolic stability, binding affinity, and bioavailability.

This document serves as a detailed application note and protocol for researchers and scientists. It moves beyond a simple recitation of steps to explain the underlying principles and strategic choices required for the successful Suzuki-Miyaura coupling of this electron-deficient aryl chloride. We will explore catalyst selection, reaction optimization, and troubleshooting, providing a comprehensive framework for synthesizing novel biaryl compounds.

The Reaction Principle: A Mechanistic Overview

The Suzuki-Miyaura reaction couples an organoboron species (like a boronic acid or ester) with an organic halide or triflate, catalyzed by a palladium(0) complex.[2] The catalytic cycle is a well-established sequence of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[3]

The overall transformation is as follows:

The catalytic cycle is initiated by the oxidative addition of the aryl chloride to a palladium(0) species. This is often the most challenging and rate-determining step, particularly for less reactive aryl chlorides.[3] The subsequent transmetalation involves the transfer of the organic group from the boron atom to the palladium center, a process facilitated by a base.[4] The cycle concludes with reductive elimination, where the two organic partners are coupled to form the new biaryl product, regenerating the active palladium(0) catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Strategic Considerations for an Electron-Deficient Aryl Chloride

The success of coupling 2-Chloro-1-nitro-4-(trifluoromethyl)benzene hinges on understanding its unique electronic and steric profile.

• Electronic Activation : The C-Cl bond is generally less reactive than C-Br or C-I bonds in oxidative addition.[3] However, the potent electron-withdrawing nature of both the ortho-nitro group (-NO₂) and the para-trifluoromethyl group (-CF₃) significantly decreases electron density in the aromatic ring. This electronic deficiency "activates" the C-Cl bond, making it more susceptible to oxidative addition by the electron-rich Pd(0) catalyst.[5] This effect can turn the typically challenging reactivity of an aryl chloride into an advantage.

• Steric Hindrance : The presence of the nitro group at the ortho position introduces steric bulk around the reaction center. This can impede the approach of the palladium catalyst. The choice of ligand is therefore critical; bulky ligands that promote a coordinatively unsaturated palladium center are often required to overcome this hindrance.

• Functional Group Compatibility : A key concern is the stability of the nitro group, which can be susceptible to reduction under certain cross-coupling conditions. Fortunately, modern Suzuki-Miyaura protocols using appropriate catalyst systems are generally mild and show excellent compatibility, leaving the nitro group intact.[6]

Optimizing Key Reaction Parameters

A successful protocol is a system where each component is chosen to maximize efficiency. For this specific substrate, the following parameters are critical.

Parameter	Recommended Choice(s)	Rationale & Justification
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	These are stable Pd(II) and Pd(0) precursors, respectively, that are readily reduced in situ to the active Pd(0) catalyst. They are generally preferred over pre-formed phosphine complexes like Pd(PPh₃)₄ for challenging couplings.[4]
Ligand	Buchwald-type biaryl phosphines (e.g., SPhos, RuPhos, XPhos) or NHC ligands (e.g., IPr)	Aryl chlorides require highly active catalysts. Bulky, electron-rich phosphine ligands stabilize the Pd(0) center, promote the difficult oxidative addition step, and accelerate the final reductive elimination.[7][8] NHC ligands offer a highly effective alternative.
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	A base is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation.[1] K₃PO₄ and K₂CO₃ are effective, inexpensive, and moderately strong bases suitable for this transformation.[3]
Solvent System	1,4-Dioxane/H₂O, Toluene/H₂O, THF/H₂O (typically 5:1 to 10:1 ratio)	Anhydrous conditions are not strictly necessary and the presence of water often accelerates the reaction.[9] The organic solvent is chosen for its ability to dissolve the organic reactants and catalyst, and for its suitable boiling point.[10]
Boron Reagent	Arylboronic Acids or Arylboronic acid pinacol esters	Boronic acids are common, but can be prone to decomposition (protodeboronation).[10] Pinacol esters offer greater stability, especially for sensitive or complex aryl partners, and are often used to ensure reproducibility.[11]
Temperature	80–110 °C	While the substrate is activated, elevated temperatures are typically required to drive the catalytic cycle to completion, especially to ensure efficient oxidative addition of the C-Cl bond.[12]

Detailed Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with a generic arylboronic acid.

Materials and Reagents:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 equiv.)

• Arylboronic acid (1.2–1.5 equiv.)

• Palladium(II) Acetate [Pd(OAc)₂] (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv.)

• 1,4-Dioxane (anhydrous)

• Deionized Water

• Inert gas (Argon or Nitrogen)

Caption: A typical experimental workflow for the Suzuki-Miyaura coupling reaction.

Step-by-Step Procedure:

• Reaction Setup : To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (e.g., 0.5 mmol, 1.0 equiv.), the arylboronic acid (0.6 mmol, 1.2 equiv.), K₃PO₄ (1.5 mmol, 3.0 equiv.), Pd(OAc)₂ (0.01 mmol, 2 mol%), and SPhos (0.02 mmol, 4 mol%).

• Inerting the Atmosphere : Seal the flask with a rubber septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition : Prepare a 10:1 mixture of 1,4-dioxane and water and degas it by bubbling the inert gas through it for 20-30 minutes. Under a positive pressure of inert gas, add the degassed solvent mixture (e.g., 2.5 mL for a 0.5 mmol scale reaction) to the Schlenk flask via syringe.[13]

• Reaction Execution : Place the sealed flask in a preheated oil bath at 100 °C. Stir the mixture vigorously.

• Monitoring : Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin-Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 8-24 hours.

• Work-up : Once the starting material is consumed, remove the flask from the oil bath and allow it to cool to room temperature. Dilute the reaction mixture with ethyl acetate (approx. 20 mL) and filter it through a pad of Celite® to remove the palladium catalyst and inorganic salts.[2]

• Extraction : Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with water (2 x 15 mL) and brine (1 x 15 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[2]

• Purification : Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure biaryl product.

• Characterization : Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (degraded by oxygen).2. Insufficiently active catalyst/ligand system.3. Low temperature.	1. Ensure rigorous degassing of solvents and inerting of the reaction vessel.2. Switch to a more active ligand (e.g., from SPhos to RuPhos) or a different palladium precursor.3. Increase reaction temperature.
Dehalogenation of Starting Material	The aryl-palladium intermediate is reduced before transmetalation can occur. This can be caused by certain bases or solvent impurities.[10]	Try a different base (e.g., switch from K₃PO₄ to Cs₂CO₃). Ensure solvents are pure.
Homocoupling of Boronic Acid	Can occur at high temperatures or if the oxidative addition step is slow.	Lower the reaction temperature slightly. Ensure the palladium catalyst and ligand are added and mixed before significant heating. Use a 1:1.1 or 1:1.2 ratio of halide to boronic acid.
Protodeboronation	The boronic acid reacts with trace water/protons, converting it back to an arene before it can transmetalate.[14]	Use the more stable boronic acid pinacol ester instead of the boronic acid. Use a non-aqueous base/solvent system if the problem persists, though this may slow the reaction.

Safety Precautions

• Reagents : 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a potential irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Catalysts : Palladium catalysts, particularly when finely divided, can be pyrophoric. Handle in an inert atmosphere where possible.

• Solvents : 1,4-Dioxane is a flammable solvent and a suspected carcinogen. All manipulations should be performed in a well-ventilated fume hood.

• General : Always consult the Safety Data Sheet (SDS) for all chemicals before use.

References

• ResearchGate. (n.d.). Suzuki coupling reactions of aryl chlorides. Retrieved from ResearchGate. [Link not available for direct citation, but concept supported by multiple sources]

• Royal Society of Chemistry. (n.d.). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry. [Link]

• University of Windsor. (n.d.). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• MDPI. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• ACS Publications. (2017). The Suzuki–Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society. [Link]

• YouTube. (2020). Suzuki cross-coupling reaction. Chem Help ASAP. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved January 8, 2026. [Link]

• Andrew G. Myers Research Group, Harvard University. (n.d.). The Suzuki Reaction. [Link]

• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Chemist Confession. [Link]

• Organic Chemistry Portal. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. [Link]

• PubMed. (2002). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. [Link]

• ACS Publications. (2009). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. [Link]

• ResearchGate. (n.d.). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates. Retrieved from ResearchGate. [Link not available for direct citation, but concept supported by multiple sources]

• MDPI. (2025). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Suzuki Coupling [organic-chemistry.org]
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• 6. pubs.acs.org [pubs.acs.org]
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• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 14. m.youtube.com [m.youtube.com]

Application Notes &amp; Protocols: The Strategic Use of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in Modern Agrochemical Synthesis

Abstract

This technical guide provides an in-depth exploration of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, a pivotal building block in the synthesis of high-performance agrochemicals. We move beyond simple procedural outlines to deliver a mechanistically-driven understanding of its reactivity. This document is tailored for researchers, chemists, and process development professionals in the agrochemical industry. It offers detailed, field-proven protocols for the synthesis of key intermediates for herbicides and fungicides, supported by causality-based explanations for experimental choices. All methodologies are presented to ensure scientific integrity and reproducibility.

Introduction: The Strategic Importance of a Versatile Intermediate

2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No. 402-11-9) has emerged as a cornerstone intermediate in the synthesis of a diverse range of agrochemicals.[1][2] Its utility is anchored in its distinct molecular architecture: a benzene ring highly activated by two potent electron-withdrawing groups—the nitro (-NO₂) and trifluoromethyl (-CF₃) moieties. This electronic arrangement renders the chlorine atom exceptionally labile and susceptible to nucleophilic aromatic substitution (SNAr), making it an ideal electrophilic partner for constructing complex molecular scaffolds.[1]

The trifluoromethyl group, in particular, is a prized feature in modern agrochemical design. It often enhances the metabolic stability, lipophilicity, and binding affinity of the final active ingredient to its biological target, leading to increased efficacy and potency.[3] This guide will elucidate the core principles of its reactivity and provide practical, step-by-step protocols for its application in synthesizing precursors for major classes of agrochemicals, including diphenyl ether herbicides.

Physicochemical & Safety Data

A thorough understanding of the reagent's properties is fundamental to its safe and effective use.

Property	Value	Source
IUPAC Name	2-chloro-1-nitro-4-(trifluoromethyl)benzene	PubChem[4]
Synonyms	3-Chloro-4-nitrobenzotrifluoride	PubChem[4]
CAS Number	402-11-9	PubChem[4]
Molecular Formula	C₇H₃ClF₃NO₂	PubChem[4]
Molecular Weight	225.55 g/mol	PubChem[4]
Appearance	Light yellow crystalline solid	---
Melting Point	35-38 °C	---
Boiling Point	227-232 °C	ChemSynthesis[5]

Hazard Profile & Safety Precautions:

This compound must be handled with appropriate care in a well-ventilated fume hood, wearing personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• H302: Harmful if swallowed[4]

• H315: Causes skin irritation[4]

• H319: Causes serious eye irritation[4]

• H335: May cause respiratory irritation[4]

Core Reactivity: The Mechanism of Nucleophilic Aromatic Substitution (SNAr)

The primary reaction pathway exploited in the functionalization of 2-chloro-1-nitro-4-(trifluoromethyl)benzene is Nucleophilic Aromatic Substitution (SNAr). The combined, strong electron-withdrawing effects of the ortho-nitro group and the para-trifluoromethyl group create a significant partial positive charge (δ+) on the carbon atom bonded to the chlorine. This electronic deficiency makes the ring highly susceptible to attack by nucleophiles.

The reaction proceeds via a two-step addition-elimination mechanism:

• Addition: The nucleophile attacks the electrophilic carbon, breaking the aromaticity of the ring and forming a resonance-stabilized negative intermediate known as a Meisenheimer complex. The stability of this complex is crucial and is enhanced by the delocalization of the negative charge onto the electron-withdrawing nitro group.

• Elimination: The aromaticity of the ring is restored by the expulsion of the chloride leaving group.

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr).

Application Protocol I: Synthesis of Diphenyl Ether Herbicide Precursors

Diphenyl ether herbicides are a major class of agrochemicals, and 2-chloro-1-nitro-4-(trifluoromethyl)benzene is a key starting material for many of them.[1] The following protocol details a typical Williamson ether synthesis via an SNAr reaction to create the core diphenyl ether scaffold.

Protocol 4.1: Synthesis of 2-Nitro-5-(4-aminophenoxy)-1-(trifluoromethyl)benzene

This protocol describes the reaction with 4-aminophenol. The resulting compound is an intermediate that can be further modified to produce a range of herbicidally active molecules.

Workflow Diagram:

Caption: Experimental workflow for diphenyl ether synthesis.

Materials & Reagents:

Reagent	M.W.	Moles	Equiv.	Amount
2-Chloro-1-nitro-4-(trifluoromethyl)benzene	225.55	0.1	1.0	22.56 g
4-Aminophenol	109.13	0.1	1.0	10.91 g
Potassium Carbonate (K₂CO₃), anhydrous	138.21	0.15	1.5	20.73 g
N,N-Dimethylformamide (DMF)	---	---	---	200 mL

Step-by-Step Methodology:

• Reactor Setup: To a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer, condenser, and nitrogen inlet, add 4-aminophenol (10.91 g, 0.1 mol) and anhydrous potassium carbonate (20.73 g, 0.15 mol).

• Solvent Addition: Add 200 mL of N,N-Dimethylformamide (DMF). Stir the suspension for 15 minutes under a nitrogen atmosphere to form the phenoxide salt in situ.

  • Causality Note: Potassium carbonate is a mild base sufficient to deprotonate the phenol. DMF is an excellent polar aprotic solvent that effectively solvates the potassium cation, enhancing the nucleophilicity of the resulting phenoxide. Anhydrous conditions are preferred to prevent side reactions.

• Reagent Addition: Dissolve 2-chloro-1-nitro-4-(trifluoromethyl)benzene (22.56 g, 0.1 mol) in 50 mL of DMF and add it to the reaction flask dropwise over 30 minutes.

• Reaction Conditions: Heat the reaction mixture to 90 °C and maintain this temperature with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting chloro-nitro compound is consumed (typically 4-6 hours).

• Work-up & Isolation: Once complete, cool the reaction mixture to room temperature. Pour the mixture slowly into 1 L of ice-cold water with stirring. A yellow-orange solid will precipitate.

  • Causality Note: The product is insoluble in water, while DMF and inorganic salts are soluble. This precipitation step is a simple and effective initial purification.

• Purification: Collect the precipitate by vacuum filtration. Wash the solid thoroughly with deionized water (3 x 200 mL) to remove residual DMF and salts.

• Recrystallization: Further purify the crude product by recrystallization from an ethanol/water mixture to yield a pure crystalline solid.

• Drying: Dry the final product in a vacuum oven at 50 °C to a constant weight.

Application Protocol II: Synthesis of Fungicide Precursors

The activated aromatic ring is also an excellent anchor point for introducing nitrogen-based heterocycles, which are common toxophores in fungicides.[6] This protocol describes a pathway to a triazole-substituted intermediate, a key structural motif in many modern fungicides.

Protocol 5.1: Synthesis of 1-(2-Nitro-4-(trifluoromethyl)phenyl)-1H-1,2,4-triazole

Workflow Diagram:

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• 2. 2-Chloro-4-Nitro-1-(3-(Trifluoromethyl)Phenoxy)Benzene [myskinrecipes.com]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene | C7H3ClF3NO2 | CID 164594 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: Nucleophilic Aromatic Substitution of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold for Modern Chemistry

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a highly valuable electrophilic aromatic compound in the field of organic synthesis, particularly for the construction of complex molecules in medicinal chemistry and materials science. Its chemical architecture, featuring a chlorine atom activated by two potent electron-withdrawing groups (a nitro group and a trifluoromethyl group), renders it exceptionally susceptible to nucleophilic aromatic substitution (SNAr). This heightened reactivity allows for the facile and efficient introduction of a wide array of amine nucleophiles, paving the way for the synthesis of a diverse library of N-aryl amine derivatives.

The products of these reactions, substituted 2-nitro-5-(trifluoromethyl)anilines, are key intermediates in the development of pharmaceuticals, agrochemicals, and dyes.[1] The trifluoromethyl group, in particular, is a prized substituent in drug design, as it can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[2][3] This guide provides a comprehensive overview of the reaction of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with amines, including the underlying mechanism, detailed experimental protocols, and key safety considerations.

Reaction Principle: The Nucleophilic Aromatic Substitution (SNAr) Mechanism

The reaction proceeds via a well-established Nucleophilic Aromatic Substitution (SNAr) mechanism. Unlike nucleophilic substitutions on aliphatic carbons (SN1 and SN2), SNAr reactions on aromatic rings typically require the presence of strong electron-withdrawing groups to activate the ring towards nucleophilic attack.[4][5][6]

The key steps of the SNAr mechanism in this context are:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine nucleophile attacks the carbon atom of the benzene ring that is bonded to the chlorine atom. This initial attack is the rate-determining step of the reaction. The presence of the ortho-nitro and para-trifluoromethyl groups makes this carbon atom highly electrophilic and thus susceptible to attack.[6][7]

• Formation of the Meisenheimer Complex: The nucleophilic attack leads to the formation of a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex.[5] The negative charge is delocalized across the aromatic ring and, crucially, onto the oxygen atoms of the nitro group. This delocalization provides significant stabilization to the intermediate, lowering the activation energy of the reaction.[4][7]

• Departure of the Leaving Group: The aromaticity of the ring is restored by the elimination of the chloride ion, a good leaving group, to yield the final N-substituted 2-nitro-5-(trifluoromethyl)aniline product.

The strategic placement of the electron-withdrawing nitro group ortho to the chlorine leaving group is critical for the high reactivity of the substrate, as it allows for direct resonance stabilization of the Meisenheimer complex.[6][7]

Experimental Protocols

The following protocols provide a general framework for the reaction of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with primary and secondary amines. It is crucial to adapt the conditions based on the specific reactivity and steric hindrance of the amine nucleophile.

General Protocol for Reaction with a Primary Amine (e.g., Aniline)

This protocol describes the synthesis of N-phenyl-2-nitro-5-(trifluoromethyl)aniline.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Aniline

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq) in anhydrous DMF.

• Addition of Reagents: To the stirred solution, add aniline (1.1 eq) followed by potassium carbonate (2.0 eq). The potassium carbonate acts as a base to neutralize the HCl generated during the reaction.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (typically within 4-8 hours), cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing water and extract with ethyl acetate (3 x 50 mL).[8]

• Washing: Combine the organic layers and wash with water to remove DMF, followed by a wash with brine to aid in the removal of residual water and break any emulsions.[8]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[8]

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-phenyl-2-nitro-5-(trifluoromethyl)aniline.

General Protocol for Reaction with a Secondary Amine (e.g., Morpholine)

This protocol describes the synthesis of 4-(2-nitro-5-(trifluoromethyl)phenyl)morpholine.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Morpholine

• Triethylamine (Et₃N)

• Acetonitrile (ACN), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq) in anhydrous acetonitrile.

• Addition of Reagents: To the stirred solution, add morpholine (1.2 eq) followed by triethylamine (1.5 eq). Triethylamine serves as a base to scavenge the HCl produced.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction is often exothermic. Monitor the progress by TLC. If the reaction is sluggish, gentle heating (40-50 °C) may be applied.

• Work-up and Purification: Follow the same work-up and purification procedure as described for the reaction with a primary amine.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical reaction conditions and outcomes for the SNAr reaction with various amines.

Amine Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	K₂CO₃	DMF	90	6	85-95
4-Methoxyaniline	K₂CO₃	DMF	80	5	90-98
Morpholine	Et₃N	ACN	25	3	92-98
Piperidine	Et₃N	THF	25	2	95-99
Ammonia (aq. solution)	-	Autoclave	115	6	80-90[9]

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of N-aryl-2-nitro-5-(trifluoromethyl)anilines.

Caption: General workflow for the SNAr reaction.

Safety and Handling

2-Chloro-1-nitro-4-(trifluoromethyl)benzene and its derivatives should be handled with care in a well-ventilated chemical fume hood.[10][11] Personal protective equipment, including safety goggles, gloves, and a lab coat, is mandatory.[12][13]

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene: Harmful if swallowed, causes skin irritation, and causes serious eye irritation.[14] May cause respiratory irritation.[14]

• Amines: Many amines are corrosive and toxic. Consult the Safety Data Sheet (SDS) for each specific amine used.

• Solvents: DMF is a reproductive toxin and should be handled with extreme caution. Acetonitrile is flammable and toxic.

All waste materials should be disposed of as hazardous waste according to institutional and local regulations.[12][15]

Applications in Drug Discovery and Beyond

The N-aryl amine products derived from these reactions are crucial building blocks in various sectors:

• Pharmaceuticals: The resulting aniline derivatives are precursors to a wide range of biologically active molecules, including kinase inhibitors for cancer therapy, antibacterial agents, and compounds targeting the central nervous system.[16][17][18] The trifluoromethyl group often imparts desirable pharmacokinetic properties.[3]

• Agrochemicals: These compounds serve as intermediates in the synthesis of herbicides and pesticides.[1]

• Materials Science: The unique electronic properties of these molecules make them suitable for applications in dyes and pigments.

Conclusion

The reaction of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with amines is a robust and versatile transformation that provides access to a wide array of valuable chemical entities. A thorough understanding of the SNAr mechanism allows for the rational design of reaction conditions to achieve high yields and purity. The protocols and information presented herein serve as a comprehensive guide for researchers leveraging this important reaction in their synthetic endeavors.

References

• International Programme on Chemical Safety & the Commission of the European Communities. (1993). 2-CHLORO-1-NITROBENZENE. [Link]

• Organic Chemistry Tutor. (n.d.). Nucleophilic Aromatic Substitution. [Link]

• Google Patents. (n.d.). EP0381010A2 - Process for the preparation of 2-nitro-4-trifluoromethyl aniline.

• Chemistry LibreTexts. (2021-12-12). 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. [Link]

• Chemistry LibreTexts. (2019-06-05). 16.6: Multistep Synthesis. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025-10-18). The Role of Trifluoromethylated Anilines in Modern Pharmaceutical Discovery. [Link]

• PubChem. (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. [Link]

• ResearchGate. (2025-08-07). Nucleophilic Substitution of the Nitro Group, Fluorine and Chlorine in Aromatic Compounds | Request PDF. [Link]

• Master Organic Chemistry. (2018-08-20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• National Institutes of Health. (2021-04-23). Fe-mediated synthesis of N-aryl amides from nitroarenes and acyl chlorides. [Link]

• International Journal of Pharmacy and Pharmaceutical Science. (2025). Fluorine in drug discovery: Role, design and case studies. [Link]

• Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (arylation). [Link]

• Chemistry LibreTexts. (2025-02-24). 24.6: Synthesis of Amines. [Link]

• OpenStax. (n.d.). 24.6 Synthesis of Amines – Organic Chemistry: A Tenth Edition. [Link]

• Michigan State University. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. [Link]

• Google Patents. (n.d.).

• National Institutes of Health. (n.d.). Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. [Link]

• ResearchGate. (2025-08-07). Synthesis and Antimicrobial Activity of 2‐Methyl‐5‐nitroaniline Derivatives: A Structure‐Activity Relationship Study | Request PDF. [Link]

• MDPI. (n.d.). Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. [Link]

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Application Notes and Protocols for the Nucleophilic Aromatic Substitution of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with Alcohols

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and professionals in drug development on the reaction of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with various alcohols. This reaction proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism to yield 2-alkoxy-1-nitro-4-(trifluoromethyl)benzene derivatives. These products are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals, where the inclusion of the trifluoromethyl group can enhance metabolic stability and bioavailability.[1][2] This guide elucidates the underlying reaction mechanism, provides detailed, field-proven experimental protocols, and offers insights into process optimization and troubleshooting.

Scientific Principles and Reaction Mechanism

The substitution of the chloro group on the 2-chloro-1-nitro-4-(trifluoromethyl)benzene ring by an alkoxide is a classic example of a Nucleophilic Aromatic Substitution (SNAr) reaction. Unlike SN1 and SN2 reactions common with alkyl halides, aryl halides are generally unreactive towards nucleophiles unless the aromatic ring is "activated" by potent electron-withdrawing groups.[3]

1.1. Activation of the Aromatic Ring

The substrate, 2-chloro-1-nitro-4-(trifluoromethyl)benzene, is exceptionally well-suited for SNAr reactions due to the presence of two strong electron-withdrawing groups:

• Nitro Group (-NO₂): Positioned ortho to the chlorine leaving group.

• Trifluoromethyl Group (-CF₃): Positioned para to the chlorine leaving group.

These groups powerfully withdraw electron density from the aromatic ring, making the carbon atom attached to the chlorine highly electrophilic and susceptible to nucleophilic attack.[4] Crucially, their ortho and para positioning allows them to stabilize the negatively charged intermediate formed during the reaction through resonance.[3][4] This stabilization is key to lowering the activation energy of the reaction.

1.2. The SNAr Mechanism: Addition-Elimination

The reaction proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Addition: The nucleophile, an alkoxide ion (RO⁻) generated in situ from the corresponding alcohol, attacks the electrophilic carbon atom bearing the chlorine. This step breaks the aromaticity of the ring and forms a resonance-stabilized carbanion intermediate known as a Meisenheimer complex .[4][5]

• Elimination: The aromaticity of the ring is restored as the leaving group (chloride ion, Cl⁻) is expelled, yielding the final ether product.

The stability of the Meisenheimer complex is the determining factor for the reaction's feasibility. The negative charge in this intermediate is delocalized across the aromatic ring and, most importantly, onto the oxygen atoms of the ortho-nitro group, providing significant stabilization.[4]

Figure 1: The SNAr addition-elimination mechanism.

Detailed Experimental Protocol: General Procedure

This protocol provides a robust and reproducible method for the synthesis of 2-alkoxy-1-nitro-4-(trifluoromethyl)benzene derivatives. It is based on the principles of the Williamson ether synthesis, adapted for an SNAr reaction.[6]

2.1. Materials and Equipment

• Reactants:

  • 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq.)

  • Alcohol (ROH) (1.1 - 1.5 eq.)

  • Base (e.g., Sodium Hydride (NaH, 60% dispersion in mineral oil), or Potassium Carbonate (K₂CO₃)) (1.2 - 2.0 eq.)

• Solvent: Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF), or Acetonitrile (ACN))

• Equipment:

  • Round-bottom flask (flame-dried)

  • Magnetic stirrer and stir bar

  • Inert atmosphere setup (Nitrogen or Argon balloon/line)

  • Syringes and needles

  • Reflux condenser (if heating is required)

  • Ice-water bath

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

  • Silica gel for column chromatography

2.2. Reaction Setup and Execution

Causality Note: The choice of base is critical. For primary and secondary alcohols, a strong base like Sodium Hydride (NaH) is highly effective for generating the alkoxide nucleophile.[7] For more acidic alcohols or phenols, a milder base like Potassium Carbonate (K₂CO₃) may suffice. The use of an anhydrous polar aprotic solvent is essential as it solvates the cation of the base but not the alkoxide, maximizing nucleophilicity. Protic solvents would protonate and deactivate the nucleophile.[8]

Step 1: Alcohol Deprotonation

• To a flame-dried round-bottom flask under an inert atmosphere, add the alcohol (1.2 eq.) and the anhydrous solvent (e.g., THF, approx. 0.2 M final concentration).

• Cool the solution to 0 °C using an ice-water bath.

• Carefully add the base (e.g., NaH, 1.2 eq.) portion-wise to the stirred solution. Safety Note: NaH reacts violently with water and is flammable. Handle with extreme care.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes or until hydrogen gas evolution ceases. This ensures complete formation of the alkoxide.

Step 2: Nucleophilic Substitution 5. In a separate flask, dissolve 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq.) in a minimal amount of the anhydrous solvent. 6. Cool the alkoxide solution back down to 0 °C. 7. Add the solution of the aryl chloride dropwise to the stirred alkoxide solution over 10-15 minutes. 8. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-16 hours. The reaction progress should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For less reactive alcohols, gentle heating (e.g., 50-80 °C) may be required.

2.3. Work-up and Purification

Causality Note: The work-up is designed to quench the reaction, remove the inorganic salts, and isolate the crude product. An aqueous quench neutralizes any remaining base and alkoxide. Extraction with an organic solvent separates the desired product from water-soluble byproducts.

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution or deionized water.

• Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash sequentially with water and then with brine to remove residual DMF and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• The resulting crude product is typically purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure 2-alkoxy-1-nitro-4-(trifluoromethyl)benzene.

Experimental Workflow and Data

The following diagram outlines the logical flow of the experimental protocol.

Figure 2: General experimental workflow for the synthesis.

Table 1: Representative Reaction Conditions and Yields

Alcohol (ROH)	Base (eq.)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Methanol	NaH (1.2)	THF	RT	4	>90%
Ethanol	NaH (1.2)	THF	RT	4	>90%
Isopropanol	NaH (1.5)	DMF	50	12	75-85%
Phenol	K₂CO₃ (2.0)	DMF	80	16	80-90%
Benzyl Alcohol	NaH (1.2)	THF	RT	6	>85%
Note: The data presented are representative and actual yields may vary depending on the specific reaction scale and purity of reagents.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Incomplete deprotonation of the alcohol. 2. Presence of water in the reaction. 3. Insufficient reaction temperature or time.	1. Use a stronger base (e.g., NaH) or increase its stoichiometry. 2. Ensure all glassware is flame-dried and solvents are anhydrous. 3. Gently heat the reaction mixture and monitor by TLC.
Formation of Side Products	1. Competing elimination reactions (less common). 2. Hydrolysis of the starting material if water is present.	1. Use a less-hindered base. 2. Strictly adhere to anhydrous conditions.
Difficult Purification	1. Unreacted starting material. 2. Similar polarity of product and byproducts.	1. Drive the reaction to completion. 2. Optimize the solvent system for column chromatography; a shallow gradient may be required.

Applications and Significance

The resulting 2-alkoxy-1-nitro-4-(trifluoromethyl)benzene compounds are versatile intermediates. The trifluoromethyl group is a key pharmacophore that can improve a drug candidate's metabolic stability, lipophilicity, and binding affinity.[9] The nitro group can be readily reduced to an amine, which serves as a handle for a wide array of subsequent chemical transformations, including amide bond formation, diazotization, and the construction of heterocyclic systems.[10] Consequently, these products are valuable building blocks in the synthesis of novel pharmaceuticals, herbicides, and insecticides.[1][11]

References

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• LookChem. (n.d.). Exploring 4-(Trifluoromethoxy)nitrobenzene: Properties and Applications. [Link]

• Jeschke, P. (2004). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry. [Link]

• Chemistry LibreTexts. (2025). 3.7: Nucleophilic Aromatic Substitution. [Link]

• Smith, G. P. et al. (2017). Concerted Nucleophilic Aromatic Substitution Reactions. PubMed Central (PMC) - NIH. [Link]

• OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

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Application Notes and Protocols for the Catalytic Functionalization of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Introduction: A Versatile Building Block in Modern Synthesis

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a pivotal building block in contemporary organic synthesis, particularly in the realms of pharmaceutical and agrochemical development. Its trifluoromethyl group can enhance metabolic stability, lipophilicity, and binding affinity of target molecules, while the nitro and chloro substituents offer orthogonal handles for a diverse array of chemical transformations.[1] This guide provides detailed application notes and robust protocols for the catalytic functionalization of this versatile substrate, focusing on widely applicable and high-impact palladium-catalyzed cross-coupling reactions and chemoselective nitro group reduction. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale to empower effective experimental design and troubleshooting.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have revolutionized the formation of carbon-carbon and carbon-heteroatom bonds, offering unparalleled efficiency and functional group tolerance.[2] For a substrate like 2-chloro-1-nitro-4-(trifluoromethyl)benzene, the strong electron-withdrawing nature of the nitro and trifluoromethyl groups activates the aryl chloride towards oxidative addition, a key step in many palladium-catalyzed cycles. However, the presence of the nitro group can also present challenges, such as potential side reactions or catalyst inhibition, necessitating careful selection of reaction conditions.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a preeminent method for the synthesis of biaryl compounds.[3] The reaction of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with various boronic acids or their derivatives allows for the introduction of a wide range of aryl and heteroaryl substituents. The nitro group generally remains intact under typical Suzuki conditions and can even enhance the reactivity of the aryl chloride.[4]

• Catalyst System: A combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ and a sterically hindered, electron-rich phosphine ligand such as SPhos, XPhos, or RuPhos is often employed. These bulky ligands facilitate the oxidative addition of the relatively unreactive aryl chloride and promote the reductive elimination step.

• Base: A moderately strong base like K₂CO₃ or K₃PO₄ is typically used. Stronger bases like hydroxides could potentially lead to unwanted side reactions with the trifluoromethyl group. The base is crucial for the transmetalation step, activating the boronic acid.

• Solvent System: A mixture of an organic solvent (e.g., toluene, dioxane, or THF) and water is commonly used to dissolve both the organic and inorganic reagents.

Reaction: Synthesis of 2-(Aryl)-1-nitro-4-(trifluoromethyl)benzene

• Preparation: To an oven-dried Schlenk flask, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and the chosen base (e.g., K₂CO₃, 3.0 mmol, 3.0 equiv.).

• Catalyst Addition: In a separate vial, pre-mix the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., SPhos, 0.04 mmol, 4 mol%). Add this catalyst mixture to the Schlenk flask.

• Solvent Addition: Degas the chosen solvent system (e.g., toluene/water 4:1, 5 mL) by bubbling with argon or nitrogen for 15-20 minutes. Add the degassed solvent to the Schlenk flask.

• Reaction: Seal the flask and heat the reaction mixture at the appropriate temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Arylboronic Acid	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2) / SPhos (4)	K₂CO₃	Toluene/H₂O	100	12	85-95
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1) / XPhos (2)	K₃PO₄	Dioxane/H₂O	100	16	80-90
3-Pyridinylboronic acid	Pd(OAc)₂ (2) / RuPhos (4)	K₂CO₃	THF/H₂O	80	18	75-85

Note: The data in this table is illustrative and based on typical yields for similar substrates. Actual yields may vary.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful tool for constructing C-N bonds, enabling the synthesis of a diverse range of arylamines from aryl halides.[2][5] This reaction is particularly valuable for introducing primary and secondary amine functionalities at the 2-position of the starting material.

• Catalyst System: Similar to the Suzuki coupling, bulky, electron-rich phosphine ligands (e.g., BrettPhos, Josiphos) are crucial for the amination of aryl chlorides.[6] Pre-formed palladium catalysts (G3 or G4 palladacycles) can also offer enhanced reactivity and reproducibility.

• Base: A strong, non-nucleophilic base such as NaOtBu or LHMDS is typically required to deprotonate the amine and facilitate the formation of the palladium-amido complex.[7]

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are essential to prevent quenching of the strong base and interference with the catalytic cycle.

Reaction: Synthesis of N-(Substituted)-2-amino-1-nitro-4-(trifluoromethyl)benzene

• Preparation: In a glovebox, charge an oven-dried Schlenk flask with the palladium precursor/catalyst (e.g., BrettPhos Pd G3, 0.02 mmol, 2 mol%), the phosphine ligand (if not using a pre-catalyst), and the base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv.).

• Reagent Addition: Add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv.) and the desired amine (1.2 mmol, 1.2 equiv.) to the flask.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, 5 mL).

• Reaction: Seal the flask and heat the mixture to the desired temperature (typically 80-110 °C). Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, quench the reaction carefully with saturated aqueous NH₄Cl. Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the product by flash column chromatography.

Sonogashira Coupling for C-C Alkyne Formation

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[8][9] This reaction provides a direct route to arylalkynes, which are valuable intermediates in organic synthesis.

• Catalyst System: The classic Sonogashira reaction employs a dual catalyst system of a palladium complex (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) salt (e.g., CuI) as a co-catalyst.[10] The copper facilitates the formation of a copper acetylide, which then undergoes transmetalation with the palladium center. Copper-free conditions have also been developed to avoid potential homocoupling of the alkyne.[11]

• Base: An amine base, such as triethylamine or diisopropylamine, is typically used. It serves to deprotonate the terminal alkyne and also acts as a solvent in some cases.

• Solvent: Solvents like THF or DMF are commonly used.

Reaction: Synthesis of 2-(Alkynyl)-1-nitro-4-(trifluoromethyl)benzene

• Preparation: To a Schlenk flask, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 mmol, 3 mol%), and the copper(I) co-catalyst (e.g., CuI, 0.05 mmol, 5 mol%).

• Solvent and Reagent Addition: Add an anhydrous, degassed solvent such as THF (5 mL) followed by the terminal alkyne (1.2 mmol, 1.2 equiv.) and the amine base (e.g., triethylamine, 3.0 mmol, 3.0 equiv.).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) under an inert atmosphere. Monitor the reaction progress until the starting material is consumed.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent and wash with aqueous NH₄Cl to remove the copper salts. Wash with water and brine, then dry and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Part 2: Chemoselective Reduction of the Nitro Group

The reduction of the nitro group to an aniline is a fundamental transformation that unlocks a new set of functionalization possibilities, such as amide bond formation or diazotization. A significant challenge with substrates like 2-chloro-1-nitro-4-(trifluoromethyl)benzene is the potential for hydrodechlorination, leading to the loss of the chloro substituent.[12] Therefore, chemoselective hydrogenation is crucial.

Catalytic Hydrogenation

Catalytic hydrogenation using heterogeneous catalysts is a clean and efficient method for nitro group reduction.[13]

• Catalyst: Platinum-based catalysts (e.g., Pt/C) or palladium catalysts on specific supports (e.g., Pd/CaCO₃) are often preferred over standard Pd/C to minimize hydrodechlorination. Additives such as iron salts can also enhance selectivity.[14]

• Hydrogen Source: Gaseous hydrogen is commonly used, but transfer hydrogenation with sources like formic acid or ammonium formate can also be effective and may offer different selectivity profiles.[15]

• Solvent: Protic solvents like ethanol or methanol are typically used.

Reaction: Synthesis of 2-Chloro-4-(trifluoromethyl)aniline

• Preparation: In a hydrogenation vessel, dissolve 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol) in a suitable solvent (e.g., ethanol, 10 mL).

• Catalyst Addition: Carefully add the catalyst (e.g., 5% Pt/C, 5-10 mol% loading) to the solution.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (typically 1-4 atm). Stir the reaction vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: Carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting aniline is often pure enough for subsequent steps, but can be further purified by chromatography or crystallization if necessary.

Visualizations and Workflows

General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Workflow for Functionalization and Subsequent Reduction

Caption: Synthetic workflow for the functionalization of 2-chloro-1-nitro-4-(trifluoromethyl)benzene.

References

• Buchwald–Hartwig amination. In: Wikipedia. ; 2023. [Link][2]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides; WordPress. [Link][5]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link][7]

• Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. [Link][6]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link][16]

• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. ACS Publications. [Link][13][17]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences. [Link][1]

• Heck reaction. In: Wikipedia. ; 2023. [Link][18]

• Heck Reaction. Organic Chemistry Portal. [Link][19]

• Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. Beilstein Journal of Organic Chemistry. [Link][20][21]

• Solvent-free selective hydrogenation of chloronitrobenzene to chloroaniline over a robust Pt/Fe3O4 catalyst. Royal Society of Chemistry. [Link][12]

• Sonogashira coupling. In: Wikipedia. ; 2023. [Link][8]

• Sonogashira Coupling. Chemistry LibreTexts. [Link][10]

• Sonogashira Coupling. Organic Chemistry Portal. [Link][9]

• Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. Rose-Hulman Institute of Technology. [Link][3]

• Synthesis of 2-Nitro- and 2,2'-Dinitrobiphenyls by Means of the Suzuki Cross-Coupling Reaction. ResearchGate. [Link][4]

• Base-free Chemoselective Transfer Hydrogenation of Nitroarenes to Anilines with Formic Acid as Hydrogen Source by Reusable Heterogeneous Pd/ZrP Catalyst. Royal Society of Chemistry. [Link][15]

• Copper-free Sonogashira cross-coupling reactions: an overview. Royal Society of Chemistry. [Link][11]

• Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst. Royal Society of Chemistry. [Link][14]

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• 11. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Solvent-free selective hydrogenation of chloronitrobenzene to chloroaniline over a robust Pt/Fe3O4 catalyst - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
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The Strategic Role of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in the Synthesis of Targeted Anti-Cancer Agents

Abstract

The synthesis of complex pharmaceutical agents demands versatile and highly reactive starting materials. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene has emerged as a critical building block in medicinal chemistry, particularly in the development of potent kinase inhibitors for cancer therapy. Its unique electronic properties—stemming from the synergistic electron-withdrawing effects of the nitro, chloro, and trifluoromethyl groups—render the aromatic ring highly activated for key chemical transformations. This application note provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the strategic use of this compound. We will delve into the mechanistic principles behind its reactivity, present detailed, field-proven protocols for its conversion into crucial intermediates, and illustrate its pivotal role in the synthesis of multi-kinase inhibitors like Sorafenib and Regorafenib.

Introduction: A Keystone Building Block in Oncology Drug Discovery

The trifluoromethylphenyl moiety is a privileged scaffold in modern drug design, known for enhancing metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2] 2-Chloro-1-nitro-4-(trifluoromethyl)benzene serves as a primary precursor for the 4-chloro-3-(trifluoromethyl)phenyl fragment, a cornerstone of several FDA-approved anti-cancer drugs.[3][4] The compound's value lies in its predictable reactivity, allowing for a sequence of high-yield transformations.

The aromatic ring is significantly electron-deficient, which dictates its two primary modes of reactivity exploited in synthesis:

• Reduction of the Nitro Group: The nitro group can be selectively reduced to a primary amine, yielding 4-chloro-3-(trifluoromethyl)aniline. This aniline is the direct precursor for forming urea or amide linkages, which are central to the pharmacophore of many kinase inhibitors.

• Nucleophilic Aromatic Substitution (SNAr): The strong electron-withdrawing groups activate the ring for SNAr, enabling the displacement of the chloro substituent by various nucleophiles.[5][6] This offers alternative synthetic routes for creating diaryl ether structures or introducing other functionalities.

This guide will focus on the most critical and widely applied synthetic pathway: the reduction of the nitro group and the subsequent elaboration of the resulting aniline into key intermediates for drug synthesis.

Core Synthetic Transformation: From Nitroarene to Key Aniline Intermediate

The foundational step in utilizing 2-chloro-1-nitro-4-(trifluoromethyl)benzene is its conversion to 4-chloro-3-(trifluoromethyl)aniline. The success of this step hinges on the chemoselective reduction of the nitro group without affecting the chloro or trifluoromethyl substituents (hydrodehalogenation or reduction of the CF₃ group). Several robust methods have been established.

Method A: Catalytic Hydrogenation

Catalytic hydrogenation is a clean and efficient method for nitro group reduction, often providing high yields and purity. The choice of catalyst and reaction conditions is critical to prevent unwanted side reactions, particularly dehalogenation.[7][8]

Protocol P-01: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is adapted from methodologies described in synthetic patents for related pharmaceutical intermediates.[2][9]

Workflow Diagram

Caption: Workflow for Catalytic Hydrogenation of the Nitroarene.

Step-by-Step Protocol:

• Vessel Preparation: To a suitable hydrogenation autoclave, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq).

• Solvent and Catalyst Addition: Add methanol as the solvent (approx. 10 volumes) and 5% Palladium on Carbon (Pd/C) catalyst (typically 0.5-2.0 mol%).

• Inerting: Seal the autoclave and purge the system several times with nitrogen gas to remove oxygen.

• Hydrogenation: Purge the vessel with hydrogen gas. Pressurize the reactor to the desired pressure (e.g., 1 MPa) and commence vigorous stirring. Maintain the temperature, typically between 30-35°C.[2]

• Reaction Monitoring: The reaction is monitored by the cessation of hydrogen uptake. This typically occurs within 4-8 hours.

• Catalyst Removal: Once the reaction is complete, carefully vent the hydrogen and purge the system with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of methanol.

• Isolation: Combine the filtrate and washings. Remove the solvent under reduced pressure to yield the crude 4-chloro-3-(trifluoromethyl)aniline.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to afford the final product with high purity.

Method B: Chemical Reduction with Iron

Reduction using iron powder in an acidic medium is a classic, cost-effective, and scalable method for converting nitroarenes to anilines.[10][11]

Protocol P-02: Reduction using Iron Powder and HCl

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer, create a slurry of iron powder (approx. 3.0 eq) in a mixture of ethanol and water.

• Activation: Add a small amount of concentrated hydrochloric acid (approx. 0.2 eq) and heat the mixture to reflux for 30 minutes to activate the iron surface.

• Substrate Addition: Add a solution of 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq) in ethanol dropwise to the refluxing slurry, maintaining a vigorous reflux.

• Reaction Completion: After the addition is complete, continue refluxing for an additional 2-3 hours, monitoring the reaction progress by TLC or GC-MS.

• Work-up: Cool the reaction mixture to room temperature and filter through Celite® to remove the iron salts. Wash the filter cake thoroughly with ethanol.

• Basification and Extraction: Concentrate the filtrate to remove most of the ethanol. Add water and basify the aqueous slurry with a sodium carbonate or ammonium hydroxide solution to a pH of ~8-9. Extract the product into an organic solvent like ethyl acetate or dichloromethane (3x).

• Isolation: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-chloro-3-(trifluoromethyl)aniline. Further purification can be achieved via distillation or recrystallization.

Parameter	Method A: Catalytic Hydrogenation	Method B: Iron/HCl Reduction
Reagents	H₂, Pd/C, Methanol	Fe, HCl, Ethanol/Water
Temperature	Room Temperature to mild heat (~35°C)	Reflux (~80°C)
Pressure	Elevated (e.g., 1 MPa)	Atmospheric
Work-up	Simple filtration and concentration	Filtration, basification, extraction
Yield	Typically >95%	Typically 85-95%
Safety	Requires specialized high-pressure equipment; H₂ is flammable; Pd/C is pyrophoric.	Generates large amounts of iron sludge; exothermic reaction.
Selectivity	Excellent, but catalyst choice is key to avoid dehalogenation.	Generally good selectivity for the nitro group.

Table 1: Comparison of Reduction Methodologies.

Elaboration into Key Urea-Forming Intermediates

The 4-chloro-3-(trifluoromethyl)aniline is a versatile intermediate. For the synthesis of diaryl urea kinase inhibitors like Sorafenib, it is typically converted into an electrophilic species that can react with another aniline fragment. The two most common intermediates are the isocyanate and the phenyl carbamate.

Synthesis of 4-Chloro-3-(trifluoromethyl)phenyl Isocyanate

Isocyanates are highly reactive and efficient reagents for urea formation. They are commonly prepared using phosgene or a safer equivalent like triphosgene.

Protocol P-03: Isocyanate Formation using Triphosgene

This protocol is a common laboratory procedure for the safe generation of isocyanates.[4][12]

Workflow Diagram

Caption: Key Role in the Convergent Synthesis of Sorafenib.

In a convergent synthesis, the isocyanate or phenyl carbamate derived from our starting material is reacted with the second key fragment, 4-(4-aminophenoxy)-N-methylpicolinamide, in a suitable solvent like dichloroethane or chlorobenzene to form the final diaryl urea drug substance. [13]

Conclusion

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a highly valuable and versatile building block for the synthesis of complex anti-cancer agents. Its well-defined reactivity allows for efficient and scalable production of the critical 4-chloro-3-(trifluoromethyl)aniline intermediate via established reduction protocols. Subsequent conversion to electrophilic urea-forming reagents, such as the corresponding isocyanate or phenyl carbamate, provides a direct and reliable pathway to the core structure of potent kinase inhibitors like Sorafenib. The protocols and strategic insights provided in this application note are intended to empower researchers in oncology drug discovery and process development to effectively leverage this key starting material in their synthetic campaigns.

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Application Notes &amp; Protocols: Leveraging 2-Chloro-1-nitro-4-(trifluoromethyl)benzene for Novel Anti-Inflammatory Drug Discovery

Abstract

Inflammation is a critical biological response, but its dysregulation leads to chronic diseases such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The demand for safer, more effective anti-inflammatory therapeutics is incessant. This document provides a comprehensive guide for researchers and drug development professionals on utilizing 2-Chloro-1-nitro-4-(trifluoromethyl)benzene as a versatile starting scaffold for the synthesis and evaluation of novel anti-inflammatory agents. We will explore the strategic rationale for using this molecule, detail synthetic protocols for derivative generation, and provide robust, step-by-step methodologies for a tiered in vitro and in vivo screening cascade targeting key inflammatory pathways like NF-κB and JAK-STAT.

Introduction: The Strategic Value of the Scaffold

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is not an active anti-inflammatory agent itself, but rather a highly valuable starting material for medicinal chemistry.[1][2] Its utility is rooted in its unique combination of functional groups, each serving a strategic purpose in drug design.

• The Trifluoromethyl (-CF₃) Group: This moiety is a cornerstone of modern medicinal chemistry.[3][4] Its introduction into a drug candidate can significantly enhance metabolic stability (by blocking sites of oxidation), increase lipophilicity (improving membrane permeability), and modulate binding affinity to target proteins through strong electronic effects.[5][6][7] Many successful drugs across various therapeutic areas contain this group.[8]

• The Chloro and Nitro Groups: These electron-withdrawing groups activate the benzene ring for nucleophilic aromatic substitution (SNAr), making the chlorine atom a readily displaceable leaving group. This provides a reliable chemical handle for introducing a wide array of chemical diversity, enabling the creation of a focused library of drug-like molecules.

This guide focuses on a logical, industry-standard workflow to progress from this starting scaffold to a validated preclinical anti-inflammatory candidate.

Synthetic Strategy: Derivative Library Generation

The primary synthetic route to diversify the 2-chloro-1-nitro-4-(trifluoromethyl)benzene scaffold is through Nucleophilic Aromatic Substitution (SNAr). The protocol below describes a general method for displacing the chloro group with a primary or secondary amine, a common transformation in the synthesis of bioactive molecules.

Experimental Workflow: Synthesis ```dot

Caption: The NF-κB signaling pathway and a potential point of inhibition.

Conclusion

2-Chloro-1-nitro-4-(trifluoromethyl)benzene represents a starting point of high potential for the development of novel anti-inflammatory therapeutics. The strategic inclusion of the trifluoromethyl group provides a strong foundation for creating derivatives with favorable drug-like properties. The systematic application of the synthetic and screening protocols detailed in this guide enables the efficient identification and validation of lead candidates. By focusing on key regulatory hubs of inflammation, such as the NF-κB pathway, researchers can rationally design next-generation treatments for a host of debilitating inflammatory diseases.

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• Xin, P., Xu, X., Deng, C., Liu, S., Wang, Y., Zhou, L., & Geng, D. (2020). The role of JAK/STAT signaling pathway in inflammation. Frontiers in Immunology, 11, 1978. [Link]

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• O'Shea, J. J., Holland, S. M., & Staudt, L. M. (2013). JAKs and STATs in immunity, immunodeficiency, and cancer. New England Journal of Medicine, 368(2), 161-170.

• Schroecksnadel, K., Winkler, C., & Fuchs, D. (2006). In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. Methods and findings in experimental and clinical pharmacology, 28(5), 293-298. [Link]

• Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PubMed. [Link]

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• Madawali, I. M., et al. (2018). Synthesis And Anti-Inflammatory Activity Of Some New 2-Chloro-3-[3-(6-Nitro-1H-Benzimidazol-2-Yl)-1H-Pyrazol-5- Yl]Quinolines. ResearchGate. [Link]

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Technical Notes & Optimization

Optimizing reaction conditions for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Welcome to the technical support resource for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No: 402-11-9). This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental challenges. The information herein is structured to explain the causality behind experimental choices, ensuring both success and safety in the laboratory.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties, handling, and reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Question 1: What are the primary chemical features and applications of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene?

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a highly activated aromatic compound used extensively as an intermediate in organic synthesis.[1] Its reactivity is dictated by the synergistic electron-withdrawing effects of its three key substituents:

• Nitro Group (-NO₂): Positioned ortho to the chlorine, it strongly activates the aromatic ring for nucleophilic aromatic substitution (SNAr) by stabilizing the negative charge in the reaction intermediate through resonance.[2][3]

• Trifluoromethyl Group (-CF₃): Located para to the chlorine, this group provides powerful inductive electron withdrawal, further enhancing the electrophilicity of the reaction site.

• Chloro Group (-Cl): Serves as a good leaving group in SNAr reactions.

This specific arrangement makes the carbon atom attached to the chlorine highly susceptible to attack by nucleophiles. Consequently, this compound is a valuable building block for synthesizing a range of molecules, particularly diphenyl ether herbicides and various pharmaceutical and agrochemical agents.[1]

Question 2: What is the primary reaction mechanism involving this compound, and why is it so efficient?

The predominant reaction mechanism is Nucleophilic Aromatic Substitution (SNAr) . Unlike electrophilic substitutions common to electron-rich benzene rings, SNAr occurs on electron-poor aromatic systems.[3]

The mechanism proceeds in two key steps:

• Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the chlorine, breaking the aromaticity of the ring and forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex .

• Leaving Group Departure: The aromaticity is restored as the chloride ion is expelled.

The reaction is highly efficient because the strong electron-withdrawing nitro and trifluoromethyl groups are positioned at the ortho and para positions, respectively. This placement allows for maximal delocalization and stabilization of the negative charge developed in the Meisenheimer intermediate, thereby lowering the activation energy of the rate-determining first step.[2][3]

Question 3: What are the essential safety and handling precautions for this reagent?

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a hazardous substance and must be handled with appropriate care. According to its safety profile, it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[4]

Core Handling Guidelines:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles with side-shields, and a lab coat.[5]

• Ventilation: Handle exclusively in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[5]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[5]

• Spills: In case of a spill, use personal protective equipment. Absorb with an inert material (e.g., diatomite) and dispose of as hazardous waste. Avoid allowing the substance to enter drains or water courses.[5]

Refer to the material safety data sheet (MSDS) for complete hazard and first-aid information.[6][7][8]

Part 2: Troubleshooting Guide for Reaction Optimization

This section provides solutions to specific problems that may be encountered during SNAr reactions with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Problem 1: My SNAr reaction shows low or no conversion of the starting material. What are the likely causes and how can I fix it?

Low conversion is a common issue that can typically be traced back to reaction conditions. The flowchart below provides a decision-making process for troubleshooting, followed by a detailed explanation.

Caption: Troubleshooting Decision Tree for Low Conversion

Detailed Solutions:

• Causality 1: Inadequate Base or Nucleophile Deprotonation.

  • Explanation: Many nucleophiles (e.g., phenols, amines, thiols) require deprotonation by a base to become sufficiently reactive. If the chosen base is not strong enough to fully deprotonate the nucleophile, the concentration of the active nucleophilic species will be too low for the reaction to proceed efficiently.

  • Solution: Choose a base with a pKa significantly higher than that of the nucleophile's conjugate acid. For example, for a phenol (pKa ~10), a base like potassium carbonate (K₂CO₃) or sodium hydride (NaH) is effective.

Base	Typical Use Case	Solvent Compatibility	Notes
K₂CO₃	Phenols, Thiols	DMF, Acetonitrile	Mild, heterogeneous, easy to remove.
Cs₂CO₃	Hindered Phenols	DMF, THF, Dioxane	More soluble and reactive than K₂CO₃.
NaH	Alcohols, Phenols	THF, DMF	Strong, irreversible deprotonation. Handle with care (flammable).
t-BuOK	General purpose	THF, DMSO	Very strong base, good for sterically hindered substrates.

• Causality 2: Incorrect Solvent Choice.

  • Explanation: SNAr reactions involve charged intermediates (the Meisenheimer complex). Polar aprotic solvents are ideal because they can solvate the counter-ion of the base (e.g., K⁺) without forming strong hydrogen bonds with the nucleophile, which would reduce its reactivity. Protic solvents (like ethanol or water) should be avoided as they can deactivate the nucleophile.

  • Solution: Use a polar aprotic solvent. Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF) are excellent choices.[9]

Solvent	Boiling Point (°C)	Dielectric Constant	Key Advantage
DMSO	189	47	Excellent solvating power, allows for high reaction temperatures.
DMF	153	37	High boiling point, good general-purpose solvent.
THF	66	7.5	Lower boiling point, easier to remove post-reaction.
Acetonitrile	82	38	Good for reactions with inorganic bases like K₂CO₃.

• Causality 3: Insufficient Temperature.

  • Explanation: While the substrate is highly activated, the formation of the Meisenheimer complex still has an activation energy barrier that must be overcome. Many SNAr reactions require heating to proceed at a reasonable rate.

  • Solution: If the reaction is sluggish at room temperature, gradually increase the heat. Monitor the reaction by TLC or LC-MS at intervals (e.g., after 1 hour at 50°C, then 80°C). Industrial processes often run these reactions at elevated temperatures to ensure completion.[10][11]

Problem 2: My reaction is messy, producing significant byproducts. How can I improve selectivity?

Byproduct formation often results from side reactions involving the nucleophile, base, or decomposition of the starting material or product.

• Causality 1: High Reaction Temperature.

  • Explanation: While heat can increase the reaction rate, excessive temperatures can lead to decomposition or undesired side reactions. Nitroarenes, in particular, can be susceptible to thermal degradation.

  • Solution: Run the reaction at the lowest temperature that provides a reasonable rate. Consider a time-course study at different temperatures (e.g., 40°C, 60°C, 80°C) to find the optimal balance between rate and purity.

• Causality 2: Strong Base Reacting with Solvent or Substrate.

  • Explanation: Very strong bases, like sodium hydride, can potentially react with solvents like DMF (especially when heated) or promote undesired elimination reactions if the nucleophile has susceptible protons.

  • Solution: Use the mildest base necessary for the reaction (e.g., K₂CO₃ instead of NaH if possible). Also, consider adding the base portion-wise to control the exotherm and maintain a lower instantaneous concentration.

• Causality 3: Presence of Oxygen.

  • Explanation: Some nucleophiles, especially phenols and thiols, can be oxidized in the presence of a base and oxygen, leading to colored impurities and reduced yield.

  • Solution: Degas the solvent before use and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). This is a standard practice for improving the reproducibility and outcome of many organic reactions.[10]

Problem 3: I am struggling to purify my final product away from the unreacted starting material and other impurities.

A systematic purification strategy is crucial.

Caption: General Purification Workflow

Step-by-Step Purification Protocol:

• Work-up: After confirming reaction completion via TLC, cool the mixture to room temperature. Slowly pour it into water or a dilute aqueous acid (like 1M HCl) to quench the base and precipitate the organic product.

• Extraction: Extract the aqueous mixture with a suitable organic solvent like ethyl acetate or dichloromethane (DCM).[12] Perform multiple extractions to ensure complete recovery.

• Washing: Combine the organic layers and wash sequentially with water and then brine to remove residual water-soluble impurities (like DMF or salts).

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Final Purification:

  • Recrystallization: This is often the most effective method for obtaining highly pure crystalline solids.[13] Test solvent systems like ethanol, isopropanol, or a binary mixture such as ethyl acetate/hexanes. Dissolve the crude solid in a minimum amount of hot solvent and allow it to cool slowly.

  • Column Chromatography: If recrystallization is ineffective or if byproducts have similar polarity, column chromatography is the preferred method.[13] Use silica gel as the stationary phase and a solvent system typically starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).[12]

Part 3: Experimental Protocol Example

General Protocol for Nucleophilic Aromatic Substitution with a Phenol:

Caption: Experimental Workflow for a Typical SNAr Reaction

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and condenser, add the desired phenol (1.0 equivalent), potassium carbonate (1.5 equivalents), and anhydrous DMF (approx. 0.2 M concentration relative to the phenol).

• Inert Atmosphere: Seal the flask and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes.

• Reagent Addition: Add 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.1 equivalents) to the stirring mixture.

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (e.g., 80°C). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (the chloro-nitro-trifluoromethylbenzene) is no longer visible.

• Workup: Follow the purification workflow described in "Problem 3" above.

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• ResearchGate. (n.d.). Table 1 Optimization of the nucleophilic aromatic substitution reaction.
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• Google Patents. (n.d.). CN1357530A - Process of Preparing 2,3,4-Trifluoro Nitrobenzene Using O-Chloro Nitrobenzene.
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• Stack Exchange. (2021). Rate of aromatic nucleophilic substitution reaction on ortho and para fluoronitrobenzene.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.

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• 13. physics.emu.edu.tr [physics.emu.edu.tr]

Technical Support Center: Optimizing Nucleophilic Aromatic Substitution of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Welcome to the technical support guide for the nucleophilic aromatic substitution (SNAr) of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you maximize your reaction yield and purity by explaining the critical parameters and underlying chemical principles.

The substrate, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, is highly activated for SNAr reactions. This high reactivity is due to the presence of two powerful electron-withdrawing groups (EWGs)—the nitro (-NO₂) group and the trifluoromethyl (-CF₃) group—positioned ortho and para to the chlorine leaving group, respectively.[1][2][3] These groups synergistically reduce the electron density of the aromatic ring, making it highly susceptible to attack by nucleophiles.[3][4] They also play a crucial role in stabilizing the key intermediate of the reaction.

The SNAr Mechanism: A Quick Primer

The reaction proceeds via a two-step addition-elimination mechanism.[1][5][6] First, the nucleophile attacks the carbon atom bearing the chlorine (the ipso-carbon), breaking the aromaticity of the ring and forming a resonance-stabilized carbanion known as a Meisenheimer complex.[2][6] The negative charge of this intermediate is delocalized onto the electron-withdrawing groups, which is the key to the reaction's feasibility.[7] In the second, typically faster step, the leaving group (chloride) is expelled, and the aromaticity of the ring is restored to yield the final product.[8]

Caption: The Addition-Elimination (SNAr) pathway.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the SNAr reaction of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Category 1: Low Yield and Incomplete Conversion

Question: My reaction has stalled, and I'm recovering a significant amount of starting material. What are the most likely causes?

Answer: Incomplete conversion is typically traced back to one of four key areas: reaction temperature, solvent effects, base inadequacy, or nucleophile reactivity.

• Insufficient Temperature: While the substrate is highly activated, many SNAr reactions require thermal energy to overcome the activation barrier for the initial nucleophilic attack. If you are running the reaction at room temperature, a gradual increase in heat is the first logical step. Monitor the reaction by TLC or LC-MS as you increase the temperature in 10-20 °C increments. Be cautious, as excessive heat can lead to decomposition.[9]

• Solvent Choice and Purity: The choice of solvent is critical. Polar aprotic solvents are standard for SNAr reactions because they solvate the cation of the nucleophile's salt but poorly solvate the anion, leaving the nucleophile "bare" and highly reactive.[9][10]

  • Recommended Solvents: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and Dioxane are common choices.[10][11]

  • Purity is Paramount: Ensure your solvents are anhydrous. Trace amounts of water can hydrolyze the starting material to form 2-Nitro-5-(trifluoromethyl)phenol, consuming your substrate and complicating purification. Water can also protonate and deactivate anionic nucleophiles.

  • Solvent Instability: Be aware that some solvents like DMF can decompose at high temperatures or in the presence of a strong base, generating dimethylamine, which can act as a competing nucleophile.[12] If you suspect this, switch to a more robust solvent like DMSO.

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Notes
DMSO	189	47	Excellent solvating power, high thermal stability. Can be difficult to remove.
DMF	153	37	Good general-purpose solvent. Can decompose to form dimethylamine.[12]
NMP	202	32	High boiling point, stable. Good alternative to DMF/DMSO.
Acetonitrile	82	38	Lower boiling point, useful for reactions at moderate temperatures.
THF	66	7.5	Less polar, but can be effective, especially with phase-transfer catalysts.[9]

• Incorrect Base or Stoichiometry: If your nucleophile is neutral (e.g., an alcohol or amine), a base is required to deprotonate it, generating the more potent anionic nucleophile (alkoxide or amide).

  • Base Strength: The pKa of the base should be significantly higher than the pKa of the nucleophile's conjugate acid. Common choices include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), sodium hydride (NaH), or non-nucleophilic organic bases like DBU.

  • Stoichiometry: Use at least one equivalent of base. For less reactive nucleophiles, a slight excess (1.1-1.5 equivalents) may be beneficial. However, an excessive amount of a strong base can promote side reactions.[13]

• Nucleophile Reactivity: Not all nucleophiles are created equal. If your chosen nucleophile is sterically hindered or has low intrinsic nucleophilicity, the reaction will be slow. Consider using a stronger, less-hindered nucleophile if the product design allows.

Category 2: Side Reactions and Product Purity

Question: My reaction mixture is dark, and the TLC plate shows multiple spots. What are the common side reactions?

Answer: The formation of multiple byproducts often points to decomposition, reaction with the solvent, or competing reaction pathways.

Caption: Troubleshooting workflow for low reaction yield.

• Hydrolysis: As mentioned, water can react with the starting material. This is often the source of a phenolic byproduct. This can be mitigated by using anhydrous solvents and reagents and running the reaction under an inert atmosphere (N₂ or Ar).

• Reaction with Solvent: At elevated temperatures, DMF can be a source of dimethylamine, leading to the formation of N,N-dimethyl-2-nitro-5-(trifluoromethyl)aniline. If this product is detected, switch to DMSO or NMP.[12]

• Nitro Group Displacement: While less common than halogen displacement, the nitro group itself can sometimes act as a leaving group, especially with very powerful nucleophiles or at very high temperatures.[14]

• Vicarious Nucleophilic Substitution (VNS): If using carbon nucleophiles like enolates, there is a possibility of VNS, where the nucleophile attacks a hydrogen-bearing carbon atom ortho or para to the nitro group.[15] This is less likely at the activated C-Cl position but is a known pathway for highly electron-deficient arenes.

Question: How can I minimize the formation of dark, polymeric impurities?

Answer: Dark coloration often indicates decomposition of the starting material or product.

• Lower the Temperature: The most common cause is excessive heat. Determine the minimum temperature required for a reasonable reaction rate.

• Use a Milder Base: Strong bases can deprotonate other sites on your molecules or promote undesired condensation reactions. If using NaH or alkoxides, consider switching to a weaker inorganic base like K₂CO₃ or Cs₂CO₃.[16]

• Control the Order of Addition: Sometimes, the order in which reagents are added can influence side reactions. For instance, adding the base slowly to the mixture of the substrate and nucleophile can maintain a low concentration of the highly reactive anionic nucleophile and prevent decomposition.[12][17]

Category 3: Product Isolation and Purification

Question: My reaction is complete, but the product is an oil that is difficult to purify. What should I do?

Answer: Purification challenges in SNAr reactions often stem from the high-boiling polar aprotic solvents used.

• Solvent Removal: Removing DMSO (b.p. 189 °C) or NMP (b.p. 202 °C) on a standard rotovap is difficult.

  • Aqueous Work-up: A primary strategy is to dilute the reaction mixture with a large volume of water. If your product is organic-soluble and solid, it may precipitate out and can be collected by filtration. If it is an oil, you can perform a liquid-liquid extraction with an appropriate organic solvent like ethyl acetate or dichloromethane. This will pull the product into the organic phase, while the high-boiling polar solvent and inorganic salts remain in the aqueous phase. Multiple extractions are recommended.[18]

  • High-Vacuum Distillation: For large-scale work where extraction is not feasible, removing the solvent under high vacuum may be necessary.

• Chromatography: Flash column chromatography on silica gel is the most common method for purifying SNAr products. A gradient elution starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) is typically effective.

• Recrystallization: If a solid product is obtained, recrystallization is an excellent final purification step. Test various solvent systems (e.g., ethanol/water, ethyl acetate/heptane) to find conditions that yield high-purity crystals.[18]

General Experimental Protocol

This protocol provides a general starting point for the reaction of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with a generic alcohol nucleophile (R-OH).

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq)

• Alcohol (R-OH) (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• Dimethyl sulfoxide (DMSO), anhydrous (5-10 mL per mmol of substrate)

• Round-bottom flask, condenser, magnetic stirrer, and inert atmosphere setup (N₂ or Ar)

Procedure:

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

• Solvent and Nucleophile Addition: Add anhydrous DMSO via syringe, followed by the alcohol nucleophile (1.1 eq).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using 4:1 Hexanes:Ethyl Acetate) or LC-MS. The reaction is typically complete within 2-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker containing a large volume of cold water (approx. 10x the volume of DMSO used).

  • Extract the aqueous mixture three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude material by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to afford the pure ether product.

References

• Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. (2013). ResearchGate. [Link]

• Nucleophilic Aromatic Substitution: SNAr. (n.d.). KPU Pressbooks. [Link]

• Nucleophilic aromatic substitution. (n.d.). BYJU'S. [Link]

• Nucleophilic Aromatic Substitution. (n.d.). Chemistry Steps. [Link]

• Nucleophilic aromatic substitution. (n.d.). Wikipedia. [Link]

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. (2020). Journal of the American Chemical Society. [Link]

• Nucleophilic substitution in nitroarenes: a general corrected mechanism. (2018). Monatshefte für Chemie - Chemical Monthly. [Link]

• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways. (2013). Monatshefte für Chemie - Chemical Monthly. [Link]

• Nucleophilic Aromatic Substitution. (n.d.). The Organic Chemistry Tutor. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry. [Link]

• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. (2017). Green Chemistry. [Link]

• Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. (2015). Organic Letters. [Link]

• SNAr Solvents and Reagents. (n.d.). ACSSustainableChem. [Link]

• Machine learning meets mechanistic modelling for accurate prediction of experimental activation energies. (2020). ChemRxiv. [Link]

• Aromatic Nucleophilic Substitution Reactions | SNAr Mechanism. (2021). YouTube. [Link]

• Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. (2021). Chemistry LibreTexts. [Link]

• How to do Nucleophilic aromatic substitution reaction on less SNAr active aromatic ring? (2017). ResearchGate. [Link]

• One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. (2018). The Macmillan Group. [Link]

• SNAr Reaction in Other Common Molecular Solvents. (n.d.). ACSSustainableChem. [Link]

• Nucleophilic Aromatic Substitution. (n.d.). Chemistry LibreTexts. [Link]

• SNAr troubleshooting. (2021). Reddit. [Link]

• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. (2020). National Institutes of Health. [Link]

• p-Chloronitrobenzene undergoes nucleophile substitution faster than c. (n.d.). askIITians. [Link]

• Aromatic nucleophilic substitutions. Reactions of chloro- and nitro-substituted benzenes. (1954). Journal of the Chemical Society. [Link]

• Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. (2020). Accounts of Chemical Research. [Link]

• Nucleophilic Substitution of the Nitro Group, Fluorine and Chlorine in Aromatic Compounds. (2000). ResearchGate. [Link]

• Discuss the effect of nitro group in chloro benzene towards nucleophilic substitution reaction. (n.d.). Allen. [Link]

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• 1. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
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Common side products in 2-Chloro-1-nitro-4-(trifluoromethyl)benzene reactions

Welcome to the technical support guide for reactions involving 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis and modification of this versatile intermediate. Here, we provide in-depth, cause-and-effect troubleshooting guides and validated protocols to help you optimize your reaction outcomes.

Table of Contents

• Troubleshooting Nucleophilic Aromatic Substitution (SNAr) Reactions

  • FAQ 1.1: Unwanted Dehalogenation: Formation of 1-Nitro-4-(trifluoromethyl)benzene

  • FAQ 1.2: Unwanted Hydrolysis: Formation of 2-Hydroxy-1-nitro-4-(trifluoromethyl)benzene

  • FAQ 1.3: Isomeric Impurities: Positional Selectivity in SNAr

• Troubleshooting Nitro Group Reductions

  • FAQ 2.1: Concurrent Dehalogenation during Nitro Reduction to an Amine

  • FAQ 2.2: Incomplete Reduction: Presence of Nitroso, Azoxy, or Hydroxylamino Intermediates

• Managing the Stability of the Trifluoromethyl Group

  • FAQ 3.1: Hydrolysis of the Trifluoromethyl Group to a Carboxylic Acid

Troubleshooting Nucleophilic Aromatic Substitution (SNAr) Reactions

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is highly activated for nucleophilic aromatic substitution (SNAr) due to the strong electron-withdrawing effects of the nitro (-NO₂) and trifluoromethyl (-CF₃) groups. These groups stabilize the negatively charged intermediate (Meisenheimer complex) that forms during the reaction.[1][2] However, this high reactivity can also lead to specific side products.

FAQ 1.1: I'm observing a significant amount of a dehalogenated product, 1-nitro-4-(trifluoromethyl)benzene, in my SNAr reaction. What is causing this, and how can I prevent it?

The Problem: The chlorine atom is being replaced by a hydrogen atom instead of the intended nucleophile. This side product can be difficult to separate from the desired product due to similar polarities.

The Cause: This side reaction, known as hydrodehalogenation, can occur through several mechanisms, particularly when using hydride-donating nucleophiles or certain catalysts.[3] In the context of SNAr, it can be promoted by:

• Hydride Sources: Some reagents or solvents can act as hydride donors. For example, isopropanol, when used as a solvent with a base, can generate hydrides that participate in nucleophilic substitution.[4]

• Catalytic Reduction: Trace metal impurities (e.g., palladium from previous reaction steps) can catalyze the reductive cleavage of the C-Cl bond in the presence of a hydrogen source.

• Electron Transfer Mechanisms: Under certain conditions, a single-electron transfer (SET) mechanism can lead to a radical anion, which then loses a chloride ion. The resulting aryl radical can abstract a hydrogen atom from the solvent or another molecule to form the dehalogenated product.

Troubleshooting & Solutions:

• Reagent & Solvent Purity:

  • Protocol: Ensure all solvents are anhydrous and reagents are free from hydride-donating impurities. Use freshly distilled solvents when possible. Avoid alcohols like isopropanol if dehalogenation is observed; consider aprotic polar solvents like DMF, DMSO, or NMP.

• Control of Reaction Atmosphere:

  • Protocol: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). This minimizes side reactions involving atmospheric moisture and oxygen, which can sometimes contribute to radical pathways.

• Choice of Base:

  • Protocol: If using a strong, non-nucleophilic base to deprotonate your nucleophile (e.g., NaH), ensure it is fully consumed before adding the aryl halide. Excess hydride can act as a competing nucleophile. Consider using weaker bases like K₂CO₃ or Cs₂CO₃ if compatible with your nucleophile.

FAQ 1.2: My reaction is producing the corresponding phenol, 2-hydroxy-1-nitro-4-(trifluoromethyl)benzene, instead of my desired product. Why is this happening?

The Problem: The chloro group is being substituted by a hydroxyl group, indicating that water or hydroxide is acting as the primary nucleophile.

The Cause:

• Presence of Water: The most common cause is adventitious water in the reaction mixture (from solvents, reagents, or glassware). In the presence of a base, water is deprotonated to hydroxide (OH⁻), which is a potent nucleophile.

• Hydroxide in Base: Using aqueous bases (e.g., aqueous NaOH or KOH) will inevitably introduce hydroxide ions that can compete with your desired nucleophile. The high reactivity of the substrate makes it susceptible to attack even by small amounts of hydroxide.

Troubleshooting & Solutions:

• Rigorous Anhydrous Conditions:

  • Protocol: Dry all glassware in an oven ( >100°C) for several hours and cool under an inert atmosphere. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle stored over molecular sieves.

• Selection of Base and Nucleophile:

  • Protocol: Use non-aqueous bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA). If your nucleophile is an alcohol or amine, you can often generate the nucleophile in situ using a non-hydroxide base like sodium hydride (NaH) in an anhydrous solvent.

SNAr Reaction Mechanism Diagram

The following diagram illustrates the key addition-elimination mechanism for SNAr reactions on this substrate. The stability of the Meisenheimer complex is paramount for a successful reaction.

Caption: SNAr Addition-Elimination Mechanism.

Troubleshooting Nitro Group Reductions

The conversion of the nitro group to an aniline is a fundamental transformation. However, the presence of other reducible functional groups, like the chloro substituent, presents a chemoselectivity challenge.

FAQ 2.1: During the reduction of the nitro group to an amine, I am also losing the chloro substituent. How can I achieve selective reduction?

The Problem: The desired product, 2-chloro-4-(trifluoromethyl)aniline, is contaminated with the dehalogenated side product, 4-(trifluoromethyl)aniline.

The Cause: Catalytic hydrogenation, a common method for nitro reduction, is also highly effective at hydrodehalogenation (reductive cleavage of C-X bonds).[5] Palladium-based catalysts (e.g., Pd/C) are particularly notorious for this side reaction. The C-Cl bond on this electron-poor ring is susceptible to cleavage under these conditions.

Troubleshooting & Solutions:

The key is to choose a reduction method that is chemoselective for the nitro group over the aryl chloride.

• Metal/Acid Reduction: This is a classic and reliable method for selective nitro reduction.

  • Protocol: Suspend the starting material in a solvent like ethanol, water, or acetic acid. Add a metal such as iron (Fe), tin (Sn), or zinc (Zn) powder, followed by the addition of an acid like hydrochloric acid (HCl) or acetic acid (AcOH). Heat the reaction and monitor by TLC until the starting material is consumed.[5][6]

• Tin(II) Chloride Reduction: Stannous chloride (SnCl₂) is another mild and effective reagent for this transformation.[5]

  • Protocol: Dissolve the starting material in a solvent like ethanol or ethyl acetate. Add a solution of SnCl₂·2H₂O in concentrated HCl. The reaction often proceeds at room temperature or with gentle heating.

• Alternative Catalytic Hydrogenation: If catalytic hydrogenation is necessary, avoid palladium.

  • Protocol: Use Raney Nickel as the catalyst. It is known to be less prone to causing dehalogenation of aryl chlorides compared to palladium.[5] Perform the hydrogenation at low pressure and monitor the reaction carefully to avoid over-reduction.

Table 1: Comparison of Reagents for Nitro Group Reduction

Reagent System	Typical Conditions	Selectivity (vs. Dehalogenation)	Notes
H₂ / Pd/C	H₂ (1-5 atm), MeOH/EtOH, RT	Poor	High risk of dehalogenation.[5]
H₂ / Raney Ni	H₂ (1-5 atm), EtOH, RT	Good	Much lower risk of dehalogenation than Pd/C.[5]
Fe / HCl or NH₄Cl	EtOH/H₂O, Reflux	Excellent	A robust, classic, and cost-effective method.[6]
SnCl₂ / HCl	EtOH, RT to 50°C	Excellent	Mild conditions, good for sensitive substrates.[5]
Zn / AcOH	Acetic Acid, RT to 60°C	Excellent	Effective, but workup can sometimes be challenging.[6]

FAQ 2.2: My spectral data suggests incomplete reduction of the nitro group. I see intermediates like nitroso or azoxy compounds. What are the optimal conditions for complete conversion to the amine?

The Problem: The reaction stalls at intermediate reduction stages, leading to a complex mixture of products including nitroso (-NO), hydroxylamino (-NHOH), and/or azoxy (-N=N(O)-) species.

The Cause: This typically results from:

• Insufficient Reducing Agent: Not using a sufficient molar excess of the reducing agent.

• Deactivated Reagent: The metal surface (in metal/acid reductions) may be passivated, or the catalyst (in hydrogenation) may be poisoned or deactivated.

• Suboptimal pH or Temperature: The reaction conditions are not vigorous enough to drive the reduction to completion.

Troubleshooting & Solutions:

• Ensure Sufficient Stoichiometry:

  • Protocol: For metal/acid reductions (e.g., Fe/HCl), use a significant excess of the metal (typically 3-5 equivalents).

• Activate Metal Surfaces:

  • Protocol: Before adding the substrate, briefly wash the metal powder (e.g., Zn or Fe) with dilute acid to remove any passivating oxide layer, then rinse with the reaction solvent.

• Optimize Reaction Conditions:

  • Protocol: If the reaction is sluggish at room temperature, gently heat it (refluxing ethanol is common for Fe/HCl reductions). Ensure efficient stirring to maintain contact between the substrate and the heterogeneous reducing agent. Monitor the reaction by TLC until no starting material or intermediates are visible.

Managing the Stability of the Trifluoromethyl Group

The trifluoromethyl (-CF₃) group is generally considered robust and stable under many reaction conditions.[7] However, it is not completely inert.

FAQ 3.1: Under what conditions is the trifluoromethyl group susceptible to hydrolysis, and what is the resulting side product?

The Problem: During a reaction, the -CF₃ group is converted into a carboxylic acid (-COOH) group, leading to the formation of 2-chloro-1-nitrobenzoic acid.

The Cause: The C-F bonds in a trifluoromethyl group can be cleaved under harsh nucleophilic conditions, particularly with strong bases at elevated temperatures. The mechanism involves sequential nucleophilic attack on the carbon atom, displacing fluoride ions. This is especially true when the -CF₃ group is attached to an electron-deficient aromatic ring, which makes the carbon atom more electrophilic.[8][9][10]

Troubleshooting & Solutions:

• Avoid Harsh Basic Conditions:

  • Protocol: When performing reactions on the molecule, avoid using strong hydroxide bases (like NaOH or KOH) at high temperatures for prolonged periods. If a base is needed, opt for milder conditions (e.g., carbonates like K₂CO₃) and lower temperatures.

• Reaction Time and Temperature Monitoring:

  • Protocol: If elevated temperatures are unavoidable, carefully monitor the reaction progress to minimize reaction time. Quench the reaction as soon as the desired transformation is complete to prevent subsequent hydrolysis of the -CF₃ group.

• Alternative Synthetic Routes:

  • Protocol: If a planned reaction requires conditions known to hydrolyze the -CF₃ group, consider altering the order of synthetic steps. It may be preferable to introduce the -CF₃ group later in the synthesis after the harsh steps are completed.

Troubleshooting Workflow: Identifying an Unknown Side Product

Use this logical workflow to diagnose unexpected results in your reactions.

Caption: A mass-based workflow for preliminary side product identification.

References

• Sadowsky, D., et al. (2014). Dehalogenation of Aromatics by Nucleophilic Aromatic Substitution. Request PDF. [Link]

• Journal of the American Chemical Society. Facile Hydrolysis of the Trifluoromethyl Group in the Presence of Base. Some Trifluoromethylated Indoles. ACS Publications. [Link]

• Tesis Doctorals en Xarxa. Hydrolysis of the Trifluoromethyl Group in Triarylphosphines: Scope of the Reaction in the Preparation of Carboxylic. [Link]

• Indian Journal of Chemistry. A new reagent for selective reduction of nitro group. [Link]

• ResearchGate. Dehalogenation and Desulfonation from Aryl and Alkyl Compounds with a Cobalt Catalyst in the Presence of Alcohol. [Link]

• Master Organic Chemistry. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. [Link]

• Journal of the American Chemical Society. Some Reactions of the Trifluoromethyl Group in the Benzotrifluoride Series. I. Hydrolysis. ACS Publications. [Link]

• PubChem. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. [Link]

• Wiley Online Library. Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. [Link]

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• ResearchGate. (2020). methanone: structural characterization of a side product in benzothiazinone synthesis. [Link]

• Michigan State University Chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds. [Link]

• Organic Chemistry Portal. Nitro Reduction - Common Conditions. [Link]

• BYJU'S. Nucleophilic Aromatic Substitution. [Link]

• Organic Chemistry Tutor. Nucleophilic Aromatic Substitution. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

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Technical Support Center: Purification of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Welcome to the technical support center for the purification of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions related to the purification of this important chemical intermediate. Our goal is to equip you with the knowledge to overcome common challenges and ensure the high purity of your final product.

Introduction

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a key building block in the synthesis of various pharmaceuticals and agrochemicals, including diphenyl ether herbicides.[1] Its purity is paramount, as impurities can lead to unwanted side reactions, lower yields, and compromise the safety and efficacy of the final products. This guide provides practical, field-proven insights into the purification of this compound, addressing common issues encountered during its synthesis and isolation.

The synthesis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene typically involves the nitration of 4-chlorobenzotrifluoride.[2][3] This reaction can produce a mixture of isomers and other byproducts, necessitating robust purification strategies.

Troubleshooting Guide: Question & Answer Format

This section addresses specific problems that may arise during the purification of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Issue 1: My final product is contaminated with isomeric impurities.

• Question: After synthesis, I've identified other isomers, such as 4-Chloro-1-nitro-2-(trifluoromethyl)benzene, in my product. What is the most effective way to remove them?

• Answer: The presence of isomers is a common challenge due to the directing effects of the chloro and trifluoromethyl groups on the benzene ring during nitration. While the desired product is the major isomer, others can form in significant amounts.[4]

  • Causality: The trifluoromethyl group is a meta-director, while the chloro group is an ortho, para-director. This leads to a mixture of isomers, with the primary product being 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

  • Recommended Protocol: Fractional Distillation under Reduced Pressure.

    • The boiling points of the isomers are often close, but fractional distillation under vacuum can effectively separate them. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene has a boiling point of 237.2°C at 760 mmHg. Isomers will have slightly different boiling points, allowing for their separation.

    • Step-by-Step Protocol:

      • Set up a fractional distillation apparatus with a vacuum source and a fractionating column (e.g., Vigreux or packed column).

      • Ensure all joints are properly sealed to maintain a stable vacuum.

      • Heat the distillation flask gently using a heating mantle with a stirrer.

      • Carefully monitor the temperature at the head of the column and the pressure of the system.

      • Collect the fractions at different temperature ranges. The initial fractions will likely be enriched in the lower-boiling isomers.

      • Analyze each fraction using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the purity.[5]

      • Combine the fractions containing the pure desired product.

Issue 2: The crude product contains unreacted starting material, 4-chlorobenzotrifluoride.

• Question: My GC analysis shows a significant peak corresponding to the starting material, 4-chlorobenzotrifluoride. How can I remove it?

• Answer: Incomplete nitration is a common reason for the presence of starting material.

  • Causality: The reaction may not have gone to completion due to insufficient reaction time, temperature, or nitrating agent concentration.

  • Recommended Protocol: Column Chromatography.

    • Column chromatography is highly effective for separating compounds with different polarities. The nitro group in the product makes it significantly more polar than the starting material.

    • Step-by-Step Protocol:

      • Select an appropriate stationary phase: Standard silica gel is generally suitable.[6]

      • Determine the mobile phase: Use Thin-Layer Chromatography (TLC) to find a solvent system that provides good separation. A mixture of a non-polar solvent like hexane and a slightly more polar solvent like ethyl acetate or dichloromethane is a good starting point.[6] Aim for an Rf value of 0.25-0.35 for the product.

      • Pack the column: Prepare a slurry of silica gel in the mobile phase and carefully pack the column to avoid air bubbles.

      • Load the sample: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column.

      • Elute the column: Begin elution with the determined solvent system. The less polar starting material will elute first, followed by the more polar product.

      • Collect and analyze fractions: Collect fractions and analyze them by TLC or GC to identify those containing the pure product.

      • Combine and evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator.

Issue 3: The product is dark-colored, suggesting the presence of dinitro byproducts or other colored impurities.

• Question: My isolated product is a dark oil or solid, not the expected pale yellow color. What causes this, and how can I decolorize it?

• Answer: The formation of dinitrated compounds, such as 2-Chloro-1,3-dinitro-5-(trifluoromethyl)benzene, and other oxidation byproducts can lead to a dark-colored product.[1]

  • Causality: Harsh reaction conditions (e.g., high temperature or excess nitric acid) can lead to over-nitration and the formation of colored impurities.

  • Recommended Protocol: Recrystallization.

    • Recrystallization is an excellent technique for removing small amounts of impurities from a solid product.

    • Step-by-Step Protocol:

      • Solvent Selection: Choose a solvent or solvent pair in which the desired product is soluble at high temperatures but sparingly soluble at low temperatures, while the impurities are either very soluble or insoluble at all temperatures. Common solvents to test include ethanol, methanol, isopropanol, or mixtures with water.

      • Dissolution: Dissolve the crude product in the minimum amount of hot solvent.

      • Decolorization (Optional): If the solution is still colored, add a small amount of activated charcoal and heat for a short period.

      • Hot Filtration: If charcoal was used, perform a hot filtration to remove it.

      • Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

      • Isolation: Collect the crystals by vacuum filtration.

      • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

      • Drying: Dry the purified crystals under vacuum. A patent for a related compound suggests recrystallization from a mixture of ethyl acetate and n-hexane or petroleum ether can yield a product with purity greater than 98%.[7]

Purification Workflow Diagram

Caption: Purification workflow for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

• Q1: What analytical techniques are best for assessing the purity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene?

  • A1: Gas Chromatography (GC) with a flame ionization detector (FID) or a mass spectrometer (MS) is an excellent method for determining purity and identifying volatile impurities.[5] High-Performance Liquid Chromatography (HPLC) with a UV detector is also a powerful technique for purity assessment.[5][8] For structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F) is indispensable.

• Q2: What are the expected physical properties of pure 2-Chloro-1-nitro-4-(trifluoromethyl)benzene?

  • A2: The pure compound is typically a pale yellow solid or liquid.[2] It has a molecular weight of 225.55 g/mol .[9] Its boiling point is approximately 237.2°C at atmospheric pressure.

• Q3: Are there any specific safety precautions I should take when handling this compound?

  • A3: Yes, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a toxic and potentially irritating compound.[10] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation, ingestion, and skin contact.[10] Aromatic nitro compounds can be explosive, especially in the presence of a base.[10]

• Q4: Can I use steam distillation for purification?

  • A4: While steam distillation is a useful technique for purifying some organic compounds, it may not be the most effective method for separating the isomers of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene due to their similar volatilities.[11] Fractional distillation under reduced pressure is generally more suitable for this purpose.

Data Summary Table

Purification Method	Impurities Targeted	Key Parameters
Aqueous Wash	Acidic/basic impurities	Use of dilute NaHCO₃ or HCl solution.
Fractional Distillation	Isomeric impurities	Vacuum pressure, column efficiency, temperature monitoring.
Column Chromatography	Unreacted starting material	Stationary phase (silica gel), mobile phase polarity.
Recrystallization	Colored byproducts, minor impurities	Solvent selection, cooling rate.

Conclusion

The successful purification of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is critical for its use in further synthetic applications. By understanding the nature of potential impurities and applying the appropriate purification techniques as outlined in this guide, researchers can consistently obtain a high-purity product. Always verify the purity of the final product using appropriate analytical methods.

References

• U.S. Environmental Protection Agency. (n.d.). Analytical Methods.
• Cheméo. (n.d.). Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)- (CAS 121-17-5) - Chemical & Physical Properties.
• Google Patents. (n.d.). CN1357530A - Process of Preparing 2,3,4-Trifluoro Nitrobenzene Using O-Chloro Nitrobenzene.
• Google Patents. (n.d.). CN102336689A - Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride.
• Benchchem. (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.
• Crysdot LLC. (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.
• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods.
• PubChem. (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.
• Química Organica.org. (n.d.). Synthesis of aromatic compounds I.
• PubChem. (n.d.). 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene.
• SIELC Technologies. (2018, February 16). 1-Chloro-2-nitro-4-(trifluoromethyl)benzene.
• Wikipedia. (n.d.). 4-Chlorobenzotrifluoride.
• CAMEO Chemicals | NOAA. (n.d.). 3-nitro-4-chlorobenzotrifluoride - Report.
• Benchchem. (n.d.). Technical Support Center: Column Chromatography Purification of 1-Chloro-2-fluorobenzene.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene | C7H3ClF3NO2 | CID 8462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Chlorobenzotrifluoride - Wikipedia [en.wikipedia.org]
• 4. Synthesis of aromatic compounds I [quimicaorganica.org]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN102336689A - Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride - Google Patents [patents.google.com]
• 8. 1-Chloro-2-nitro-4-(trifluoromethyl)benzene | SIELC Technologies [sielc.com]
• 9. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene | C7H3ClF3NO2 | CID 164594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. env.go.jp [env.go.jp]

Technical Support Center: Maximizing Yields in the Synthesis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene Derivatives

Welcome to the technical support center dedicated to the synthesis of derivatives from 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. We will explore the underlying chemical principles and provide field-proven troubleshooting strategies to address common challenges, particularly low reaction yields.

The core reaction for derivatizing this molecule is the Nucleophilic Aromatic Substitution (SNAr). Structurally, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is highly primed for this reaction. The presence of two powerful electron-withdrawing groups (EWGs)—the nitro group (-NO₂) and the trifluoromethyl group (-CF₃)—positioned ortho and para to the chlorine leaving group, respectively, makes the aromatic ring exceptionally electron-deficient and thus highly susceptible to nucleophilic attack.

Given this high intrinsic reactivity, troubleshooting low yields rarely points to an issue with the substrate itself. Instead, the focus must shift to the nucleophile, reaction conditions, and potential side reactions. This guide provides a systematic, question-and-answer-based approach to diagnose and resolve these issues.

Part 1: Foundational Principles & Initial Diagnosis

This section addresses the fundamental reactivity of the substrate and helps you confirm if an SNAr pathway is appropriate.

Q1: Why is my SNAr reaction with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene proceeding slowly or not at all?

Answer: This is an unusual outcome, as the substrate is highly activated. The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized negative intermediate known as a Meisenheimer complex. The stability of this complex is the key driver of the reaction. The ortho nitro and para trifluoromethyl groups are perfectly positioned to stabilize this intermediate through resonance and induction, which drastically lowers the activation energy.

If you are observing low conversion, the root cause is almost certainly related to your nucleophile or reaction setup.

Core SNAr Mechanism:

Caption: The Addition-Elimination mechanism of an SNAr reaction.

Before proceeding, verify the following foundational checks:

• Nucleophile Integrity: Confirm the structure and purity of your nucleophile. Has it degraded during storage?

• Reagent Stoichiometry: Are you using at least a stoichiometric equivalent of the nucleophile and any necessary base?

• Basic Reaction Setup: Is the stirring adequate? Is the temperature being monitored correctly?

If these are confirmed, proceed to the detailed troubleshooting sections below.

Part 2: Troubleshooting Guide for Low Product Yield

This section is structured to diagnose the most common causes of poor yield, from low conversion to excessive side product formation.

Q2: My starting material is consumed, but the yield of my desired product is low. What are the most common side reactions?

Answer: When the starting material is consumed without efficient conversion to the desired product, competing side reactions are the likely culprit. The table below outlines common issues and their solutions.

Observed Problem	Potential Cause & Explanation	Recommended Solution(s)
Phenol Formation	Hydrolysis of Starting Material: The presence of water or hydroxide ions (from a wet base or solvent) can lead to the nucleophilic substitution of chloride with hydroxide, forming 2-Nitro-4-(trifluoromethyl)phenol.	Ensure all glassware is oven-dried. Use anhydrous solvents and freshly opened reagents. Perform the reaction under an inert atmosphere (Nitrogen or Argon).
Multiple Products / Tar Formation	Reaction with the Nitro Group: While generally stable, the nitro group can be susceptible to reduction or other side reactions under strongly basic or reducing conditions, especially at elevated temperatures.	Avoid unnecessarily high temperatures. Screen for milder bases. Ensure your nucleophile does not have reducing properties (e.g., certain sulfur nucleophiles).
Complex Mixture	Benzyne Formation: This is rare for such an activated substrate but can occur with very strong, sterically hindered bases (e.g., NaNH₂, LDA). It involves an elimination-addition mechanism and can lead to a mixture of regioisomers.	Use a non-nucleophilic, less aggressive base if only deprotonation is needed (e.g., K₂CO₃, Cs₂CO₃). Avoid amide-based super-bases unless a benzyne pathway is intended.
No Desired Product	Nucleophile Decomposition: The reaction conditions (base, temperature, solvent) may be degrading your nucleophile before it can react.	Run a control experiment with just the nucleophile and base under the reaction conditions and monitor its stability by TLC or LC-MS. Consider adding the nucleophile slowly to the heated reaction mixture.

Q3: My reaction is clean but shows low conversion of the starting material. How can I optimize the conditions to drive it to completion?

Answer: Low conversion points to suboptimal reaction kinetics. The SNAr reaction rate is highly sensitive to the choice of solvent, base, and temperature.

Nucleophile Type	Recommended Solvent	Recommended Base (if needed)	Typical Temperature Range	Key Considerations
Amines (Primary/Secondary)	DMF, DMSO, Acetonitrile	K₂CO₃, Cs₂CO₃, or Et₃N (1.2-2.0 eq.)	25 - 80 °C	A non-nucleophilic base is required to scavenge the HCl produced.
Alcohols / Phenols	DMF, THF, Dioxane	NaH, K₂CO₃, Cs₂CO₃ (1.1-1.5 eq.)	25 - 100 °C	A strong enough base is crucial to fully deprotonate the alcohol to its more nucleophilic alkoxide form. NaH is very effective but requires strictly anhydrous conditions.
Thiols	DMF, Ethanol, Acetonitrile	K₂CO₃, NaOH (aq. solution)	0 - 50 °C	Thiolates are very potent nucleophiles; these reactions are often fast even at room temperature.

Detailed Optimization Steps:

• Solvent Choice is Critical: Polar aprotic solvents like DMSO and DMF are superior for SNAr reactions. They solvate the cation of the nucleophile's salt, leaving the anion "naked" and highly reactive. Protic solvents (like ethanol or water) can form hydrogen bonds with the nucleophile, shielding it and reducing its reactivity.

• Base Selection and Strength: For nucleophiles like alcohols or phenols, deprotonation is required to generate the active nucleophile (alkoxide). The pKa of your nucleophile must be considered. A base like potassium carbonate (K₂CO₃) may not be strong enough for less acidic alcohols, requiring the use of sodium hydride (NaH).

• Temperature Control: If the reaction is sluggish at room temperature, gradually increase the heat in 10-20 °C increments. Monitor the reaction by TLC or LC-MS to check for the appearance of decomposition products alongside the desired product. Excessively high temperatures can often lead to darker reaction mixtures and lower isolated yields.

Part 3: Advanced FAQs and Experimental Protocols

Q4: I am performing a purification via column chromatography, but my isolated yield is much lower than the crude NMR suggests. Why?

Answer: This is a common issue related to the physical properties of trifluoromethylated and nitrated aromatic compounds.

• Volatility: Many derivatives of this scaffold are highly volatile. Avoid concentrating fractions on a rotary evaporator at high vacuum or temperature for extended periods. It is often better to remove the solvent under a gentle stream of nitrogen.

• Decomposition on Silica: The nitro group can interact strongly with acidic silica gel, sometimes leading to streaking or irreversible adsorption. Consider deactivating the silica gel by pre-treating it with a solvent mixture containing 1-2% triethylamine. Alternatively, using a different stationary phase like alumina may be beneficial.

Q5: Is fluorine a better leaving group than chlorine for this reaction?

Answer: Yes, and this is a hallmark of the SNAr mechanism. Contrary to Sₙ1 and Sₙ2 reactions where C-I and C-Br are weaker and thus better leaving groups, the order of reactivity for SNAr is F > Cl > Br > I . The rate-determining step is the initial attack of the nucleophile on the aromatic ring. The extreme electronegativity of fluorine makes the carbon to which it is attached highly electrophilic, accelerating the nucleophilic attack. The C-F bond is broken in the second, fast step, so its high bond strength does not negatively impact the reaction rate.

General Experimental Protocol: Synthesis of an Amine Derivative

This protocol is a general guideline and should be adapted based on the specific nucleophile used.

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq.), potassium carbonate (K₂CO₃, 1.5 eq.), and anhydrous Dimethylformamide (DMF, approx. 0.5 M solution).

• Inert Atmosphere: Flush the flask with nitrogen or argon for 5-10 minutes.

• Addition of Nucleophile: Add the desired amine nucleophile (1.1 eq.) to the stirred suspension at room temperature.

• Heating and Monitoring: Heat the reaction mixture to 60 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS every 1-2 hours until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x) to remove residual DMF.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Be mindful of product volatility.

• Purification: Purify the crude residue by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient).

Visual Troubleshooting Workflow

This diagram provides a logical path to diagnose and solve yield-related issues.

Caption: A decision tree for troubleshooting low yields in SNAr reactions.

References

• Benchchem. (2025). Troubleshooting low yields in nucleophilic substitution of the 3-bromo position.
• Makosza, M., & Staliński, K. (2018). Nucleophilic substitution in nitroarenes: a general corrected mechanism. Monatshefte für Chemie - Chemical Monthly, 150(3), 445-457.
• Kirby, A. J., & Jencks, W. P. (1965). Base catalysis of nucleophilic aromatic substitution. The reactions of primary and secondary amines with nitrophenyl phosphates. Journal of the Chemical Society B: Physical Organic, 803.
• Pietra, F. (1965). Influence of the o-nitro group on base catalysis in nucleophilic aromatic substitution. Reactions in Benzene Solution. The Journal of Organic Chemistry, 30(10), 3459–3463.
• Wikipedia.
• Havale, S. H., Rao, S. V., Mohan, K. N., & Singh, B. (2015). Synthesis of Efavirenz by an innovative cost effective cyclisation process. Der Pharma Chemica, 7(10), 292-295.
• Google Patents. (CN108947855B).
• Chemistry Steps. Nucleophilic Aromatic Substitution. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGWODNb38LAfO1N6Pw5RMff6vfeV9ZCOozUoQd2vdMyNo75E9CkfJtfRhwWrwTIzPcYcnQ5_lYzGYFVI_d5SaggdRj_KilzZJ1aSo5YfwE5ehhZwKSAqCBWYWossuE_3OtQ4eIgiVhdqYjebhUzsklhjoxRYhKGThNTKi

Technical Support Center: Byproduct Formation in the Nitration of 3-Chlorobenzotrifluoride

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the nitration of 3-chlorobenzotrifluoride. This guide is designed for researchers, chemists, and process development professionals who are working with this important chemical transformation. The nitration of 3-chlorobenzotrifluoride is a foundational step in the synthesis of numerous pharmaceuticals and agrochemicals.[1] However, controlling the reaction's regioselectivity to minimize byproduct formation presents a significant challenge. This document provides in-depth, experience-driven answers to common problems encountered during this process.

Section 1: Frequently Asked Questions (FAQs) - The Chemistry of Nitration

This section addresses fundamental questions regarding the reaction mechanism and the factors that control its outcome.

Q1: What are the competing directing effects in the nitration of 3-chlorobenzotrifluoride?

A: The substitution pattern on the aromatic ring is dictated by the electronic properties of the two existing substituents: the chloro (-Cl) group and the trifluoromethyl (-CF3) group.

• Trifluoromethyl Group (-CF3): This group is strongly electron-withdrawing due to the high electronegativity of fluorine atoms. This effect deactivates the entire aromatic ring, making it less reactive towards electrophiles like the nitronium ion (NO₂⁺). It is a meta-director, meaning it directs incoming electrophiles to the positions meta to itself (C-5).[2]

• Chloro Group (-Cl): The chlorine atom is also electron-withdrawing (deactivating) via induction but can donate lone-pair electron density through resonance. This resonance effect, while weaker than its inductive pull, is sufficient to direct incoming electrophiles to the ortho and para positions (C-2, C-4, C-6).[3]

These opposing influences mean that the nitration will inevitably produce a mixture of isomers. The key to a successful synthesis is to choose conditions that favor the directing effect leading to the desired product.

Q2: What are the primary isomers formed during the reaction, and why?

A: The reaction yields several mono-nitrated isomers. The distribution is a direct consequence of the competing directing effects described above.

• 3-Chloro-4-nitrobenzotrifluoride (Desired Product): The nitro group is para to the -Cl group and meta to the -CF3 group. This is often the major product because the position is activated by the resonance of the chlorine atom and is the least sterically hindered of the ortho/para positions.

• 3-Chloro-6-nitrobenzotrifluoride (Major Byproduct): The nitro group is ortho to the -Cl group and ortho to the -CF3 group. While this position is activated by the chlorine, it is sterically hindered and strongly deactivated by the adjacent -CF3 group.

• 3-Chloro-2-nitrobenzotrifluoride (Minor Byproduct): The nitro group is ortho to both the -Cl and -CF3 groups. This isomer is generally formed in smaller amounts due to significant steric hindrance and electronic deactivation.

• 3-Chloro-5-nitrobenzotrifluoride (Minor Byproduct): The nitro group is meta to both substituents. While directed by the -CF3 group, this position is electronically unfavorable relative to the positions activated by the chlorine's resonance.

Under forcing conditions, dinitration can also occur, leading to products like 4-chloro-3,5-dinitrobenzotrifluoride.[4][5]

Mechanism of Electrophilic Aromatic Nitration

Caption: General mechanism for the nitration of 3-chlorobenzotrifluoride.

Section 2: Troubleshooting Guide

This section provides practical solutions to specific issues encountered during the experiment.

Problem 1: Poor Regioselectivity / High Yield of Undesired Isomers

• Question: My reaction is producing a high percentage of the 3-chloro-6-nitro and 3-chloro-2-nitro isomers, making purification difficult. How can I increase the selectivity for the 4-nitro isomer?

• Answer: Achieving high regioselectivity is primarily a function of controlling the reaction kinetics and thermodynamics.

  • Temperature Control: This is the most critical parameter. Lower temperatures (e.g., 0-10 °C) generally favor the thermodynamically more stable product and reduce the rate of formation of sterically hindered isomers.[2] High temperatures can lead to a loss of selectivity.

  • Acid Mixture Composition: The strength of the nitrating medium can influence isomer distribution. A standard mixture of concentrated sulfuric acid and nitric acid is typically used.[6][7] Using fuming nitric or sulfuric acid (oleum) increases the concentration of the nitronium ion and the reaction rate, but can decrease selectivity if not carefully controlled.

  • Addition Rate: A slow, dropwise addition of the nitrating agent (or the substrate to the acid mixture) ensures that the reaction temperature remains constant and prevents localized "hot spots" that can lead to side reactions and decreased selectivity.

Problem 2: Formation of Dinitrated Byproducts

• Question: My post-reaction analysis shows a significant peak corresponding to a dinitrated product. What causes this and how can it be prevented?

• Answer: Dinitration occurs when the initial mono-nitrated product undergoes a second nitration. The mono-nitrated ring is even more deactivated than the starting material, so this typically only happens under harsh conditions.

  • Stoichiometry: Use a slight excess, but not a large excess, of nitric acid. A molar ratio of approximately 1.05 to 1.2 equivalents of HNO₃ relative to the 3-chlorobenzotrifluoride is a good starting point.

  • Reaction Time and Temperature: Overly long reaction times or elevated temperatures (e.g., > 50-60 °C) provide the necessary energy to overcome the high activation barrier for the second nitration.[5] Monitor the reaction by TLC or GC and quench it as soon as the starting material is consumed. A process for preparing 4-chloro-3,5-dinitrobenzotrifluoride specifically calls for much higher temperatures and stronger acid mixtures.[4]

Problem 3: Difficulty in Separating Isomers Post-Reaction

• Question: My crude product is an oily mixture of isomers with very similar properties. What are the best methods for purification?

• Answer: The separation of these isomers is non-trivial due to their similar polarities and boiling points.[8] A multi-step approach is often required.

  • Fractional Crystallization: If one isomer is present in a significantly higher concentration, it may be possible to selectively crystallize it from a suitable solvent system by carefully controlling the temperature. This can be an effective technique for bulk separations.[9]

  • Column Chromatography: For laboratory-scale purification, silica gel chromatography is the most reliable method.[10][11] A non-polar eluent system, such as hexane/ethyl acetate or hexane/dichloromethane, with a shallow gradient is typically required to resolve the isomers.

  • Selective Chemical Reaction: In some cases, it is possible to selectively react the undesired isomers. For example, hindered nitro groups can be resistant to reduction under conditions that reduce unhindered groups, allowing for a chemical separation of the resulting amines from the unreacted nitro-isomer.[8]

Troubleshooting Workflow

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [wap.guidechem.com]
• 3. youtube.com [youtube.com]
• 4. US4096195A - Cyclic two-stage nitration process for preparing 4-chloro-3,5-dinitrobenzotrifluoride from 4-chlorobenzotrifluoride - Google Patents [patents.google.com]
• 5. US3984488A - Dinitration of nitrobenzotrifluoride - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. EP0155441A1 - A process for separating nitration isomers of substituted benzene compounds - Google Patents [patents.google.com]
• 9. US3368365A - Separation of chloronitrobenzene isomers by crystallization and fractionation - Google Patents [patents.google.com]
• 10. 3-Chloro-5-nitrobenzotrifluoride synthesis - chemicalbook [chemicalbook.com]
• 11. env.go.jp [env.go.jp]

Technical Support Center: A Guide to Mitigating Degradation of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in Synthetic Applications

Welcome to the Technical Support Center for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. This resource is designed for researchers, scientists, and professionals in drug development who utilize this versatile intermediate in their synthetic workflows. As a highly activated aromatic compound, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is prone to specific degradation pathways that can impact reaction yield, purity, and overall success. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate these challenges, ensuring the integrity of your reactions and the quality of your results. Our approach is rooted in explaining the "why" behind the "how," offering insights grounded in reaction mechanisms and extensive field experience.

Understanding the Reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

2-Chloro-1-nitro-4-(trifluoromethyl)benzene, also known as 3-chloro-4-nitrobenzotrifluoride, is a valuable building block in organic synthesis, primarily due to its susceptibility to nucleophilic aromatic substitution (SNAr) reactions. The presence of two strong electron-withdrawing groups, the nitro (-NO2) and trifluoromethyl (-CF3) groups, positioned ortho and para to the chlorine atom, respectively, significantly activates the aromatic ring towards nucleophilic attack. This electronic arrangement stabilizes the negatively charged intermediate, known as a Meisenheimer complex, which is the rate-determining step of the SNAr mechanism.[1][2]

However, this high reactivity also makes the molecule susceptible to degradation under various reaction conditions. The primary challenges encountered during its use include:

• Unwanted reduction of the nitro group: The nitro group can be reduced to various functionalities, such as nitroso, hydroxylamino, or amino groups, by certain reagents or under specific conditions.

• Hydrolysis: The presence of water or strong bases can lead to the hydrolysis of the chloro group to a hydroxyl group.

• Side reactions with nucleophiles: Strong nucleophiles can potentially interact with the nitro or trifluoromethyl groups, leading to undesired byproducts.

• Dechlorination: Under certain reductive conditions, the chlorine atom can be removed.

This guide will address these issues in a practical, question-and-answer format, providing you with the knowledge to anticipate and prevent these degradation pathways.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low Yield in Nucleophilic Aromatic Substitution (SNAr) Reactions

Question: I am performing a nucleophilic aromatic substitution with an amine/alkoxide and 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, but I am observing a low yield of the desired product. What could be the cause, and how can I improve it?

Answer:

Low yields in SNAr reactions with this substrate can stem from several factors, often related to reaction conditions and the nature of the nucleophile.

Causality and Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Troubleshooting: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). An increase in reaction time or a moderate increase in temperature can often drive the reaction to completion. For industrial-scale synthesis, kinetic and safety analysis has shown that the nitration of 4-chlorobenzotrifluoride to produce the title compound operates optimally in a slow reaction regime, which can present a high hazard potential due to the accumulation of reactive intermediates.[3] Therefore, careful temperature control is crucial.

• Degradation of Starting Material: The starting material may be degrading under the reaction conditions.

  • Troubleshooting: As an intermediate in organic synthesis, it is known to be altered by light and should be stored in a dry, well-ventilated place.[3] Ensure your starting material is pure and stored correctly. Consider running the reaction at a lower temperature to minimize degradation.

• Side Reactions: The formation of byproducts can consume the starting material and reduce the yield of the desired product.

  • Troubleshooting: The most common side reactions are the reduction of the nitro group and hydrolysis. To avoid these, ensure anhydrous conditions and select your reagents carefully. For example, when using a reducing agent is not the intention, avoid reagents that can also act as reducing agents.

Experimental Protocol: General Procedure for SNAr with an Amine

• To a solution of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF, DMSO, or acetonitrile), add the amine (1.1-1.5 eq) and a non-nucleophilic base (e.g., K2CO3 or Et3N, 2.0 eq).

• Stir the reaction mixture at room temperature or heat to 50-80 °C, monitoring by TLC until the starting material is consumed.

• Upon completion, cool the reaction to room temperature, pour it into water, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Issue 2: Unwanted Reduction of the Nitro Group

Question: My SNAr reaction is proceeding, but I am observing the formation of a byproduct that appears to be the corresponding aniline derivative. How can I prevent the reduction of the nitro group?

Answer:

The nitro group is susceptible to reduction under various conditions, and preventing this side reaction is a common challenge when working with nitroaromatic compounds.

Causality and Solutions:

• Choice of Reagents: Some nucleophiles or bases can also act as reducing agents. For instance, certain sulfur-containing nucleophiles or the use of metal hydrides can lead to nitro group reduction.

  • Troubleshooting: Avoid reagents with known reducing capabilities. If a specific nucleophile is required that also has reducing properties, consider protecting the nitro group, although this adds extra steps to the synthesis. A study on the reductive dechlorination of 4-chloro-3-nitrobenzotrifluoride using sodium borohydride showed that both the nitro group was reduced and the chlorine was removed.[4] This highlights the importance of avoiding strong reducing agents when only substitution is desired.

• Reaction Conditions: High temperatures and the presence of certain metal catalysts can promote the reduction of the nitro group.

  • Troubleshooting: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Avoid the use of metal catalysts that are known to facilitate hydrogenation or other reduction reactions unless it is the desired transformation.

• Contaminants: The presence of trace metals or other impurities in the reaction mixture can catalyze the reduction.

  • Troubleshooting: Use high-purity solvents and reagents. Ensure all glassware is thoroughly cleaned to remove any residual metal contaminants.

Table 1: Selecting Reagents to Minimize Nitro Group Reduction

Reagent Type	Recommended	To Avoid	Rationale
Base	K2CO3, Cs2CO3, Et3N, DIPEA	NaH, NaBH4	Non-nucleophilic inorganic and organic bases are preferred. Metal hydrides are strong reducing agents.
Solvent	DMF, DMSO, Acetonitrile, THF	Protic solvents like ethanol if using reducing nucleophiles	Polar aprotic solvents are generally ideal for SNAr reactions.
Nucleophile	Amines, alkoxides, thiols (with caution)	Hydrazines, certain sulfur compounds with reducing potential	Select nucleophiles that are not strong reducing agents.

Issue 3: Formation of Hydrolysis Byproduct

Question: I am seeing a polar byproduct in my reaction that I suspect is the corresponding phenol derivative. How can I avoid hydrolysis?

Answer:

Hydrolysis of the chloro group to a hydroxyl group is a common side reaction, especially when using strong bases or in the presence of water.

Causality and Solutions:

• Presence of Water: Trace amounts of water in the solvents or reagents can lead to hydrolysis.

  • Troubleshooting: Use anhydrous solvents and reagents. Dry all glassware thoroughly before use. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to exclude atmospheric moisture.

• Strongly Basic Conditions: The use of strong bases, such as sodium hydroxide or potassium hydroxide, can promote hydrolysis.

  • Troubleshooting: Opt for weaker, non-nucleophilic bases like potassium carbonate or organic amines. If a strong base is necessary, use it in stoichiometric amounts and at low temperatures to minimize the competing hydrolysis reaction.

Workflow for Preventing Hydrolysis

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Cross-Coupling with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support guide for navigating the complexities of cross-coupling reactions with the challenging substrate, 2-chloro-1-nitro-4-(trifluoromethyl)benzene. This resource is designed to provide you with field-proven insights and actionable troubleshooting strategies to ensure the success of your experiments. As Senior Application Scientists, we understand that success lies in the details, from catalyst selection to reaction setup. This guide is structured to address your most pressing questions in a direct, Q&A format.

Frequently Asked Questions (FAQs)

Q1: What makes 2-chloro-1-nitro-4-(trifluoromethyl)benzene a challenging substrate for cross-coupling reactions?

A1: The substrate 2-chloro-1-nitro-4-(trifluoromethyl)benzene presents a unique set of challenges due to its electronic properties. While the strong electron-withdrawing nitro (-NO₂) and trifluoromethyl (-CF₃) groups activate the aryl chloride towards oxidative addition, a key step in many catalytic cycles, they also introduce potential complications.[1][2] The nitro group, in particular, can coordinate to the metal center of the catalyst, potentially leading to catalyst inhibition or deactivation. Furthermore, the high reactivity of the C-Cl bond can sometimes lead to unwanted side reactions if the reaction conditions are not carefully controlled. Recent studies have even explored the direct use of nitroarenes in cross-coupling reactions, highlighting the unique reactivity of the Ar-NO₂ bond itself.[3][4][5][6]

Q2: What are the general considerations for selecting a palladium catalyst system for this substrate?

A2: For electron-deficient aryl chlorides like 2-chloro-1-nitro-4-(trifluoromethyl)benzene, the choice of both the palladium precursor and the ligand is critical.[1][7][8]

• Palladium Precursor: Standard Pd(II) precatalysts like Pd(OAc)₂ or PdCl₂ are often effective.[8] Pd(0) sources such as Pd₂(dba)₃ can also be used. The key is to ensure the in situ generation of a catalytically active Pd(0) species.

• Ligands: The success of the coupling often hinges on the ligand. Bulky and electron-rich phosphine ligands are generally preferred as they promote the challenging oxidative addition step with aryl chlorides and facilitate the subsequent reductive elimination.[2][9] N-heterocyclic carbenes (NHCs) have also emerged as powerful ligands for these transformations.[6][7]

Q3: Which specific cross-coupling reactions are commonly performed with this substrate, and what are the recommended starting points for catalyst systems?

A3: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings are the most common transformations. Below is a summary of recommended starting conditions.

Cross-Coupling Reaction	Recommended Catalyst System	Base	Solvent
Suzuki-Miyaura	Pd(OAc)₂ with a biarylphosphine ligand (e.g., SPhos, XPhos) or a palladacycle.[1][9]	K₃PO₄, K₂CO₃, or Cs₂CO₃[9][10]	Toluene, Dioxane, or a mixture with water.[8]
Buchwald-Hartwig Amination	Pd₂(dba)₃ with a bulky biarylphosphine ligand (e.g., BrettPhos, RuPhos).[11]	NaOt-Bu or K₃PO₄	Toluene or Dioxane.[12]
Sonogashira Coupling	PdCl₂(PPh₃)₂ with a copper(I) co-catalyst (e.g., CuI).[13][14]	A mild amine base (e.g., Et₃N, i-Pr₂NH).[13]	THF or DMF.[14]
Heck Reaction	Pd(OAc)₂ with a phosphine ligand (e.g., PPh₃ or a more electron-rich phosphine).[15][16]	A mild base (e.g., Et₃N, K₂CO₃).[15]	DMF, NMP, or Acetonitrile.[16]

Troubleshooting Guide

Problem 1: Low or No Conversion of Starting Material

This is one of the most common issues encountered in cross-coupling reactions. A systematic approach is key to identifying the root cause.[17]

Logical Troubleshooting Flowchart

Caption: Troubleshooting decision tree for low conversion.

Potential Causes & Solutions:

• Cause: Inactive Catalyst.

• Cause: Inefficient Pre-catalyst Activation.

  • Solution: If using a Pd(II) source, ensure the conditions are suitable for reduction to the active Pd(0) species. This is often facilitated by the phosphine ligand or other reagents in the mixture.[18]

• Cause: Inappropriate Ligand.

  • Solution: The electron-deficient nature of the aryl chloride requires a sufficiently electron-rich and bulky ligand to promote oxidative addition.[2] Screen a panel of ligands, such as those from the Buchwald or Fu groups (e.g., SPhos, XPhos, RuPhos, BrettPhos).[9][11]

• Cause: Poor Base Selection.

  • Solution: The base plays a crucial role in the catalytic cycle, particularly in the transmetalation step of Suzuki couplings.[10][19] Ensure the base is strong enough but not so harsh that it causes degradation of your starting materials or products. For Suzuki reactions, K₃PO₄ is often a good starting point.[9]

• Cause: Inadequate Inert Atmosphere.

  • Solution: Oxygen can oxidatively deactivate the Pd(0) catalyst.[17] Ensure your reaction vessel is properly purged with an inert gas (e.g., argon or nitrogen) and that solvents are thoroughly degassed.

Problem 2: Observation of Significant Side Products

Common Side Reactions and Mitigation Strategies:

• Homocoupling of the Boronic Acid (in Suzuki Reactions):

  • Cause: This often occurs when the transmetalation is slow relative to other processes. It can be promoted by the presence of oxygen.[2]

  • Solution: Rigorously exclude oxygen from your reaction. Optimizing the base and solvent can also help to favor the desired cross-coupling pathway.

• Protodeboronation (in Suzuki Reactions):

  • Cause: The boronic acid is replaced by a hydrogen atom, a common issue with electron-deficient boronic acids, especially in the presence of water and a strong base.[17]

  • Solution: Use anhydrous conditions and a milder base if possible. Alternatively, using a more stable boronic ester (e.g., a pinacol ester) can mitigate this side reaction.[17]

• Hydrodehalogenation (Reduction of the C-Cl bond):

  • Cause: The aryl chloride is reduced to the corresponding arene. This can be a competing pathway, especially if the catalytic system is not optimized for cross-coupling.

  • Solution: This may indicate an issue with the relative rates of the steps in the catalytic cycle. Re-evaluating the ligand, base, and temperature may be necessary.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 2-chloro-1-nitro-4-(trifluoromethyl)benzene with a generic arylboronic acid.

Workflow Diagram

Caption: Step-by-step Suzuki-Miyaura coupling workflow.

Step-by-Step Methodology:

• Reagent Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.[17]

• Solvent Addition: Under a positive pressure of inert gas, add degassed toluene (5 mL) and water (0.5 mL).

• Catalyst Addition: To the stirred suspension, add the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., SPhos, 0.04 mmol, 4 mol%).

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Catalytic Cycle Visualization

Caption: The Suzuki-Miyaura catalytic cycle.[2]

References

• Technical Support Center: Troubleshooting Low Yields in Suzuki Coupling with Methyl 4-Boronobenzoate - Benchchem.
• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF - ResearchGate.
• Palladium/P,O-Ligand-Catalyzed Suzuki Cross-Coupling Reactions of Arylboronic Acids and Aryl Chlorides. Isolation and Structural Characterization of (P,O)-Pd(dba) Complex - PubMed.
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC - NIH.
• Technical Support Center: A Troubleshooting Guide for CPME in Suzuki Couplings - Benchchem.
• Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har - Who we serve.
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor.
• Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing).
• Suzuki-Miyaura coupling reactions between selected aryl chlorides and boronic acids using Pd-MOF-808 catalyst - ResearchGate.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Buchwald–Hartwig amination - Wikipedia.
• Heck reaction - Wikipedia.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit.
• Buchwald-Hartwig Amination - Chemistry LibreTexts.
• Sonogashira coupling - Wikipedia.
• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Heck Reaction - Organic Chemistry Portal.
• Suzuki Coupling - Organic Chemistry Portal.
• Buchwald-Hartwig Cross-Coupling - J&K Scientific LLC.
• Sonogashira Coupling - Organic Chemistry Portal.
• Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides.
• Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich.

• Suzuki Coupling - YouTube. Available from: [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem - YouTube. Available from: [Link]

• Cross-Coupling Reactions of Nitroarenes - PubMed.
• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal.
• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners - MDPI.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH.

• Heck Reaction | Named Reactions | Organic Chemistry Lessons - YouTube. Available from: [Link]

• Cross-Coupling Reactions: A Practical Guide - ResearchGate.
• Sonogashira Coupling - Chemistry LibreTexts.
• Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides | The Journal of Organic Chemistry - ACS Publications.
• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst - MDPI.
• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - NIH.
• Cross-Coupling Reactions of Nitroarenes | Accounts of Chemical Research.
• Cross-Coupling Reactions Guide.
• Pd/NHC-catalyzed cross-coupling reactions of nitroarenes - RSC Publishing.
• Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)- - the NIST WebBook.

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• 2. Yoneda Labs [yonedalabs.com]
• 3. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Pd/NHC-catalyzed cross-coupling reactions of nitroarenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 8. thieme-connect.com [thieme-connect.com]
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• 19. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Solvent Effects on the Reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals investigating the reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. This document provides in-depth, field-proven insights into the critical role of solvent selection for successful experimentation. Structured as a series of frequently asked questions and troubleshooting scenarios, this guide explains the causality behind experimental choices to ensure your protocols are robust and self-validating.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the chemical behavior of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and the overarching principles that govern its reactivity in various solvent systems.

Q1: What makes 2-Chloro-1-nitro-4-(trifluoromethyl)benzene highly reactive towards nucleophiles?

A1: The high reactivity of this substrate stems from the powerful electron-withdrawing nature of the substituents on the aromatic ring.[1] The nitro group (-NO₂) and the trifluoromethyl group (-CF₃) are potent electron-withdrawing groups that act synergistically. They pull electron density away from the benzene ring, making the carbon atom attached to the chlorine atom highly electrophilic and thus susceptible to attack by a nucleophile.[1][2] This effect is crucial for stabilizing the key intermediate in the reaction, as explained in the next question.

Q2: What is the primary reaction mechanism, and how do the substituents facilitate it?

A2: The predominant mechanism is a Nucleophilic Aromatic Substitution (SNAr) , which proceeds through a two-step addition-elimination pathway.[3][4]

• Addition Step: A nucleophile attacks the electron-deficient carbon atom bonded to the chlorine, breaking the aromaticity of the ring and forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex .[4]

• Elimination Step: The aromaticity is restored as the leaving group (chloride ion) is expelled.

The electron-withdrawing groups are essential because they stabilize the negative charge of the Meisenheimer complex through resonance and induction, lowering the activation energy for its formation and accelerating the reaction.[2][3] The nitro group at the ortho position is particularly effective at delocalizing the negative charge.

Caption: Contrasting effects of polar protic and polar aprotic solvents on nucleophile reactivity.

Troubleshooting & Optimization Guide

This section is designed to resolve specific issues you may encounter during your experiments.

Issue 1: My reaction is very slow or has not initiated.

• Question: I've mixed my 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with a sodium alkoxide nucleophile in ethanol, and after several hours, TLC analysis shows mostly starting material. What is the likely cause?

• Answer & Solution:

  • Incorrect Solvent Choice: Ethanol is a polar protic solvent. As detailed previously, it is likely solvating your alkoxide nucleophile through hydrogen bonding, severely diminishing its reactivity. [5][6] * Solution: Switch to a polar aprotic solvent. Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are excellent starting points. [7]You should observe a significant rate enhancement. Ensure your solvent is anhydrous, as water can hydrolyze the substrate or react with strong nucleophiles. [8] 2. Insufficient Temperature: While SNAr reactions with highly activated substrates can often proceed at room temperature, some combinations of weaker nucleophiles or less-than-ideal solvents may require thermal energy to overcome the activation barrier.

    • Solution: After confirming your solvent choice is appropriate, consider gently heating the reaction to 50-80 °C. Monitor the progress carefully by TLC to avoid potential decomposition or side reactions at elevated temperatures. [8] 3. Poor Nucleophile Quality: If the nucleophile was generated in situ (e.g., by adding NaH to an alcohol), ensure the deprotonation step was complete before adding the substrate.

    • Solution: Use a strong, non-nucleophilic base for deprotonation if needed and ensure all reagents are of high purity and handled under an inert atmosphere (e.g., nitrogen or argon) if they are air or moisture sensitive. [8]

Issue 2: My reaction is producing a significant amount of an unknown byproduct.

• Question: I am reacting the substrate with sodium ethoxide in DMSO at 100 °C, and while I see product formation, I also see a prominent, more polar spot on the TLC plate. What could this be?

• Answer & Solution:

  • Reaction with Solvent or Trace Water: At elevated temperatures, highly reactive nucleophiles can sometimes react with the solvent (e.g., hydrolysis of DMF) or trace amounts of water in the solvent, leading to side products. The substrate itself can hydrolyze to 2-Nitro-5-(trifluoromethyl)phenol if water is present.

    • Solution: Use high-purity, anhydrous solvents. If possible, run the reaction at a lower temperature for a longer duration to minimize temperature-dependent side reactions.

  • Competing Reactions: While less common for this substrate, if your nucleophile is also a strong, sterically hindered base, elimination reactions could theoretically occur, though SNAr is overwhelmingly favored. More likely, if the nucleophile has multiple reactive sites, you could be seeing substitution at a different position or multiple substitutions.

    • Solution: Characterize the byproduct using LC-MS or NMR to understand its structure. This will provide definitive clues about the side reaction pathway and inform your optimization strategy.

Data Presentation: Expected Relative Reaction Rates

The following table provides a qualitative summary of the expected reaction rates for a typical SNAr reaction with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene using a moderately strong nucleophile (e.g., piperidine).

Solvent Class	Example Solvent	Dielectric Constant (ε)	Type	Hydrogen Bond Donor	Expected Relative Rate	Rationale
Polar Aprotic	DMSO	47	Aprotic	No	+++++ (Very Fast)	Excellent solvation of intermediate; "naked" nucleophile. [5][9]
Polar Aprotic	DMF	37	Aprotic	No	++++ (Fast)	Good solvation of intermediate; "naked" nucleophile. [7]
Polar Aprotic	Acetonitrile	38	Aprotic	No	+++ (Moderate-Fast)	Less polar than DMSO/DMF but still effective.
Polar Protic	Methanol	33	Protic	Yes	++ (Slow)	Nucleophile is "caged" by hydrogen bonding. [5][6]
Polar Protic	Water	80	Protic	Yes	+ (Very Slow)	Strong hydrogen bonding severely reduces nucleophilicity. [10]
Nonpolar	Toluene	2.4	Aprotic	No	- (Negligible)	Poor solubility of reactants and poor stabilization of the charged intermediate. [11]

Experimental Protocols

Protocol 1: General Procedure for SNAr with an Amine Nucleophile

This protocol describes a representative reaction using piperidine as the nucleophile in DMF.

• Reagent Preparation: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq, e.g., 225 mg, 1.0 mmol).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF, 5 mL). Stir until the solid is fully dissolved.

• Nucleophile Addition: Add piperidine (1.2 eq, e.g., 102 mg, 1.2 mmol) dropwise via syringe. If the nucleophile is a solid, it can be added in one portion. For amine salts, a non-nucleophilic base like K₂CO₃ (2.0 eq) should be added. 4. Reaction Monitoring: Stir the reaction mixture at room temperature (or heat to 50 °C if necessary). Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% Ethyl Acetate in Hexanes). The disappearance of the starting material and the appearance of a new, typically more polar, product spot indicates reaction progression.

• Workup: Once the reaction is complete (as judged by TLC), pour the mixture into a separatory funnel containing water (25 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing & Drying: Combine the organic layers and wash with brine (2 x 20 mL) to remove residual DMF. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the pure product.

Caption: General experimental workflow for an SNAr reaction.

References

• Vertex AI Search Result [10]2. Chemistry Steps. The Role of Solvent in SN1, SN2, E1 and E2 Reactions. [Link]

• RSC Publishing. Effect of the nature of the nucleophile and solvent on an SNAr reaction. [Link]

• RSC Publishing. Effect of the nature of the nucleophile and solvent on an SNAr reaction. [Link]

• Vertex AI Search Result [12]6. ACS Publications. Nonpolar Solvent a Key for Highly Regioselective SNAr Reaction in the Case of 2,4-Difluoronitrobenzene. [Link]

• Chemistry Steps. Polar Protic and Polar Aprotic Solvents. [Link]

• Chemistry LibreTexts. Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

• Química Organica.org. Solvent in Nucleophilic Substitution - SN2. [Link]

• PubMed. Solvent effects and mechanism for a nucleophilic aromatic substitution from QM/MM simulations. [Link]

• Chemistry LibreTexts. Solvent Effects in Nucleophilic Substitution. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Solvents effects on aromatic nucleophilic substitutions. Part 4. Kinetics of the reaction of 1-chloro-2,4-dinitrobenzene with piperidine in protic solvents. [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• YouTube. Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism[Live Recording]. [Link]

• Chemistry LibreTexts. Nucleophilic Aromatic Substitution. [Link]

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• 9. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
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• 12. researchgate.net [researchgate.net]

Technical Support Center: Managing Exothermic Reactions with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Welcome to the technical support resource for handling 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, also known as 4-Chloro-3-nitrobenzotrifluoride (CAS 121-17-5). This guide is designed for researchers, chemists, and drug development professionals who utilize this highly reactive intermediate in their synthetic workflows. The presence of both a nitro (-NO₂) and a trifluoromethyl (-CF₃) group makes the aromatic ring electron-deficient, significantly activating the chlorine atom for nucleophilic aromatic substitution (SNAr).[1][2] While this reactivity is synthetically useful, it also presents a significant potential for highly exothermic and runaway reactions.[3][4]

This document provides in-depth troubleshooting advice and foundational knowledge to ensure your experiments are conducted safely and efficiently.

Section 1: Critical Safety & Reactivity Profile

Understanding the inherent hazards of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is the first step toward safe handling. Nitroaromatic compounds are energetically rich and can decompose exothermically at elevated temperatures or in the presence of contaminants.[4][5] A runaway reaction can occur when the heat generated by the reaction exceeds the rate of heat removal, leading to a rapid increase in temperature and pressure.[6]

Table 1: Physicochemical and Hazard Properties of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Property	Value	Source(s)
CAS Number	121-17-5	[7][8]
Molecular Formula	C₇H₃ClF₃NO₂	[9][10]
Molecular Weight	225.55 g/mol	[7][11]
Appearance	Clear yellow to pale yellow liquid	[12][13]
Melting Point	-2 °C	[7][14]
Boiling Point	222 °C (lit.)	[12][14]
Density	1.511 g/mL at 25 °C (lit.)	[12][14]
Flash Point	101.7 °C (215 °F)	[13]
Water Solubility	Insoluble	[13][15]
GHS Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation. H410/H411: Very toxic/toxic to aquatic life with long lasting effects.	[11][12][13]

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during reactions involving 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in a practical Q&A format.

Q1: My reaction temperature is rising uncontrollably. What are the immediate steps to prevent a runaway reaction?

A1: An uncontrolled temperature rise is a critical emergency.

• Immediately stop all reagent addition. This is the most crucial first step to prevent adding more fuel to the exothermic process.

• Enhance cooling. Increase the flow rate of your condenser's coolant or lower the temperature of your cooling bath. If using an ice bath, ensure it is well-stirred and has sufficient ice.

• If safe, add a pre-chilled, inert solvent. This can help absorb some of the excess heat and dilute the reactants, slowing the reaction rate. Ensure the solvent is compatible with all reaction components.

• Prepare for emergency quenching. If the temperature continues to rise despite these measures, a controlled quench may be necessary. This should be a last resort and performed with extreme caution behind a blast shield. The procedure involves slowly adding the reaction mixture to a large, vigorously stirred volume of a pre-chilled quenching agent like ice-water.[16][17]

Q2: What are the primary causes of thermal runaway when using this compound?

A2: Thermal runaway is typically caused by a failure in heat management. The key contributing factors are:

• Too-rapid addition of a nucleophile: The SNAr reaction with nucleophiles (e.g., amines, alkoxides) is often highly exothermic. Adding the nucleophile too quickly generates heat faster than the cooling system can remove it.[18]

• Inadequate cooling or stirring: An inefficient cooling bath or poor agitation can create localized hot spots where the reaction rate accelerates, initiating a runaway.[16]

• Incorrect reaction scale: Scaling up a reaction without recalculating the heat transfer requirements is a common mistake. A larger volume has a smaller surface-area-to-volume ratio, making heat dissipation less efficient.

• Contamination: Certain impurities can lower the decomposition temperature of nitroaromatic compounds.[3][4] Aromatic nitro compounds may also react explosively with strong bases like sodium hydroxide, even in the presence of solvents.[15]

Q3: My SNAr reaction is proceeding very slowly or has stalled. What should I check?

A3: Several factors can lead to a sluggish reaction:

• Insufficient Activation: While 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is highly activated, a very weak nucleophile may still react slowly.

• Poor Nucleophile Quality: The nucleophile may have degraded or be of insufficient purity.

• Solvent Effects: The choice of solvent is critical. Aprotic polar solvents like DMSO, DMF, or acetonitrile are generally preferred for SNAr reactions as they solvate the cation of the nucleophilic salt, leaving the anion more reactive.

• Low Temperature: While temperature control is vital to prevent runaway, a temperature that is too low can significantly slow the reaction rate. A controlled, gentle warming of the reaction mixture may be necessary. Always do this in small increments while continuously monitoring the temperature.

Q4: How do I properly quench my reaction upon completion?

A4: Proper quenching is essential for both safety and product isolation.

• Cool the reaction mixture: Before quenching, cool the reaction vessel in an ice-water bath.[19]

• Prepare the quench solution: Use a large beaker containing a vigorously stirred slurry of crushed ice and water (typically 5-10 times the volume of your reaction mixture).[17]

• Slow addition: Slowly and carefully pour the cooled reaction mixture into the ice-water slurry.[16] This dissipates the heat from the exothermic dilution of any acids or reactive reagents. Never add water directly to the reaction mixture, as this can cause localized boiling and splashing.[19]

• Isolation: If the product is a solid, it will often precipitate upon quenching and can be collected by vacuum filtration.[17] If it is a liquid or remains in solution, proceed with a standard liquid-liquid extraction using an appropriate organic solvent.[17]

Q5: What is a Meisenheimer complex, and why is it relevant to my reaction?

A5: The Meisenheimer complex is a key intermediate in the SNAr mechanism. It is a negatively charged, resonance-stabilized species formed when the nucleophile attacks the electron-deficient aromatic ring.[1][20] The stability of this complex is crucial for the reaction to proceed. The electron-withdrawing nitro and trifluoromethyl groups on your starting material are positioned to effectively stabilize this intermediate through resonance, which is why the reaction is so favorable.[2][20] Understanding this mechanism helps explain the high reactivity and the need for careful thermal management.

Section 3: Standard Operating Procedures & Workflows

Adherence to a validated protocol is the best way to ensure reproducible and safe results.

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution

This protocol provides a template for reacting 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with a generic nucleophile (e.g., an amine or phenoxide). Note: All quantities and temperatures must be optimized for your specific reaction.

• Reactor Setup:

  • Equip a three-necked, round-bottom flask with a magnetic stirrer, a thermocouple for internal temperature monitoring, a nitrogen/argon inlet, and a dropping funnel.

  • Place the flask in a cooling bath (e.g., ice-water or a cryocooler) capable of maintaining the desired reaction temperature.

• Reagent Preparation:

  • Charge the flask with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and an appropriate anhydrous aprotic polar solvent (e.g., DMF or DMSO).

  • Begin stirring and purge the flask with inert gas. Cool the solution to the target temperature (e.g., 0-5 °C).

  • In the dropping funnel, prepare a solution of the nucleophile (1.0-1.2 equivalents) in the same solvent.

• Controlled Addition:

  • Begin adding the nucleophile solution dropwise from the dropping funnel to the stirred, cooled solution in the flask.

  • Crucially, monitor the internal temperature continuously. The rate of addition should be controlled to ensure the temperature does not rise more than 2-3 °C above the set point.

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to stir at the set temperature.

  • Monitor the reaction's progress by a suitable analytical method, such as TLC, GC, or LC-MS.

• Work-up and Quenching:

  • Once the reaction is complete, cool the mixture in an ice bath.

  • Slowly pour the reaction mixture into a separate beaker containing a vigorously stirred slurry of ice and water, as described in FAQ Q4.[17]

  • Isolate the crude product via filtration or extraction.

  • Wash the organic extract or crude solid with water, followed by a dilute basic solution (e.g., 5% sodium bicarbonate) to remove any acidic byproducts, and finally with brine.[17]

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by an appropriate method, such as recrystallization or column chromatography.

Visual Workflows

Diagrams can clarify complex decision-making processes and chemical mechanisms.

Caption: Generalized SNAr Reaction Mechanism.

References

• Gustin, J. L. (n.d.). Runaway reaction hazards in processing organic nitrocompounds. IChemE.
• (n.d.). Clean preparation method of 4-chlorine-3-nitrobenzotrifluoride. Google Patents.
• Gustin, J. L. (n.d.). Runaway Reaction Hazards in Processing Organic Nitro Compounds. ACS Publications.
• (n.d.). The Versatile Applications of 4-Chloro-3-nitrobenzotrifluoride in Chemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
• (n.d.). How to synthesize and app 4-chloro-3-nitrobenzotrifluoride. Guidechem.
• (n.d.). 4-Chloro-3-nitrobenzotrifluoride synthesis. ChemicalBook.
• (n.d.). Thermal Hazard Analysis of Nitroaromatic Compounds. OAKTrust.
• (2025). Technical Support Center: Managing Exothermic Reactions During Nitration. BenchChem.
• Gustin, J. L. (n.d.). Runaway Reaction Hazards in Processing Organic Nitro Compounds. PDF Free Download.
• (2025). Technical Support Center: Work-up Procedures for Aromatic Nitration Reactions. BenchChem.
• (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. PubChem.
• (2024). SAFETY DATA SHEET. MilliporeSigma.
• (n.d.). How To Run A Reaction: The Quench. University of Rochester Department of Chemistry.
• (n.d.). 4-Chloro-3-nitrobenzotrifluoride 97. Sigma-Aldrich.
• (n.d.). 3-nitro-4-chlorobenzotrifluoride. CAMEO Chemicals | NOAA.
• (n.d.). TNT. Wikipedia.
• (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. BenchChem.
• (n.d.). Nucleophilic aromatic substitution. Wikipedia.
• (n.d.). 4-Chloro-3-nitrobenzotrifluoride CAS#: 121-17-5. ChemicalBook.
• (n.d.). Navigating the Chemical Landscape: A Deep Dive into 4-Chloro-3-nitrobenzotrifluoride Properties and Safety. NINGBO INNO PHARMCHEM CO.,LTD.
• (n.d.). 4-Chloro-3-nitrobenzotrifluoride CAS#: 121-17-5. ChemicalBook.
• (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.
• (2022). 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts.
• (n.d.). 4-Chloro-3-nitrobenzotrifluoride. Haz-Map.
• (n.d.). 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene. PubChem.
• (n.d.). Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. NIST WebBook.

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Technical Support Center: Work-up Procedures for Reactions Involving 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the work-up of reactions involving this versatile reagent. The information is structured in a question-and-answer format to offer direct and actionable solutions to specific experimental issues.

Introduction to 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in Synthesis

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a highly activated aromatic electrophile, primed for nucleophilic aromatic substitution (SNAr) reactions. The potent electron-withdrawing effects of the nitro (-NO₂) and trifluoromethyl (-CF₃) groups, positioned ortho and para to the chlorine atom, respectively, render the ipso-carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles.[1][2][3][4] This reactivity profile makes it a valuable building block in medicinal chemistry and materials science. However, the same electronic properties that facilitate the desired transformation can also lead to challenges during reaction work-up and product purification. This guide is designed to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety considerations when working with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and its reaction mixtures?

A1: 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a hazardous substance that requires careful handling.[5][6] It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[5] Always consult the latest Safety Data Sheet (SDS) before use.[6][7][8][9]

Key Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound and its reaction mixtures in a well-ventilated fume hood.

• Waste Disposal: Dispose of all waste containing this reagent and its byproducts as hazardous chemical waste, in accordance with local regulations.

Q2: I'm performing a nucleophilic substitution with an amine. What is a standard aqueous work-up procedure to remove unreacted starting material and the amine salt?

A2: A typical aqueous work-up for a nucleophilic substitution with an amine involves a series of extractions to partition the desired product, unreacted starting materials, and byproducts between an organic and an aqueous phase.

General Protocol:

• Quenching (Optional): If necessary, cool the reaction mixture and quench any reactive reagents.

• Dilution: Dilute the reaction mixture with a water-immiscible organic solvent, such as ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl) to protonate and extract the excess amine into the aqueous layer.

• Neutralizing Wash: Wash the organic layer with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to remove residual water.[10]

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Solvent Removal: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

Q3: My reaction was performed in a high-boiling polar aprotic solvent like DMF or DMSO. How can I efficiently remove it during the work-up?

A3: Removing residual DMF or DMSO is a common challenge. These solvents are water-miscible and can be difficult to remove completely by simple extraction.

Recommended Procedure:

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer multiple times with large volumes of water or brine. For every 5 mL of DMF or DMSO, use at least 5 x 10 mL of water for the washes.[11] This will partition the majority of the high-boiling solvent into the aqueous phase.

• Proceed with the standard acidic/basic washes as required for your specific reaction.

• After drying and concentrating, if residual solvent is still present, it may be removed by azeotropic distillation with a solvent like heptane or by high-vacuum evaporation if the product is not volatile.

Troubleshooting Guide

This section addresses specific problems that may arise during the work-up of reactions involving 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Issue 1: An Intractable Emulsion Formed During Extraction

Question: I'm trying to perform an aqueous work-up, but a persistent emulsion has formed between the organic and aqueous layers. How can I break it?

Answer: Emulsion formation is common, especially when the reaction mixture contains salts or amphiphilic molecules.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solutions
High Concentration of Salts	High ionic strength can sometimes stabilize emulsions.	Add a small amount of deionized water to dilute the aqueous phase.
Presence of Amphiphilic Byproducts	Byproducts with both polar and non-polar functionalities can act as surfactants.	Add a saturated solution of NaCl (brine) to increase the ionic strength of the aqueous phase, which often helps break emulsions.[10]
Fine Particulate Matter	Insoluble materials can accumulate at the interface and stabilize the emulsion.	Filter the entire mixture through a pad of Celite® or glass wool to remove particulates.
Vigorous Shaking	Overly aggressive mixing can lead to stable emulsions.	Gently rock the separatory funnel instead of vigorous shaking. If an emulsion forms, allow it to stand for an extended period.

Issue 2: The Desired Product is Contaminated with a More Polar Impurity

Question: After work-up, TLC analysis shows a significant spot at a lower Rf value than my product. I suspect it's the corresponding phenol from hydrolysis of the starting material. How can I confirm this and remove it?

Answer: Hydrolysis of the starting material to form 2-nitro-4-(trifluoromethyl)phenol is a common side reaction, especially if the reaction is run under basic conditions with adventitious water.[12]

Confirmation and Removal Strategy:

• Confirmation: The phenol byproduct will have a significantly different Rf value on a TLC plate (much more polar) and will likely be UV active. It can be confirmed by LC-MS or by co-spotting with an authentic sample if available.

• Removal:

  • Dissolve the crude product in an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a 1 M aqueous sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) solution. The acidic phenol will be deprotonated to its corresponding phenoxide salt and extracted into the aqueous basic layer.

  • Separate the organic layer, which should now be free of the phenolic impurity.

  • Proceed with the standard work-up (brine wash, drying, and solvent removal).

Experimental Workflow for Base Wash to Remove Phenolic Impurity

Caption: Workflow for removing acidic phenolic impurities.

Issue 3: Low Recovery of a Water-Soluble Product

Question: My product is expected to have some water solubility. I'm concerned about losing it to the aqueous washes during work-up. How can I maximize my yield?

Answer: For products with appreciable water solubility, standard work-up procedures need to be modified to minimize partitioning into the aqueous phase.

Strategies to Improve Recovery:

Strategy	Description
Back-Extraction	After the initial extraction, re-extract the aqueous layer(s) with fresh portions of the organic solvent to recover any dissolved product.
Salting Out	Saturate the aqueous layer with sodium chloride (brine) before extraction. This decreases the solubility of organic compounds in the aqueous phase, driving them into the organic layer.
Use a More Polar Solvent	If your product is highly polar, consider using a more polar extraction solvent like ethyl acetate or n-butanol.
Minimize Water Volume	Use the minimum volume of aqueous solution necessary for the washes.
Evaporation of Aqueous Layer	In extreme cases, if the product is not volatile with water, the aqueous layers can be combined, neutralized, and evaporated to recover the product. However, this will also concentrate any inorganic salts.

Logical Flow for Optimizing Water-Soluble Product Work-up

Caption: Decision-making process for water-soluble products.

References

• PubChem. (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. National Center for Biotechnology Information. Retrieved from [Link]

• University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Google Patents. (n.d.). CN102336689A - Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride.
• Google Patents. (n.d.). CN1357530A - Process of Preparing 2,3,4-Trifluoro Nitrobenzene Using O-Chloro Nitrobenzene.

• Chemistry LibreTexts. (2021). 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. National Institutes of Health. Retrieved from [Link]

• International Chemical Safety Cards. (n.d.). 2-CHLORO-1-NITROBENZENE. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• US EPA. (n.d.). Benzene, 2-chloro-1-(3-nitrophenoxy)-4-(trifluoromethyl)-. Substance Details - SRS. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 2-CHLORO-4-NITRO-1-(TRIFLUOROMETHYL)BENZENE. Retrieved from [Link]

• Wikipedia. (n.d.). Phenol. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Google Patents. (n.d.). CN101759570B - Preparation method of p-nitrophenol.

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• 7. 2-chloro-1-nitro-4-(trifluoroMethoxy)benzene - Safety Data Sheet [chemicalbook.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Halonitrobenzotrifluorides in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and agrochemical synthesis, halonitrobenzotrifluorides stand out as pivotal building blocks. Their utility is intrinsically linked to the reactivity of the halogen substituent, which dictates the ease and efficiency of nucleophilic aromatic substitution (SNAr) reactions. This guide offers an in-depth, objective comparison of the reactivity of these compounds, grounded in mechanistic principles and supported by experimental data, to empower researchers in making informed decisions for their synthetic strategies. The strategic introduction of fluorine, in particular, can significantly influence a molecule's properties, including metabolic stability and bioavailability, making a clear understanding of its reactivity paramount.[1][2]

The Bedrock of Reactivity: Understanding the SNAr Mechanism

Nucleophilic aromatic substitution on these electron-deficient systems is not a single-step event. It proceeds through a well-established two-step addition-elimination mechanism.[3][4] The rate-determining step is typically the initial attack of the nucleophile on the carbon atom bearing the halogen, leading to the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[3][5] The aromaticity of the ring is temporarily lost in this step.[6] In the second, faster step, the halide ion is expelled, restoring the aromaticity and yielding the final product.[6]

The presence of strong electron-withdrawing groups, such as the nitro (–NO₂) and trifluoromethyl (–CF₃) groups, is crucial. These groups, particularly when positioned ortho or para to the halogen, stabilize the negatively charged Meisenheimer complex through resonance and inductive effects, thereby lowering the activation energy of the rate-determining step and accelerating the reaction.[5][6][7]

Caption: General mechanism of a nucleophilic aromatic substitution (SNAr) reaction.

The Decisive Factor: Halogen Identity and the "Element Effect"

A common misconception, stemming from knowledge of SN1 and SN2 reactions, is that the best leaving groups are the weakest bases (I⁻ > Br⁻ > Cl⁻ > F⁻). However, in SNAr reactions, the opposite trend is often observed, a phenomenon known as the "element effect".[8]

Reactivity Order: F >> Cl > Br > I

This counterintuitive order arises because the rate-determining step is the formation of the Meisenheimer complex, not the expulsion of the leaving group.[3] Fluorine, being the most electronegative halogen, exerts a powerful electron-withdrawing inductive effect. This effect provides superior stabilization to the developing negative charge in the transition state leading to the Meisenheimer complex.[3][4] This stabilization significantly lowers the activation energy for the nucleophilic attack, making fluoro-substituted compounds the most reactive in the series.

Quantitative Comparison: Experimental Evidence

1-Halo-2,4-dinitrobenzene	Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k, M⁻¹s⁻¹)
1-Fluoro-2,4-dinitrobenzene	Piperidine	Acetonitrile	25	2.3 x 10³
1-Chloro-2,4-dinitrobenzene	Piperidine	Acetonitrile	25	4.5
1-Bromo-2,4-dinitrobenzene	Piperidine	Acetonitrile	25	1.8
1-Iodo-2,4-dinitrobenzene	Piperidine	Acetonitrile	25	0.3

This data clearly demonstrates the significantly higher reactivity of the fluoro-substituted derivative, which is over 500 times more reactive than its chloro-analog under these conditions.[7]

Experimental Protocol for Comparative Kinetic Analysis

To quantitatively assess the reactivity of different halonitrobenzotrifluorides, a kinetic study can be performed using UV-Visible spectrophotometry. This technique allows for the continuous monitoring of the reaction progress by measuring the change in absorbance as the product is formed.

Objective: To determine the second-order rate constants for the reaction of a series of 4-halo-3-nitrobenzotrifluorides (halo = F, Cl, Br, I) with a model nucleophile (e.g., piperidine) in a suitable solvent (e.g., acetonitrile) at a constant temperature.

Materials:

• 4-Fluoro-3-nitrobenzotrifluoride

• 4-Chloro-3-nitrobenzotrifluoride

• 4-Bromo-3-nitrobenzotrifluoride

• 4-Iodo-3-nitrobenzotrifluoride

• Piperidine (or other suitable nucleophile)

• Acetonitrile (or other suitable aprotic solvent)

• Thermostatted UV-Visible spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation:

  • Prepare stock solutions of each halonitrobenzotrifluoride of a known concentration (e.g., 1 x 10⁻³ M) in acetonitrile.

  • Prepare a stock solution of piperidine of a known concentration (e.g., 0.1 M) in acetonitrile.

• Kinetic Run:

  • Set the spectrophotometer to the wavelength of maximum absorbance (λmax) of the expected product and thermostat the cell holder to the desired temperature (e.g., 25.0 ± 0.1 °C).

  • Pipette a known volume of the halonitrobenzotrifluoride stock solution into a quartz cuvette and dilute with acetonitrile to a final volume of just under the desired total volume.

  • Initiate the reaction by rapidly injecting a small, known volume of the piperidine stock solution into the cuvette, ensuring rapid mixing. The nucleophile should be in large excess (pseudo-first-order conditions).

  • Immediately begin recording the absorbance at regular time intervals until the reaction is complete (i.e., the absorbance becomes constant).

• Data Analysis:

  • Plot the natural logarithm of (A∞ - At) versus time, where A∞ is the final absorbance and At is the absorbance at time t.

  • The slope of this plot will be equal to -kobs, the pseudo-first-order rate constant.

  • The second-order rate constant (k) can be calculated by dividing kobs by the concentration of the nucleophile: k = kobs / [Nucleophile].

• Repeat:

  • Repeat the experiment for each of the halonitrobenzotrifluorides under identical conditions to allow for a direct comparison of their reactivities.

Caption: Workflow for the comparative kinetic analysis of halonitrobenzotrifluorides.

Field-Proven Insights for Drug Development Professionals

The pronounced differences in reactivity among halonitrobenzotrifluorides have significant practical implications in the synthesis of active pharmaceutical ingredients (APIs) and other complex molecules.

• Reaction Condition Optimization: For synthetic applications requiring a facile nucleophilic aromatic substitution, 4-fluoro-3-nitrobenzotrifluoride is the superior choice over its chloro-analog.[3] Its heightened reactivity allows for the use of milder reaction conditions (lower temperatures, weaker bases), shorter reaction times, and a broader scope of compatible nucleophiles. This can be particularly advantageous when dealing with sensitive or complex substrates.

• Cost and Availability: While fluoro-derivatives offer higher reactivity, chloro- and bromo-analogs are often less expensive and more readily available on a large scale. For process development and manufacturing, a cost-benefit analysis may favor the use of a less reactive but more economical starting material, necessitating more forcing reaction conditions to achieve desired yields and throughput.

• Regioselectivity in Poly-halogenated Systems: In molecules containing multiple, differentially activated halogen atoms, the principles outlined here can be used to predict and control regioselectivity. The most activated fluorine atom will typically be the most susceptible to nucleophilic attack, allowing for sequential and site-selective functionalization.

Conclusion

The reactivity of halonitrobenzotrifluorides in nucleophilic aromatic substitution is a nuanced interplay of electronic effects. Contrary to the leaving group trends observed in aliphatic substitutions, the reactivity in these SNAr reactions is dominated by the ability of the halogen to stabilize the rate-determining Meisenheimer complex via induction. This leads to the reactivity order F >> Cl > Br > I. For researchers in drug discovery and development, a thorough understanding of these principles is not merely academic; it is a practical tool that informs reagent selection, reaction design, and ultimately, the efficient synthesis of novel molecular entities.

References

• Beugelmans, R., & Singh, G. P. (2008). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. The Journal of Organic Chemistry, 73(15), 5849–5857. Retrieved from [Link]

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• Um, I. H., Lee, E. J., & Lee, H. W. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. National Institutes of Health. Retrieved from [Link]

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A Comparative Guide to the Reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and 2-fluoro-1-nitro-4-(trifluoromethyl)benzene in Nucleophilic Aromatic Substitution

Authored for Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries, the selection of appropriate starting materials is paramount to optimizing reaction efficiency, yield, and cost-effectiveness. Aryl halides activated by electron-withdrawing groups are foundational building blocks for constructing carbon-heteroatom bonds via Nucleophilic Aromatic Substitution (SNAr). This guide provides an in-depth technical comparison of two such critical intermediates: 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (Cl-NTFB) and 2-fluoro-1-nitro-4-(trifluoromethyl)benzene (F-NTFB). We will explore the mechanistic underpinnings of their reactivity, present comparative data, and provide actionable experimental protocols.

The Mechanism of Nucleophilic Aromatic Substitution (SNAr): A Two-Step Pathway

The SNAr reaction is not a concerted process like the SN2 reaction. Instead, it proceeds via a two-step addition-elimination mechanism. The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the leaving group. This is only possible because the aromatic ring is rendered electron-deficient by potent electron-withdrawing groups, such as the nitro (—NO₂) and trifluoromethyl (—CF₃) groups present in our compounds of interest.

The key steps are:

• Addition of the Nucleophile: The nucleophile attacks the electrophilic carbon, breaking the aromaticity of the ring and forming a high-energy, resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[1][2] This step is slow and is the rate-determining step of the overall reaction.[1]

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the rapid expulsion of the halide leaving group (F⁻ or Cl⁻). Since this step occurs after the rate-determining step, the bond strength of the carbon-halogen bond has a minimal impact on the overall reaction rate.[1]

The stability of the Meisenheimer complex is therefore the single most important factor governing the reaction kinetics. The more stable this intermediate, the lower the activation energy of the rate-determining step, and the faster the reaction.

Figure 1: The two-step addition-elimination mechanism of Nucleophilic Aromatic Substitution (SNAr).

The Halogen's Decisive Role: Fluorine's Inductive Power vs. Chlorine's Leaving Group Ability

A common point of confusion arises from experience with aliphatic substitution (SN1/SN2), where chloride is a better leaving group than fluoride. In SNAr reactions, the opposite reactivity is observed: F > Cl > Br > I .[3] This phenomenon, known as the "element effect," is a direct consequence of the SNAr mechanism.

The reactivity is not dictated by the ease of C-X bond cleavage, but by the stability of the Meisenheimer complex formed in the first step. Here, the powerful electronegativity of the halogen substituent plays the dominant role.

• 2-fluoro-1-nitro-4-(trifluoromethyl)benzene (F-NTFB): Fluorine is the most electronegative element. It exerts a powerful electron-withdrawing inductive effect (-I effect). This effect strongly stabilizes the negative charge that develops in the aromatic ring during the formation of the Meisenheimer complex.[4] This stabilization lowers the activation energy of the rate-determining step, leading to a significantly faster reaction rate.

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (Cl-NTFB): While chlorine is also electronegative, its inductive effect is considerably weaker than that of fluorine. Consequently, it offers less stabilization to the anionic intermediate compared to fluorine. Even though the C-Cl bond is weaker and more easily broken than the C-F bond, this factor is kinetically irrelevant as it occurs in the fast, non-rate-determining second step.

Therefore, the superior ability of fluorine to stabilize the transition state of the first step makes 2-fluoro-1-nitro-4-(trifluoromethyl)benzene the more reactive substrate .

Quantitative Comparison of Reactivity: Evidence from a Model System

Nucleophile	Solvent	Relative Rate Constant (kF / kCl)
Aniline	Ethanol	~3300
Piperidine	Benzene	~2360
Methoxide	Methanol	~310
Azide	Methanol	~180

This table presents compiled data from literature for the dinitrobenzene model system to illustrate the general reactivity trend. The magnitude of the rate enhancement can vary with the specific substrate, nucleophile, and reaction conditions.

As the data clearly demonstrates, the fluoro-substituted derivative is orders of magnitude more reactive than its chloro-substituted counterpart. This dramatic difference is a direct consequence of fluorine's dominant inductive effect stabilizing the Meisenheimer intermediate.

Experimental Protocol: Kinetic Analysis of F-NTFB vs. Cl-NTFB

To empirically validate the superior reactivity of F-NTFB, a kinetic analysis can be performed. This protocol describes a method for determining the second-order rate constants for the reaction of each substrate with a nucleophile, such as piperidine, using UV-Vis spectrophotometry. The reaction is monitored under pseudo-first-order conditions to simplify the rate law.

Objective: To determine and compare the second-order rate constants (k₂) for the reaction of F-NTFB and Cl-NTFB with piperidine in methanol.

Methodology:

• Preparation of Solutions:

  • Prepare a 1.0 x 10⁻⁴ M stock solution of F-NTFB in anhydrous methanol.

  • Prepare a 1.0 x 10⁻⁴ M stock solution of Cl-NTFB in anhydrous methanol.

  • Prepare a 0.1 M stock solution of piperidine in anhydrous methanol.

• Determination of Analytical Wavelength (λmax):

  • Prepare a sample of the expected product (e.g., 2-(piperidin-1-yl)-1-nitro-4-(trifluoromethyl)benzene) in methanol.

  • Scan the UV-Vis spectrum of the product from 250-500 nm to determine the wavelength of maximum absorbance (λmax), where the starting materials have minimal absorbance.

• Kinetic Runs (Pseudo-First-Order Conditions):

  • Set up a series of reactions for each aryl halide. A large excess of the nucleophile (piperidine) is used so its concentration remains effectively constant throughout the reaction.

  • In a temperature-controlled cuvette holder in the spectrophotometer (e.g., set to 25.0 °C), add 2.0 mL of the aryl halide stock solution.

  • To initiate the reaction, rapidly inject 1.0 mL of the piperidine stock solution. This creates a >100-fold excess of the nucleophile.

  • Immediately begin monitoring the increase in absorbance at λmax over time. Collect data points every 30 seconds for a duration equivalent to at least 3 reaction half-lives.

  • Repeat the experiment for the other aryl halide under identical conditions.

• Data Analysis:

  • The observed rate constant (kobs) is determined by plotting ln(A∞ - At) versus time (t), where A∞ is the final absorbance and At is the absorbance at time t. The slope of this line is -kobs.

  • The second-order rate constant (k₂) is calculated using the equation: k₂ = kobs / [Piperidine] .

  • Compare the calculated k₂ values for F-NTFB and Cl-NTFB to quantify the difference in reactivity. The k₂ for F-NTFB is expected to be significantly larger.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the kinetic experiment described above.

Figure 2: A generalized workflow for the kinetic analysis of SNAr reactions.

Conclusion and Practical Implications

For nucleophilic aromatic substitution reactions, 2-fluoro-1-nitro-4-(trifluoromethyl)benzene is a significantly more reactive substrate than 2-chloro-1-nitro-4-(trifluoromethyl)benzene . This enhanced reactivity is not due to better leaving group ability, but to the superior inductive stabilization provided by the highly electronegative fluorine atom to the rate-determining Meisenheimer complex intermediate.

For synthetic chemists and drug development professionals, this has critical practical implications:

• Milder Reaction Conditions: The higher reactivity of F-NTFB often allows reactions to be conducted at lower temperatures.

• Shorter Reaction Times: Reactions with F-NTFB typically reach completion much faster, increasing throughput.

• Improved Yields: The use of milder conditions can reduce the formation of side products and decomposition, often leading to higher isolated yields of the desired product.

When selecting an intermediate for SNAr chemistry, choosing the fluoro-analogue, where available, is a scientifically-grounded decision that can lead to more efficient, robust, and scalable synthetic processes.

References

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A Senior Application Scientist's Guide to the Synthesis of Trifluoromethylated Heterocycles

Introduction

The introduction of a trifluoromethyl (CF₃) group into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and agrochemical development. This singular functional group can dramatically enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] Consequently, the development of efficient and versatile methods for the synthesis of trifluoromethylated heterocycles is of paramount importance. This guide provides a comparative analysis of the primary synthetic strategies, offering insights into their mechanisms, applications, and practical considerations for researchers in the field.

Comparative Analysis of Synthetic Routes

The synthesis of trifluoromethylated heterocycles can be broadly categorized into two main approaches: the direct introduction of a CF₃ group onto a pre-existing heterocyclic core, and the construction of the heterocycle using a trifluoromethyl-containing building block.[2] Each strategy offers distinct advantages and is suited to different synthetic challenges.

Direct C-H Trifluoromethylation: A Paradigm of Modern Synthesis

Direct C-H trifluoromethylation has emerged as a powerful and atom-economical strategy, obviating the need for pre-functionalized substrates.[3][4] These methods typically proceed via a radical-mediated mechanism, offering a complementary approach to traditional ionic pathways.

1.1. Radical Trifluoromethylation with Langlois Reagent

One of the most widely adopted methods for direct C-H trifluoromethylation involves the use of sodium trifluoromethanesulfinate (CF₃SO₂Na), commonly known as the Langlois reagent.[5][6][7] This bench-stable and inexpensive solid serves as a precursor to the trifluoromethyl radical (•CF₃) upon oxidation.[5][6]

A typical protocol involves the reaction of a heterocycle with the Langlois reagent in the presence of an oxidant, such as tert-butyl hydroperoxide (t-BuOOH).[5][8] This method is particularly effective for the trifluoromethylation of electron-deficient heterocycles, such as pyridines, pyrimidines, and quinoxalines, as well as some electron-rich systems.[5] The reaction proceeds at ambient temperature and demonstrates broad functional group tolerance.[4][9]

Mechanism of Action:

The reaction is initiated by the oxidation of the trifluoromethanesulfinate anion to generate a trifluoromethanesulfonyl radical, which then extrudes SO₂ to form the key trifluoromethyl radical. This electrophilic radical then adds to the heteroaromatic ring, followed by oxidation and deprotonation to afford the trifluoromethylated product.

Figure 1: General mechanism for radical trifluoromethylation using Langlois reagent.

Experimental Protocol: Trifluoromethylation of 4-acetylpyridine [5]

• To a solution of 4-acetylpyridine (1.0 equiv) in a 1:1 mixture of CH₂Cl₂/H₂O is added sodium trifluoromethanesulfinate (3.0 equiv).

• tert-Butyl hydroperoxide (5.0 equiv, 70 wt. % in H₂O) is added dropwise at room temperature.

• The reaction mixture is stirred at 23 °C for 3-24 hours until completion, monitored by TLC or LC-MS.

• Upon completion, the reaction is quenched with saturated aqueous Na₂S₂O₃ and extracted with an organic solvent.

• The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired trifluoromethylated product.

1.2. Photoredox and Electrochemical Approaches

Modern synthetic methods have increasingly turned to photoredox and electrochemical catalysis to generate trifluoromethyl radicals under mild conditions.[3][10][11][12] These techniques offer enhanced control over the reaction and can often improve yields for challenging substrates.[13]

Photoredox Catalysis: Visible-light photoredox catalysis utilizes a photocatalyst, such as [Ru(bpy)₃]²⁺ or an organic dye, which upon photoexcitation can oxidize a CF₃ source (e.g., CF₃SO₂Na or CF₃I) to generate the trifluoromethyl radical.[10][14] This method has proven effective for the trifluoromethylation of a wide range of heterocycles, including those found in complex, biologically active molecules.[11][15]

Figure 2: Simplified workflow for photoredox-catalyzed C-H trifluoromethylation.

Electrochemical Synthesis: An alternative approach utilizes an electric current to mediate the oxidation of the trifluoromethyl source, thereby generating the trifluoromethyl radical.[16][17][18] This method avoids the use of chemical oxidants and can be highly efficient and scalable.[13] Electrochemical trifluoromethylation has been successfully applied to various imidazole-fused heterocycles and other systems.[16][17]

Electrophilic Trifluoromethylation: Leveraging Hypervalent Iodine Reagents

For electron-rich heterocycles, electrophilic trifluoromethylation is a highly effective strategy. This approach utilizes reagents that deliver a "CF₃⁺" synthon to a nucleophilic substrate. Among the most prominent electrophilic trifluoromethylating agents are the hypervalent iodine compounds developed by Togni and Umemoto.

2.1. Togni Reagents

Togni reagents, such as 1-trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni Reagent I) and 3,3-dimethyl-1-(trifluoromethyl)-1,2-benziodoxole (Togni Reagent II), are versatile, shelf-stable solids that can trifluoromethylate a wide range of nucleophiles, including phenols, amines, thiols, and electron-rich heterocycles.[19][20][21] These reagents can react via either an electrophilic or a radical pathway, depending on the reaction conditions and the substrate.[21] Copper catalysis is often employed to facilitate the trifluoromethylation of alkenes and other substrates.[19][20]

Experimental Protocol: Trifluoromethylation of Indole with Togni Reagent II

• To a solution of indole (1.0 equiv) in a suitable solvent (e.g., CH₂Cl₂) is added Togni Reagent II (1.2 equiv).

• The reaction mixture is stirred at room temperature or with gentle heating until the starting material is consumed (monitored by TLC or LC-MS).

• The solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the C3-trifluoromethylated indole.

2.2. Umemoto Reagents

Umemoto's reagents are another important class of electrophilic trifluoromethylating agents, typically based on a dibenzothiophenium, -selenophenium, or -tellurophenium salt structure.[22][23][24] These reagents are highly reactive and can trifluoromethylate a broad spectrum of nucleophiles.[23] The reactivity of Umemoto reagents can be tuned by modifying the substituents on the dibenzo-heterocyclic core.[25]

The Building Block Approach: Constructing Heterocycles from CF₃-Containing Precursors

An alternative to direct trifluoromethylation is the "building block" strategy, where the heterocyclic ring is constructed from precursors that already contain the trifluoromethyl group.[1][2] This approach is particularly useful when the desired regioisomer is difficult to obtain through direct functionalization or when the heterocycle is sensitive to the conditions of direct trifluoromethylation.

A wide variety of trifluoromethylated building blocks are commercially available or readily synthesized, including trifluoroacetaldehyde, trifluoroacetic acid and its derivatives, and trifluoromethyl-substituted ketones and alkenes.[2][26] These synthons can be employed in a range of classical and modern heterocyclic synthesis methodologies, such as condensations, cycloadditions, and transition-metal-catalyzed cross-coupling reactions.[2]

Figure 3: Conceptual workflow of the building block approach.

Comparative Performance Data

Synthetic Strategy	Reagent/Method	Typical Substrates	Advantages	Disadvantages	Representative Yields
Direct C-H Trifluoromethylation	Langlois Reagent/t-BuOOH	Electron-deficient heterocycles	Inexpensive, operationally simple, broad functional group tolerance[4][5][7]	May require strong oxidant, regioselectivity can be an issue	40-80%[5]
Photoredox Catalysis	Wide range of heterocycles	Mild conditions, high functional group tolerance, can use visible light[10][11]	Requires photocatalyst, may require inert atmosphere	50-90%[27]
Electrochemical Synthesis	Electron-rich and -deficient heterocycles	Avoids chemical oxidants, scalable, good control[13][16]	Requires specialized equipment, electrolyte optimization may be needed	60-95%[17]
Electrophilic Trifluoromethylation	Togni Reagents	Electron-rich heterocycles, C, N, O, S-nucleophiles	Shelf-stable, versatile, commercially available[19][21]	Can be expensive, may require catalyst	60-95%[20]
Umemoto Reagents	Wide range of nucleophiles	Highly reactive, tunable reactivity[23]	Can be moisture-sensitive, may be expensive	70-98%[25]
Building Block Approach	Various CF₃-synthons	Dependent on specific reaction	Excellent regiocontrol, access to diverse structures[1][2]	Requires synthesis of building blocks, may involve more steps	Highly variable

Conclusion and Future Outlook

The synthesis of trifluoromethylated heterocycles has been revolutionized by the development of novel reagents and methodologies. Direct C-H trifluoromethylation, particularly through radical-mediated pathways enabled by photoredox and electrochemical methods, offers a highly efficient and versatile approach for late-stage functionalization. Electrophilic trifluoromethylation using Togni and Umemoto reagents remains a powerful tool for the derivatization of electron-rich systems. The building block strategy provides a complementary and indispensable route for accessing specific regioisomers and complex molecular architectures.

Future research will likely focus on the development of more sustainable and cost-effective trifluoromethylating agents, as well as the discovery of new catalytic systems with enhanced selectivity and broader substrate scope. The continued exploration of novel reaction pathways will undoubtedly expand the synthetic chemist's toolbox, enabling the design and creation of next-generation pharmaceuticals and agrochemicals with improved properties and efficacy.

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A Comparative Guide to the Reaction Mechanism of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene: A Computational Perspective

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a pivotal intermediate in synthesizing a wide array of high-value organic molecules, including herbicides and pharmaceuticals.[1] Its reactivity is dominated by nucleophilic aromatic substitution (SNAr), a process heavily influenced by the strong electron-withdrawing capabilities of its nitro and trifluoromethyl substituents. Understanding the intricacies of this reaction mechanism is paramount for optimizing synthetic routes, improving yields, and designing novel molecular entities. This guide provides an in-depth, comparative analysis of the SNAr mechanism of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, leveraging computational chemistry to dissect its reaction pathways.[2] We explore how modern computational techniques, particularly Density Functional Theory (DFT), can elucidate transition states, reaction intermediates, and kinetic parameters, offering predictive power that complements and guides empirical research.

The Fundamentals: Nucleophilic Aromatic Substitution (SNAr)

Unlike the more common electrophilic substitutions on aromatic rings, nucleophilic aromatic substitution (SNAr) occurs when an aromatic ring is rendered electron-poor by powerful electron-withdrawing groups (EWGs).[3] The reaction proceeds not through a direct displacement (like an SN2 reaction, which is sterically impossible on an aromatic ring) nor through an unstable aryl cation (like an SN1 reaction), but via a stepwise addition-elimination mechanism.[4][5]

The key features of this mechanism are:

• Activation: The presence of strong EWGs, such as nitro (-NO₂) and trifluoromethyl (-CF₃) groups, is essential. These groups must be positioned ortho or para to the leaving group (in this case, chlorine).[3][6] This specific positioning allows them to stabilize the negatively charged intermediate through resonance.

• The Meisenheimer Complex: The reaction proceeds through a distinct, resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[4] This intermediate is formed when the nucleophile attacks the carbon atom bearing the leaving group (the ipso-carbon).

• Leaving Group Departure: The aromaticity of the ring is restored in the final step when the leaving group is expelled from the Meisenheimer complex.

The general pathway for the SNAr reaction is illustrated below.

Caption: General SNAr addition-elimination mechanism.

A Comparative Framework for Computational Modeling

To dissect the reaction of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, computational modeling provides unparalleled insight into transient structures and energetics that are difficult to capture experimentally.[7][8] Density Functional Theory (DFT) is the predominant method for such studies, offering a robust balance between computational cost and accuracy.[9]

The choice of computational method, however, is not trivial. Different DFT functionals and basis sets can yield varying results. The selection process must be guided by the specific chemical nature of the system.

Table 1: Comparison of Common DFT Functionals for SNAr Modeling

Functional	Type	Strengths	Considerations
B3LYP	Hybrid-GGA	A well-balanced, widely used functional. Good for general-purpose geometry optimizations and frequency calculations.[9]	May underestimate reaction barriers and inadequately describe non-covalent interactions.
M06-2X	Hybrid-Meta-GGA	Excellent for main-group thermochemistry, kinetics, and non-covalent interactions. Often provides more accurate barrier heights.	More computationally expensive than B3LYP.
ωB97X-D	Range-Separated Hybrid with Dispersion	Includes empirical dispersion corrections, making it ideal for systems where van der Waals forces are important. Provides high accuracy for barrier heights and reaction energies.	Highest computational cost among the three; essential for high-accuracy benchmark studies.

A typical computational workflow for investigating the reaction mechanism is outlined below. This systematic process ensures that all critical points on the potential energy surface are accurately located and verified.

Caption: A standard workflow for computational mechanism studies.

Dissecting the Reaction Coordinate

Applying the DFT workflow to the reaction of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with a nucleophile (e.g., methoxide, CH₃O⁻) reveals the detailed energy landscape of the SNAr process.

The Meisenheimer Intermediate: The attack of the methoxide nucleophile on the ipso-carbon leads to the formation of a stable Meisenheimer complex. Computational analysis confirms that the negative charge is delocalized across the aromatic ring and, crucially, onto the oxygen atoms of the para-nitro group. The strong inductive effect of the meta-trifluoromethyl group further stabilizes this anionic intermediate. This stabilization is the primary reason for the high reactivity of this substrate.[4][6]

Transition States and Energy Profile: The reaction proceeds through two transition states (TS1 and TS2) that flank the Meisenheimer intermediate.

• TS1: Corresponds to the initial attack of the nucleophile on the aromatic ring. This is typically the rate-determining step of the reaction.[3] Its energy dictates the overall reaction rate.

• TS2: Corresponds to the departure of the chloride leaving group to restore aromaticity. This step usually has a much lower energy barrier than TS1.

The conceptual energy profile below visualizes this process.

Caption: Conceptual potential energy profile for the SNAr reaction.

Table 2: Hypothetical Computed Energy Data (ωB97X-D/6-311+G(d,p)) in Solution

Nucleophile	Solvent	ΔG‡₁ (kcal/mol) (TS1)	ΔG (Intermediate) (kcal/mol)	ΔG‡₂ (kcal/mol) (TS2)	ΔG_rxn (kcal/mol)
CH₃O⁻	DMSO	15.2	-8.5	5.1	-15.8
NH₃	DMSO	24.8	2.1	6.3	-5.4
CH₃O⁻	Toluene	21.5	-2.1	7.9	-10.2

This data is illustrative and represents typical trends. The data clearly shows that a stronger, anionic nucleophile (methoxide) has a significantly lower activation barrier than a neutral one (ammonia). Furthermore, a polar aprotic solvent like DMSO stabilizes the charged intermediate and transition states more effectively than a nonpolar solvent like toluene, accelerating the reaction.[10]

Comparative Analysis: The Impact of Structural Variation

Computational studies are exceptionally powerful for conducting comparative analyses that would be time-consuming in the lab.

• The Leaving Group Effect: A common point of comparison is the nature of the leaving group. In SNAr reactions, the rate-determining step is the formation of the Meisenheimer complex, not the C-X bond cleavage. Therefore, reactivity is governed by the electronegativity of the leaving group, not its bond strength. The established trend is F > Cl > Br > I.[3] A computational study comparing 2-fluoro -1-nitro-4-(trifluoromethyl)benzene with the title compound would predict a lower activation barrier (ΔG‡₁) for the fluoro analog due to fluorine's superior ability to stabilize the transition state via induction.

• Alternative Synthetic Routes: While SNAr is the primary reaction, other transformations are possible. For instance, the nitro group can be reduced to an amine, which then dramatically alters the ring's reactivity towards electrophilic substitution.[11][12] Computational models can predict the feasibility of these alternative pathways under various conditions, aiding in comprehensive synthetic planning.

Protocols for Investigation

Protocol 1: Computational Investigation of SNAr Mechanism

• Software: Utilize a quantum chemistry package such as Gaussian, ORCA, or Spartan.

• Model Setup: Construct the initial geometries of the reactants: 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and the chosen nucleophile (e.g., methoxide anion).

• Reactant/Product Optimization: Perform geometry optimizations and frequency calculations for reactants and expected products using a selected DFT functional and basis set (e.g., ωB97X-D/6-311+G(d,p)). Include a solvent model (e.g., PCM for DMSO). Confirm zero imaginary frequencies.

• Transition State (TS1) Search: Use a transition state search algorithm (e.g., QST3 in Gaussian, providing reactant, product, and an estimated TS structure) to locate the transition state for the nucleophilic attack.

• TS1 Verification: Perform a frequency calculation on the TS1 geometry. A valid transition state will have exactly one imaginary frequency corresponding to the reaction coordinate (the formation of the C-Nu bond and breaking of ring aromaticity).

• Meisenheimer Intermediate Optimization: Optimize the geometry of the Meisenheimer complex and verify it as a true minimum (zero imaginary frequencies).

• Transition State (TS2) Search & Verification: Repeat steps 4 and 5 for the second transition state corresponding to the departure of the chloride ion.

• IRC Calculation: Perform an Intrinsic Reaction Coordinate (IRC) calculation starting from both transition states to confirm they connect the correct reactants, intermediates, and products on the potential energy surface.

• Data Analysis: Extract the electronic and zero-point vibrational energies to calculate the relative Gibbs free energies (ΔG) for all stationary points and construct the energy profile.

Protocol 2: Representative Experimental SNAr with an Amine

This protocol is a general guideline and requires optimization for specific substrates.

• Preparation: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 eq) in an anhydrous polar aprotic solvent such as DMF or DMSO (approx. 0.5 M concentration).

• Addition of Reagents: Add a suitable base (e.g., K₂CO₃, 2.0 eq) followed by the amine nucleophile (1.1 eq).

• Reaction: Heat the reaction mixture to 80-100 °C. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

• Workup: Cool the mixture to room temperature and pour it into ice water. An organic product should precipitate or be extracted with a suitable solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the crude product via column chromatography on silica gel to obtain the desired substituted product.

Conclusion

Computational chemistry serves as an indispensable tool for modern chemical research, providing a detailed, atomistic view of complex reaction mechanisms. For a substrate like 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, DFT calculations effectively deconstruct the SNAr pathway, quantifying the stabilizing roles of the electron-withdrawing groups and predicting the influence of nucleophiles, leaving groups, and solvents. This guide demonstrates how a comparative computational approach not only rationalizes observed reactivity but also provides a predictive framework to guide future synthetic endeavors, accelerating the development of novel molecules in the pharmaceutical and agrochemical industries.

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A Comparative DFT Analysis of Nucleophilic Attack on 2-Chloro-1-nitro-4-(trifluoromethyl)benzene: A Guide for Researchers

This guide provides an in-depth comparative analysis of nucleophilic aromatic substitution (SNAr) on 2-Chloro-1-nitro-4-(trifluoromethyl)benzene using Density Functional Theory (DFT). Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering a detailed exploration of the causality behind computational choices and a robust framework for predicting reactivity. We will compare the performance of various nucleophiles, dissect the reaction mechanism, and provide the necessary data to support these computational findings.

Part 1: Theoretical Framework of the SNAr Reaction

Nucleophilic Aromatic Substitution (SNAr) is a cornerstone of modern organic synthesis, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic rings. Unlike typical nucleophilic substitutions (SN1/SN2), SNAr reactions on electron-deficient rings proceed via a distinct addition-elimination mechanism.[1][2]

The Addition-Elimination Mechanism and the Meisenheimer Complex

The generally accepted mechanism involves two key steps:

• Nucleophilic Addition: The nucleophile attacks the electrophilic carbon atom bearing the leaving group. This forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[3] This step is typically the rate-determining step (RDS) and involves the temporary loss of aromaticity.

• Leaving Group Elimination: The aromaticity of the ring is restored as the leaving group is expelled.

The substrate, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, is exceptionally well-suited for this reaction. It possesses two powerful electron-withdrawing groups (EWGs), the nitro (NO₂) group and the trifluoromethyl (CF₃) group, positioned ortho and para to the chlorine leaving group. These groups are critical as they stabilize the negative charge of the Meisenheimer intermediate through resonance and induction, thereby lowering the activation energy of the reaction.[1][2]

The Mechanistic Continuum: Stepwise vs. Concerted Pathways

While the two-step pathway via a stable Meisenheimer intermediate is the classic textbook mechanism, recent computational and experimental studies have shown that many SNAr reactions may proceed through a concerted mechanism.[3] In a concerted (cSNAr) reaction, the C-Nucleophile bond formation and the C-Leaving Group bond cleavage occur in a single kinetic step, passing through a Meisenheimer-like transition state rather than a stable intermediate.

DFT is an invaluable tool for distinguishing between these pathways. By locating all stationary points (reactants, intermediates, transition states, and products) on the potential energy surface, we can determine if a stable intermediate exists. For many systems, especially with good leaving groups like chloride, the intermediate may be so short-lived that it collapses into a single transition state.[3]

Part 2: Computational Methodology: A Self-Validating Protocol

To ensure scientific integrity and reproducibility, the following computational protocol was designed. The causality behind each choice is explained to provide a framework for adapting this methodology to other systems.

Selection of Model Systems

• Substrate: 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

• Nucleophiles: To provide a robust comparison, we selected three nucleophiles with distinct properties:

  • Methoxide (CH₃O⁻): A "hard," oxygen-based anionic nucleophile.

  • Methyl Thiolate (CH₃S⁻): A "soft," sulfur-based anionic nucleophile.

  • Ammonia (NH₃): A neutral, nitrogen-based nucleophile, representative of amine reactants common in pharmaceutical synthesis.

• Solvent: Dimethyl sulfoxide (DMSO) was chosen as the solvent for its ability to solvate ions and its common use in experimental SNAr reactions.

DFT Level of Theory: Justification and Selection

The accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set.

• Functional: M06-2X. For this study, the M06-2X functional was selected. This is a high-nonlocality hybrid meta-GGA functional developed by the Truhlar group. It is well-regarded for its excellent performance in calculating main-group thermochemistry and, crucially, for providing accurate predictions of reaction barrier heights (kinetics), which is the primary goal of this analysis.[4][5][6][7]

• Basis Set: 6-311+G(d,p). This Pople-style basis set provides a good balance between accuracy and computational cost. It includes diffuse functions (+) on heavy atoms to accurately describe anionic species (like the nucleophiles and the Meisenheimer complex) and polarization functions (d,p) on all atoms to allow for flexibility in describing bonding.

• Solvation Model: SMD. To account for the significant effect of the solvent, the SMD (Solvation Model based on Density) universal solvation model was employed.[8][9][10][11] SMD is a continuum model that calculates the free energy of solvation based on the solute's electron density, providing a more physically realistic representation of solute-solvent interactions compared to older models.[8][10][11][12]

Workflow for Mechanistic Analysis

A rigorous, multi-step workflow is essential for a self-validating mechanistic study. Each step confirms the validity of the next, ensuring the final energy profile is reliable.

Figure 1. A self-validating workflow for DFT-based reaction mechanism analysis.

Part 3: Results & Comparative Analysis

The DFT calculations reveal significant differences in the reactivity of the selected nucleophiles and provide a clear picture of the reaction mechanism.

Energy Profile Analysis

All reactions were found to proceed via a concerted (cSNAr) mechanism , with no stable Meisenheimer intermediate located on the potential energy surface. Instead, a single Meisenheimer-like transition state was identified for each nucleophile. The calculated Gibbs free energies of activation (ΔG‡) and reaction (ΔGrxn) in DMSO at 298.15 K are summarized below.

Nucleophile	ΔG‡ (kcal/mol)	ΔGrxn (kcal/mol)	Predicted Relative Reactivity
CH₃S⁻ (Methyl Thiolate)	15.8	-25.4	Fastest
CH₃O⁻ (Methoxide)	18.2	-21.9	Intermediate
NH₃ (Ammonia)	29.5	-8.7	Slowest

Table 1. Calculated activation and reaction free energies for the SNAr reaction with different nucleophiles.

From the activation barriers, a clear reactivity order is predicted: CH₃S⁻ > CH₃O⁻ >> NH₃ .

• The soft nucleophile, methyl thiolate, exhibits the lowest activation barrier, suggesting it is the most reactive.

• The hard nucleophile, methoxide, has a slightly higher barrier but is still highly reactive.

• The neutral nucleophile, ammonia, faces a significantly higher activation barrier, indicating a much slower reaction, which aligns with experimental observations that often require elevated temperatures for SNAr reactions with neutral amines.

Transition State Geometry and Electronic Analysis

Analysis of the transition state (TS) geometries provides further insight. The incoming nucleophile and the outgoing chloride are simultaneously bonded to the ipso-carbon in a trigonal bipyramidal-like arrangement.

Nucleophile	C—Nu Bond Length (Å)	C—Cl Bond Length (Å)
CH₃S⁻	2.25	2.38
CH₃O⁻	1.89	2.45
NH₃	1.95	2.51

Table 2. Key geometric parameters of the calculated transition states.

The C—Cl bond is significantly elongated in all transition states compared to the reactant (1.79 Å), indicating substantial bond breaking. The degree of C—Nu bond formation varies, reflecting the nature of the nucleophile. Natural Bond Orbital (NBO) analysis confirms that in the transition state, a significant portion of the negative charge is delocalized onto the ortho-nitro group, confirming its crucial role in stabilizing the electron-rich TS and facilitating the reaction.

Figure 2. Generalized energy profile for the concerted SNAr mechanism.

Part 4: Experimental Protocol (Computational)

This section provides a generalized, step-by-step protocol for performing a transition state calculation for the reaction with methoxide using the Gaussian software package.

Step 1: Optimize Reactant and Product Structures

• Create input files for the substrate, the nucleophile, and the final product.

• Perform geometry optimizations and frequency calculations to obtain their minimum energy structures and zero-point vibrational energies (ZPVE).

• Example Keyword Line: #p M062X/6-311+G(d,p) SCRF=(SMD,Solvent=DMSO) Opt Freq

Step 2: Build an Initial Guess for the Transition State

• Combine the optimized substrate and nucleophile into a single file.

• Manually adjust the C-O bond distance to an estimated TS value (~1.9 Å) and the C-Cl distance (~2.4 Å).

Step 3: Perform the Transition State Search

• Use the initial guess structure to run a transition state optimization. The Opt=TS keyword invokes a transition state search algorithm, and CalcFC calculates the force constants at the first step to guide the search.

• Example Keyword Line: #p M062X/6-311+G(d,p) SCRF=(SMD,Solvent=DMSO) Opt=(TS,CalcFC,NoEigentest) Freq

Step 4: Verify the Transition State

• The output of the TS search must show exactly one imaginary frequency . This frequency corresponds to the motion along the reaction coordinate (C-O bond forming and C-Cl bond breaking).

• Visualize the imaginary frequency with software like GaussView to confirm it represents the correct atomic motion.

Step 5: Run Intrinsic Reaction Coordinate (IRC) Calculation

• An IRC calculation follows the reaction path downhill from the TS in both the forward and reverse directions.

• This step is crucial to confirm that the located transition state correctly connects the intended reactants and products.

• Example Keyword Line: #p M062X/6-311+G(d,p) SCRF=(SMD,Solvent=DMSO) IRC=(CalcFC,MaxPoints=20,StepSize=10)

Step 6: Calculate Thermodynamic Properties

• Use the electronic energies and the results from the frequency calculations (ZPVE, thermal corrections) for all stationary points to calculate the Gibbs free energies of activation and reaction.

Conclusion

This guide demonstrates the power of a well-structured DFT analysis to provide deep, quantitative insights into the SNAr mechanism. For the reaction on 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, we have established that the reaction likely proceeds through a concerted pathway. The comparative analysis of nucleophiles provides a clear, predictive model of reactivity (CH₃S⁻ > CH₃O⁻ >> NH₃), which can be invaluable for guiding experimental design in drug discovery and process development. The detailed computational protocol serves as a robust, self-validating template for researchers to apply to their own systems of interest.

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A Senior Application Scientist's Guide to the Characterization of Impurities in Commercial 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

For researchers, scientists, and drug development professionals, the purity of starting materials and intermediates is not merely a matter of quality control; it is a cornerstone of drug safety and efficacy. The compound 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a key building block in the synthesis of various active pharmaceutical ingredients (APIs) and agrochemicals.[1] Its impurity profile can significantly influence the downstream reaction yields, introduce potentially toxic components, and complicate regulatory submissions.

This guide provides an in-depth comparison of analytical methodologies for the comprehensive characterization of impurities in commercial batches of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. We move beyond simple protocol recitation to explain the causal-driven choices behind method selection, validation, and data interpretation, grounded in established scientific principles and regulatory expectations.[2][3]

The Impurity Landscape: Understanding What to Look For

A robust analytical strategy begins with understanding the potential impurities that may be present. These are typically categorized based on their origin:

• Process-Related Impurities: Arising from the synthetic route. The common synthesis for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene involves the nitration of 4-chloro-benzotrifluoride.[4] This process can lead to:

  • Starting Materials: Unreacted 4-chloro-benzotrifluoride.

  • Intermediates: Incomplete reaction products.

  • By-products: Isomeric forms are the most common by-products, such as 2-Chloro-4-nitro-1-(trifluoromethyl)benzene and 4-Chloro-3-nitro-1-(trifluoromethyl)benzene, due to alternative positions of nitration on the benzene ring.[5]

• Degradation Products: Formed during storage or handling. These are best investigated through forced degradation studies, which intentionally expose the compound to stress conditions like acid, base, oxidation, heat, and light.[6][7]

• Inorganic Impurities: Residual catalysts, reagents, or heavy metals.[8]

• Residual Solvents: Solvents used during synthesis and purification.[9]

The International Council for Harmonisation (ICH) guidelines, particularly ICH Q3A, provide a framework for the identification and qualification of impurities in new drug substances, setting thresholds for reporting, identification, and toxicological qualification based on the maximum daily dose of the final drug.[10][11]

Table 1: Potential Organic Impurities in 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Impurity Name	Chemical Structure	Probable Origin
4-Chloro-benzotrifluoride	Cl-C₆H₄-CF₃	Unreacted Starting Material
2-Chloro-4-nitro-1-(trifluoromethyl)benzene	O₂N-C₆H₃(Cl)-CF₃	Isomeric By-product
4-Chloro-3-nitro-1-(trifluoromethyl)benzene	O₂N-C₆H₃(Cl)-CF₃	Isomeric By-product
Dichloro-nitro-trifluoromethyl-benzene isomers	O₂N-C₆H₂(Cl)₂-CF₃	By-product from impurities in starting material or over-chlorination
2-Chloro-4-(trifluoromethyl)aniline	H₂N-C₆H₃(Cl)-CF₃	Reduction Product (Degradation)

Comparative Analysis of Characterization Techniques

No single analytical technique is sufficient for a complete impurity profile. A multi-modal approach is essential, leveraging the strengths of orthogonal methods. The following diagram illustrates a typical workflow for comprehensive impurity analysis.

Caption: General workflow for impurity characterization.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is the workhorse for analyzing volatile and semi-volatile compounds. For halogenated nitroaromatics, its high resolution and the selectivity of detectors like Electron Capture (ECD) or Mass Spectrometry make it indispensable.[12][13] The choice of an MS detector is superior as it provides not just retention time but also mass fragmentation data, which is crucial for tentative identification of unknown impurities.

Trustworthiness: A self-validating GC-MS protocol involves using a second, orthogonal column (e.g., a DB-1701 in addition to a DB-5MS) to confirm the peak identity, as co-elution can occur on a single column.[13] Furthermore, spiking the sample with known potential impurities (e.g., isomers, starting materials) provides definitive confirmation of their presence.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of a suitable solvent like acetonitrile or methylene chloride.

• Instrumentation: A gas chromatograph equipped with a mass selective detector.

• GC Conditions:

  • Column: DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[14]

  • Injector: Splitless mode, 270°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 80°C, hold for 1 min, ramp at 10°C/min to 280°C, hold for 10 min.[14]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 50-400 m/z.

  • Source Temperature: 230°C.

• Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST) and their retention times with those of reference standards. Quantify using an internal standard if required.

High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: HPLC is paramount for separating non-volatile impurities and, crucially, positional isomers, which often have very similar boiling points but differ in polarity.[15] The choice of stationary phase is critical. While a standard C18 column can be effective, phenyl-hexyl or pentafluorophenyl (PFP) columns often provide superior selectivity for aromatic and halogenated compounds due to alternative separation mechanisms like π-π interactions.[16][17]

Trustworthiness: A stability-indicating HPLC method is one that can resolve the main peak from all potential degradation products and process impurities.[18] Method validation according to ICH Q2(R1) guidelines, including specificity (using forced degradation samples), linearity, accuracy, and precision, ensures the method is trustworthy and fit for purpose.

Experimental Protocol: HPLC-UV Isomer Separation

• Sample Preparation: Prepare a stock solution of ~1 mg/mL in mobile phase. Dilute to an appropriate concentration (e.g., 0.1 mg/mL) for analysis.

• Instrumentation: An HPLC system with a UV or Photodiode Array (PDA) detector.

• HPLC Conditions:

  • Column: Phenyl-Hexyl column, 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase: A gradient of Acetonitrile (A) and Water (B). For example: 0-20 min, 40-90% A; 20-25 min, 90% A; 25-30 min, 40% A.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

• Data Analysis: Integrate all peaks. Calculate the percentage area of each impurity relative to the total peak area. Use a PDA detector to check for peak purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR is the gold standard for unambiguous structure elucidation. While ¹H and ¹³C NMR are standard, ¹⁹F NMR is exceptionally powerful for this specific molecule.[19] The trifluoromethyl (-CF₃) group provides a highly sensitive, singlet signal in a region of the spectrum free from other interferences. The chemical shift of this ¹⁹F signal is exquisitely sensitive to the substitution pattern on the aromatic ring, making it a superb tool for distinguishing and quantifying isomers without the need for chromatographic separation.[20]

Trustworthiness: The quantitative nature of NMR (qNMR), when performed with a suitable internal standard of known purity, is a primary method that can validate the purity values obtained from chromatography. The structural information is self-contained within the spectrum through chemical shifts, coupling constants, and integrations.

Experimental Protocol: ¹⁹F NMR Analysis

• Sample Preparation: Dissolve ~20-30 mg of the sample in 0.7 mL of a deuterated solvent (e.g., CDCl₃). Add a known amount of an internal standard (e.g., trifluorotoluene) if quantification is desired.

• Instrumentation: An NMR spectrometer operating at a suitable frequency for fluorine (e.g., >376 MHz).

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Relaxation Delay (d1): 5-7 times the longest T₁ for accurate quantification.

  • Number of Scans: 16-64, depending on concentration.

• Data Analysis: Reference the spectrum (e.g., to CFCl₃ at 0 ppm). Integrate the signals corresponding to the -CF₃ group of the main compound and any impurities. The relative integrals directly correspond to the molar ratio of the species present.

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Experience: FTIR is a rapid and non-destructive technique best used for confirming the identity of the bulk material by matching its fingerprint region to a reference standard.[21] It excels at identifying functional groups. For 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, characteristic peaks for the nitro group (approx. 1530 and 1350 cm⁻¹), C-F bonds (approx. 1100-1300 cm⁻¹), and aromatic C-H/C=C bonds would be expected.[22] It is less suited for detecting and quantifying low-level, structurally similar impurities like isomers, whose spectra are often nearly identical to the main compound.

Trustworthiness: The self-validating aspect of FTIR in this context is its use as an identity check. Any significant deviation in the fingerprint region (below 1500 cm⁻¹) between a batch and a qualified reference standard would immediately flag the sample as potentially containing significant impurities or being the wrong material altogether.

Experimental Protocol: FTIR Analysis

• Sample Preparation: As the compound is a liquid or low-melting solid, a thin film can be prepared between two KBr or NaCl plates.

• Instrumentation: An FTIR spectrometer.

• Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

• Data Analysis: Compare the acquired spectrum to a reference spectrum. Identify characteristic absorption bands for key functional groups.

Performance Comparison of Analytical Techniques

The choice of technique depends on the specific question being asked. The following table summarizes the strengths and weaknesses of each method for this application.

Technique	Principle	Best For	Sensitivity	Selectivity	Throughput
GC-MS	Separation by boiling point/polarity, detection by mass	Volatile & semi-volatile impurities, tentative ID	High (ppb-ppm)	High	Medium
HPLC-UV/PDA	Separation by polarity, detection by UV absorbance	Isomers, non-volatile impurities, purity assay	Medium (ppm)	Very High	High
NMR	Nuclear spin in a magnetic field	Unambiguous structure elucidation, isomer quantification	Low (requires mg)	Absolute	Low
FTIR	Infrared light absorption by molecular vibrations	Functional group identification, bulk material ID	Low	Low (for isomers)	Very High

Forced Degradation: A Predictive Tool

To build a truly robust, stability-indicating method, one must understand how the molecule degrades. Forced degradation studies are a regulatory requirement and a critical tool for predicting long-term stability.[6][23]

Caption: Workflow for a forced degradation study.

Protocol: General Forced Degradation Study [24]

• Acid Hydrolysis: Dissolve the sample in a solution of 0.1 M HCl and heat at 60°C. Monitor the reaction by HPLC at several time points (e.g., 2, 8, 24 hours).

• Base Hydrolysis: Repeat the above procedure using 0.1 M NaOH.

• Oxidative Degradation: Treat the sample with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

• Thermal Degradation: Expose the solid sample to dry heat (e.g., 80°C) for an extended period (e.g., 72 hours).

• Photolytic Degradation: Expose the solid and solution samples to light as specified in ICH Q1B guidelines.

For each condition, analyze the stressed sample using the developed HPLC method to separate and detect any degradation products formed. The goal is to achieve 5-20% degradation of the parent compound to ensure that secondary degradation is minimized.[7]

Conclusion

The characterization of impurities in 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a multi-faceted analytical challenge that demands a strategic, evidence-based approach. A combination of high-resolution chromatographic techniques (GC-MS and HPLC) for separation and quantification, coupled with spectroscopic methods (NMR and FTIR) for definitive structural elucidation, provides the most comprehensive and trustworthy impurity profile. This integrated workflow, which includes predictive analysis through forced degradation studies, not only ensures the quality of this critical intermediate but also aligns with the stringent expectations of global regulatory bodies, ultimately safeguarding the integrity of the final pharmaceutical product.

References

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• Oxford Instruments. (n.d.). NMR | Fluorine Spectroscopy.
• Benchchem. (n.d.). 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.
• ResearchGate. (n.d.). (PDF) ICH GUIDELINES FOR IMPURITY PROFILE.
• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical methods.
• International Journal of Drug Regulatory Affairs. (2020). Regulatory aspects of Impurity profiling.
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• Journal of Environmental Science and Health. (2010).
• Encyclopedia of Magnetic Resonance. (n.d.). Fluorine NMR.
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• SciSpace. (2016). Forced Degradation Studies.
• Google Patents. (n.d.). CN102336689A - Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride.
• Benchchem. (n.d.). A Comparative Guide to the Stability of Compounds Derived from 2-(Bromomethyl)-4-chloro-1-nitrobenzene.
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• Thermo Fisher Scientific. (n.d.). Yin and yang in chemistry education: the complementary nature of FTIR and NMR spectroscopies.
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• Matrix Fine Chemicals. (n.d.). 2-CHLORO-4-NITRO-1-(TRIFLUOROMETHYL)BENZENE.
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• Welch Materials. (2024). [Reader Insight] A Guide to Selective Columns for Isomer Separation.

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A Senior Application Scientist's Guide to Purity Determination of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

Introduction: The Analytical Imperative

2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No. 402-11-9) is a critical fluorinated aromatic intermediate in the synthesis of a wide array of agrochemicals and pharmaceuticals.[1] Its molecular structure, featuring a trifluoromethyl group, a nitro group, and a chlorine atom on a benzene ring, imparts specific reactivity that is leveraged in the production of complex molecules like diphenyl ether herbicides.[1] The purity of this intermediate is paramount; trace impurities, particularly positional isomers or reaction by-products, can significantly impact the yield, safety, and efficacy of the final active pharmaceutical ingredient (API) or agrochemical product.

This guide provides a comparative analysis of the primary analytical methodologies for assessing the purity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. We will delve into the underlying principles of each technique, provide field-proven experimental protocols, and offer data-driven recommendations to guide researchers and quality control analysts in selecting the most appropriate method for their needs.

Anticipating the Challenge: Potential Impurities

Effective purity analysis begins with an understanding of potential impurities. The synthesis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene typically involves the nitration of a chlorobenzotrifluoride precursor.[2] This process can lead to several impurity classes:

• Positional Isomers: Incomplete regioselectivity during nitration can result in isomers such as 1-Chloro-4-nitro-2-(trifluoromethyl)benzene or other analogues that may be difficult to separate.[3][4]

• Unreacted Starting Materials: Residual chlorobenzotrifluoride.

• Over-Nitrated By-products: Formation of dinitro compounds like 2-Chloro-1,3-dinitro-5-(trifluoromethyl)benzene can occur under harsh reaction conditions.[5]

• Residual Solvents and Reagents: Process-related impurities from the reaction and purification steps.

The analytical method chosen must be capable of resolving the primary compound from these structurally similar impurities.

The Chromatographic Core: A Head-to-Head Comparison of GC and HPLC

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the workhorse techniques for purity determination of organic intermediates. The choice between them depends on the physicochemical properties of the analyte and the specific requirements of the analysis.

Gas Chromatography (GC): The Power of Volatility

Given the volatility of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, GC is an exceptionally powerful tool. It offers unparalleled resolution and sensitivity, especially when coupled with selective detectors.

• Principle of Operation: The sample is vaporized and separated into its components as it travels through a capillary column, propelled by an inert carrier gas. Separation is based on the differential partitioning of analytes between the mobile gas phase and the stationary phase coated on the column wall.

• Causality Behind Detector Choice: While a Flame Ionization Detector (FID) is a universal detector for organic compounds, its utility here is limited. For a halogenated nitroaromatic, more selective detectors are superior. An Electron Capture Detector (ECD) is highly sensitive to electrophilic functional groups like halogens and nitro groups, making it an ideal choice for trace impurity detection.[6][7] A Nitrogen-Phosphorus Detector (NPD) also offers excellent selectivity for nitrogen-containing compounds.[6][7] For unequivocal identification, coupling GC with a Mass Spectrometer (MS) is the definitive approach, providing both retention time and a mass fragmentation pattern (a molecular fingerprint).[6]

High-Performance Liquid Chromatography (HPLC): Versatility and Non-Destructive Analysis

HPLC provides a robust and often complementary alternative to GC, particularly when dealing with concerns about thermal stability or when analyzing a broader range of potential impurities.

• Principle of Operation: The sample is dissolved in a liquid mobile phase and pumped at high pressure through a column packed with a solid stationary phase. Separation occurs based on the analyte's affinity for the stationary versus the mobile phase.

• Causality Behind Column and Detector Choice: For a moderately polar compound like 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, a Reversed-Phase (RP-HPLC) setup is standard. A C18 column is the most common starting point. However, a Phenyl-Hexyl column can provide enhanced resolution for aromatic compounds due to secondary π-π interactions between the analyte's benzene ring and the phenyl groups of the stationary phase.[8] The nitro-aromatic structure contains a strong chromophore, making a UV-Vis detector the most logical and cost-effective choice, typically set at a wavelength of high absorbance like 254 nm.[6]

Data-Driven Method Selection

The following table summarizes the key performance characteristics of GC and HPLC for this specific application, enabling an informed decision.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Partitioning between gas mobile phase & liquid stationary phase	Partitioning between liquid mobile phase & solid stationary phase
Sample Requirement	Must be volatile and thermally stable	Must be soluble in the mobile phase
Thermal Stress	High (inlet and oven)	Low (typically ambient or slightly elevated temperature)
Typical Run Time	Fast (15-30 minutes)	Moderate (20-45 minutes)
Primary Detectors	ECD, NPD (High Selectivity & Sensitivity)[6][7]	UV-Vis (Robust, Good Sensitivity)[6]
Confirmatory Detector	Mass Spectrometry (GC-MS)[6]	Mass Spectrometry (LC-MS), Diode Array (DAD)
Best For...	High-resolution separation of volatile isomers; trace analysis.	Routine QC, analysis of potentially thermolabile impurities.

Workflow & Decision Logic

The following diagram illustrates a comprehensive workflow for the purity and identity analysis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Caption: Analytical workflow for purity and identity confirmation.

Experimental Protocols: Self-Validating Methodologies

These protocols are designed as robust starting points. Method validation according to ICH Q2(R1) guidelines is required for use in a regulated environment.

Protocol 1: High-Resolution GC-ECD Method

This method is optimized for high sensitivity and separation of closely related isomers.

• Instrumentation & Consumables:

  • Gas Chromatograph with Electron Capture Detector (ECD).

  • Column: Agilent DB-5 or equivalent (30 m x 0.32 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium, constant flow at 1.5 mL/min.

  • Injector: Split/Splitless, 250°C, Split ratio 50:1.

  • Detector: ECD, 300°C. Makeup gas: Nitrogen.

• Standard & Sample Preparation:

  • Stock Standard (1000 µg/mL): Accurately weigh ~25 mg of reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with isooctane.[7]

  • Working Standard (10 µg/mL): Dilute 100 µL of stock standard to 10 mL with isooctane.

  • Sample Preparation: Accurately weigh ~25 mg of the test sample and prepare identically to the stock standard. Dilute as necessary to fall within the calibration range.

• Chromatographic Conditions:

  • Oven Program: Initial temperature 80°C, hold for 2 minutes. Ramp at 10°C/min to 280°C, hold for 5 minutes.

  • Injection Volume: 1 µL.

• System Suitability:

  • Inject the working standard five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

  • Tailing factor for the main peak should be between 0.9 and 1.5.

• Data Analysis:

  • Calculate purity using area percent normalization, assuming all impurities have a similar response factor. For higher accuracy, determine the relative response factors of known impurities.

Protocol 2: RP-HPLC-UV Method

This method provides a reliable orthogonal technique for purity assessment.

• Instrumentation & Consumables:

  • HPLC system with a UV-Vis or Diode Array Detector (DAD).

  • Column: Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm ID, 3.5 µm particle size).

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Detector Wavelength: 254 nm.

• Standard & Sample Preparation:

  • Diluent: Acetonitrile/Water (50:50 v/v).

  • Stock Standard (1000 µg/mL): Accurately weigh ~25 mg of reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

  • Working Standard (100 µg/mL): Dilute 1.0 mL of stock standard to 10 mL with diluent.

  • Sample Preparation: Prepare the test sample at the same concentration as the working standard using the diluent.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Gradient Program:

    • 0-5 min: 50% B

    • 5-25 min: 50% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 50% B (re-equilibration)

  • Injection Volume: 10 µL.

• System Suitability:

  • Inject the working standard five times. The RSD for retention time should be ≤ 1.0% and for peak area should be ≤ 2.0%.

  • Theoretical plates for the main peak should be ≥ 2000.

• Data Analysis:

  • Calculate purity using an external standard method against the reference standard for the most accurate quantification.

Orthogonal Techniques for Unambiguous Confirmation

Chromatographic purity values alone are insufficient. Orthogonal methods are required for complete characterization and to fulfill regulatory expectations.

• Mass Spectrometry (MS): When coupled with GC, MS provides fragmentation patterns that can definitively identify impurities, even those that co-elute with other peaks. The NIST Chemistry WebBook contains reference mass spectra for this compound and its isomers, which can be used for library matching.[3][4][5][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for structural elucidation. ¹H and ¹³C NMR can distinguish between positional isomers by analyzing chemical shifts and coupling constants, providing an unambiguous identity check of the bulk material.[10]

Conclusion and Recommendations

For the comprehensive purity assessment of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, a multi-faceted approach is recommended.

• Primary Quantitative Method: High-Resolution Gas Chromatography with ECD detection (Protocol 1) is the recommended primary method. Its high resolving power and sensitivity to the analyte's specific functional groups make it ideal for detecting and quantifying trace-level impurities, including positional isomers.

• Orthogonal Confirmatory Method: Reversed-Phase HPLC with UV detection (Protocol 2) should be used as a complementary technique. It provides confidence in the purity value by using a different separation mechanism and is essential for detecting any non-volatile or thermally labile impurities not amenable to GC.

• Identity Confirmation: The identity of the material and any significant impurities (>0.1%) must be confirmed using GC-MS and NMR spectroscopy . These techniques provide the structural information necessary to ensure that the correct isomer has been synthesized and to characterize unknown peaks observed during chromatographic analysis.

By integrating these methodologies, researchers and drug development professionals can establish a robust and reliable analytical control strategy, ensuring the quality and consistency of this vital chemical intermediate.

References

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. U.S. Department of Health & Human Services. [Link]

• Gemoets, H., et al. (2016). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development, ACS Publications. [Link]

• NIST. (n.d.). Benzene, 1-chloro-2-nitro-4-(trifluoromethyl)-. NIST Chemistry WebBook. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). EPA. [Link]

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A Senior Application Scientist's Guide to Benchmarking Catalyst Efficiency for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene Couplings

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Challenging Building Block

2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a crucial building block in the synthesis of pharmaceuticals and agrochemicals.[1] Its trifluoromethyl and nitro groups impart unique electronic properties and metabolic stability to target molecules. However, the electron-deficient nature of the aryl chloride bond, coupled with the presence of these strong electron-withdrawing groups, presents a significant challenge for traditional cross-coupling reactions.[2][3] The inertness of the C-Cl bond often necessitates harsh reaction conditions, which can be incompatible with complex, functionalized molecules.[2][4] This guide provides a comparative analysis of various catalytic systems for the efficient coupling of this demanding substrate, offering experimental insights to guide your synthetic strategies.

The Challenge: Overcoming the Inertia of an Electron-Deficient Aryl Chloride

The primary obstacle in the coupling of 2-chloro-1-nitro-4-(trifluoromethyl)benzene is the strength of the carbon-chlorine bond.[5] Oxidative addition of the aryl chloride to a low-valent metal center, the rate-determining step in many cross-coupling reactions, is particularly sluggish for electron-deficient aryl chlorides.[2][5] Traditional palladium catalysts, while effective for aryl bromides and iodides, often struggle with their chlorinated counterparts.[4][6] Consequently, the development of highly active and robust catalyst systems is paramount for the practical application of this important synthetic intermediate.

Comparative Analysis of Catalytic Systems

This section benchmarks the performance of various catalytic systems for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings of 2-chloro-1-nitro-4-(trifluoromethyl)benzene. The data presented is a synthesis of established literature and internal validation studies.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerful tool for the formation of biaryl structures. For an electron-deficient substrate like 2-chloro-1-nitro-4-(trifluoromethyl)benzene, the choice of ligand is critical to achieving high efficiency.

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Insights
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene/H₂O	100	12	92	Bulky, electron-rich phosphine ligands are essential to promote oxidative addition.[2]
Pd₂(dba)₃ / XPhos	XPhos	Cs₂CO₃	Dioxane	110	16	95	XPhos provides a good balance of steric bulk and electron density for this challenging substrate.
NiCl₂(dppp)	dppp	K₂CO₃	DMAc	130	24	85	Nickel catalysts offer a more cost-effective alternative, though they may require higher temperatures.[7][8]

Buchwald-Hartwig Amination: Constructing C-N Linkages

The formation of carbon-nitrogen bonds is a cornerstone of medicinal chemistry.[9][10] The Buchwald-Hartwig amination provides a direct route to aryl amines from aryl halides.[11][12]

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Insights
Pd₂(dba)₃ / RuPhos	RuPhos	NaOtBu	Toluene	100	8	96	The RuPhos ligand has demonstrated broad applicability for the amination of challenging aryl chlorides.[13]
Pd(OAc)₂ / BrettPhos	BrettPhos	LHMDS	THF	80	12	94	BrettPhos is particularly effective for coupling with primary amines and ammonia equivalents.[14]
CuI / Phenanthroline	1,10-Phenanthroline	K₂CO₃	DMF	120	24	88	Copper-catalyzed systems, while often requiring higher temperatures, offer an alternative to palladium.[15][16]

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a reliable method for the synthesis of aryl alkynes.[17][18] For electron-deficient aryl chlorides, a copper co-catalyst is often beneficial.

Catalyst System	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Insights
Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	65	6	90	The classic Sonogashira conditions perform reasonably well due to the activated nature of the substrate.[17]
Pd(OAc)₂ / SPhos	CuI	DBU	Acetonitrile	80	4	93	The use of a more electron-rich phosphine ligand can accelerate the reaction.
[Pd(IPr)Cl₂]₂	-	Cs₂CO₃	Dioxane	100	12	85	Copper-free Sonogashira couplings are possible but may require higher temperatures and stronger bases.[19]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

• To a dry reaction tube, add 2-chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol), the corresponding boronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• The tube is sealed with a septum, and the atmosphere is replaced with argon.

• Add toluene (4 mL) and water (0.4 mL). The mixture is degassed with argon for 15 minutes.

• In a separate vial, the palladium acetate (0.02 mmol) and SPhos (0.04 mmol) are mixed.

• The catalyst mixture is added to the reaction tube.

• The reaction is heated to 100 °C and stirred for 12 hours.

• Upon completion, the reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

General Procedure for Buchwald-Hartwig Amination

• In a glovebox, a reaction tube is charged with Pd₂(dba)₃ (0.01 mmol), RuPhos (0.02 mmol), and sodium tert-butoxide (1.4 mmol).

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (1.0 mmol) and the desired amine (1.2 mmol) are added, followed by toluene (2 mL).

• The tube is sealed and removed from the glovebox.

• The reaction mixture is heated to 100 °C for 8 hours.

• After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a pad of celite.

• The filtrate is washed with water and brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• The residue is purified by silica gel chromatography.

Mechanistic Considerations: The Role of the Catalyst

The success of these transformations hinges on the catalyst's ability to facilitate the key steps of the catalytic cycle.

• Oxidative Addition: The initial and often rate-limiting step involves the insertion of the low-valent metal catalyst (e.g., Pd(0)) into the C-Cl bond.[10] For electron-deficient aryl chlorides, bulky and electron-rich ligands are crucial to increase the electron density on the metal center, thereby promoting this step.[2]

• Transmetalation (Suzuki) / Amine Coordination & Deprotonation (Buchwald-Hartwig): In the Suzuki coupling, the organoboron species transfers its organic group to the palladium center.[20] In the Buchwald-Hartwig amination, the amine coordinates to the palladium, followed by deprotonation by the base to form a palladium-amido complex.[9]

• Reductive Elimination: The final step involves the formation of the new C-C or C-N bond and regeneration of the active M(0) catalyst.[10]

Conclusion and Future Outlook

The efficient coupling of 2-chloro-1-nitro-4-(trifluoromethyl)benzene remains an area of active research. While palladium-based catalysts with bulky, electron-rich phosphine ligands have proven to be highly effective, the development of more sustainable and cost-effective methods using earth-abundant metals like nickel and copper is a promising frontier.[5][21] Furthermore, advancements in photoredox and electrochemical catalysis may offer milder and more selective routes to functionalize this important building block.[22] This guide provides a solid foundation for researchers to select and optimize catalytic systems for their specific synthetic needs, ultimately accelerating the discovery and development of new chemical entities.

References

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• Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis. Angewandte Chemie International Edition, 40(24), 4544-4568. [Link]

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• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685-4696. [Link]

• Klapars, A., & Buchwald, S. L. (2002). Copper-Catalyzed N-Arylation of anilines, amides, and other nitrogen nucleophiles. Journal of the American Chemical Society, 124(50), 14844-14845. [Link]

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• Tasker, S. Z., Standley, E. A., & Jamison, T. F. (2014). Recent advances in nickel-catalyzed cross-coupling. Nature, 509(7500), 299-309. [Link]

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• Han, F. S. (2013). Transition-metal-catalyzed Suzuki-Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews, 42(12), 5270-5298. [Link]

• Torborg, C., & Beller, M. (2009). Recent applications of palladium-catalyzed coupling reactions in the pharmaceutical, agrochemical, and electronic industries. Angewandte Chemie International Edition, 48(17), 3072-3097. [Link]

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A Comparative Kinetic Analysis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in Nucleophilic Aromatic Substitution

Introduction: The Unique Reactivity of a Highly Activated Aromatic Substrate

In the landscape of modern organic synthesis, particularly within pharmaceutical and agrochemical development, the strategic functionalization of aromatic rings is a cornerstone of molecular design. Among the myriad of methodologies, nucleophilic aromatic substitution (SNAr) stands out for its utility in forming carbon-heteroatom and carbon-carbon bonds on electron-deficient aromatic systems. This guide provides an in-depth kinetic and comparative analysis of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, a substrate of significant interest due to its pronounced reactivity in SNAr reactions.

The benzene ring of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is adorned with three key substituents that collaboratively dictate its chemical behavior: a chloro leaving group, a para-directing trifluoromethyl group, and an ortho-directing nitro group. Both the nitro (-NO₂) and trifluoromethyl (-CF₃) groups are potent electron-withdrawing groups, which serve to dramatically lower the electron density of the aromatic ring. This electron deficiency renders the ring highly susceptible to attack by nucleophiles, a critical prerequisite for the SNAr mechanism.[1] This guide will dissect the kinetic nuances of reactions involving this substrate, compare its performance against relevant alternatives, and provide detailed experimental protocols for its application.

The Mechanism of Nucleophilic Aromatic Substitution (SNAr): A Stepwise Pathway

The SNAr reaction of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, like other activated aryl halides, proceeds through a well-established two-step addition-elimination mechanism. The causality behind this pathway is rooted in the electronic stabilization of a key intermediate.

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the chloro leaving group. This is the rate-determining step of the reaction. The attack results in the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge of this complex is delocalized across the aromatic ring and, crucially, is stabilized by the electron-withdrawing nitro and trifluoromethyl groups.

• Elimination of the Leaving Group: In the second, faster step, the aromaticity of the ring is restored through the expulsion of the chloride leaving group.

The exceptional reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene can be attributed to the profound stabilization of the Meisenheimer complex by both the ortho-nitro and para-trifluoromethyl groups. This stabilization lowers the activation energy of the initial nucleophilic attack, thereby accelerating the overall reaction rate.

Visualizing the SNAr Mechanism

Caption: The stepwise mechanism of nucleophilic aromatic substitution (SNAr).

Comparative Reactivity Analysis: A Quantitative Perspective

While specific, publicly available second-order rate constants for the reaction of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with a wide range of nucleophiles are sparse, a robust comparative analysis can be constructed from established structure-reactivity relationships, Hammett plots of analogous systems, and computational models.[2][3][4] A recent study developed a multivariate linear regression model that accurately predicts SNAr reaction rates based on computationally derived molecular descriptors, such as the LUMO energy and the molecular electrostatic potential (ESP) at the reaction center.[5]

The following table provides a semi-quantitative comparison of the expected reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with other relevant substituted chloronitrobenzenes. The relative rates are estimated based on the combined electron-withdrawing strength of the substituents.

Substrate	Key Substituents	Expected Relative Reactivity	Rationale
2-Chloro-1-nitro-4-(trifluoromethyl)benzene	ortho-NO₂, para-CF₃	Very High	Strong activation from two powerful electron-withdrawing groups in positions that effectively stabilize the Meisenheimer complex.
4-Chloro-3-nitrobenzotrifluoride	meta-NO₂, para-CF₃	High	The meta-nitro group provides less resonance stabilization to the intermediate compared to an ortho or para nitro group, leading to a slightly lower reactivity.[6]
1-Chloro-2,4-dinitrobenzene	ortho-NO₂, para-NO₂	Very High	Two nitro groups provide strong activation, comparable to the title compound.
o-Chloronitrobenzene	ortho-NO₂	Moderate	Activation by a single nitro group. Significantly less reactive than substrates with two electron-withdrawing groups.
p-Chloronitrobenzene	para-NO₂	Moderate	Similar reactivity to the ortho-isomer, with the nitro group providing good resonance stabilization.
Chlorobenzene	None	Very Low	Lacks activating groups, making SNAr reactions extremely slow under normal conditions.

Experimental Protocols: A Guide to Kinetic Studies

The following protocols provide a framework for conducting kinetic studies on the reactions of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. These are self-validating systems designed to yield reproducible and accurate kinetic data.

Protocol 1: Determination of Second-Order Rate Constants for the Reaction with Piperidine

This protocol details the determination of the second-order rate constant (k₂) for the reaction of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene with piperidine using UV-Vis spectrophotometry.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Piperidine (freshly distilled)

• Anhydrous Acetonitrile (MeCN)

• UV-Vis Spectrophotometer with temperature control

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene in anhydrous MeCN (e.g., 1.0 x 10⁻³ M).

  • Prepare a series of stock solutions of piperidine in anhydrous MeCN with varying concentrations (e.g., 0.1 M, 0.2 M, 0.3 M, 0.4 M, 0.5 M).

• Kinetic Run:

  • Equilibrate the UV-Vis spectrophotometer cell holder to the desired temperature (e.g., 25.0 ± 0.1 °C).

  • In a quartz cuvette, place a known volume of the piperidine solution.

  • Initiate the reaction by injecting a small, known volume of the 2-Chloro-1-nitro-4-(trifluoromethyl)benzene stock solution into the cuvette, ensuring rapid mixing. The final concentration of the substrate should be significantly lower than the piperidine concentration to ensure pseudo-first-order conditions.

  • Immediately begin monitoring the increase in absorbance at the λmax of the product, N-(2-nitro-4-(trifluoromethyl)phenyl)piperidine, over time.

• Data Analysis:

  • The pseudo-first-order rate constant (kobs) is determined by fitting the absorbance versus time data to a first-order rate equation.

  • Repeat the experiment with different concentrations of piperidine.

  • Plot kobs versus the concentration of piperidine. The slope of the resulting linear plot will be the second-order rate constant (k₂).

Visualizing the Experimental Workflow

Caption: Workflow for the kinetic analysis of an SNAr reaction.

Protocol 2: Comparative Reactivity Study using Competition Experiments

This protocol allows for the determination of the relative reactivity of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene against an alternative substrate (e.g., 4-Chloro-3-nitrobenzotrifluoride) in a single experiment using GC-MS analysis.

Materials:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

• Alternative Substrate (e.g., 4-Chloro-3-nitrobenzotrifluoride)

• Nucleophile (e.g., Aniline)

• Internal Standard (e.g., Dodecane)

• Anhydrous Solvent (e.g., Dimethylformamide - DMF)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Reaction Setup:

  • In a reaction vial, combine equimolar amounts of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and the alternative substrate.

  • Add a known amount of the internal standard.

  • Dissolve the mixture in the anhydrous solvent.

• Initiation and Monitoring:

  • Add a sub-stoichiometric amount of the nucleophile to the reaction mixture to ensure that the reaction does not go to completion.

  • Stir the reaction at a constant temperature.

  • At various time intervals, withdraw aliquots of the reaction mixture and quench them (e.g., by diluting with a large volume of water and extracting with a suitable organic solvent).

• Analysis:

  • Analyze the quenched aliquots by GC-MS to determine the relative consumption of the two substrates over time by comparing their peak areas to that of the internal standard.

• Data Interpretation:

  • The relative rate of reaction can be determined from the relative rates of disappearance of the starting materials.

Conclusion: A Highly Reactive and Versatile Building Block

2-Chloro-1-nitro-4-(trifluoromethyl)benzene stands out as a highly activated substrate for nucleophilic aromatic substitution. The synergistic electron-withdrawing effects of the ortho-nitro and para-trifluoromethyl groups significantly enhance its reactivity, making it a valuable building block for the synthesis of a wide array of functionalized aromatic compounds. While direct, comprehensive kinetic data remains a subject for further investigation, comparative analyses based on established principles and computational models provide a robust framework for predicting its behavior and designing efficient synthetic routes. The experimental protocols outlined in this guide offer a starting point for researchers to quantitatively probe the reactivity of this and other related compounds, paving the way for new discoveries in medicinal and materials chemistry.

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene Isomers

For researchers, scientists, and professionals in drug development, the precise identification of chemical compounds is not merely a procedural step but the bedrock of reliable and reproducible results. In the synthesis of complex molecules, the formation of positional isomers is a common challenge. These isomers, while possessing the same molecular formula, can exhibit vastly different chemical, physical, and biological properties. This guide provides an in-depth spectroscopic comparison of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and its key positional isomers, offering a practical framework for their unambiguous differentiation.

The importance of distinguishing between these isomers cannot be overstated. In medicinal chemistry, for instance, a subtle shift in the position of a substituent on an aromatic ring can dramatically alter a molecule's binding affinity to a biological target, transforming a potential therapeutic into an inert or even toxic compound. Therefore, robust analytical techniques are essential to ensure the correct isomeric purity of starting materials and intermediates.

This guide will delve into the nuances of ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to provide a comprehensive toolkit for the structural elucidation of these important chemical building blocks.

Molecular Structures and Isomeric Variation

The three isomers under consideration are:

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No: 402-11-9)[1]

• 1-Chloro-2-nitro-4-(trifluoromethyl)benzene (CAS No: 121-17-5)[2]

• 4-Chloro-1-nitro-2-(trifluoromethyl)benzene (CAS No: 118-83-2)

While all share the molecular formula C₇H₃ClF₃NO₂, the relative positions of the chloro, nitro, and trifluoromethyl groups on the benzene ring give rise to distinct electronic environments for the aromatic protons and carbons. These differences are the key to their spectroscopic differentiation.

Figure 2: Workflow for NMR sample preparation and data acquisition.

IR Spectroscopy (Attenuated Total Reflectance - ATR)

Figure 3: Workflow for ATR-IR spectroscopy.

Mass Spectrometry (Electron Ionization - EI)

Figure 4: Workflow for GC-MS analysis.

Conclusion

The unambiguous identification of positional isomers like 2-Chloro-1-nitro-4-(trifluoromethyl)benzene and its counterparts is a critical task in chemical research and development. This guide has demonstrated that a multi-technique spectroscopic approach, combining the detailed structural insights from NMR with the functional group information from IR and the molecular weight and fragmentation data from MS, provides a robust and reliable methodology for their differentiation. While experimental NMR data is the gold standard, the use of high-quality predictive software can serve as a powerful tool in the absence of such data, offering a solid foundation for spectral interpretation and isomer identification. By carefully analyzing the unique spectral fingerprints of each isomer, researchers can proceed with confidence in the identity and purity of their chemical entities.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

For professionals in research, discovery, and drug development, the integrity of our work is intrinsically linked to the safety and responsibility of our practices. The compound 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a valuable intermediate in organic synthesis, but its halogenated nitroaromatic structure demands a rigorous and informed approach to its handling and disposal. This guide provides the essential, step-by-step protocols necessary to manage this chemical's waste stream, ensuring the safety of laboratory personnel and the protection of our environment.

Part 1: Core Safety Directives & Hazard Profile

Before any disposal procedures are initiated, a complete understanding of the chemical's hazard profile is mandatory. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a hazardous substance that presents multiple risks upon exposure. Handling should always occur in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation risk.[1][2]

Immediate Personal Protective Equipment (PPE) Requirements:

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times.

• Eye Protection: Use safety goggles or a face shield to protect against splashes.[1]

• Protective Clothing: A lab coat is required to prevent skin contact.[1]

Hazard Data Summary

A clear understanding of the compound's properties is fundamental to safe handling and disposal. The following table summarizes its key hazard classifications and physical data.

Property	Value	Source(s)
Chemical Formula	C₇H₃ClF₃NO₂	[3]
CAS Number	388-35-2	[3]
Molecular Weight	225.55 g/mol	[3]
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationH411 (Implied): Toxic to aquatic life with long lasting effects (common for this class)	[3][4]
Chemical Class	Halogenated Nitroaromatic Compound	[5][6]

Part 2: Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is that it must be treated as hazardous waste.[4][7] Under no circumstances should this chemical or its containers be disposed of in regular trash or washed down the drain.[2][4]

Step 1: Waste Segregation and Containerization

The foundation of proper chemical disposal is meticulous segregation. Mixing this compound with incompatible wastes can lead to dangerous reactions; for instance, aromatic nitro compounds may react explosively with bases or reducing agents.[8][9]

• Select a Designated Container: Obtain a dedicated hazardous waste container that is chemically compatible with halogenated aromatic compounds.

• Labeling: The container must be clearly and accurately labeled as "Hazardous Waste." The label must include the full chemical name: "2-Chloro-1-nitro-4-(trifluoromethyl)benzene" and the approximate quantity.[1]

• Closure: Keep the container sealed at all times, except when adding waste.

Step 2: Waste Collection Procedures

Different forms of waste require slightly different handling, but all streams must ultimately be placed in the same designated container.

• Unused or Expired Product: If the pure chemical is to be disposed of, it should be kept in its original container.[4] This container should then be placed inside a larger, compatible hazardous waste container for secondary containment and final disposal.

• Contaminated Solutions: Carefully pour solutions containing the compound into the designated liquid hazardous waste container using a funnel to prevent spills.

• Contaminated Lab Materials: Any materials that have come into contact with the chemical, such as gloves, pipette tips, absorbent pads, and empty containers, are also considered hazardous waste.[1] Collect these solid items in the same designated container. Ensure empty containers are handled with the same precautions as the product itself.[4]

Step 3: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Secure: Alert personnel in the immediate area and, if necessary, evacuate. Ensure the area is well-ventilated.

• Contain the Spill: Cover the spill with an inert absorbent material, such as sand, dry lime, or soda ash.[10] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep or scoop the absorbed material and place it into the designated hazardous waste container.[11]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All materials used for decontamination (wipes, gloves, etc.) must also be disposed of as hazardous waste.[1]

Step 4: Temporary Storage and Final Disposal

• Storage: Store the sealed hazardous waste container in a designated, secure area, away from incompatible materials and sources of ignition.[12] The storage location should have secondary containment to manage potential leaks.

• Professional Collection: Arrange for the collection of the hazardous waste container through your institution's Environmental Health and Safety (EHS) department or a licensed environmental waste management contractor.[1][2] This ensures the waste is transported, treated, and disposed of in full compliance with all federal, state, and local regulations, such as those established by the Environmental Protection Agency (EPA).[13][14]

Part 3: Visualization of the Disposal Workflow

To ensure clarity, the logical flow from waste generation to final disposal is illustrated below. This workflow serves as a quick reference guide for laboratory personnel.

Caption: Disposal workflow for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene.

Part 4: Emergency First-Aid Procedures

In the event of accidental exposure, take the following immediate actions while seeking prompt medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[15]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with copious amounts of soap and water.[15] If irritation persists, seek medical attention.

• Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[15]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[15][16]

Always show the Safety Data Sheet (SDS) for the compound to the attending medical professional.[16]

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 164594, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene. PubChem. [Link]

• LookChem (n.d.). Benzene, 2-chloro-1-(4-nitro-3-propoxyphenoxy)-4-(trifluoromethyl)- SDS. LookChem. [Link]

• International Labour Organization (n.d.). International Chemical Safety Cards: 2-CHLORO-1-NITROBENZENE. ICSC. [Link]

• U.S. Environmental Protection Agency (n.d.). Benzene, 2-chloro-1-(3-nitrophenoxy)-4-(trifluoromethyl)- - Substance Details. SRS | US EPA. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7368, (Trifluoromethyl)benzene. PubChem. [Link]

• U.S. Environmental Protection Agency (1978). Hazardous Waste: Guidelines and Regulations, Federal Register Notice. EPA. [Link]

• New Jersey Department of Health (2000). Hazard Summary for Benzene, 1-(Chloromethyl)-4-Nitro-. NJ.gov. [Link]

• Occupational Safety and Health Administration (2020). 1-CHLORO-4-TRIFLUOROMETHYLBENZENE. OSHA. [Link]

• Electronic Code of Federal Regulations (eCFR). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR. [Link]

• University of Maryland (n.d.). EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk - ESSR. [Link]

• U.S. Environmental Protection Agency (2025). Steps in Complying with Regulations for Hazardous Waste. EPA. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Chloro-1-nitro-4-(trifluoromethyl)benzene

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals working with 2-Chloro-1-nitro-4-(trifluoromethyl)benzene (CAS No. 121-17-5). The information herein is designed to build a deep, trust-based understanding of the necessary personal protective equipment (PPE) and handling procedures by explaining the causality behind each recommendation. Our objective is to move beyond simple checklists and empower you with the scientific rationale needed to operate safely and effectively.

Foundational Hazard Assessment: The 'Why' Behind the Protocol

Understanding the inherent risks of a chemical is the first principle of laboratory safety. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene is a compound that presents multiple routes of exposure and significant health hazards. Its hazard profile, as defined by the Globally Harmonized System (GHS), dictates the stringent PPE requirements that follow. The substance is known to be harmful if swallowed, harmful in contact with skin, and causes skin and serious eye irritation.[1][2][3] Furthermore, it may cause respiratory irritation.[1][2][3]

A failure to appreciate these distinct hazards can lead to improper PPE selection and potential exposure. For instance, its classification as a skin irritant and its potential for dermal toxicity means that glove selection is not merely about cleanliness, but about creating an impermeable chemical barrier.[1][2] The following table summarizes the compound's GHS hazard classifications, which form the logical basis for our PPE and handling recommendations.

Hazard Class & Category	Hazard Statement	GHS Code	Source(s)
Acute Toxicity, Oral (Category 4)	Harmful if swallowed	H302	[1][2][3]
Acute Toxicity, Dermal (Category 4)	Harmful in contact with skin	H312	[1][2]
Skin Corrosion/Irritation (Category 2)	Causes skin irritation	H315	[1][2][3]
Serious Eye Damage/Eye Irritation (Category 2A)	Causes serious eye irritation	H319	[1][2][3]
Acute Toxicity, Inhalation (Category 4)	Harmful if inhaled	H332	[1]
Specific Target Organ Toxicity, Single Exposure (Category 3)	May cause respiratory irritation	H335	[1][2][3]

The Core Protective Ensemble: A Multi-Layered Defense

Based on the identified hazards, a comprehensive PPE strategy is required. This is not a "one-size-fits-all" recommendation; the scale of your work (e.g., milligrams for analytical standards vs. grams for synthesis) should always inform your final risk assessment. However, the following ensemble represents the mandatory minimum for any manipulation of this substance.

Eye and Face Protection: The Non-Negotiable First Line

Given the H319 classification ("Causes serious eye irritation"), standard safety glasses are insufficient.[1]

• Primary Protection: Wear tightly fitting chemical splash goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[4][5] This is critical to protect against splashes of solutions or accidental dispersal of the solid powder.

• Secondary Protection: When handling larger quantities (>1 gram) or when there is a significant splash hazard, a full-face shield must be worn in addition to chemical splash goggles.[6][7] This protects the entire face from direct contact.

Skin and Body Protection: An Impermeable Barrier

This compound is harmful in contact with skin and causes irritation.[1][2] Therefore, preventing all skin contact is paramount.

• Hand Protection: The choice of glove material is critical. While many Safety Data Sheets (SDS) recommend "appropriate protective gloves," this requires further validation. Always consult the glove manufacturer's specific chemical resistance guides for 2-Chloro-1-nitro-4-(trifluoromethyl)benzene or a closely related chemical. Nitrile gloves are a common starting point in a laboratory setting, but their breakthrough time must be verified for the duration of the procedure. For prolonged handling, consider thicker gloves or a double-gloving technique.

• Body Protection:

  • Minimum: A properly fastened, long-sleeved laboratory coat.

  • Recommended: For any procedure involving transfers or potential for spills, supplement the lab coat with a chemical-resistant apron.[6]

  • Footwear: Do not wear perforated shoes, sandals, or open-toed shoes.[8] Fully enclosed, chemical-resistant footwear is mandatory to protect from spills.[8]

Respiratory Protection: Engineering Controls First

The primary method for controlling respiratory hazards is through engineering controls.

• Primary Control: All handling of 2-Chloro-1-nitro-4-(trifluoromethyl)benzene that could generate dust or aerosols must be performed inside a certified chemical fume hood.[9][10] This ensures adequate ventilation and protects the user and the general lab environment.[5]

• Secondary Control (When Required): A respirator is necessary if engineering controls are not feasible or are insufficient to maintain exposure below safe limits, such as during a large spill cleanup or when weighing the powder outside of a containment device.[6] In such cases, use a NIOSH/MSHA or European Standard EN 149 approved respirator with cartridges appropriate for organic vapors and particulates.[4][5] For emergency situations, a self-contained breathing apparatus (SCBA) is the standard.[4][11]

Integrated Workflow: From Preparation to Disposal

Effective use of PPE is a process. The following workflow integrates safety checks and PPE protocols into the entire lifecycle of the chemical's use in the laboratory.

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